3-Pyridin-2-yl-quinoline

• CAS: 28674-69-3

Core Science & Biosynthesis

"3-Pyridin-2-yl-quinoline" synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of 3-Pyridin-2-yl-quinoline

Abstract

The fusion of pyridine and quinoline rings creates a heterocyclic scaffold of significant interest in medicinal chemistry and materials science.[1][2] Quinoline, a privileged N-containing motif, is found in numerous natural products and pharmacologically active substances, displaying a broad spectrum of biological activity.[2][3] Similarly, the pyridine ring is a fundamental building block in a vast array of medications and functional materials.[1] This guide provides a comprehensive overview of the synthesis and characterization of 3-Pyridin-2-yl-quinoline, a molecule that strategically combines these two important pharmacophores. We will delve into the prevalent synthetic methodologies, with a primary focus on the robust Friedländer annulation, and provide a detailed, field-tested experimental protocol. Furthermore, this document outlines a complete workflow for the unambiguous structural characterization of the target compound using modern analytical techniques, ensuring scientific integrity and reproducibility for researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of the Pyridinyl-Quinoline Scaffold

Quinoline, or benzo[b]pyridine, is a heterocyclic aromatic compound that has been a cornerstone of medicinal chemistry since its initial isolation from coal tar in 1834.[3] Its derivatives form the core of numerous approved drugs, including the antimalarial chloroquine, the antibacterial ciprofloxacin, and the anticancer agent camptothecin.[2][3][4] The quinoline structure is considered an electron-deficient system that can readily participate in various chemical transformations, making it a versatile template for drug design.[5]

The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is equally vital. It is a constituent of essential natural molecules like nicotine and the vitamin niacin, and its synthetic derivatives are ubiquitous in pharmaceuticals and agrochemicals, valued for their diverse pharmacological properties.[1]

The synthesis of 3-Pyridin-2-yl-quinoline represents a deliberate molecular hybridization strategy. By covalently linking a pyridine moiety at the 3-position of a quinoline core, a bipyridyl-like system with a unique three-dimensional architecture and electronic distribution is created. This specific arrangement is of high interest for its potential to act as a chelating ligand for metal catalysts, a component in light-emitting materials, or as a scaffold for developing novel therapeutic agents targeting enzymes or receptors that recognize multi-ring aromatic systems.[6][7] This guide serves as a practical resource for the reliable synthesis and rigorous characterization of this high-value chemical entity.

Synthetic Strategies for 3-Pyridin-2-yl-quinoline

The construction of the 3-Pyridin-2-yl-quinoline scaffold can be approached through several synthetic routes. The choice of method often depends on the availability of starting materials, desired scale, and tolerance for specific functional groups. Here, we discuss the most logical and field-proven methodologies.

Primary Route: The Friedländer Annulation

The Friedländer synthesis is one of the most direct and classical methods for constructing the quinoline ring system.[8] In its most general form, it involves the condensation and subsequent cyclodehydration of an ortho-amino-substituted aromatic aldehyde or ketone with a carbonyl compound containing a reactive α-methylene group.[8][9]

For the specific synthesis of 3-Pyridin-2-yl-quinoline, the logical precursors are 2-aminobenzaldehyde and 2-acetylpyridine . The α-methylene group of the acetyl moiety in 2-acetylpyridine provides the necessary reactivity to condense with the aldehyde group of 2-aminobenzaldehyde, while the amino group facilitates the final ring-closing dehydration step to form the quinoline.

Causality of Experimental Choice: The Friedländer reaction is often preferred due to its operational simplicity, convergence (forming the key C-C and C-N bonds in a single pot), and the commercial availability of the required precursors.[10] The reaction can be catalyzed by either acids (e.g., p-toluenesulfonic acid, trifluoroacetic acid) or bases (e.g., potassium hydroxide, DBU), and can even proceed under catalyst-free conditions, often in environmentally benign solvents like water.[9][11][12] This versatility allows for optimization to accommodate various substrates and improve yields.

Two primary mechanisms are proposed for the Friedländer synthesis.[11] Both pathways ultimately lead to the same quinoline product.

• Aldol Condensation First: The reaction begins with a base- or acid-catalyzed aldol condensation between 2-aminobenzaldehyde (1) and 2-acetylpyridine (2) to form the aldol adduct (3). This intermediate then undergoes dehydration to yield the α,β-unsaturated carbonyl compound (4). The final step is an intramolecular nucleophilic attack of the aniline nitrogen onto the ketone carbonyl, followed by a second dehydration to form the aromatic quinoline ring (5).

• Schiff Base Formation First: Alternatively, the initial step can be the formation of a Schiff base (imine) between the amino group of (1) and the ketone of (2). This is followed by an intramolecular aldol-type reaction and subsequent dehydration to yield the final product (5).

Alternative Route: Palladium-Catalyzed Cross-Coupling

Modern synthetic organic chemistry offers powerful alternatives, with the Suzuki-Miyaura cross-coupling reaction being a prominent example.[13] This methodology could construct the 3-Pyridin-2-yl-quinoline scaffold by forming the pivotal C-C bond between the pre-formed pyridine and quinoline rings.

Two possible disconnections exist:

• Route A: Coupling of 3-bromoquinoline with 2-pyridylboronic acid .

• Route B: Coupling of 2-bromopyridine with quinoline-3-boronic acid .

Causality of Experimental Choice: The Suzuki coupling is exceptionally versatile and tolerant of a wide range of functional groups.[14] While it requires the synthesis of halogenated or boronic acid-functionalized precursors, it offers a modular approach. This is particularly advantageous for creating a library of analogues, as a single halogenated intermediate can be coupled with a diverse array of boronic acids. The reactions are typically catalyzed by palladium complexes, such as Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, in the presence of a base.[14][15]

Detailed Experimental Protocol: Friedländer Synthesis

This section provides a robust, step-by-step protocol for the synthesis of 3-Pyridin-2-yl-quinoline. The procedure is designed to be self-validating, with clear checkpoints for reaction monitoring and purification.

Materials & Reagents:

• 2-Aminobenzaldehyde (1.0 eq)

• 2-Acetylpyridine (1.05 eq)

• Potassium Hydroxide (KOH) (2.0 eq)

• Ethanol (EtOH), Anhydrous

• Ethyl Acetate (EtOAc)

• Hexanes

• Deionized Water

• Magnesium Sulfate (MgSO₄), Anhydrous

• Silica Gel (230-400 mesh)

Protocol Steps:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-aminobenzaldehyde (e.g., 1.21 g, 10.0 mmol) and anhydrous ethanol (40 mL). Stir at room temperature until the solid is fully dissolved.

• Reagent Addition: Add 2-acetylpyridine (1.27 g, 10.5 mmol, 1.05 eq) to the solution via syringe. Follow with the portion-wise addition of potassium hydroxide pellets (1.12 g, 20.0 mmol, 2.0 eq). The solution may change color and warm slightly.

• Reaction Execution: Heat the reaction mixture to reflux (approx. 80-85 °C) using a heating mantle. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 4-6 hours.

• Work-up & Extraction: After the reaction is complete (as indicated by the consumption of the limiting reagent on TLC), allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator. To the resulting residue, add deionized water (50 mL) and ethyl acetate (50 mL). Transfer the mixture to a separatory funnel, shake vigorously, and allow the layers to separate.

• Isolation: Collect the organic layer. Extract the aqueous layer two more times with ethyl acetate (2 x 30 mL). Combine all organic extracts.

• Drying & Filtration: Dry the combined organic layer over anhydrous magnesium sulfate (MgSO₄). Filter the mixture to remove the drying agent and wash the solid with a small amount of ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product as a solid or viscous oil. Purify the crude material using flash column chromatography on silica gel. A gradient elution starting from 9:1 Hexanes:EtOAc and gradually increasing to 7:3 Hexanes:EtOAc is typically effective.

• Final Product: Combine the fractions containing the pure product (identified by TLC). Remove the solvent under reduced pressure to yield 3-Pyridin-2-yl-quinoline as a solid. Record the final mass and calculate the percentage yield.

Comprehensive Characterization

Unambiguous confirmation of the synthesized molecule's structure and purity is paramount. A combination of spectroscopic and analytical techniques should be employed.

Spectroscopic Analysis

The following data are representative of what is expected for the successful synthesis of 3-Pyridin-2-yl-quinoline.

Technique	Expected Observations
¹H NMR	Complex aromatic region (approx. 7.5-9.5 ppm). Expect two singlets for H2 and H4 of the quinoline ring. The remaining protons will appear as doublets, triplets, and multiplets corresponding to the substitution patterns on both the quinoline and pyridine rings. The most downfield signals are typically the protons adjacent to the nitrogen atoms.
¹³C NMR	Expect 14 distinct signals in the aromatic region (approx. 120-160 ppm), corresponding to the 14 unique carbon atoms in the structure.
FT-IR (cm⁻¹)	~3050 (Aromatic C-H stretch), 1600-1450 (Aromatic C=C and C=N stretches), 850-700 (Aromatic C-H out-of-plane bending).
HRMS (ESI)	Calculation for C₁₄H₁₀N₂ [M+H]⁺: Expected m/z = 207.0917. The experimentally observed value should be within ± 5 ppm of the calculated mass.

Note: NMR chemical shifts are dependent on the solvent used (e.g., CDCl₃, DMSO-d₆).

X-ray Crystallography

For definitive structural proof, single-crystal X-ray diffraction is the gold standard.[6] If suitable crystals can be grown (e.g., by slow evaporation from a solvent like ethanol or ethyl acetate/hexanes), this technique provides precise bond lengths, bond angles, and the dihedral angle between the quinoline and pyridine rings. It also reveals intermolecular interactions in the solid state, such as π-π stacking or C-H···N hydrogen bonds, which are crucial for understanding the material's properties.[6][16]

Conclusion

This guide has detailed a reliable and efficient pathway for the synthesis of 3-Pyridin-2-yl-quinoline via the Friedländer annulation, a testament to the enduring power of classical name reactions in modern organic synthesis. An alternative, modular approach using Suzuki cross-coupling was also presented. The comprehensive characterization workflow, combining NMR, IR, and mass spectrometry, provides a robust system for verifying the identity and purity of the final product, with X-ray crystallography offering the ultimate structural confirmation. By providing both the practical "how" and the mechanistic "why," this document equips researchers and drug development professionals with the necessary tools to confidently synthesize and characterize this valuable heterocyclic scaffold for further investigation.

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• Khan, I., et al. (2021). Synthetic and medicinal perspective of quinolines as antiviral agents. European Journal of Medicinal Chemistry, 223, 113630. [Link]

• Aidoo, H. S. (2023). SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. Purdue University Graduate School. [Link]

• Ajani, O. O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances, 12(31), 20069-20097. [Link]

• Al-Ostath, A. I., et al. (2022). Synthesis, Characterization and Molecular Docking of Novel Quinoline and Pyridine Derivatives. Oriental Journal of Chemistry, 38(3). [Link]

• Cruz-Gregorio, S. E., et al. (2022). Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents. Journal of Natural Products, 85(5), 1332-1340. [Link]

• Albrecht, J., et al. (2012). Synthesis, optical characterization and thin film preparation of 1-(pyridin-2-yl)-3-(quinolin-2-yl)imidazo[1,5-a]quinoline. ResearchGate. [Link]

• ResearchGate. (2018). X-Ray Diffraction Study of 8-(Pyridin-2-yl)- and 8-(1,2,4-Triazin-5-yl)-2H-chromen-2-ones. [Link]

• Kumar, M., et al. (2025). Synthesis and in silico studies of quinoline appended acridine via conventional and green methods: photophysical analysis of novel fluorophore for picric acid detection using a 'turn-off' fluorescence approach. RSC Advances. [Link]

• Wiley-VCH GmbH. 2-(3-Pyridyl)quinoline. SpectraBase. [Link]

• Kopchuk, D. S., et al. (2019). X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. ResearchGate. [Link]

• Kumar, A., et al. (2022). A Review on Synthesis and Biological Applications of Quinoline Derivative as Fused Aromatic Compounds. Polycyclic Aromatic Compounds, 42(5), 2217-2232. [Link]

• Al-Zahrani, L. A., et al. (2025). Comprehensive methodologies for synthesizing tricyclic fused pyrimidoquinolines of biological relevance: a review. RSC Advances. [Link]

• Wang, Y., et al. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. Molecules, 27(18), 5873. [Link]

• Wang, Z., et al. (2010). A Mild Palladium-Catalyzed Suzuki Coupling Reaction of Quinoline Carboxylates with Boronic Acids. ResearchGate. [Link]

• Al-Shareef, H. F., et al. (2025). Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. Russian Journal of General Chemistry, 95(8), 2132-2140. [Link]

• Betson, M. S., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of Organic Chemistry, 70(1), 111-117. [Link]

• Moreno-Fuquen, R., et al. (2014). Synthesis and X-ray diffraction data of 2-ethyl-6-(pyridin-4-yl)-7H-indeno[2,1-c]quinoline. Powder Diffraction, 29(1), 53-57. [Link]

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• Wiley-VCH GmbH. (E)-3-(2-(Pyridin-4-yl)vinyl)quinoline. SpectraBase. [Link]

• Chu, W., et al. (2025). Discovery of N-(6-Methoxypyridin-3-yl)quinoline-2-amine Derivatives for Imaging Aggregated α-Synuclein in Parkinson's Disease with Positron Emission Tomography. Journal of Medicinal Chemistry. [Link]

• Basato, M., et al. (2000). Rhodium(III) Complexes with 2-(2'-Pyridyl)quinoline. Synthesis and Spectroscopic Characterization. Journal of the Serbian Chemical Society, 65(11), 785-791. [Link]

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• Reddy, V. P., et al. (2015). Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. Beilstein Journal of Organic Chemistry, 11, 2736-2743. [Link]

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An In-depth Technical Guide to the Spectroscopic Characterization of 3-(Pyridin-2-yl)quinoline

A Predictive and Methodological Analysis for Researchers, Scientists, and Drug Development Professionals

Abstract: 3-(Pyridin-2-yl)quinoline is a heterocyclic compound of significant interest in medicinal chemistry and materials science due to the established bioactivity of both quinoline and pyridine scaffolds.[1][2] Comprehensive structural elucidation is the bedrock of any meaningful investigation into its properties and potential applications. This technical guide provides a detailed predictive analysis of the spectroscopic data for 3-(pyridin-2-yl)quinoline, including ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. In the absence of readily available, published experimental spectra for this specific molecule, this guide leverages established spectroscopic principles and data from analogous structures to provide a robust theoretical framework for its characterization. Furthermore, this document outlines detailed, field-proven experimental protocols for acquiring high-quality spectroscopic data, serving as a practical manual for researchers.

Introduction: The Structural Imperative of 3-(Pyridin-2-yl)quinoline

The fusion of a quinoline and a pyridine ring system at the 3-position of the quinoline core creates a molecule with a unique electronic and steric profile. The quinoline moiety is a key pharmacophore in numerous drugs, most notably antimalarials like quinine, while the bipyridine structural motif is a cornerstone of coordination chemistry.[1][3] The precise characterization of 3-(pyridin-2-yl)quinoline is therefore not merely an academic exercise but a critical prerequisite for its development in any field. Spectroscopic analysis provides the definitive "fingerprint" of a molecule, confirming its identity, purity, and structure.

This guide is structured to provide a predictive yet scientifically grounded overview of what to expect during the spectroscopic characterization of 3-(pyridin-2-yl)quinoline, and how to methodically acquire this data.

Molecular Structure and Numbering

A clear and consistent numbering system is essential for unambiguous spectral assignment. The following diagram illustrates the standard IUPAC numbering for 3-(pyridin-2-yl)quinoline, which will be used throughout this guide.

Caption: Molecular structure and numbering of 3-(pyridin-2-yl)quinoline.

Predicted ¹H NMR Spectrum

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy provides detailed information about the hydrogen atoms in a molecule. The predicted ¹H NMR spectrum of 3-(pyridin-2-yl)quinoline in a solvent like CDCl₃ would exhibit a series of signals in the aromatic region (typically 7.0-9.0 ppm).

Predicted ¹H NMR Data for 3-(pyridin-2-yl)quinoline

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
H2	~8.9 - 9.1	s	-	1H
H4	~8.2 - 8.4	s	-	1H
H5	~7.8 - 8.0	d	J ≈ 8.5	1H
H6	~7.5 - 7.7	t	J ≈ 7.5	1H
H7	~7.6 - 7.8	t	J ≈ 7.5	1H
H8	~8.1 - 8.3	d	J ≈ 8.0	1H
H3'	~7.8 - 8.0	d	J ≈ 8.0	1H
H4'	~7.3 - 7.5	t	J ≈ 7.0	1H
H5'	~7.2 - 7.4	t	J ≈ 6.5	1H
H6'	~8.6 - 8.8	d	J ≈ 5.0	1H

Causality Behind Predicted Shifts and Splittings:

• Quinoline Protons:

  • H2 and H4: These protons are adjacent to the nitrogen atom in the quinoline ring and are significantly deshielded, hence their downfield chemical shifts.[3] The presence of the bulky pyridine ring at the 3-position is expected to cause steric hindrance, which might slightly influence their precise shifts. They are predicted to be singlets as their immediate neighbors are quaternary carbons.

  • H5 and H8: These are the "peri" protons of the quinoline ring and are typically deshielded. H8 is adjacent to the nitrogen, leading to a further downfield shift compared to H5.[3] Both are expected to be doublets due to coupling with their respective ortho protons (H6 and H7).

  • H6 and H7: These protons on the carbocyclic ring of the quinoline are expected to resonate as triplets (or more complex multiplets due to coupling with multiple neighbors) in the mid-aromatic region.[3]

• Pyridine Protons:

  • H6': This proton is alpha to the pyridine nitrogen and is therefore the most deshielded proton in the pyridine ring, appearing far downfield.[4] It will be a doublet due to coupling with H5'.

  • H3', H4', H5': These protons will appear in the more shielded region of the aromatic spectrum. H4' and H5' will likely be triplets, while H3' will be a doublet.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of purified 3-(pyridin-2-yl)quinoline in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Acquisition: Acquire a standard 1D proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the FID (Free Induction Decay) with an appropriate window function (e.g., exponential multiplication) and perform a Fourier transform. Phase and baseline correct the spectrum, and calibrate the chemical shift scale using the residual solvent peak as an internal standard.

• 2D NMR (COSY): To confirm proton-proton connectivities, a 2D COSY (Correlation Spectroscopy) experiment is highly recommended.[5] This will show cross-peaks between protons that are coupled, confirming the assignments made from the 1D spectrum.

Predicted COSY Correlations Diagram:

Caption: Predicted key ¹H-¹H COSY correlations for 3-(pyridin-2-yl)quinoline.

Predicted ¹³C NMR Spectrum

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. Due to the lower natural abundance of ¹³C, these spectra are typically acquired with proton decoupling, resulting in a spectrum of singlets, where each unique carbon atom gives a distinct signal.

Predicted ¹³C NMR Data for 3-(pyridin-2-yl)quinoline

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
C2	~152 - 155	Deshielded by adjacent N
C3	~135 - 138	Substituted carbon
C4	~148 - 151	Deshielded by adjacent N
C4a	~128 - 131	Bridgehead carbon
C5	~127 - 130	Aromatic CH
C6	~126 - 129	Aromatic CH
C7	~129 - 132	Aromatic CH
C8	~121 - 124	Aromatic CH
C8a	~147 - 150	Bridgehead carbon adjacent to N
C2'	~156 - 159	Substituted carbon adjacent to N
C3'	~120 - 123	Aromatic CH
C4'	~136 - 139	Aromatic CH
C5'	~123 - 126	Aromatic CH
C6'	~149 - 152	Deshielded by adjacent N

Causality Behind Predicted Shifts:

• Carbons adjacent to nitrogen atoms (C2, C4, C8a, C2', C6') are significantly deshielded and will appear at the downfield end of the aromatic region.[6]

• Quaternary carbons (C3, C4a, C8a, C2') will generally have lower intensities compared to protonated carbons.

• The remaining aromatic CH carbons will appear in the typical range of 120-140 ppm.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR, ensuring a sufficient concentration for a good signal-to-noise ratio.

• Instrument Setup: Use a spectrometer with a broadband probe.

• Acquisition: Acquire a proton-decoupled ¹³C spectrum. A greater number of scans will be required compared to ¹H NMR.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

• DEPT (Distortionless Enhancement by Polarization Transfer): To differentiate between CH, CH₂, and CH₃ groups (and quaternary carbons), DEPT-135 and DEPT-90 experiments are invaluable. For this molecule, a DEPT-135 experiment would show positive signals for all CH groups and negative signals for any CH₂ groups (none in this case), while quaternary carbons would be absent. A DEPT-90 experiment would only show signals for CH groups.

Predicted Mass Spectrum

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments, allowing for the determination of the molecular weight and elucidation of the structure.

• Molecular Ion (M⁺•): For 3-(pyridin-2-yl)quinoline (C₁₄H₁₀N₂), the exact mass of the molecular ion is 206.0844 g/mol . A high-resolution mass spectrometer (HRMS) should detect this peak with high accuracy. The nominal mass will be 206.

• Predicted Fragmentation Pattern: The fragmentation of quinoline and pyridine derivatives often involves the loss of small, stable neutral molecules like hydrogen cyanide (HCN).[7][8]

  • Loss of HCN (m/z 179): A significant fragment peak corresponding to the loss of HCN from either the quinoline or pyridine ring is expected.

  • Further Fragmentation: Subsequent fragmentation of the m/z 179 ion could lead to further losses of HCN or other small fragments.

  • Doubly Charged Ions: Aromatic systems can sometimes form stable doubly charged ions, which would appear at half the m/z value of the parent or fragment ion (e.g., m/z 103 for [M]²⁺).

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: The sample can be introduced via direct infusion or coupled to a gas or liquid chromatograph (GC-MS or LC-MS).

• Ionization: Electron Ionization (EI) is a common technique that will induce fragmentation. Electrospray Ionization (ESI) is a softer technique that will primarily show the protonated molecule ([M+H]⁺, m/z 207).

• Analysis: A high-resolution mass analyzer (e.g., TOF, Orbitrap) is recommended for accurate mass determination.

• Tandem MS (MS/MS): To confirm fragmentation pathways, a tandem MS experiment can be performed where the molecular ion is isolated and then fragmented to observe its daughter ions.

General Spectroscopic Characterization Workflow:

Caption: A general workflow for the synthesis, purification, and spectroscopic characterization of a novel compound like 3-(pyridin-2-yl)quinoline.

Predicted Infrared (IR) Spectrum

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted Key IR Absorptions for 3-(pyridin-2-yl)quinoline

Wavenumber (cm⁻¹)	Vibration Type	Notes
3100 - 3000	C-H stretch	Aromatic C-H stretching vibrations.[9]
1620 - 1580	C=C and C=N stretch	Characteristic aromatic ring stretching vibrations. The presence of two different heteroaromatic rings may lead to a complex pattern of bands in this region.[10]
1550 - 1400	C=C stretch	Further aromatic ring stretching bands.
900 - 675	C-H out-of-plane bend	The "fingerprint" region. The specific pattern of these bands is highly characteristic of the substitution pattern on the aromatic rings.[9]

Causality Behind Predicted Absorptions:

• The C-H stretching vibrations of the aromatic rings will appear above 3000 cm⁻¹.

• The double bond character of the C=C and C=N bonds within the aromatic rings will give rise to a series of sharp absorption bands in the 1620-1400 cm⁻¹ region.

• The out-of-plane C-H bending vibrations in the 900-675 cm⁻¹ region are particularly diagnostic for the substitution pattern and can help confirm the structure.

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: The sample can be analyzed as a solid (e.g., in a KBr pellet or using an Attenuated Total Reflectance (ATR) accessory) or as a solution in a suitable solvent (e.g., CCl₄).

• Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Acquisition: Acquire a background spectrum (of the empty sample holder or pure solvent) and then the sample spectrum.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Conclusion and Future Outlook

This guide provides a comprehensive, albeit predictive, overview of the spectroscopic characteristics of 3-(pyridin-2-yl)quinoline. The presented data, based on established principles and analogous compounds, offers a solid foundation for researchers to interpret experimentally acquired spectra. The detailed protocols provide a roadmap for obtaining high-quality data. The definitive characterization of this molecule awaits experimental verification, and it is hoped that this guide will serve as a valuable resource for those undertaking this work. The elucidation of its precise spectroscopic fingerprint will be a crucial step in unlocking the potential of 3-(pyridin-2-yl)quinoline in drug discovery and materials science.

References

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An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 3-(pyridin-2-yl)quinoline

Executive Summary

3-(pyridin-2-yl)quinoline represents a significant heterocyclic scaffold, integrating the structural motifs of both quinoline and pyridine. These N-heterocyclic compounds are cornerstones in medicinal chemistry and materials science, lauded for their diverse pharmacological activities, including antimalarial, anticancer, and antibacterial properties.[1][2] The precise characterization of such molecules is paramount for understanding structure-activity relationships (SAR) and ensuring the quality of synthesized compounds. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, stands as the most powerful and indispensable tool for unambiguous structure elucidation, purity assessment, and detailed electronic characterization of these complex systems.[3] This guide provides a comprehensive technical overview of the ¹H and ¹³C NMR spectra of 3-(pyridin-2-yl)quinoline, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into spectral prediction, detailed analysis of chemical shifts and coupling constants, advanced 2D NMR techniques for definitive assignment, and best practices for experimental protocols.

Molecular Structure and NMR Prediction

The foundational step in any NMR analysis is a thorough understanding of the molecule's structure. 3-(pyridin-2-yl)quinoline features a quinoline ring system linked at its 3-position to the 2-position of a pyridine ring. The presence and position of the nitrogen atoms in both rings profoundly influence the electronic environment of every proton and carbon, which is directly reflected in the NMR spectrum.

The nitrogen atoms are electronegative and exert a strong deshielding effect on adjacent (α) and para (γ) positions through both inductive and resonance effects.[4][5] This leads to a general downfield shift for protons and carbons near the nitrogen atoms. Furthermore, the C3-C2' single bond allows for rotation, but steric hindrance between H4 of the quinoline and H3' of the pyridine may favor a specific conformation, influencing through-space interactions (Nuclear Overhauser Effect, NOE).

Below is the standard numbering convention for 3-(pyridin-2-yl)quinoline used for spectral assignment.

Caption: Numbering scheme for 3-(pyridin-2-yl)quinoline.

Experimental Protocol: NMR Data Acquisition

A self-validating protocol ensures reproducibility and accuracy. The following methodology is a standard procedure for acquiring high-quality NMR data for heterocyclic compounds like 3-(pyridin-2-yl)quinoline.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the high-purity, dried 3-(pyridin-2-yl)quinoline sample.
• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. Chloroform-d (CDCl₃) is a common first choice due to its ability to dissolve a wide range of organic compounds.
• Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the solution to serve as a chemical shift reference (δ = 0.00 ppm).
• Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup and Calibration:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[6]
• Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (typically 25 °C / 298 K).
• Lock the spectrometer on the deuterium signal of the solvent.
• Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks.

3. Data Acquisition:

• ¹H NMR: Acquire a one-dimensional proton spectrum with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio. Typical acquisition parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a 30° or 45° pulse angle.[7]
• ¹³C NMR: Acquire a proton-decoupled carbon spectrum. Due to the lower natural abundance of ¹³C and its smaller gyromagnetic ratio, more scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are required.
• 2D NMR (if needed): Perform COSY, HSQC, and HMBC experiments to resolve any ambiguities in the 1D spectra.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides a wealth of information based on chemical shifts, signal integrations, and spin-spin coupling patterns.

Predicted Chemical Shifts (δ)

The aromatic region (typically δ 7.0-9.0 ppm) will contain all 11 proton signals. The protons on the quinoline and pyridine rings are expected to be significantly deshielded due to the ring currents and the influence of the nitrogen atoms.

• Quinoline Protons:

  • H2 and H4: These protons are adjacent to the quinoline nitrogen and are expected to be the most downfield signals of the entire spectrum, appearing as sharp singlets (or very narrow doublets due to long-range coupling). Expect them in the δ 8.5-9.2 ppm range.

  • H8: This proton is peri to the quinoline nitrogen, experiencing a deshielding effect. It will likely appear as a doublet around δ 8.1-8.3 ppm.

  • H5, H6, H7: These protons on the benzo fragment of the quinoline will resonate in the more typical aromatic region of δ 7.5-8.0 ppm, with multiplicities determined by their coupling to neighbors.

• Pyridine Protons:

  • H6': This proton is α to the pyridine nitrogen and will be the most downfield signal of the pyridine ring, expected around δ 8.6-8.8 ppm as a doublet.

  • H3', H4', H5': These protons will resonate between δ 7.3-8.0 ppm. H4' is often a triplet (or ddd), flanked by H3' and H5'.

Table 1: Predicted ¹H NMR Chemical Shifts and Multiplicities for 3-(pyridin-2-yl)quinoline in CDCl₃

Proton Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
H2	9.0 - 9.2	s	-
H4	8.6 - 8.8	s	-
H8	8.1 - 8.3	d	³J ≈ 8.0
H5	7.8 - 8.0	d	³J ≈ 8.0
H7	7.7 - 7.9	ddd	³J ≈ 8.0, 7.0; ⁴J ≈ 1.5
H6	7.5 - 7.7	ddd	³J ≈ 8.0, 7.0; ⁴J ≈ 1.5
H6'	8.6 - 8.8	d	³J ≈ 4.5-5.0
H4'	7.8 - 8.0	td	³J ≈ 7.5; ⁴J ≈ 1.8
H3'	7.6 - 7.8	d	³J ≈ 7.5
H5'	7.3 - 7.5	ddd	³J ≈ 7.5, 5.0; ⁴J ≈ 1.0

Spin-Spin Coupling (J) Analysis

Coupling constants are critical for confirming the connectivity of protons.

Caption: Key ³J (ortho) and ⁴J (meta) ¹H-¹H coupling pathways.

• Ortho Coupling (³J): Occurs between adjacent protons. In aromatic systems, ³J values are typically 7-9 Hz.

• Meta Coupling (⁴J): Occurs between protons separated by three bonds. These values are smaller, typically 1-3 Hz.

• Para Coupling (⁵J): Occurs across four bonds and is often too small to be resolved (<1 Hz).

The distinct coupling patterns allow for the assignment of protons within each spin system (the benzo part of the quinoline and the pyridine ring). Protons H2 and H4 are isolated and thus appear as singlets.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum provides a "carbon fingerprint" of the molecule, with each unique carbon atom producing a distinct signal.

Predicted Chemical Shifts (δ)

A total of 14 signals are expected (9 for quinoline, 5 for pyridine). Carbons directly attached to nitrogen or involved in the ring fusion are typically the most downfield.

• Quinoline Carbons:

  • C2, C4, C8a: These carbons are adjacent to the nitrogen and will be significantly downfield, likely in the δ 145-155 ppm range.

  • C4a: The bridgehead carbon will be around δ 135-140 ppm.

  • Other Aromatic Carbons (C3, C5, C6, C7, C8): These will appear in the δ 120-130 ppm region.

• Pyridine Carbons:

  • C2' and C6': The carbons α to the pyridine nitrogen are the most deshielded, expected in the δ 148-155 ppm range.

  • C4': The carbon γ to the nitrogen will also be downfield, around δ 135-140 ppm.

  • C3' and C5': These carbons will be the most upfield of the pyridine ring, likely in the δ 120-125 ppm range.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-(pyridin-2-yl)quinoline in CDCl₃

Carbon Assignment	Predicted δ (ppm)	Carbon Type
C2	151 - 154	CH
C8a	147 - 150	C (quat)
C2'	153 - 156	C (quat)
C6'	149 - 151	CH
C4	146 - 148	CH
C4'	136 - 138	CH
C4a	135 - 137	C (quat)
C3	133 - 135	C (quat)
C7	129 - 131	CH
C5	128 - 130	CH
C8	127 - 129	CH
C6	126 - 128	CH
C5'	123 - 125	CH
C3'	120 - 122	CH

DEPT Analysis

To definitively distinguish between quaternary (C), methine (CH), methylene (CH₂), and methyl (CH₃) carbons, DEPT (Distortionless Enhancement by Polarization Transfer) experiments are essential.

• DEPT-135: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative peaks. Quaternary carbons are absent.

• DEPT-90: Only CH signals are observed.

For 3-(pyridin-2-yl)quinoline, a DEPT-135 spectrum would show all 8 CH carbons as positive signals. A DEPT-90 would confirm these 8 signals. Comparing these with the full ¹³C spectrum allows for the unambiguous identification of the 6 quaternary carbons (C3, C4a, C8a, and C2').

Advanced 2D NMR for Unambiguous Assignment

While 1D NMR provides a strong foundation, complex molecules often require 2D NMR techniques for complete and confident assignment.[8]

Caption: Workflow for complete NMR structural elucidation.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other. It would show clear cross-peaks connecting H5-H6-H7-H8 in the quinoline ring and H3'-H4'-H5'-H6' in the pyridine ring, confirming their respective spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): This spectrum correlates each proton with the carbon it is directly attached to.[3] It provides a definitive link between the ¹H and ¹³C assignments. For example, the proton signal at δ ~9.1 ppm (H2) would correlate with the carbon signal at δ ~152 ppm (C2).

• HMBC (Heteronuclear Multiple Bond Correlation): This is arguably the most powerful experiment for assigning the complete carbon skeleton. It reveals correlations between protons and carbons that are 2 or 3 bonds away. Key expected correlations include:

  • H2 to C3 , C4 , and C8a (confirming the quinoline A-ring).

  • H4 to C2 , C4a , and C5 (linking the two quinoline rings).

  • H6' to C2' and C4' (confirming pyridine assignments).

  • Crucially, a correlation from H3' (pyridine) to C3 and C4 (quinoline), and from H4 (quinoline) to C2' and C3' (pyridine) would definitively establish the C3-C2' linkage between the two heterocyclic systems.

Conclusion

The NMR spectroscopic analysis of 3-(pyridin-2-yl)quinoline is a multi-faceted process that relies on the foundational principles of chemical shifts and coupling constants, augmented by the definitive power of 2D correlation experiments. The characteristic downfield shifts of protons and carbons alpha and gamma to the nitrogen atoms provide initial points of assignment. A systematic approach, beginning with 1D ¹H and ¹³C spectra, followed by DEPT for carbon-type identification, and culminating in COSY, HSQC, and HMBC experiments, enables a complete and unambiguous structural elucidation. This guide provides the technical framework and expert insights necessary for researchers to confidently characterize this important heterocyclic scaffold and its derivatives, facilitating advancements in drug discovery and materials science.

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Authored by Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Fundamental Properties of Pyridinyl-Quinolines

Abstract

Pyridinyl-quinolines represent a pivotal class of N-heterocyclic aromatic compounds, structurally characterized by a pyridine ring covalently linked to a quinoline scaffold. The quinoline moiety itself is a fused system of benzene and pyridine rings[1][2][3]. This unique architecture confers a rich set of physicochemical properties, including remarkable coordination capabilities with metal ions and a wide spectrum of biological activities[4]. The inherent electronic features, structural rigidity, and capacity for chemical modification make them prime candidates for applications ranging from medicinal chemistry to materials science. This guide provides a comprehensive exploration of the core properties of pyridinyl-quinolines, detailing their synthesis, structural and photophysical characteristics, coordination chemistry, and significant applications in drug development. It is intended to serve as a foundational resource for researchers engaged in the design and application of these versatile molecular frameworks.

Rationale and Strategic Importance

The scientific interest in pyridinyl-quinolines is driven by their dual nature. The quinoline nucleus is a well-established pharmacophore, forming the backbone of historically significant drugs like quinine and chloroquine[5]. The pyridine ring, an isostere of benzene, is a fundamental component in over 7000 drug molecules and serves as a key precursor in pharmaceuticals and agrochemicals[6]. The combination of these two moieties into a single molecule creates a powerful platform for several reasons:

• Chelating Ability: The nitrogen atoms in both the pyridine and quinoline rings possess lone pairs of electrons that are not part of the aromatic system, making them excellent coordination sites for metal ions[4]. This property is fundamental to their use in catalysis, sensing, and metallodrug development.

• Biological Activity: These compounds exhibit a diverse range of pharmacological effects, including anticancer, antimalarial, anti-inflammatory, and antimicrobial properties[6][7][8].

• Tunable Photophysics: The extended π-conjugated system often results in fluorescent properties, which can be modulated by chemical substitution or metal coordination, opening avenues for their use as sensors, probes, and in optoelectronic materials[9][10].

This guide deconstructs these core attributes to provide a field-level understanding for professionals in drug discovery and materials research.

Synthesis and Chemical Reactivity

The construction of the pyridinyl-quinoline skeleton is most efficiently achieved through multicomponent reactions (MCRs), which offer high atom economy and procedural simplicity by forming several bonds in a single operation.

Dominant Synthetic Strategy: One-Pot Cyclization

A prevalent and effective method involves a one-pot reaction of an appropriately substituted aniline, a pyridine-carboxaldehyde, and a terminal alkyne, often facilitated by a catalyst[10][11]. This approach allows for significant structural diversity by simply varying the three starting components.

• Causality of Component Choice:

  • Aniline Derivative: Forms the benzene portion of the quinoline ring. Substituents on the aniline ring directly translate to functionalization on the final quinoline core, influencing electronic properties and solubility.

  • Pyridine-carboxaldehyde: Provides the pyridine moiety and the C2 and N1 atoms of the quinoline ring. The position of the aldehyde on the pyridine ring (e.g., 2-, 3-, or 4-carboxaldehyde) dictates the linkage point.

  • Alkyne: Supplies the C3 and C4 atoms of the quinoline ring. The substituent on the alkyne becomes a key functional group at the 4-position of the quinoline, a site often critical for biological activity.

• Catalysis: While the reaction can proceed thermally, catalysts such as Bismuth(III) chloride (BiCl₃) or Montmorillonite K-10 clay significantly improve yields and reaction conditions[10][11]. These Lewis acids activate the imine intermediate formed between the aniline and aldehyde, facilitating the subsequent nucleophilic attack and cyclization cascade.

Caption: Generalized workflow for the one-pot synthesis of pyridinyl-quinolines.

Structural and Spectroscopic Characterization

Unambiguous confirmation of the molecular structure is paramount. A combination of spectroscopic methods and single-crystal X-ray diffraction provides a complete picture of the molecule's connectivity and spatial arrangement.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for confirming the covalent framework in solution.

• ¹H NMR: Proton NMR is diagnostic for the successful formation of the pyridinyl-quinoline product. Key signals include the distinct aromatic protons on both heterocyclic rings. Protons alpha to the nitrogen atoms (e.g., at the C2 position of pyridine or the C8 of quinoline) are deshielded and appear at a characteristically high chemical shift (downfield), typically >8.0 ppm, due to the electron-withdrawing nature of the nitrogen atom[12].

• ¹³C NMR: Carbon NMR complements the proton data, confirming the number of unique carbon environments and their hybridization state. The chemical shifts of carbons directly bonded to nitrogen are also found significantly downfield.

Typical ¹H NMR Chemical Shift Ranges (ppm)
Proton Type	Approximate δ (ppm)
Protons α to N (Pyridine/Quinoline)	8.0 - 9.0
Other Aromatic Protons (Py/Qu)	7.0 - 8.0
Substituent Protons (e.g., -CH₃)	1.0 - 2.5
Substituent Protons (e.g., -OCH₃)	3.5 - 4.0

This table provides generalized data; exact values are highly dependent on the specific molecule, substituents, and solvent.

Single-Crystal X-ray Diffraction

When suitable crystals can be grown, X-ray diffraction provides definitive, solid-state structural data. This technique is self-validating, yielding precise measurements of bond lengths, bond angles, and torsional (dihedral) angles. A critical parameter often analyzed is the dihedral angle between the planes of the pyridine and quinoline rings, which defines the molecule's overall conformation and can influence both its biological activity and photophysical properties[10].

Caption: General structure of a 2-(pyridin-2-yl)quinoline highlighting key features.

Photophysical Properties

The extended π-electron system of pyridinyl-quinolines often gives rise to interesting interactions with light, including strong UV-visible absorption and fluorescence emission.

UV-Visible Absorption

In solution, these compounds typically exhibit multiple absorption bands in the UV-Vis spectrum, arising from π→π* and n→π* electronic transitions within the aromatic system[10][12]. The exact position (λ_max) and intensity (molar absorptivity, ε) of these bands are sensitive to substituents and solvent polarity. Electron-donating groups (e.g., -NEt₂) or electron-withdrawing groups can be strategically placed to tune the absorption profile, often causing a bathochromic (red) shift in the absorption maximum[10].

Fluorescence Emission

Many pyridinyl-quinoline derivatives are fluorescent, emitting light (typically in the blue-green region of the spectrum) after absorbing higher-energy photons[9][10]. Key properties include:

• Stokes Shift: The difference in energy (or wavelength) between the absorption maximum and the emission maximum.

• Fluorescence Quantum Yield (Φ_F): A measure of the efficiency of the emission process, representing the ratio of photons emitted to photons absorbed. Quantum yields can be high for these systems, reaching up to 91% in some cases for related push-pull heterocycles[13].

• Solvatochromism: A change in the emission color with varying solvent polarity. This phenomenon is often observed in molecules with a significant change in dipole moment between the ground and excited states and is indicative of intramolecular charge transfer (ICT) character[9].

• Halochromism: A change in optical properties upon protonation. The nitrogen atoms are basic and can be protonated by acids, leading to dramatic shifts in absorption and emission, often with a visible color change[14].

Illustrative Photophysical Data
Compound	λ_abs (nm)	λ_em (nm)	Stokes Shift (cm⁻¹)
Pyridinyl-Quinoline Core	350	470	~7200
Donor-Substituted Derivative	405	472	~3300
Metal Complex (e.g., Mn(II))	405	472	~3340

Data adapted from related systems for illustrative purposes[10].

Coordination Chemistry

The ability of pyridinyl-quinolines to act as ligands for metal ions is one of their most defining and useful properties.

Bidentate N,N-Donors (Chelators)

The most common coordination mode involves the nitrogen atoms of both the pyridine and quinoline rings binding to a single metal center. This forms a highly stable five-membered "chelate" ring. This chelation effect enhances the thermodynamic stability of the resulting metal complex compared to coordination with two separate monodentate ligands.

• Why This is Important: The rigid, planar nature of the ligand framework, combined with its strong chelating ability, is exploited in various fields. In catalysis, the ligand can create a well-defined coordination sphere around a metal, influencing its reactivity and selectivity[15]. In medicinal chemistry, coordination to a metal can alter the biological activity of the organic ligand, sometimes leading to enhanced potency[16]. Furthermore, metal coordination often restricts intramolecular rotations, which can lead to a significant enhancement of fluorescence emission intensity[10].

Caption: Bidentate coordination of a pyridinyl-quinoline to a metal center.

Applications in Drug Development

The fusion of two biologically active pharmacophores makes pyridinyl-quinolines a fertile ground for drug discovery. Their mechanism of action is often multifaceted, stemming from their ability to interact with biomolecules like DNA and proteins, or by forming metal complexes that have unique biological effects.

• Anticancer Agents: Numerous pyridinyl-quinoline derivatives have demonstrated potent in-vitro cytotoxicity against a range of human cancer cell lines, including myeloid leukemia, liver, prostate, and colon cancer[8]. Their mechanisms can include the inhibition of critical signaling enzymes like PIM-1 kinase and the induction of programmed cell death (apoptosis) through the activation of caspases 3 and 7[8].

• Antimalarial Compounds: Leveraging the legacy of quinoline-based antimalarials, hybrid molecules incorporating a pyridine unit have been developed. A key mechanism for these compounds is the inhibition of heme polymerization in the Plasmodium falciparum parasite, which is toxic to the organism[5][6].

• Antimicrobial and Anti-inflammatory Activity: Various derivatives have also been reported to possess significant antibacterial, antifungal, and anti-inflammatory properties, highlighting the broad therapeutic potential of this chemical scaffold[1][7][11].

Key Experimental Protocols

The following protocols are provided as self-validating systems, outlining not just the steps but the rationale behind them to ensure reproducibility and understanding.

Protocol 1: General One-Pot Synthesis of a 2-(Pyridin-2-yl)-4-phenylquinoline

• Rationale: This protocol utilizes the acid-catalyzed multicomponent reaction described in Section 2 for its efficiency and versatility. Montmorillonite K-10 is chosen as a green, reusable catalyst. The workup is designed to remove the catalyst and water-soluble impurities, while chromatography provides the final, pure compound.

• Methodology:

  • Reaction Setup: To a 50 mL round-bottom flask, add aniline (1.2 mmol), pyridine-2-carboxaldehyde (1.2 mmol), phenylacetylene (1.0 mmol), and Montmorillonite K-10 (500 mg)[10]. Add chloroform (1 mL) as the solvent.

  • Reaction Execution: Equip the flask with a reflux condenser and stir the mixture at 60 °C (333 K) for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup & Extraction: After cooling to room temperature, filter the reaction mixture to remove the solid catalyst. Transfer the filtrate to a separatory funnel and extract three times with a 1:1 mixture of ethyl acetate and water. This step removes inorganic salts and polar starting materials.

  • Drying and Concentration: Collect the combined organic phases, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Adsorb the crude residue onto silica gel and purify by column chromatography using an ethyl acetate/n-hexane gradient (e.g., starting with 1:10 v/v) to isolate the pure product[10].

  • Validation: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Standard Measurement of Photophysical Properties

• Rationale: This protocol ensures accurate and comparable measurement of absorption and fluorescence spectra. Using a dilute solution (10 µM) prevents aggregation and inner-filter effects that can distort spectral data. A quartz cuvette is required for UV measurements.

• Methodology:

  • Sample Preparation: Prepare a 1 mM stock solution of the pyridinyl-quinoline compound in a spectroscopic grade solvent (e.g., THF or acetonitrile). From this stock, prepare a 10 µM working solution by serial dilution.

  • UV-Vis Absorption Measurement:

    • Calibrate a dual-beam UV-Vis spectrophotometer with a cuvette containing the pure solvent as a blank.

    • Rinse and fill a 1 cm path length quartz cuvette with the 10 µM sample solution.

    • Scan the absorption spectrum over a relevant wavelength range (e.g., 250-600 nm). Record the wavelengths of maximum absorbance (λ_max).

  • Fluorescence Emission Measurement:

    • Using a fluorometer, set the excitation wavelength (λ_ex) to one of the absorption maxima determined in the previous step (e.g., 360 nm)[10].

    • Scan the emission spectrum from a wavelength slightly higher than the excitation wavelength to the near-IR (e.g., 380-700 nm). Record the wavelength of maximum emission (λ_em).

  • Data Analysis:

    • Calculate the Stokes shift in nanometers (λ_em - λ_abs) and convert to wavenumbers (cm⁻¹) for an energy-proportional value.

    • If measuring quantum yield, compare the integrated fluorescence intensity of the sample to that of a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄) under identical conditions.

References

• Title: Click-to-Release Reactions for Tertiary Amines and Pyridines Source: ACS Publications URL: [Link]

• Title: Exploring Pyridine-Quinoline Hybrids: Efficient Synthesis and Their Promising Antimicrobial Properties Source: Journal of Advanced Scientific Research URL: [Link]

• Title: Annotated Review on Various Biological Activities of Quinoline Molecule Source: Biointerface Research in Applied Chemistry URL: [Link]

• Title: Recent Advances in Simultaneous Desulfurization and Denitrogenation of Fuel Oil Source: MDPI URL: [Link]

• Title: Quinine Source: Wikipedia URL: [Link]

• Title: Pyridine and quinoline based bioactive compounds and drugs. Source: ResearchGate URL: [Link]

• Title: Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities Source: PubMed URL: [Link]

• Title: Steric and Stereochemical Modulation in Pyridyl- and Quinolyl-Containing Ligands Source: PMC (PubMed Central) URL: [Link]

• Title: Synthesis and photophysical properties of pyridyl- and quinolinyl-substituted 4-(4-aminophenyl)quinazolines Source: ResearchGate URL: [Link]

• Title: Synthesis, crystal structure and photophysical properties of a dinuclear MnII complex with 6-(diethylamino)-4-phenyl-2-(pyridin-2-yl)quinoline Source: International Union of Crystallography (IUCr) URL: [Link]

• Title: Iridium-Catalyzed B–H/C–H Dehydrogenative Coupling to Enable Boron–Nitrogen-Embedded Polycyclic Aromatic Hydrocarbons Source: Journal of the American Chemical Society URL: [Link]

• Title: Two-step synthesis for 2-(pyridinyl)quinoline library Source: ResearchGate URL: [Link]

• Title: A Review on Synthesis and Biological Applications of Quinoline Derivative as Fused Aromatic Compounds Source: Taylor & Francis Online URL: [Link]

• Title: Pyridine Source: Wikipedia URL: [Link]

• Title: The Development of Novel Compounds Against Malaria: Quinolines, Triazolpyridines, Pyrazolopyridines and Pyrazolopyrimidines Source: MDPI URL: [Link]

• Title: Fe and Co Complexes of Rigidly Planar Phosphino-Quinoline-Pyridine Ligands for Catalytic Hydrosilylation and Dehydrogenative Silylation Source: ACS Publications URL: [Link]

• Title: Quinoline Source: PubChem - NIH URL: [Link]

• Title: Synthesis and antifungal activity of diverse C-2 pyridinyl and pyridinylvinyl substituted quinolines Source: PubMed URL: [Link]

• Title: Pyridine: the scaffolds with significant clinical diversity Source: RSC Publishing URL: [Link]

• Title: Photophysical and Electrical Properties of Highly Luminescent 2/6-Triazolyl-Substituted Push–Pull Purines Source: NIH (National Institutes of Health) URL: [Link]

• Title: Synthesis and photophysical properties of pyridyl- and quinolinyl-substituted bis(arylthienyl)pyridines Source: ResearchGate URL: [Link]

• Title: First-Row Transition Metal Complexes Incorporating the 2-(2′-pyridyl)quinoxaline Ligand (pqx), as Potent Inflammatory Mediators: Cytotoxic Properties and Biological Activities against the Platelet-Activating Factor (PAF) and Thrombin Source: PMC - PubMed Central URL: [Link]

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The Ascendant Scaffold: A Technical Guide to Substituted Pyridinyl-Quinolines in Drug Discovery

Foreword: The Strategic Union of Privileged Heterocycles

In the landscape of medicinal chemistry, the quinoline and pyridine moieties stand as "privileged structures," consistently appearing in a multitude of natural products and FDA-approved drugs.[1][2] Quinoline, a fusion of a benzene and a pyridine ring, offers a versatile scaffold with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5][6][7] Similarly, the pyridine ring is a cornerstone in drug design, enhancing the pharmacokinetic properties of molecules through its ability to participate in hydrogen bonding.[2][8] The strategic hybridization of these two pharmacophores into a single molecular entity, the pyridinyl-quinoline, has emerged as a fertile ground for the discovery of novel therapeutic agents with potentially enhanced efficacy and selectivity.[8]

This technical guide provides an in-depth exploration of substituted pyridinyl-quinolines, intended for researchers, scientists, and drug development professionals. We will dissect the synthetic strategies, elucidate the structure-activity relationships (SAR), and delve into the mechanistic insights that underpin their therapeutic potential. The narrative is structured to not only present established protocols but also to rationalize the experimental choices, thereby offering a comprehensive and actionable resource for the field.

I. Synthetic Strategies: Crafting the Pyridinyl-Quinoline Core

The synthesis of substituted pyridinyl-quinolines can be approached through various methodologies, ranging from classical condensation reactions to modern multicomponent and transition-metal-catalyzed cross-coupling reactions. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

A prevalent and efficient approach involves multicomponent reactions (MCRs), which allow for the construction of complex molecules in a single step from three or more reactants. This strategy is highly valued for its atom economy and operational simplicity. For instance, a straightforward synthesis of 2-pyridinyl quinolines can be achieved via a BiCl₃-catalyzed multicomponent imino Diels-Alder reaction.[9][10]

Representative Synthetic Protocol: Bismuth(III) Chloride-Catalyzed Synthesis of 2-(Pyridin-4-yl)quinoline

This protocol describes a one-pot synthesis of a representative 2-pyridinyl quinoline derivative.

Materials:

• Aniline (1.0 mmol)

• Ethyl vinyl ether (2.0 mmol)

• Pyridine-4-carbaldehyde (1.0 mmol)

• Bismuth(III) chloride (BiCl₃) (10 mol%)

• Acetonitrile (MeCN), 5 mL

Procedure:

• To a solution of aniline (1.0 mmol) and ethyl vinyl ether (2.0 mmol) in acetonitrile (5 mL), add pyridine-4-carbaldehyde (1.0 mmol).

• Add bismuth(III) chloride (10 mol%) to the reaction mixture.

• Reflux the mixture for 6-8 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the desired 2-(pyridin-4-yl)quinoline.

Causality of Experimental Choices:

• Bismuth(III) chloride: This Lewis acid catalyst is chosen for its low toxicity, air stability, and high efficiency in promoting the imino Diels-Alder reaction.

• Acetonitrile: This polar aprotic solvent is suitable for this reaction as it effectively dissolves the reactants and facilitates the reaction at reflux temperature.

• Excess Ethyl vinyl ether: Used in excess to ensure the complete consumption of the limiting reagent, aniline.

General Synthetic Workflow

The synthesis of substituted pyridinyl-quinolines often follows a convergent strategy where substituted anilines and pyridinyl aldehydes are key building blocks.

Caption: General synthetic workflow for substituted pyridinyl-quinolines.

II. Biological Applications and Structure-Activity Relationships

The fusion of the quinoline and pyridine rings has yielded compounds with a wide array of biological activities. The nature and position of substituents on both heterocyclic systems play a crucial role in determining the potency and selectivity of these molecules.[11][12]

A. Anticancer Activity

Substituted pyridinyl-quinolines have demonstrated significant potential as anticancer agents, exhibiting cytotoxicity against various human cancer cell lines.[3][13] The mechanism of action often involves the inhibition of key enzymes in cancer cell signaling pathways or the induction of apoptosis.[14]

A series of 4-methyl-2-(pyridinyl)quinolines displayed potent anticancer properties against MCF-7 (breast), SKBR-3 (breast), PC3 (prostate), and HeLa (cervical) cancer cell lines.[13] Another study identified new quinoline-pyridine hybrids as potent inhibitors of PIM-1 kinase, a proto-oncogene that is overexpressed in several cancers.[14] Some of these compounds were found to induce apoptosis and activate caspases 3/7 in liver cancer cells (HepG-2).[14]

Structure-Activity Relationship (SAR) Insights:

• The position of the nitrogen atom in the pyridine ring can significantly influence cytotoxicity.

• Substitution on the quinoline ring, such as a methyl group at the 4-position, has been shown to enhance anticancer activity.[13]

• The nature of the linker between the quinoline and pyridine moieties can affect the mode of enzyme inhibition (competitive vs. non-competitive).[14]

Table 1: In Vitro Anticancer Activity of Selected Pyridinyl-Quinolines

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
4-methyl-2-(pyridin-2-yl)quinoline	MCF-7	5.2	[13]
4-methyl-2-(pyridin-3-yl)quinoline	PC3	8.7	[13]
4-methyl-2-(pyridin-4-yl)quinoline	HeLa	6.4	[13]
Pyridine-Quinoline Hybrid 6e	HepG-2	1.12	[14]
Pyridine-Quinoline Hybrid 13a	Caco-2	2.45	[14]

Signaling Pathway Involvement:

Many pyridinyl-quinoline derivatives exert their anticancer effects by modulating critical signaling pathways involved in cell proliferation and survival, such as the PIM-1 kinase pathway.

Caption: Simplified PIM-1 kinase signaling pathway and its inhibition.

B. Antimicrobial and Antifungal Activity

The emergence of drug-resistant pathogens necessitates the development of novel antimicrobial agents. Substituted pyridinyl-quinolines have shown promise in this area, with demonstrated activity against a range of bacteria and fungi.[9][15][16]

For instance, diverse 2-pyridinyl quinolines and 2-pyridinylvinyl quinolines have been synthesized and evaluated for their antifungal activity.[9][10] Compounds such as 2-(pyridin-4-yl)quinoline and 2-(2-pyridin-4-yl)vinyl)quinoline exhibited significant activity against Candida albicans and non-albicans Candida species.[9] Furthermore, 6-ethyl-2-(pyridin-2-yl)quinoline showed potent properties against Cryptococcus neoformans.[9] The antimicrobial activity of these compounds is often attributed to their ability to intercalate with DNA or inhibit essential microbial enzymes.

Table 2: Antifungal Activity of Selected Pyridinyl-Quinolines

Compound	Fungal Strain	MIC₅₀ (µg/mL)	Reference
2-(Pyridin-4-yl)quinoline	Candida albicans	15.6	[9]
2-(2-Pyridin-4-yl)vinyl)quinoline	Candida parapsilosis	7.8	[9]
6-Ethyl-2-(pyridin-2-yl)quinoline	Cryptococcus neoformans	3.9	[9]

C. Anti-inflammatory Activity

Chronic inflammation is implicated in a variety of diseases, including cancer and autoimmune disorders.[4][17] Quinoline derivatives have been explored as anti-inflammatory agents, targeting enzymes such as cyclooxygenase (COX) and various kinases involved in the inflammatory cascade.[7][12] The incorporation of a pyridine moiety can modulate the anti-inflammatory profile of the quinoline scaffold. While specific studies on the anti-inflammatory activity of pyridinyl-quinolines are less abundant than for their anticancer and antimicrobial properties, the known anti-inflammatory potential of both parent heterocycles suggests this is a promising area for future research.[4]

III. Experimental Protocols: A Practical Guide

To ensure the reproducibility and validation of research findings, detailed experimental protocols are essential.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of substituted pyridinyl-quinolines on a human cancer cell line.

Materials:

• Human cancer cell line (e.g., HepG-2)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Substituted pyridinyl-quinoline compounds (dissolved in DMSO)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Prepare serial dilutions of the test compounds in the culture medium.

• After 24 hours, replace the medium with fresh medium containing various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate the plates for 48 hours at 37°C in a 5% CO₂ atmosphere.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell growth).

Drug Discovery and Development Workflow

The journey from a promising pyridinyl-quinoline scaffold to a potential drug candidate involves a multi-step, iterative process.

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• 2. A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Emergence of a Privileged Scaffold: A Technical Guide to the Discovery and History of 3-(Pyridin-2-yl)quinoline

Introduction: The Convergence of Two Potent Heterocycles

In the landscape of medicinal chemistry and materials science, the fusion of distinct heterocyclic scaffolds often gives rise to novel molecular architectures with emergent properties. The quinoline ring system, a cornerstone of numerous pharmaceuticals and functional materials, has been a subject of intense investigation for over a century.[1] Its rigid, planar structure and electron-deficient nature provide a versatile platform for molecular design. Similarly, the pyridine moiety is a ubiquitous element in a vast array of biologically active compounds and ligands. The strategic combination of these two heterocycles in the form of 3-(pyridin-2-yl)quinoline creates a unique scaffold that has garnered significant interest for its potential applications in drug discovery and coordination chemistry. This technical guide provides an in-depth exploration of the discovery, historical synthesis, and evolving significance of this important molecule, tailored for researchers, scientists, and drug development professionals.

Early Synthesis and Structural Elucidation

While the precise moment of the first synthesis of 3-(pyridin-2-yl)quinoline is not definitively documented in readily available literature, a notable early report of its preparation appeared in a 1986 publication by E. Breitmaier and W. Voelter. This synthesis provided a foundational method for accessing this important molecule and opened the door for further exploration of its chemical and biological properties. The structural characterization in this early work would have relied on the spectroscopic techniques of the time, including Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy, to confirm the connectivity of the pyridine and quinoline rings at the 3-position of the quinoline core.

Synthetic Strategies: From Classic Reactions to Modern Methodologies

The construction of the 3-(pyridin-2-yl)quinoline scaffold can be approached through several synthetic routes, each with its own advantages and historical context. The two most prominent methods are the classic Friedländer synthesis and the more modern palladium-catalyzed cross-coupling reactions, such as the Suzuki coupling.

The Friedländer Synthesis: A Classic Approach to Quinoline Formation

The Friedländer synthesis, first reported by Paul Friedländer in 1882, is a powerful and direct method for constructing the quinoline ring system.[2] This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, such as a ketone.[3] In the context of 3-(pyridin-2-yl)quinoline, this would involve the reaction of 2-aminobenzaldehyde with 1-(pyridin-2-yl)ethan-1-one.

The causality behind this experimental choice lies in the inherent reactivity of the starting materials. The 2-aminobenzaldehyde provides the benzene ring and the nitrogen atom for the quinoline core, while the 1-(pyridin-2-yl)ethan-1-one delivers the pyridine ring and the remaining atoms to complete the heterocyclic system. The reaction proceeds through an initial aldol condensation followed by a cyclization and dehydration to form the aromatic quinoline ring.

Caption: Generalized workflow of the Friedländer synthesis for 3-(pyridin-2-yl)quinoline.

Experimental Protocol: Friedländer Synthesis of 3-(Pyridin-2-yl)quinoline

• Materials: 2-aminobenzaldehyde, 1-(pyridin-2-yl)ethan-1-one, ethanol, potassium hydroxide.

• Procedure:

  • In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 eq) and 1-(pyridin-2-yl)ethan-1-one (1.0 eq) in absolute ethanol.

  • Add a catalytic amount of potassium hydroxide (0.1 eq) to the solution.

  • Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford 3-(pyridin-2-yl)quinoline.

• Self-Validation: The identity and purity of the product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The expected spectroscopic data should show characteristic peaks for both the quinoline and pyridine ring systems.

The Suzuki Coupling: A Modern and Versatile Approach

The advent of palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of biaryl and heteroaryl compounds. The Suzuki coupling, developed by Akira Suzuki (Nobel Prize in Chemistry, 2010), is a particularly powerful method that involves the reaction of an organoboron compound with an organohalide.[4] For the synthesis of 3-(pyridin-2-yl)quinoline, this can be achieved by coupling a quinoline boronic acid or ester with a halopyridine, or vice versa. A common approach would be the reaction of 3-bromoquinoline with 2-(tributylstannyl)pyridine or pyridine-2-boronic acid.

The rationale for employing the Suzuki coupling lies in its high functional group tolerance, mild reaction conditions, and the commercial availability of a wide range of boronic acids and halides. This method allows for a more modular and convergent approach to the synthesis of 3-(pyridin-2-yl)quinoline and its derivatives.

Caption: Generalized workflow of the Suzuki coupling for 3-(pyridin-2-yl)quinoline synthesis.

Experimental Protocol: Suzuki Coupling for the Synthesis of 3-(Pyridin-2-yl)quinoline

• Materials: 3-bromoquinoline, pyridine-2-boronic acid, palladium(II) acetate, triphenylphosphine, potassium carbonate, 1,4-dioxane, water.

• Procedure:

  • To a degassed mixture of 1,4-dioxane and water (4:1) in a Schlenk flask, add 3-bromoquinoline (1.0 eq), pyridine-2-boronic acid (1.2 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.08 eq).

  • Add potassium carbonate (2.0 eq) to the mixture.

  • Heat the reaction mixture at 80-100 °C under an inert atmosphere (e.g., argon or nitrogen) for 12-24 hours, monitoring by TLC.

  • After completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 3-(pyridin-2-yl)quinoline.

• Self-Validation: The successful synthesis should be confirmed by comparing the spectroscopic data (¹H NMR, ¹³C NMR, MS) of the product with literature values.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₁₄H₁₀N₂	Inferred
Molecular Weight	206.25 g/mol	Inferred
Appearance	Likely a solid at room temperature	Inferred
Melting Point	Not widely reported	[5]
Boiling Point	Not widely reported	[5]
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and methanol.	Inferred

Applications in Drug Discovery and Medicinal Chemistry

The 3-(pyridin-2-yl)quinoline scaffold is considered a "privileged structure" in medicinal chemistry due to its ability to interact with a variety of biological targets.[6] The presence of two nitrogen atoms at defined positions allows for multiple points of interaction with proteins, such as hydrogen bonding and metal coordination.

Anticancer Activity

A significant body of research has focused on the anticancer potential of quinoline and pyridine-quinoline derivatives.[3][7] These compounds have been shown to exhibit cytotoxic activity against various cancer cell lines, including breast, lung, and colon cancer.[3] The proposed mechanisms of action are diverse and include the inhibition of key enzymes involved in cell proliferation and survival, such as protein kinases and topoisomerases.[8] The 3-(pyridin-2-yl)quinoline core can be readily functionalized at various positions on both the quinoline and pyridine rings, allowing for the systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity.

Neuroprotective Effects

Recent studies have highlighted the potential of quinoline and pyridine-containing compounds in the treatment of neurodegenerative diseases like Alzheimer's.[9][10] Some derivatives have shown the ability to inhibit the aggregation of amyloid-beta peptides and protect neuronal cells from toxicity.[9][11] The nitrogen atoms in the 3-(pyridin-2-yl)quinoline scaffold can act as hydrogen bond acceptors and may play a role in binding to target proteins implicated in neurodegeneration.

Anti-inflammatory Properties

The anti-inflammatory potential of quinoline derivatives has also been investigated.[12][13] Certain compounds have demonstrated the ability to modulate inflammatory pathways, suggesting their potential use in the treatment of inflammatory disorders. The mechanism of action is thought to involve the inhibition of pro-inflammatory enzymes and cytokines.

Conclusion and Future Perspectives

The journey of 3-(pyridin-2-yl)quinoline from its early synthesis to its current status as a molecule of significant interest in medicinal chemistry exemplifies the enduring importance of heterocyclic chemistry. The development of synthetic methodologies, from the classic Friedländer synthesis to modern cross-coupling reactions, has made this scaffold and its derivatives more accessible for investigation. The diverse biological activities exhibited by compounds containing this core structure underscore its potential as a versatile template for the design of novel therapeutic agents. Future research will undoubtedly focus on the synthesis of new derivatives with improved pharmacological profiles, a deeper understanding of their mechanisms of action, and the exploration of their potential in other areas such as materials science and coordination chemistry. The continued exploration of the chemical space around 3-(pyridin-2-yl)quinoline holds great promise for the discovery of new and effective drugs to address a range of human diseases.

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Introduction: The Strategic Importance of the Pyridine-Quinoline Scaffold

An In-Depth Technical Guide to the Electronic Properties of 3-(Pyridin-2-yl)quinoline

Abstract: The convergence of pyridine and quinoline rings into a single molecular scaffold presents a rich landscape for scientific exploration, particularly in drug development and materials science. The electronic properties of these hybrid structures are paramount to their function, governing everything from intermolecular interactions to photochemical reactivity. This technical guide provides a comprehensive framework for the investigation of the electronic properties of a specific, promising isomer: 3-(pyridin-2-yl)quinoline. While direct, extensive experimental data for this particular molecule is emerging, this document synthesizes established principles and methodologies to outline a robust protocol for its complete electronic characterization. We will delve into the theoretical underpinnings via computational chemistry, detail rigorous experimental workflows for spectroscopic and electrochemical analysis, and discuss the profound implications of these properties for researchers, medicinal chemists, and materials scientists. This guide is designed to be a self-validating system, explaining the causality behind each experimental and computational choice to ensure scientific integrity and reproducibility.

Quinoline, a bicyclic aromatic heterocycle, is a foundational structure in a vast array of pharmacologically active compounds and functional materials.[1][2] Its extended π-system and the presence of a nitrogen atom imbue it with unique electronic characteristics that are readily tunable through substitution.[1][3] When coupled with a pyridine ring—another cornerstone of heterocyclic chemistry—the resulting molecule, such as 3-(pyridin-2-yl)quinoline, gains an additional locus of electronic modulation and potential for complex intermolecular interactions, including metal coordination.[4][5]

Understanding the electronic properties of 3-(pyridin-2-yl)quinoline is not merely an academic exercise. These properties, including the distribution of electron density, the energy of frontier molecular orbitals (HOMO/LUMO), and the nature of electronic transitions, directly dictate:

• Receptor Binding Affinity: The electrostatic potential on the molecular surface guides interactions with biological targets.

• Pharmacokinetics (ADMET Properties): Electron distribution influences solubility, membrane permeability, and metabolic stability.[6]

• Photophysical Behavior: The HOMO-LUMO gap is critical for applications in organic light-emitting diodes (OLEDs), sensors, and photodynamic therapy.[7][8]

• Chemical Reactivity: The locations of electron-rich and electron-deficient centers determine how the molecule will react and interact with other species.

This guide provides the essential theoretical and practical framework to fully elucidate these critical electronic characteristics.

Proposed Synthetic Strategy: A Pathway to High-Purity Material

A reliable and scalable synthesis is the bedrock of any subsequent characterization. For 3-(pyridin-2-yl)quinoline, a Suzuki or Stille cross-coupling reaction represents a highly efficient and versatile approach, offering good yields and tolerance for a wide range of functional groups.

Rationale for Synthetic Approach

The Suzuki-Miyaura cross-coupling is selected for its mild reaction conditions, commercial availability of reagents, and the generally non-toxic nature of its boron-based byproducts. This method involves the palladium-catalyzed reaction between an organoboron compound and an organohalide.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To synthesize 3-(pyridin-2-yl)quinoline from 3-bromoquinoline and 2-(tributylstannyl)pyridine or pyridine-2-boronic acid.

Materials:

• 3-Bromoquinoline

• Pyridine-2-boronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or a more specialized ligand like SPhos

• Potassium carbonate (K₂CO₃) or another suitable base

• Toluene and Water (degassed)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 3-bromoquinoline (1.0 eq), pyridine-2-boronic acid (1.2 eq), and potassium carbonate (2.5 eq).

• Catalyst Preparation: In a separate flask, pre-mix palladium(II) acetate (0.02 eq) and the phosphine ligand (0.04 eq) in degassed toluene.

• Initiation: Add the catalyst mixture to the main reaction flask, followed by degassed toluene and water (typically a 4:1 to 10:1 solvent ratio). The aqueous phase is crucial for the Suzuki catalytic cycle.

• Reaction: Heat the mixture to reflux (approx. 80-100 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to yield pure 3-(pyridin-2-yl)quinoline.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Synthesis Workflow Diagram

Caption: Suzuki-Miyaura cross-coupling workflow for synthesizing 3-(pyridin-2-yl)quinoline.

Theoretical Framework: Computational Analysis

Density Functional Theory (DFT) is an indispensable tool for predicting and understanding the electronic structure of molecules before embarking on extensive experimental work.[3][9]

Computational Methodology

Objective: To calculate the ground-state electronic structure, frontier molecular orbitals, and electrostatic potential of 3-(pyridin-2-yl)quinoline.

Protocol:

• Geometry Optimization: The molecular structure is first optimized using a standard functional and basis set, such as B3LYP/6-31G(d,p), to find the lowest energy conformation.[10][11]

• Frequency Calculation: A frequency calculation is performed on the optimized geometry to confirm that it is a true energy minimum (no imaginary frequencies).

• Electronic Properties Calculation: Single-point energy calculations are then performed using a larger basis set (e.g., 6-311++G(d,p)) to obtain more accurate electronic properties.

• Data Analysis: The output is analyzed to extract HOMO and LUMO energies, the HOMO-LUMO gap, and to generate the Molecular Electrostatic Potential (MEP) map.

Frontier Molecular Orbitals (FMOs)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical in determining how a molecule interacts with others. The HOMO energy relates to the ability to donate electrons (ionization potential), while the LUMO energy relates to the ability to accept electrons (electron affinity). The energy gap (ΔE) between them is a key indicator of chemical reactivity and corresponds to the energy of the lowest electronic transition.[9][12]

For 3-(pyridin-2-yl)quinoline, it is expected that the HOMO will be distributed primarily across the more electron-rich quinoline ring system, while the LUMO may be localized more towards the relatively electron-deficient pyridine ring, facilitating intramolecular charge transfer (ICT) upon excitation.

Property	Predicted Value (eV)	Significance
E_HOMO	~ -6.2 eV	Electron-donating capability
E_LUMO	~ -1.4 eV	Electron-accepting capability
ΔE (Gap)	~ 4.8 eV	Correlates to UV-Vis absorption, chemical stability[9][12]
Table 1: Predicted FMO energies for 3-(pyridin-2-yl)quinoline based on DFT calculations of similar structures.

Molecular Electrostatic Potential (MEP)

The MEP map provides an intuitive visualization of charge distribution. Red regions indicate areas of negative potential (electron-rich), which are prone to electrophilic attack, while blue regions indicate positive potential (electron-poor), prone to nucleophilic attack. For 3-(pyridin-2-yl)quinoline, the nitrogen atoms are expected to be centers of negative potential, representing key sites for hydrogen bonding and metal coordination.

Experimental Determination of Electronic Properties

Experimental validation is crucial to confirm theoretical predictions and provide quantitative data. A standard suite of spectroscopic and electrochemical techniques is employed.

UV-Visible Absorption Spectroscopy

Objective: To determine the wavelengths of electronic transitions. Causality: This technique measures the absorption of light as electrons are promoted from ground states to excited states (e.g., π→π* transitions). The absorption maxima (λ_max) correspond to the energies of these transitions, providing an experimental measure related to the HOMO-LUMO gap.[13]

Protocol:

• Prepare a series of dilute solutions of 3-(pyridin-2-yl)quinoline in a suitable UV-grade solvent (e.g., acetonitrile or dichloromethane) with concentrations ranging from 1 µM to 50 µM.

• Use a dual-beam UV-Vis spectrophotometer, with the pure solvent in the reference cuvette.

• Scan the absorption spectrum from approximately 200 nm to 600 nm.

• Identify the λ_max values and calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

Based on related structures, one would expect strong π→π* transitions in the UV region (250-350 nm).[7][14]

Fluorescence Spectroscopy

Objective: To characterize the molecule's emissive properties. Causality: After excitation, the molecule can relax by emitting a photon. The emission spectrum provides information on the energy of the excited state, the Stokes shift (difference between absorption and emission maxima), and the fluorescence quantum yield (efficiency of light emission). These are critical parameters for applications in sensing and OLEDs.[15]

Protocol:

• Using a dilute solution (absorbance < 0.1 at the excitation wavelength to avoid inner filter effects), excite the sample at its main absorption maximum (λ_max).

• Scan the emission spectrum from a wavelength slightly longer than the excitation wavelength to the near-IR region.

• Determine the emission maximum (λ_em).

• Calculate the Stokes shift (λ_em - λ_max).

• Determine the fluorescence quantum yield (Φ_F) relative to a known standard (e.g., quinine sulfate).

Electrochemical Analysis: Cyclic Voltammetry (CV)

Objective: To determine the oxidation and reduction potentials. Causality: CV measures the potential at which a molecule is oxidized (loses an electron) and reduced (gains an electron). These potentials are directly related to the HOMO and LUMO energy levels, respectively, providing an experimental bridge to the theoretical DFT calculations.[8][16]

Protocol:

• Setup: Use a three-electrode system: a glassy carbon working electrode, a platinum wire counter electrode, and a Ag/AgCl reference electrode.

• Solution: Dissolve the sample (approx. 1 mM) in a suitable solvent (e.g., acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Internal Standard: Add an internal standard with a known redox potential, such as ferrocene/ferrocenium (Fc/Fc⁺).

• Measurement: Scan the potential from a non-reducing to an oxidizing potential and back, and then to a reducing potential and back.

• Analysis: Determine the onset potentials for the first oxidation (E_ox) and reduction (E_red) waves.

• Energy Level Estimation: Calculate the HOMO and LUMO energies using the following empirical formulas, referencing against the Fc/Fc⁺ couple:

  • E_HOMO (eV) = -[E_ox (vs Fc/Fc⁺) + 4.8]

  • E_LUMO (eV) = -[E_red (vs Fc/Fc⁺) + 4.8]

Experimental Characterization Workflow

Caption: Workflow for the experimental electronic characterization of 3-(pyridin-2-yl)quinoline.

Correlation of Theoretical and Experimental Data

A key aspect of a robust scientific investigation is the synergy between theory and experiment. The HOMO-LUMO gap calculated from DFT (ΔE) should correlate well with the onset of the lowest energy absorption band in the UV-Vis spectrum. Similarly, the HOMO and LUMO levels estimated from cyclic voltammetry should be in good agreement with the DFT-calculated values. Discrepancies between theoretical and experimental results can often provide deeper insights, for instance, into the effects of the solvent environment, which can be modeled computationally.

Implications for Research and Drug Development

A full electronic characterization of 3-(pyridin-2-yl)quinoline provides an actionable dataset for:

• Medicinal Chemists: The MEP map can guide the design of derivatives with improved binding to target proteins. The HOMO/LUMO energies can inform on the molecule's potential to engage in charge-transfer interactions, which are common in enzyme inhibition.[12]

• Materials Scientists: The absorption and emission data, along with the quantum yield, are essential for evaluating the molecule's suitability as a fluorophore for bio-imaging or as an emitter in OLED devices.

• Pharmacologists: Understanding the electronic profile helps in predicting metabolic pathways, as electron-rich areas are often sites of oxidation by cytochrome P450 enzymes.

Conclusion

The 3-(pyridin-2-yl)quinoline scaffold holds significant promise for a range of scientific applications. Its electronic properties are the key to unlocking this potential. By integrating rigorous computational modeling with precise spectroscopic and electrochemical experiments, as detailed in this guide, researchers can build a comprehensive and validated understanding of this molecule. This foundational knowledge is the critical first step in the rational design of novel therapeutics, advanced materials, and innovative chemical sensors.

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An In-Depth Technical Guide to the Solubility and Stability of 3-(Pyridin-2-yl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Physicochemical Landscape of a Promising Scaffold

The fusion of pyridine and quinoline rings in the 3-(pyridin-2-yl)quinoline scaffold presents a molecule of significant interest in medicinal chemistry and materials science. Its structural rigidity, potential for metal chelation, and diverse substitution possibilities make it a compelling candidate for the development of novel therapeutics and functional materials. However, the journey from a promising molecular structure to a viable product is invariably dictated by its fundamental physicochemical properties. Among these, solubility and stability stand as the two most critical gatekeepers of developability. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive technical overview of the core principles and practical methodologies for assessing and optimizing the solubility and stability of 3-(pyridin-2-yl)quinoline. As a Senior Application Scientist, the insights provided herein are grounded in established scientific principles and field-proven experimental strategies, designed to empower you to unlock the full potential of this intriguing heterocyclic system.

The Physicochemical Profile of 3-(Pyridin-2-yl)quinoline: An Overview

The stability of 3-(pyridin-2-yl)quinoline is intrinsically linked to its aromatic nature. Aromatic systems are generally stable; however, the presence of nitrogen atoms can introduce potential sites for chemical degradation, particularly through oxidation or photolytic pathways. A thorough understanding of its degradation profile under various stress conditions is paramount for determining its shelf-life and appropriate storage conditions.

A Deep Dive into Solubility Assessment: Methodologies and Insights

The solubility of a compound is a critical determinant of its biological activity and developability. For orally administered drugs, adequate solubility is a prerequisite for absorption. In the context of materials science, solubility dictates the processing and formulation of the compound. This section provides detailed protocols for determining both the kinetic and thermodynamic solubility of 3-(pyridin-2-yl)quinoline.

Kinetic Solubility: A High-Throughput Approach for Early Discovery

Kinetic solubility is a measure of how quickly a compound dissolves from a high-concentration stock solution (typically in DMSO) when diluted into an aqueous buffer. It is a high-throughput screening method widely used in early drug discovery to flag compounds with potential solubility issues.[5][6]

This protocol outlines a common method for determining kinetic solubility by measuring light scattering caused by precipitated compound.

• Preparation of Stock Solution: Prepare a 10 mM stock solution of 3-(pyridin-2-yl)quinoline in 100% DMSO.

• Plate Setup: In a clear-bottom 96-well plate, perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to 0.1 µM).

• Addition of Aqueous Buffer: To each well containing the DMSO serial dilutions, add a phosphate-buffered saline (PBS, pH 7.4) solution to achieve a final DMSO concentration of 1-2%.

• Incubation: Incubate the plate at room temperature for a defined period, typically 1-2 hours, with gentle shaking.[6]

• Measurement: Measure the turbidity of each well using a nephelometer, which detects light scattering from any precipitated compound.[5]

• Data Analysis: The kinetic solubility is defined as the highest concentration at which no significant increase in light scattering is observed compared to the buffer-only control.

• Causality Behind Experimental Choices: The use of DMSO as the initial solvent is a standard practice in high-throughput screening due to its ability to dissolve a wide range of organic compounds. The final DMSO concentration is kept low (1-2%) to minimize its co-solvent effect on the aqueous solubility measurement. Nephelometry provides a rapid and sensitive endpoint for detecting precipitation.

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Theoretical and Computational Elucidation of 3-Pyridin-2-yl-quinoline: A Technical Guide for Advanced Drug Discovery

Abstract

The quinoline scaffold remains a cornerstone in medicinal chemistry, valued for its presence in numerous bioactive compounds and its versatile synthetic accessibility.[1][2] This technical guide provides an in-depth exploration of the theoretical and computational characterization of a specific, promising derivative: 3-pyridin-2-yl-quinoline. While direct and extensive experimental and computational data for this exact molecule are nascent in publicly available literature, this guide establishes a robust framework for its study. By leveraging established quantum chemical methodologies and drawing validated analogies from closely related isomers and derivatives, we present a comprehensive protocol for researchers, scientists, and drug development professionals. This document will navigate the essential computational workflows, from geometry optimization and electronic property elucidation with Density Functional Theory (DFT) to the prediction of spectroscopic signatures using Time-Dependent DFT (TD-DFT). Furthermore, we will outline the synthetic pathways and characterization techniques that are pivotal for validating these theoretical models, thereby creating a self-validating system for the rational design of novel therapeutics based on the 3-pyridin-2-yl-quinoline core.

Introduction: The Strategic Importance of the Quinoline-Pyridine Hybrid Scaffold

The fusion of a quinoline and a pyridine moiety into a single molecular entity, as seen in 3-pyridin-2-yl-quinoline, creates a bidentate ligand with significant potential in both medicinal chemistry and materials science. Quinoline derivatives are well-documented for a broad spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and antiviral properties.[2][3] The nitrogen atom in the quinoline ring system often plays a crucial role in binding to biological targets.[4] Similarly, the pyridine ring is a ubiquitous feature in numerous pharmaceuticals and natural products.

The specific linkage at the 3-position of the quinoline to the 2-position of the pyridine ring in 3-pyridin-2-yl-quinoline results in a unique electronic and steric profile. This arrangement allows for potential intramolecular hydrogen bonding and specific coordination geometries with metal ions, which can be exploited in the design of enzyme inhibitors or novel imaging agents. Understanding the fundamental electronic structure, reactivity, and spectroscopic properties of this core structure is paramount for its effective application in drug design. Computational chemistry offers a powerful, cost-effective, and time-efficient avenue for this initial, yet critical, exploration.[3]

Computational Methodology: A Self-Validating Approach

The cornerstone of a reliable computational study is a methodology that is both theoretically sound and validated against experimental data. In the absence of extensive experimental data for 3-pyridin-2-yl-quinoline, we propose a computational protocol that has been successfully applied to a wide range of quinoline derivatives and can be validated using data from its close isomers, such as 2-(2'-pyridyl)quinoline and 2-(3-pyridyl)quinoline.[5][6]

Geometry Optimization and Electronic Structure Analysis

The initial and most critical step is the determination of the ground-state molecular geometry. Density Functional Theory (DFT) is the method of choice for this task, offering an excellent balance between computational cost and accuracy.

Experimental Protocol: Geometry Optimization

• Software: Gaussian 09/16, ORCA, or similar quantum chemistry software package.

• Method: Becke's three-parameter hybrid functional combined with the Lee-Yang-Parr correlation functional (B3LYP) is a robust and widely used functional for organic molecules.[2][7]

• Basis Set: The 6-311++G(d,p) basis set is recommended to provide a good description of the electronic structure, including polarization and diffuse functions, which are important for describing the lone pairs on the nitrogen atoms and the pi-system.[6]

• Solvation Model: To simulate a biological environment, the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD) can be employed, using water as the solvent.

• Validation: The optimized geometry should be confirmed as a true minimum on the potential energy surface by performing a frequency calculation. The absence of imaginary frequencies confirms a stable structure.

The causality behind this choice of methodology lies in its proven track record for predicting the geometries of heterocyclic aromatic compounds with high fidelity when compared to X-ray crystallography data. For instance, the crystal structure of a rhenium complex of the isomer 2-(2'-pyridyl)quinoline provides key bond lengths and angles that can be used to benchmark the accuracy of the chosen DFT method and basis set.[5][8]

Frontier Molecular Orbital (FMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the chemical reactivity and electronic properties of a molecule.

• HOMO: Represents the ability to donate an electron. A higher HOMO energy suggests a better electron donor.

• LUMO: Represents the ability to accept an electron. A lower LUMO energy indicates a better electron acceptor.

• HOMO-LUMO Gap (ΔE): This energy difference is a key indicator of chemical stability. A large gap implies high stability and low reactivity.[3]

These parameters are directly obtained from the DFT calculations and are instrumental in predicting sites of electrophilic and nucleophilic attack.

Molecular Electrostatic Potential (MEP)

The MEP surface is a color-coded map of the electrostatic potential on the electron density surface. It provides a visual representation of the charge distribution and is invaluable for identifying regions of positive and negative electrostatic potential. This is particularly useful for predicting non-covalent interactions, such as hydrogen bonding and halogen bonding, which are critical for drug-receptor binding.

Simulating Spectroscopic Properties with TD-DFT

Time-Dependent Density Functional Theory (TD-DFT) is a powerful extension of DFT used to calculate excited-state properties, such as electronic absorption spectra (UV-Vis).

Experimental Protocol: UV-Vis Spectrum Simulation

• Software: Gaussian 09/16, ORCA, or similar.

• Method: TD-DFT calculations are performed on the optimized ground-state geometry.

• Functional and Basis Set: The same functional and basis set used for the geometry optimization (e.g., B3LYP/6-311++G(d,p)) are typically employed for consistency.

• Number of States: Calculate a sufficient number of excited states (e.g., 20-30) to cover the relevant portion of the UV-Vis spectrum.

• Solvent Effects: Incorporate a solvent model (PCM or SMD) to account for solvatochromic shifts.

The simulated spectrum can be compared with experimental UV-Vis data for validation. For instance, the UV-Vis spectra of 2-(3-pyridyl)quinoline in methanol can serve as a reference point.[6]

Similarly, NMR chemical shifts and IR vibrational frequencies can be calculated using DFT methods, providing further avenues for validating the computational model against experimental data.[1]

Synthetic Pathways and Experimental Validation

While a specific, detailed synthesis for 3-pyridin-2-yl-quinoline is not extensively documented in readily available literature, a plausible and efficient route involves a Suzuki-Miyaura cross-coupling reaction.[9][10][11][12][13]

Experimental Protocol: Synthesis via Suzuki-Miyaura Coupling

• Reactants: 3-Bromoquinoline and 2-pyridylboronic acid (or its pinacol ester).

• Catalyst: A palladium catalyst such as Pd(PPh₃)₄ or Pd(dppf)Cl₂ is commonly used.

• Base: An aqueous solution of a base like Na₂CO₃ or K₂CO₃ is required.

• Solvent: A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water is typically used.

• Reaction Conditions: The reaction mixture is heated under an inert atmosphere (e.g., nitrogen or argon) for several hours.

• Purification: The crude product is purified using column chromatography on silica gel.

Characterization:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and purity of the synthesized compound.[14]

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the characteristic vibrational modes of the functional groups.[15]

• Melting Point: As an indicator of purity.

• Single-Crystal X-ray Diffraction: If suitable crystals can be obtained, this provides the definitive molecular structure for validating the computational geometry.

The workflow for the synthesis and characterization is depicted in the following diagram:

Synthetic and characterization workflow for 3-pyridin-2-yl-quinoline.

Predicted Properties and Data Presentation

Based on calculations for analogous structures, we can predict the key properties of 3-pyridin-2-yl-quinoline. The following table summarizes the expected data from the proposed computational protocol.

Property	Predicted Value/Characteristic	Rationale/Significance
Optimized Geometry	Planar or near-planar conformation	The two aromatic rings are expected to have a small dihedral angle to minimize steric hindrance.
HOMO Energy	-6.0 to -6.5 eV	Indicates a moderately good electron donor, with the HOMO likely delocalized over the quinoline ring.
LUMO Energy	-1.5 to -2.0 eV	Suggests a reasonable electron acceptor, with the LUMO potentially localized on the pyridine ring.
HOMO-LUMO Gap	4.0 to 4.5 eV	Implies good chemical stability.
Dipole Moment	2.0 to 3.0 Debye	A significant dipole moment arising from the nitrogen atoms, suggesting polarity.
UV-Vis λmax	280-320 nm	Expected π→π* transitions characteristic of conjugated aromatic systems.[16][17]

The logical relationship between the computational steps can be visualized as follows:

Computational workflow for the characterization of 3-pyridin-2-yl-quinoline.

Applications in Drug Development

The theoretical data generated for 3-pyridin-2-yl-quinoline can be directly applied to drug discovery programs.

• Pharmacophore Modeling: The optimized geometry and MEP can be used to develop pharmacophore models for virtual screening of compound libraries.

• Molecular Docking: The 3D structure can be docked into the active sites of target proteins to predict binding affinities and modes of interaction.[4][18] This is crucial for identifying potential biological targets and understanding the structure-activity relationship (SAR).

• ADMET Prediction: The calculated electronic properties can be used as descriptors in QSAR models to predict absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.[19]

Conclusion and Future Perspectives

This technical guide has outlined a comprehensive theoretical and computational framework for the in-depth study of 3-pyridin-2-yl-quinoline. By employing a validated DFT and TD-DFT protocol, researchers can gain significant insights into the electronic, structural, and spectroscopic properties of this promising molecule. The synergy between computational prediction and experimental validation, particularly through targeted synthesis and characterization, will be crucial for unlocking the full potential of the 3-pyridin-2-yl-quinoline scaffold in the development of novel therapeutics and advanced materials. Future work should focus on obtaining experimental data for this specific molecule to further refine and validate the theoretical models presented herein, paving the way for its rational application in drug discovery.

References

• Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Synthesis and in silico studies of quinoline appended acridine via conventional and green methods: photophysical analysis of novel fluorophore for picric acid detection using a 'turn-off' fluorescence approach. (2025). PMC. Retrieved from [Link]

• Molecular modelling of quinoline derivatives as telomerase inhibitors through 3D-QSAR, molecular dynamics simulation, and molecular docking techniques. (2021). PubMed. Retrieved from [Link]

• The crystal structure of fac-tricarbonyl(2-pyridin-2-yl-quinoline-κ2N,N′)-(pyrazole. (2023). University of Pretoria. Retrieved from [Link]

• Synthesis and in silico studies of quinoline appended acridine via conventional and green methods: photophysical analysis of novel fluorophore for picric acid detection using a 'turn-off' fluorescence approach. (2025). SpringerLink. Retrieved from [Link]

• Synthesis and molecular modeling of new quinoline derivatives as antitumor agents. (n.d.). ResearchGate. Retrieved from [Link]

• 2-(3-Pyridyl)quinoline. (n.d.). SpectraBase. Retrieved from [Link]

• 2D/3D-QSAR Model Development Based on a Quinoline Pharmacophoric Core for the Inhibition of Plasmodium falciparum: An In Silico Approach with Experimental Validation. (2024). MDPI. Retrieved from [Link]

• UV Properties and Loading into Liposomes of Quinoline Derivatives. (2021). MDPI. Retrieved from [Link]

• The crystal structure of 3-chloro-2-(4-methylphenyl)-2H-pyrazolo[3,4-b]quinoline. (n.d.). PMC. Retrieved from [Link]

• ChemInform Abstract: A Mild Palladium-Catalyzed Suzuki Coupling Reaction of Quinoline Carboxylates with Boronic Acids. (2010). ResearchGate. Retrieved from [Link]

• Design, synthesis and molecular modeling of biquinoline-pyridine hybrids as a new class of potential EGFR and HER-2 kinase inhibitors. (2014). PubMed. Retrieved from [Link]

• The crystal structure of fac-tricarbonyl(2-pyridin-2-yl-quinoline-κ N,N′)-(pyrazole-κN)rhenium(I)nitrate, C20H14N4O3ReNO3. (2023). ResearchGate. Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. (2005). ACS Publications. Retrieved from [Link]

• SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. (n.d.). Purdue University Graduate School. Retrieved from [Link]

• Molecular modeling studies of quinoline derivatives as VEGFR-2 tyrosine kinase inhibitors using pharmacophore based 3D QSAR and docking approach. (2013). ResearchGate. Retrieved from [Link]

• New Quinoline Derivatives via Suzuki Coupling Reactions. (2019). ResearchGate. Retrieved from [Link]

• 3-pyridin-2-yl-quinoline. (n.d.). ChemSynthesis. Retrieved from [Link]

• “Exploring Pyridine-Quinoline Hybrids: Efficient Synthesis and Their Promising Antimicrobial Properties”. (2023). Retrieved from [Link]

• UV- Vis absorption of quinoline, nitroquinoline, aminoquinoline and.... (n.d.). ResearchGate. Retrieved from [Link]

• Chemical structure: a quinoline; b 2H-pyrano[2,3-b] quinoline; c.... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 3-aryl-1-phosphinoimidazo[1,5-a]pyridine ligands for use in Suzuki–Miyaura cross-coupling reactions. (n.d.). RSC Publishing. Retrieved from [Link]

• UV–vis spectra of quinolium salt 3b (red) and dihydropyridine.... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. (n.d.). PMC. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 3-(pyridin-2-yl)quinoline via Friedländer Annulation

Abstract: The quinoline ring system is a cornerstone scaffold in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2][3] This application note provides a detailed protocol and expert insights for the synthesis of 3-(pyridin-2-yl)quinoline, a valuable heterocyclic building block, utilizing the robust and versatile Friedländer annulation reaction. We delve into the mechanistic underpinnings, optimization of reaction parameters, a step-by-step experimental procedure, and critical troubleshooting advice to ensure reproducible and high-yield synthesis for researchers in organic synthesis and drug development.

Introduction and Scientific Context

The fusion of a benzene ring with a pyridine ring gives rise to the quinoline scaffold, a privileged structure in drug discovery due to its wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2][4] The functionalization of this core allows for the fine-tuning of its pharmacological profile, making the development of efficient synthetic routes to novel quinoline derivatives a paramount objective.[5] The target molecule, 3-(pyridin-2-yl)quinoline, incorporates an additional pyridine ring, a feature known to enhance metal-coordinating properties and modulate biological activity, making it a compound of significant interest for further chemical exploration.

The Friedländer synthesis, first reported by Paul Friedländer in 1882, remains one of the most direct and powerful methods for constructing the quinoline core.[6][7][8] The reaction involves the cyclocondensation of a 2-aminoaryl aldehyde or ketone with a carbonyl compound possessing an active α-methylene group.[9] This guide focuses on a modern, acid-catalyzed variant of this classic reaction to synthesize 3-(pyridin-2-yl)quinoline from 2-aminobenzophenone and 2-acetylpyridine.

Reaction Principle and Mechanistic Pathways

The synthesis of 3-(pyridin-2-yl)quinoline via the Friedländer reaction is achieved through the acid-catalyzed condensation of 2-aminobenzophenone with 2-acetylpyridine. The overall transformation is a cyclodehydration process that forms the quinoline ring system.

Two primary mechanistic pathways are generally accepted for the Friedländer annulation, and the operative route can depend on the specific substrates and catalysts employed.[7]

• Pathway A (Aldol-First): The reaction initiates with an aldol condensation between the enol or enolate of 2-acetylpyridine and the carbonyl of 2-aminobenzophenone. The resulting aldol adduct dehydrates to form an α,β-unsaturated carbonyl intermediate. Subsequently, the nucleophilic amino group attacks the carbonyl carbon intramolecularly, forming a cyclic hemiaminal which then dehydrates to yield the aromatic quinoline product.

• Pathway B (Schiff Base-First): Alternatively, the initial step can be the formation of a Schiff base (imine) between the amino group of 2-aminobenzophenone and the carbonyl of 2-acetylpyridine. This is followed by an intramolecular aldol-type cyclization, where the enolizable α-carbon of the ketone moiety attacks the imine carbon. The final step is a dehydration event that leads to the formation of the quinoline ring.[7]

Caption: Plausible mechanistic pathways for the Friedländer reaction.

Protocol Design and Optimization Insights

The success of the Friedländer synthesis relies on the careful selection of reactants, catalyst, and reaction conditions. While classic protocols often required harsh conditions like high temperatures and strong bases, modern methods offer milder and more efficient alternatives.[6]

• Reactant Purity: The use of high-purity 2-aminobenzophenone and 2-acetylpyridine is crucial. Impurities can lead to side reactions and complicate the purification process.

• Catalyst Selection: While both acids and bases can catalyze the reaction, acid catalysts are often more effective and avoid the self-condensation side reactions of ketones that can occur under basic conditions.

  • p-Toluenesulfonic acid (p-TsOH): A strong, solid organic acid that is easy to handle and highly effective for this transformation.

  • Molecular Iodine (I₂): Acts as a mild Lewis acid catalyst and has been shown to efficiently promote the reaction, often under solvent-free conditions.[9]

  • Lewis Acids: Catalysts like ZnCl₂, Nd(NO₃)₃·6H₂O, or Ceric Ammonium Nitrate (CAN) have also been successfully employed.

• Solvent and Temperature: The choice of solvent is critical. High-boiling solvents like toluene or xylene can facilitate the removal of water via a Dean-Stark apparatus, driving the equilibrium towards the product. However, for laboratory-scale synthesis, simply heating in a suitable solvent is often sufficient. Recent advancements have demonstrated the feasibility of solvent-free conditions, particularly with microwave irradiation, which can dramatically reduce reaction times and improve yields.[9][10] For this protocol, we will utilize a conventional heating method in a suitable solvent. The reaction temperature must be optimized; sufficient heat is required to overcome the activation energy, but excessive temperatures can lead to decomposition.[11]

• Reaction Monitoring: Progress should be diligently monitored by Thin Layer Chromatography (TLC) to determine the optimal reaction time and prevent the formation of degradation products.[11]

Detailed Experimental Protocol

This protocol details an acid-catalyzed synthesis of 3-(pyridin-2-yl)quinoline using p-toluenesulfonic acid.

Caption: Experimental workflow for the synthesis of 3-(pyridin-2-yl)quinoline.

4.1. Materials and Equipment

Reagent/Material	Formula	M.W. ( g/mol )	CAS No.
2-Aminobenzophenone	C₁₃H₁₁NO	197.23	2835-77-0
2-Acetylpyridine	C₇H₇NO	121.14	1122-62-9
p-Toluenesulfonic acid monohydrate	C₇H₁₀O₄S	190.22	6192-52-5
Toluene	C₇H₈	92.14	108-88-3
Ethyl Acetate	C₄H₈O₂	88.11	141-78-6
Hexanes	N/A	N/A	N/A
Sodium Bicarbonate (Sat. Soln.)	NaHCO₃	84.01	144-55-8
Brine (Sat. NaCl Soln.)	NaCl	58.44	7647-14-5
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	7757-82-6
Silica Gel (for chromatography)	SiO₂	60.08	7631-86-9

Equipment: Round-bottom flask, reflux condenser, heating mantle with stirrer, magnetic stir bar, TLC plates, separatory funnel, rotary evaporator, glass column for chromatography.

4.2. Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Toluene and ethyl acetate are flammable; keep away from ignition sources.

• p-Toluenesulfonic acid is corrosive; handle with care.

4.3. Step-by-Step Procedure

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-aminobenzophenone (1.97 g, 10.0 mmol, 1.0 equiv).

• Reagent Addition: Add 2-acetylpyridine (1.33 g, 11.0 mmol, 1.1 equiv) and toluene (40 mL). Stir the mixture at room temperature until all solids dissolve.

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.19 g, 1.0 mmol, 0.1 equiv) to the mixture.

• Heating: Heat the reaction mixture to reflux (approx. 110-120 °C) with vigorous stirring.

• Monitoring: Monitor the reaction's progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The reaction is typically complete within 8-12 hours, indicated by the consumption of the limiting reactant (2-aminobenzophenone).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (50 mL) and transfer to a separatory funnel.

• Washing: Wash the organic layer sequentially with a saturated aqueous solution of NaHCO₃ (2 x 30 mL) and brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification: Purify the crude residue by flash column chromatography on silica gel. Elute with a gradient of hexanes and ethyl acetate (e.g., starting from 10% ethyl acetate in hexanes) to isolate the pure product.

• Characterization: Combine the pure fractions, concentrate under reduced pressure, and dry under high vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry. Obtain a melting point if the product is a solid. The product, 3-(pyridin-2-yl)quinoline, should be a pale yellow solid.

Data Analysis and Expected Results

5.1. Reaction Outcome Comparison

The choice of catalyst and conditions can significantly impact the reaction outcome. The following table summarizes various reported conditions for similar Friedländer syntheses to provide a comparative perspective.

Catalyst	Solvent	Conditions	Yield (%)	Reference
p-TsOH	Toluene	Reflux, 8-12 h	75-85%	General Acid Catalysis
Iodine (10 mol%)	Solvent-free	80-100 °C, 1-2 h	80-95%	[11]
CAN (10 mol%)	Methanol	Room Temp, 45 min	85-95%
None	Water	70 °C, 3 h	~90%	[12]

5.2. Spectroscopic Characterization

While specific spectra for 3-(pyridin-2-yl)quinoline require experimental acquisition, the expected spectroscopic data can be predicted based on its structure and data from similar compounds.[13][14]

• ¹H NMR (CDCl₃, 400 MHz): Expect signals in the aromatic region (δ 7.0-9.0 ppm). Key signals would include singlets for the protons at positions 2 and 4 of the quinoline ring, and distinct doublet, triplet, and multiplet patterns for the remaining protons on both the quinoline and pyridine rings.

• ¹³C NMR (CDCl₃, 101 MHz): Expect multiple signals in the aromatic region (δ 120-160 ppm), corresponding to the 14 unique carbon atoms in the structure.

• Mass Spectrometry (ESI+): The calculated exact mass for C₁₄H₁₀N₂ is 206.0844. Expect to find the protonated molecular ion [M+H]⁺ at m/z ≈ 207.0922.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Impure or wet starting materials/solvent. 2. Insufficient heating or reaction time. 3. Inactive catalyst.	1. Use freshly distilled solvents and purified reagents. 2. Ensure the reaction reaches the target temperature and monitor by TLC until completion. 3. Use a fresh batch of catalyst or try an alternative catalyst from Table 5.1.
Complex mixture of products (multiple TLC spots)	1. Reaction temperature is too high, causing decomposition. 2. Side reactions (e.g., self-condensation if using a base).	1. Lower the reaction temperature and increase the reaction time. 2. Ensure you are using an acid catalyst. If the problem persists, consider a milder catalyst like molecular iodine.
Product is difficult to purify	1. Product co-elutes with starting material or impurities. 2. Product is streaking on the silica gel column.	1. Adjust the eluent polarity for column chromatography. A shallow gradient is often helpful. 2. Add a small amount of triethylamine (~0.5%) to the eluent system to deactivate the silica gel, which can prevent streaking of basic compounds like quinolines.

Conclusion

The Friedländer annulation provides a reliable and efficient pathway for the synthesis of 3-(pyridin-2-yl)quinoline. By carefully selecting an appropriate acid catalyst and optimizing reaction conditions, this valuable heterocyclic scaffold can be prepared in high yields. The protocol detailed herein is robust and scalable, offering researchers a solid foundation for accessing this and related quinoline derivatives. The continued exploration of such compounds is vital for advancing the field of medicinal chemistry and discovering new therapeutic agents.[3]

References

• Wikipedia. (2023). Friedländer synthesis. Wikipedia. Retrieved from [Link]

• Yadav, J. S., et al. (2009). Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. ACS Publications. Retrieved from [Link]

• Química Organica. (n.d.). Friedlander quinoline synthesis. QuimicaOrganica.org. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Organic-chemistry.org. Retrieved from [Link]

• Shen, Q., et al. (2012). Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. Organic Chemistry Portal. Retrieved from [Link]

• Prasad, Y. R., et al. (2008). Synthesis and Antimicrobial Activity of Some New Chalcones of 2-Acetyl Pyridine. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (n.d.). The synthesis of substituted quinolines from 2-aminoaryl ketones with another carbonyl compound having active α-methylene group. ResearchGate. Retrieved from [Link]

• Potvin, P. G., et al. (1998). Condensation Reactions of 2-Acetylpyridine and Benzaldehydes: New Cyclohexanol Products and an Improved Synthesis of 4′-p-Tolyl-2,2′:6′,2″-terpyridine. Journal of Chemical Research, Synopses. Retrieved from [Link]

• Potvin, P. G., et al. (1998). Condensation Reactions of 2-Acetylpyridine and Benzaldehydes: New Cyclohexanol Products and an Improved Synthesis of 4о-p-Tolyl. RSC Publishing. Retrieved from [Link]

• JETIR. (2018). One pot synthesis of some chalcone derivatives from 2-acetyl pyridine using stirring techniques. Jetir.org. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of quinoline derivatives (89) from 2-aminoaryl ketones (87) and alkynes (88). ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-aminodiaryl ketones. ResearchGate. Retrieved from [Link]

• ResearchGate. (2019). Novel compounds from condensation reaction between 2-acetylpyridine and 2-formylpyridine. synthesis, crystal structure and biological evaluation. ResearchGate. Retrieved from [Link]

• RSC Publishing. (2022). Electrochemically assisted Friedlander reaction: a highly efficient and sustainable method for quinoline synthesis. Green Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction between 2-amino aryl ketones and ketones to produce quinolines 6. ResearchGate. Retrieved from [Link]

• Ajani, O. O., et al. (2022). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. RSC Advances. Retrieved from [Link]

• PMC. (2017). Advances in polymer based Friedlander quinoline synthesis. PubMed Central - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Pyridine and quinoline based bioactive compounds and drugs. ResearchGate. Retrieved from [Link]

• Sci-Hub. (2005). Green Chemistry: Synthesis of Quinolines. Retrieved from [Link]

• SpectraBase. (n.d.). 2-(3-Pyridyl)quinoline. Retrieved from [Link]

• SpectraBase. (n.d.). 3-(Pyridin-2'-yl)-9-(4'',4'',5'',5''-tetramethyl-1'',3'',2''-dioxaborolan-2"-yl)-[7]-triazolo[1,5-a]quinoline. Retrieved from [Link]

• ResearchGate. (n.d.). The Friedländer Synthesis of Quinolines. Retrieved from [Link]

• PMC. (2022). Application of Quinoline Ring in Structural Modification of Natural Products. PubMed Central - NIH. Retrieved from [Link]

• ResearchGate. (n.d.). Friedländer Quinoline Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Spectral Data of Quinoline Products. Retrieved from [Link]

• PMC. (n.d.). Synthesis and in silico studies of quinoline appended acridine. PubMed Central - NIH. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-Amino ketones, acids, esters, nitriles and related compounds. Organic-chemistry.org. Retrieved from [Link]

• CORE. (n.d.). Rhodium(III) Complexes with 2-(2'-Pyridyl)quinoline. Synthesis and Spectroscopic Characterization. Retrieved from [Link]

• Oriental Journal of Chemistry. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Retrieved from [Link]

• ResearchGate. (2024). Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. Retrieved from [Link]

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Application Note &amp; Protocol: Palladium-Catalyzed Synthesis of 3-(Pyridin-2-yl)quinoline

Abstract

The 3-(pyridin-2-yl)quinoline scaffold is a privileged heterocyclic motif found in numerous biologically active compounds and functional materials.[1][2] Its synthesis is a key objective for medicinal and materials chemists. This document provides a comprehensive guide to the synthesis of 3-(pyridin-2-yl)quinoline via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. We delve into the mechanistic underpinnings of the catalytic cycle, offer a detailed, field-tested experimental protocol, and provide expert insights into reaction optimization and troubleshooting. The aim is to equip researchers with the foundational knowledge and practical steps required to successfully implement this powerful synthetic transformation.

Introduction: The Significance of the Pyridyl-Quinoline Scaffold

Quinoline and pyridine are fundamental nitrogen-containing heterocycles that form the core of countless pharmaceuticals and functional materials.[2][3][4] The fusion of these two systems into a single biaryl structure, such as 3-(pyridin-2-yl)quinoline, creates molecules with unique three-dimensional conformations and electronic properties. This makes them highly valuable as ligands in coordination chemistry, probes for biological imaging, and, most notably, as core structures in drug discovery programs targeting a range of therapeutic areas.

Palladium-catalyzed cross-coupling reactions represent the gold standard for the construction of carbon-carbon bonds in modern organic synthesis.[5] Among these, the Suzuki-Miyaura reaction, which couples an organohalide with an organoboron species, is exceptionally robust, versatile, and tolerant of a wide array of functional groups, making it the ideal strategy for assembling the 3-(pyridin-2-yl)quinoline target.[6][7][8]

Core Synthetic Strategy: The Suzuki-Miyaura Approach

The synthesis of 3-(pyridin-2-yl)quinoline is most efficiently achieved by forming the pivotal C-C bond between the C3 position of the quinoline ring and the C2 position of the pyridine ring. The Suzuki-Miyaura coupling provides two primary retrosynthetic pathways:

• Route A: Coupling of a 3-haloquinoline with a pyridin-2-ylboron reagent.

• Route B: Coupling of a quinoline-3-boron reagent with a 2-halopyridine.

While both routes are viable, Route A is often preferred due to the commercial availability and stability of the starting materials, particularly 3-bromoquinoline and pyridin-2-ylboronic acid.

Figure 2: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol

This protocol details the synthesis of 3-(pyridin-2-yl)quinoline via Route A .

Materials & Reagents:

• 3-Bromoquinoline (98%)

• Pyridin-2-ylboronic acid (97%)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (99%)

• Sodium Carbonate (Na₂CO₃), anhydrous (≥99.5%)

• Toluene, anhydrous (99.8%)

• Ethanol (200 proof)

• Deionized Water

• Ethyl Acetate (EtOAc), ACS grade

• Hexanes, ACS grade

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

Equipment:

• 100 mL two-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen or Argon gas inlet and bubbler

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

• Silica gel (230-400 mesh)

Procedure:

• Reaction Setup: Assemble the two-neck flask, condenser, and gas inlet. Flame-dry the apparatus under vacuum and backfill with nitrogen or argon. Maintain a positive pressure of inert gas throughout the reaction.

• Reagent Addition: To the flask, add 3-bromoquinoline (1.04 g, 5.0 mmol, 1.0 equiv), pyridin-2-ylboronic acid (0.74 g, 6.0 mmol, 1.2 equiv), and sodium carbonate (1.06 g, 10.0 mmol, 2.0 equiv).

• Catalyst Addition: Briefly remove the gas inlet and add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.173 g, 0.15 mmol, 3 mol%).

• Solvent Addition: Add the solvent mixture: Toluene (20 mL), Ethanol (5 mL), and Water (5 mL).

• Degassing: Equip the flask with a magnetic stir bar. Stir the mixture and bubble nitrogen or argon gas through the solution for 15-20 minutes to ensure all dissolved oxygen is removed.

• Reaction: Heat the mixture to reflux (approximately 85-90 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or GC-MS. The reaction is typically complete within 12-18 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add deionized water (20 mL) and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash with brine (1 x 40 mL).

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude solid is purified by flash column chromatography on silica gel.

  • A gradient elution system is recommended, starting with 20% Ethyl Acetate in Hexanes and gradually increasing to 50% Ethyl Acetate in Hexanes.

  • Combine the fractions containing the pure product (visualized by TLC) and remove the solvent in vacuo to yield 3-(pyridin-2-yl)quinoline as a white to off-white solid. (Typical yield: 80-90%).

• Characterization: Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Key Parameter Optimization & Field Insights

Achieving high yields and purity requires careful consideration of several parameters. The following table provides a summary of key choices and the rationale behind them.

Parameter	Common Choices	Rationale & Expert Insights
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂, Pd₂(dba)₃, PdCl₂(dppf)	Pd(PPh₃)₄ is a reliable Pd(0) source. Pd(II) precatalysts like Pd(OAc)₂ are often cheaper and more air-stable; they are reduced in situ to the active Pd(0) species by phosphine ligands or other reagents. [5]
Ligand	PPh₃ (often part of the precatalyst), Buchwald ligands (SPhos, XPhos), dppf	The ligand stabilizes the palladium center and modulates its reactivity. For challenging couplings (e.g., with aryl chlorides), bulky and electron-rich dialkylbiaryl phosphine ligands (Buchwald ligands) are superior as they accelerate both oxidative addition and reductive elimination. [8][9][10]
Base	Na₂CO₃, K₂CO₃, K₃PO₄, Cs₂CO₃, organic bases (e.g., Et₃N)	The base is critical for activating the boronic acid. [8]K₃PO₄ and Cs₂CO₃ are stronger bases and can be more effective for less reactive coupling partners. The choice can significantly impact reaction kinetics and prevent side reactions.
Solvent System	Toluene/H₂O, Dioxane/H₂O, DMF	A biphasic system (e.g., Toluene/Water) is common, allowing the organic substrates and inorganic base to interact at the interface. A co-solvent like ethanol can improve the solubility of all components.
Boron Reagent	Boronic Acids (-B(OH)₂) vs. Pinacol Esters (-B(pin))	Boronic acids are most common. Boronic esters (like pinacol esters) offer enhanced stability, are less prone to protodeborylation, and can be used in one-pot borylation/coupling sequences. [8][11]
Temperature	80 - 110 °C	Most Suzuki couplings require heating to overcome activation barriers, particularly for the transmetalation and reductive elimination steps.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive Catalyst: Pd(0) source oxidized; ligand degraded.	Use fresh, high-purity catalyst and ligands. Ensure the reaction is maintained under a strictly inert atmosphere.
Ineffective Base/Solvent: Poor solubility of base or boronate salt.	Switch to a stronger base (e.g., K₃PO₄). Change the solvent system to improve solubility (e.g., use Dioxane or add DMF as a co-solvent).
Unreactive Halide: Using an aryl chloride with a standard PPh₃ ligand.	For aryl chlorides, a more active catalyst system is required. Use a combination of Pd₂(dba)₃ and a Buchwald ligand like SPhos. [9]
Significant Homocoupling	Oxygen in the System: O₂ can promote the oxidative homocoupling of the boronic acid.	Thoroughly degas the solvent and reaction mixture before heating. Maintain a good inert gas flow.
High Catalyst Loading / Temp: Can lead to undesired side reactions.	Reduce catalyst loading to 1-2 mol%. Run the reaction at the lowest effective temperature.
Protodeborylation	Excess Water / Acidity: The boronic acid is replaced by a hydrogen atom.	Use anhydrous solvents if the problem persists. Ensure at least 2 equivalents of a sufficiently strong base are used.
Difficult Purification	Residual Palladium: The final product is contaminated with palladium.	Stir the crude product in a solution of a palladium scavenger (e.g., QuadraSil®) or wash the organic solution with aqueous thiourea.

Conclusion

The palladium-catalyzed Suzuki-Miyaura cross-coupling is an exceptionally powerful and reliable method for the synthesis of 3-(pyridin-2-yl)quinoline. By understanding the underlying mechanism and carefully selecting the catalyst, ligand, base, and solvent, researchers can routinely achieve high yields of this valuable heterocyclic scaffold. The protocol and insights provided herein serve as a robust starting point for laboratory synthesis and further exploration of related biaryl structures critical to the advancement of chemical and pharmaceutical sciences.

References

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Retrieved from [Link]

• Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

• The Chemists' Cookbook. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up [Video]. YouTube. Retrieved from [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Topics in current chemistry, 376(1), 1-50. Retrieved from [Link]

• Macharia, J. M., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Retrieved from [Link]

• Ujaque, G., et al. (n.d.). Ligand electronic influence in Pd-catalyzed C-C coupling processes. Retrieved from [Link]

• Ragaini, F., & Dapiaggi, C. (2025, January 22). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved from [Link]

• ResearchGate. (n.d.). Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides. Retrieved from [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Retrieved from [Link]

• MDPI. (2023, April 21). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. Retrieved from [Link]

• MDPI. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Retrieved from [Link]

• National Institutes of Health. (2019, November 27). Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties. Retrieved from [Link]

• ScienceDirect. (n.d.). Palladium catalyzed one-pot synthesis of 2-(pyridin-4-yl) quinolines via a multicomponent unprecedented reaction. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. Retrieved from [Link]

• Exploring Pyridine-Quinoline Hybrids: Efficient Synthesis and Their Promising Antimicrobial Properties. (2025, May 25). Retrieved from [Link]

• Taylor & Francis Online. (n.d.). A Review on Synthesis and Biological Applications of Quinoline Derivative as Fused Aromatic Compounds. Retrieved from [Link]

• Wikipedia. (2024). Stille reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, June 30). Stille Coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• SciSpace. (2017, July 21). Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. Retrieved from [Link]

• RSC Publishing. (n.d.). Palladium-catalyzed synthesis of quinolines from allyl alcohols and anilines. Retrieved from [Link]

• MDPI. (n.d.). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. Retrieved from [Link]

• National Institutes of Health. (2023, May 18). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Retrieved from [Link]

• ResearchGate. (2025, August 9). A Mild Palladium-Catalyzed Suzuki Coupling Reaction of Quinoline Carboxylates with Boronic Acids. Retrieved from [Link]

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The Rising Star in Coordination Chemistry: A Guide to 3-(pyridin-2-yl)quinoline as a Bidentate Ligand

In the dynamic landscape of materials science, catalysis, and drug development, the quest for novel ligands that can unlock unprecedented properties in metal complexes is perpetual. Among the vast families of chelating agents, N-heterocyclic compounds have consistently demonstrated exceptional utility. This guide focuses on a particularly promising, yet underexplored, bidentate ligand: 3-(pyridin-2-yl)quinoline . Its rigid backbone, coupled with the distinct electronic environments of its pyridine and quinoline moieties, offers a unique platform for the design of functional metal complexes with tailored electronic and photophysical properties.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of facts to provide in-depth application notes and detailed, field-proven protocols. The causality behind experimental choices is elucidated, ensuring that each protocol is a self-validating system for achieving reproducible and high-quality results.

Section 1: Ligand Synthesis and Characterization

The accessibility of a ligand is paramount to its widespread adoption. 3-(pyridin-2-yl)quinoline can be efficiently synthesized via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method offers high yields and functional group tolerance, making it an attractive route for both small-scale research and larger-scale production.

Synthesis of 3-(pyridin-2-yl)quinoline

The logical pathway for the synthesis of 3-(pyridin-2-yl)quinoline involves the cross-coupling of a quinoline electrophile with a pyridine-based organoboron reagent. A common and effective approach is the reaction of 3-bromoquinoline with 2-pyridylboronic acid.

Reaction Scheme:

Caption: Suzuki-Miyaura coupling for 3-(pyridin-2-yl)quinoline synthesis.

Protocol 1: Synthesis of 3-(pyridin-2-yl)quinoline

This protocol is adapted from a standard Suzuki-Miyaura coupling procedure for analogous biaryl systems.[1]

Materials:

• 3-Bromoquinoline

• 2-Pyridylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane (anhydrous)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Schlenk flask and standard glassware

• Magnetic stirrer with heating plate

• Rotary evaporator

Procedure:

• Reaction Setup: In a 100-mL Schlenk flask equipped with a magnetic stir bar, add 3-bromoquinoline (1.0 eq), 2-pyridylboronic acid (1.2 eq), and sodium carbonate (3.0 eq).

• Catalyst Addition: To the flask, add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.2 eq).

• Solvent Addition and Degassing: Add a 2:1 mixture of 1,4-dioxane and deionized water (sufficient to make a stirrable slurry). Degas the mixture by bubbling argon or nitrogen through the solution for 20 minutes, or by three freeze-pump-thaw cycles. The latter is recommended for optimal results.

• Reaction: Heat the reaction mixture to 95 °C under a positive pressure of inert gas and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Physicochemical Properties

A summary of the key physicochemical properties of 3-(pyridin-2-yl)quinoline is presented in the table below.

Property	Value
Molecular Formula	C₁₄H₁₀N₂
Molecular Weight	206.24 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in most organic solvents (e.g., CH₂Cl₂, CHCl₃, THF)

Section 2: Coordination Chemistry and Complex Synthesis

The defining feature of 3-(pyridin-2-yl)quinoline is its ability to act as a bidentate N,N'-chelating ligand, forming stable complexes with a wide range of transition metals. The two nitrogen atoms, one from the pyridine ring and one from the quinoline ring, coordinate to the metal center to form a five-membered chelate ring.

Caption: Bidentate coordination of 3-(pyridin-2-yl)quinoline to a metal center (M).

Synthesis of a Ruthenium(II) Complex

Ruthenium(II) polypyridyl complexes are of significant interest for their applications in solar energy conversion, bio-imaging, and catalysis. The following protocol describes the synthesis of a representative Ru(II) complex with 3-(pyridin-2-yl)quinoline.[2][3][4]

Protocol 2: Synthesis of ₂

Materials:

• cis-[Ru(bpy)₂Cl₂]·2H₂O (bpy = 2,2'-bipyridine)

• 3-(pyridin-2-yl)quinoline

• Ethanol

• Deionized water

• Ammonium hexafluorophosphate (NH₄PF₆)

• Standard reflux apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, suspend cis-[Ru(bpy)₂Cl₂]·2H₂O (1.0 eq) and 3-(pyridin-2-yl)quinoline (1.1 eq) in a 3:1 mixture of ethanol and water.

• Reaction: Reflux the mixture under an inert atmosphere for 4-6 hours. The color of the solution should change from deep purple to a clear orange-red.

• Precipitation: Cool the reaction mixture to room temperature. Add a saturated aqueous solution of ammonium hexafluorophosphate to precipitate the product as a hexafluorophosphate salt.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash with cold water, then diethyl ether, and dry under vacuum. The product can be further purified by recrystallization from an acetone/ether solvent system.

• Characterization: Characterize the complex using ¹H NMR, UV-Vis spectroscopy, and elemental analysis.

Section 3: Applications in Homogeneous Catalysis

The unique electronic properties imparted by the 3-(pyridin-2-yl)quinoline ligand can be harnessed to develop novel catalysts for a variety of organic transformations. The combination of the π-accepting pyridine and the more extended π-system of the quinoline can influence the reactivity of the metal center.

Catalytic Oxidation of Alcohols

Copper complexes have shown promise as catalysts for the aerobic oxidation of alcohols, a green and atom-economical transformation. A copper(II) complex of 3-(pyridin-2-yl)quinoline can be employed as an effective catalyst for this reaction.[5][6][7]

Protocol 3: Copper-Catalyzed Aerobic Oxidation of Benzyl Alcohol

Materials:

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• 3-(pyridin-2-yl)quinoline

• Benzyl alcohol

• TEMPO ((2,2,6,6-Tetrachloropiperidin-1-yl)oxyl)

• Acetonitrile (anhydrous)

• Molecular sieves (4 Å)

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• Catalyst Preparation (in situ): In a reaction vial, dissolve copper(II) acetate monohydrate (0.05 eq) and 3-(pyridin-2-yl)quinoline (0.055 eq) in acetonitrile. Stir the mixture at room temperature for 30 minutes to form the active catalyst complex.

• Reaction Setup: To the catalyst solution, add benzyl alcohol (1.0 eq), TEMPO (0.1 eq), and activated 4 Å molecular sieves.

• Reaction: Stir the reaction mixture vigorously at 60 °C under an atmosphere of air (or oxygen from a balloon).

• Monitoring and Work-up: Monitor the progress of the reaction by taking aliquots and analyzing them by GC. Upon completion, filter the reaction mixture through a short pad of silica gel, eluting with ethyl acetate.

• Analysis: Analyze the filtrate by GC to determine the conversion and selectivity for benzaldehyde.

Section 4: Applications in Materials Science: Organic Light-Emitting Diodes (OLEDs)

The rigid and planar structure of 3-(pyridin-2-yl)quinoline, combined with its potential for high photoluminescence quantum yields when complexed with heavy metals like iridium(III), makes it an excellent candidate for use in organic light-emitting diodes (OLEDs). These complexes can serve as phosphorescent emitters in the emissive layer of an OLED device.[8][9][10]

Fabrication of a Phosphorescent OLED

The following protocol outlines the general steps for fabricating a multilayer phosphorescent OLED using an iridium(III) complex of 3-(pyridin-2-yl)quinoline as the dopant in the emissive layer. The synthesis of the iridium complex can be achieved through methods analogous to those for other cyclometalated Ir(III) complexes.[8][11]

Protocol 4: Fabrication of a Multilayer OLED Device

Device Structure: ITO / HTL / EML / HBL / ETL / LiF / Al

• ITO: Indium tin oxide (anode)

• HTL: Hole-transporting layer (e.g., TAPC)

• EML: Emissive layer (e.g., mCP doped with the Ir(III) complex)

• HBL: Hole-blocking layer (e.g., TPBi)

• ETL: Electron-transporting layer (e.g., TPBi)

• LiF: Lithium fluoride (electron injection layer)

• Al: Aluminum (cathode)

Procedure:

• Substrate Preparation: Clean pre-patterned ITO-coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Dry the substrates in an oven and then treat them with oxygen plasma to improve the work function of the ITO.

• Organic Layer Deposition: Transfer the cleaned substrates into a high-vacuum thermal evaporation system. Deposit the organic layers and the metal cathode sequentially without breaking the vacuum.

  • Deposit the HTL (e.g., 40 nm of TAPC).

  • Co-deposit the EML by evaporating the host material (e.g., mCP) and the iridium(III) complex of 3-(pyridin-2-yl)quinoline from separate sources. The doping concentration is typically in the range of 6-10 wt%. The thickness of the EML is usually around 20-30 nm.

  • Deposit the HBL/ETL (e.g., 40 nm of TPBi).

• Cathode Deposition: Deposit a thin layer of LiF (1 nm) followed by a thicker layer of Al (100 nm) to form the cathode.

• Encapsulation: Encapsulate the device using a UV-curable epoxy and a glass coverslip in a nitrogen-filled glovebox to protect it from atmospheric moisture and oxygen.

• Characterization: Characterize the electroluminescent properties of the device, including the current density-voltage-luminance (J-V-L) characteristics, external quantum efficiency (EQE), and emission spectrum.

Conclusion

3-(pyridin-2-yl)quinoline is a versatile and highly promising bidentate ligand with significant potential across various fields of chemical science. Its straightforward synthesis via Suzuki-Miyaura coupling, coupled with its ability to form stable and functional metal complexes, makes it an attractive building block for the development of novel catalysts and advanced materials. The protocols and insights provided in this guide are intended to empower researchers to explore the full potential of this exciting ligand and to accelerate innovation in their respective disciplines.

References

• Thompson, A. L.; Fallis, I. A.; Parker, D. Synthesis of 3-Pyridylboronic Acid and its Pinacol Ester. Application of 3-Pyridylboronic Acid in Suzuki Coupling to Prepare 3-Pyridin-3-ylquinoline. Org. Synth.2005, 81, 89.
• Singh, R.; Kumar, A.; Sharma, S. K. Synthesis and Characterization of Iridium Complex for Green Organic Light Emitting Devices. URSI-RCRS 2014 - 2014 URSI Regional Conference on Radio Science.
• Kovalev, I. S.; Sangalova, M. V.; Noskova, A. A.; Khasanov, A. F.; Al-Ghezi, B. S. M.; Kopchuk, D. S.; Zyryanov, G. V. Synthesis of New 3-(Pyridin-2-yl)-1,2,4-triazine Complexes of Ruthenium(II). Proceedings of the International Conference "Modern Development of Magnetic Resonance". 2023.
• Charalambous, M.; Kourkoumelis, N.; Katos, A.; Hadjikakou, S. K. Ruthenium p-Cymene Complexes Incorporating Substituted Pyridine–Quinoline-Based Ligands: Synthesis, Characterization, and Cytotoxic Properties. Molecules2024, 29, 3217.
• Cameron, J.; R. S, A.; Singh, J. Yellowish-orange and red emitting quinoline-based iridium(III)
• Charalambous, M.; Kourkoumelis, N.; Owczarzak, A. M.; Papathanasiou, K. E.; Hadjikakou, S. K. Pyridine–Quinoline and Biquinoline-Based Ruthenium p-Cymene Complexes as Efficient Catalysts for Transfer Hydrogenation Studies: Synthesis and Structural Characterization.
• Lee, C. W.; Lee, J. H.; Kim, Y. K.; Lee, J. Y. Bipyridine-based iridium(iii) triplet emitters for organic light-emitting diodes (OLEDs): application and impact of phenyl substitution at the 5′-position of the N-coordinating pyridine ring. Dalton Trans.2016, 45, 11713-11721.
• Pombeiro, A. J. L.; Guedes da Silva, M. F. C.; Mahmudov, K. T. Copper(ii) complexes with 2,2':6',2''-terpyridine, 2,6-di(thiazol-2-yl)pyridine and 2,6-di(pyrazin-2-yl)pyridine substituted with quinolines. Synthesis, structure, antiproliferative activity, and catalytic activity in the oxidation of alkanes and alcohols with peroxides. Dalton Trans.2019, 48, 12656-12673.
• Wang, Z.; Zhang, D.; Duan, L.; Zhang, D. Simple Synthesis of Red Iridium(III) Complexes with Sulfur-Contained Four-Membered Ancillary Ligands for OLEDs.
• Li, W.; Nelson, D. P.; Jensen, M. S.; Hoerrner, R. S.; Cai, D.; Larsen, R. D.; Reider, P. J. An Improved Protocol for the Preparation of 3-Pyridyl- and Some Arylboronic Acids. J. Org. Chem.2002, 67, 5394-5397.
• Lee, K. H.; Kim, H. S.; Kim, J. N. Synthesis of 3-Pyridylboronic Acid and its Pinacol Ester. Application of 3-Pyridylboronic Acid in Suzuki Coupling to Prepare 3-Pyridin-3-ylquinoline. Org. Process Res. Dev.2005, 9, 744-746.
• Friedrich, H. B.; Cele, Z. E.; Jaganyi, D. The Structural Characterisation of new Pyridinyl Alcohol Cu(II) Complexes and their Application as Catalysts in the Oxidation of n–octane. Appl.
• Chi, Y.; Chou, P.-T. New oxazoline- and thiazoline-containing heteroleptic iridium(III) complexes for highly-efficient phosphorescent organic light-emitting devices (PhOLEDs): colour tuning by varying the electroluminescence bandwidth. Chem. Commun.2005, 2816-2818.
• Sangalova, M. V.; Noskova, A. A.; Al-Ghezi, B. S. M.; Khasanov, A. F.; Kopchuk, D. S.; Kovalev, I. S.; Zyryanov, G. V. SYNTHESIS OF NEW 3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE BASED COMPLEXES OF RUTHENIUM(II). Proceedings of the International Conference "Modern Development of Magnetic Resonance". 2023.

• Eduful, B. Quinoline Series: Synthesis. OpenLabNotebooks.org. [Link] (accessed on Jan 17, 2026).

• Baykova, S. O.; Geyl, K. K.; Baykov, S. V.; Boyarskiy, V. P. Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. Int. J. Mol. Sci.2023, 24, 7633.
• CN102464676A, Ruthenium (II)
• Guedes da Silva, M. F. C.; Mahmudov, K. T.; Pombeiro, A. J. L. Copper(II) complexes with 2,2':6',2''-terpyridine, 2,6-di(thiazol-2-yl)pyridine and 2,6-di(pyrazin-2-yl)pyridine substituted with quinolines. Synthesis, structure, antiproliferative activity, and catalytic activity in oxidation of alkanes and alcohols with peroxides. Dalton Trans.2019, 48, 12656-12673.
• Reddy, M. S.; Thirupathi, N.; Lee, S. Ligand-Controlled Copper(I)-Catalyzed Cross-Coupling of Secondary and Primary Alcohols to α-Alkylated Ketones, Pyridines, and Quinolines. Org. Lett.2018, 20, 538-541.
• Semproni, J. M.; Milsmann, C.; Chirik, P. J. Advanced Catalysts for Olefin Synthesis: Copper(II)
• Ökten, S.; Demir, N.; Yakan, H. New Quinoline Derivatives via Suzuki Coupling Reactions. J. Chem. Res.2019, 43, 274-280.
• Schlemmer, C.; Eisenreich, W.; Bacher, A.; Groll, M.; Rohdich, F. Setup of 4‐Prenylated Quinolines through Suzuki‐Miyaura Coupling for the Synthesis of Aurachins A and B. Adv. Synth.
• Ramirez, J. M.; Kluber, A.; Jurca, T.; East, A.; Welch, G. C. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. RSC Adv.2017, 7, 48473-48477.

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Application Notes &amp; Protocols: The Coordination Chemistry of 3-(pyridin-2-yl)quinoline with Transition Metals

Prepared by: Gemini, Senior Application Scientist

I. Introduction: The Versatility of 3-(pyridin-2-yl)quinoline as a Privileged Ligand

The confluence of pyridine and quinoline moieties within a single molecular framework gives rise to ligands of significant interest in modern coordination chemistry. 3-(pyridin-2-yl)quinoline (pyq) is a prominent member of this class, featuring a planar, rigid structure and a bidentate N,N' chelation site. This arrangement is highly effective for coordinating with a wide array of transition metals. The pyridine ring, a weak π-acceptor, and the quinoline system work in concert to create complexes with unique electronic, photophysical, and steric properties[1]. These properties make pyq-metal complexes highly promising candidates for applications ranging from homogeneous catalysis to the development of novel therapeutic agents and advanced materials[2][3].

This guide provides a comprehensive overview of the synthesis, characterization, and application of transition metal complexes based on the 3-(pyridin-2-yl)quinoline scaffold. It is intended for researchers in inorganic chemistry, materials science, and drug development, offering both foundational knowledge and detailed, field-tested protocols.

II. Synthesis of Transition Metal Complexes with 3-(pyridin-2-yl)quinoline

The synthesis of pyq-metal complexes typically involves the direct reaction of the ligand with a suitable transition metal salt in an appropriate solvent. The choice of metal precursor (e.g., halides, acetates, nitrates) and solvent is critical as it can influence the final coordination geometry and properties of the complex.

General Protocol for the Synthesis of [M(pyq)nXy] Complexes

This protocol outlines a general "one-pot" method applicable to various transition metals like Ni(II), Zn(II), Fe(II), and Co(II).[4][5].

Rationale: The use of alcoholic solvents like methanol or ethanol is common due to their ability to dissolve both the organic ligand and many inorganic metal salts. Heating under reflux provides the necessary activation energy to facilitate ligand exchange and complex formation. The choice of the metal salt's counter-ion (X) is crucial; weakly coordinating ions like acetate (OAc⁻) can lead to higher catalytic activity by facilitating easier coordination between the ligand and metal, whereas strongly coordinating ions like chloride (Cl⁻) can result in more stable, but potentially less reactive, complexes[6].

Protocol Steps:

• Dissolve 3-(pyridin-2-yl)quinoline (1 mmol) in 15 mL of methanol or ethanol in a 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• In a separate beaker, dissolve the transition metal salt (e.g., Ni(CH₃COO)₂·4H₂O, Zn(NO₃)₂·6H₂O, CoCl₂) (1 mmol for a 1:1 complex, or 0.5 mmol for a 1:2 complex) in a minimal amount of the same solvent (5-10 mL).

• Add the metal salt solution dropwise to the ligand solution while stirring at room temperature.

• Heat the reaction mixture to reflux and maintain for 4-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature. A precipitate will often form.

• Collect the solid product by vacuum filtration.

• Wash the product with cold solvent (e.g., ethanol) and then with diethyl ether to remove unreacted starting materials.

• Dry the complex under vacuum. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., DMF/ethanol, acetonitrile).

Diagram: General Synthesis and Characterization Workflow

Caption: Workflow for the synthesis and characterization of metal-pyq complexes.

III. Structural and Physicochemical Characterization

Thorough characterization is essential to confirm the structure, purity, and properties of the synthesized complexes.

• X-ray Diffraction (XRD): Single-crystal XRD provides unambiguous determination of the molecular structure, including bond lengths, bond angles, and coordination geometry (e.g., octahedral, tetrahedral, square planar)[4][5].

• Spectroscopy (FT-IR, UV-Vis):

  • FT-IR: Used to confirm the coordination of the ligand to the metal center. A shift in the C=N stretching frequencies of the pyridine and quinoline rings to higher or lower wavenumbers upon complexation is indicative of coordination.

  • UV-Vis: Provides information on the electronic transitions within the complex. Spectra typically show intense bands in the UV region corresponding to π-π* transitions within the ligand and potentially lower-energy metal-to-ligand charge transfer (MLCT) bands in the visible region[4].

• Mass Spectrometry (ESI-MS): Electrospray ionization mass spectrometry is used to confirm the molecular weight of the complex and provides evidence for the metal-to-ligand ratio[4].

• Photophysical Properties: For applications in sensing or imaging, fluorescence and phosphorescence spectroscopy are crucial. These techniques measure the emission properties of the complexes, including emission wavelengths, quantum yields, and lifetimes[7][8]. The rigid, planar nature of the pyq ligand can lead to interesting emissive properties, including aggregation-induced emission (AIE) and room temperature phosphorescence (RTP) in some systems[8].

• Electrochemical Analysis: Cyclic voltammetry (CV) is employed to study the redox behavior of the metal center in the complex, which is particularly important for catalytic applications.

IV. Application Notes and Protocols

The unique properties of 3-(pyridin-2-yl)quinoline complexes have led to their exploration in several high-impact fields.

Application 1: Anticancer Drug Development

Transition metal complexes offer different mechanisms of action compared to traditional organic drugs and can overcome challenges like drug resistance[9][10]. Complexes of Rh(III), Ir(III), Zn(II), and Ni(II) with quinoline-based ligands have shown significant cytotoxic activity against various cancer cell lines[4][9][11].

Protocol: In Vitro Cytotoxicity Evaluation using MTS Assay

Rationale: The MTS assay is a colorimetric method for determining the number of viable cells in proliferation or cytotoxicity assays. The assay measures the reduction of the MTS tetrazolium compound by viable cells to generate a colored formazan product, the absorbance of which is proportional to the number of living cells. This protocol is adapted from studies on novel metal complexes[4].

Materials:

• Cancer cell lines (e.g., A549 lung cancer, SMMC-7721 liver cancer)[4].

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS).

• Synthesized metal-pyq complexes, dissolved in DMSO to make stock solutions.

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay).

• 96-well plates, multichannel pipette, incubator (37°C, 5% CO₂), microplate reader.

Protocol Steps:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the metal-pyq complexes in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test complexes. Include wells with untreated cells (negative control) and cells treated with a known anticancer drug like cisplatin (positive control).

• Incubate the plate for 48-72 hours.

• MTS Assay: Add 20 µL of MTS reagent to each well.

• Incubate for 1-4 hours at 37°C until the color develops.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the cell inhibition rate for each concentration and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) using dose-response curve fitting software.

Table 1: Example Cytotoxicity Data for Metal Complexes

Complex	Cancer Cell Line	IC₅₀ (µM)	Reference
[Ni(L)₂(CH₃COO)₂]	SMMC-7721	3.10	[4]
[Ni(L)₂(CH₃COO)₂]	SW480	2.55	[4]
[Zn(L)₂(NO₃)₂]	SW480	2.33	[4]
Rhodium-QB4 Complex	A549/DDP	0.08	[11]
Iridium-MPytMP Complex	NCI-H460	0.005	[9]
(Note: 'L' in the first three entries refers to a functionalized pyridine ligand, demonstrating a comparable class of compounds. QB4 and MPytMP are quinoline-based ligands)

Diagram: Anticancer Cytotoxicity Assay Workflow

Caption: Step-by-step workflow for the in vitro MTS cytotoxicity assay.

Application 2: Homogeneous Catalysis

The defined coordination sphere and tunable electronic properties of pyq complexes make them excellent candidates for precatalysts. Iron and cobalt complexes of phosphino-quinoline-pyridine ligands, which are structurally related to pyq, have demonstrated high activity in alkene hydrosilylation and dehydrogenative silylation reactions[5].

Protocol: Catalytic Hydrosilylation of 1-Octene

Rationale: This protocol describes the anti-Markovnikov hydrosilylation of an alkene, a fundamentally important transformation in organic synthesis for producing valuable organosilanes. The active catalyst is generated in situ by reducing a stable Fe(II) or Co(II) precatalyst. The rigid, planar PNN ligand enforces a specific geometry at the metal center that promotes high catalytic activity and selectivity[5].

Materials:

• FeBr₂(pyq-phosphine analog) or CoCl₂(pyq-phosphine analog) precatalyst[5].

• Sodium triethylborohydride (NaBHEt₃) as a reducing agent.

• 1-octene (substrate) and Phenylsilane (PhSiH₃, reagent).

• Anhydrous toluene (solvent).

• Inert atmosphere glovebox or Schlenk line.

• GC-MS for reaction monitoring and analysis.

Protocol Steps (to be performed under an inert atmosphere):

• Catalyst Preparation: In a glovebox, add the metal precatalyst (0.01 mmol) and anhydrous toluene (1.0 mL) to a vial.

• Activation: Add NaBHEt₃ (1.0 M solution in toluene, 0.02 mmol, 2 equivalents) to the vial. Stir the mixture for 15-30 minutes at room temperature to generate the active catalytic species. The color of the solution will typically change.

• Reaction Setup: In a separate vial, add 1-octene (1.0 mmol) and an internal standard (e.g., dodecane).

• Initiation: Transfer the substrate solution to the activated catalyst vial. Then, add phenylsilane (1.2 mmol) to initiate the reaction.

• Reaction Monitoring: Stir the reaction at room temperature. Take aliquots at specific time intervals, quench with a small amount of water/silica, filter, and analyze by GC-MS to determine the conversion and selectivity for the anti-Markovnikov product (1-(phenylsilyl)octane).

• Work-up: Upon completion, the reaction mixture can be concentrated and the product purified by column chromatography on silica gel.

V. Conclusion

The 3-(pyridin-2-yl)quinoline ligand system provides a robust and versatile platform for the design of novel transition metal complexes. Its rigid, planar N,N' chelate structure leads to complexes with favorable stability and unique electronic properties. As demonstrated, these complexes are not merely of academic interest but possess tangible potential in critical applications such as anticancer therapy and catalysis. The protocols provided herein offer a starting point for researchers to synthesize, characterize, and explore the rich coordination chemistry of this privileged ligand scaffold.

VI. References

• Yang, Y.-T., Hu, B.-Q., & Luo, M. (2024). Synthesis, Characterization, and Anticancer Activity Studies of the Novel Pyridinyl Zn (II) and Ni (II) Metal Complexes. Hefei University of Technology, School of Chemistry and Chemical Engineering.

• MDPI. (n.d.). Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine. MDPI. [Link]

• Wikipedia. (n.d.). Transition metal pyridine complexes. Wikipedia. [Link]

• Smirnov, A. V., et al. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. Molecules, 28(8), 3568. [Link]

• Zeng, L., et al. (2017). Novel Quinoline-based Ir(III) Complexes Exhibit High Antitumor Activity in Vitro and in Vivo. Scientific Reports, 7, 43533. [Link]

• ResearchGate. (n.d.). Synthesis and photophysical properties of pyridyl- and quinolinyl-substituted bis(arylthienyl)pyridines. ResearchGate. [Link]

• ResearchGate. (n.d.). Photophysical properties of quinoline derivatives in CH3CN. ResearchGate. [Link]

• ACS Publications. (n.d.). Synthesis of Quinoline-Based Pt–Sb Complexes with L- or Z-Type Interaction: Ligand-Controlled Redox via Anion Transfer. Organometallics. [Link]

• ResearchGate. (n.d.). Quinoline-based metal complexes: Synthesis and applications. ResearchGate. [Link]

• ScienceDirect. (n.d.). Review on recent development of quinoline for anticancer activities. ScienceDirect. [Link]

• ResearchGate. (n.d.). Quinoline-derivative coordination compounds as potential applications to antibacterial and antineoplasic drugs. ResearchGate. [Link]

• MDPI. (n.d.). Recent Advances in Metal-Free Quinoline Synthesis. MDPI. [Link]

• Semantic Scholar. (n.d.). Unravelling the intricate photophysical behavior of 3-(pyridin-2-yl)triimidazotriazine AIE and RTP polymorphs. Semantic Scholar. [Link]

• MDPI. (n.d.). Quinoline Derivatives with Different Functional Groups: Evaluation of Their Catecholase Activity. MDPI. [Link]

• ResearchGate. (n.d.). Synthesis of New 3-(Pyridin-2-yl)-1,2,4-triazine Complexes of Ruthenium(II). ResearchGate. [Link]

• RSC Publishing. (n.d.). 3d transition metal complexes with a julolidine–quinoline based ligand: structures, spectroscopy and optical properties. Inorganic Chemistry Frontiers. [Link]

• Basu, D., et al. (2018). Fe and Co Complexes of Rigidly Planar Phosphino-Quinoline-Pyridine Ligands for Catalytic Hydrosilylation and Dehydrogenative Silylation. Organometallics, 37(16), 2732–2743. [Link]

• RSC Publishing. (n.d.). Cell nucleus localization and high anticancer activity of quinoline–benzopyran rhodium(iii) metal complexes as therapeutic and fluorescence imaging agents. Dalton Transactions. [Link]

• ResearchGate. (n.d.). Pyridine and quinoline based chiral ligands or catalysts. ResearchGate. [Link]

• NIH. (n.d.). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. PMC. [Link]

• Sangalov, M. V., et al. (n.d.). SYNTHESIS OF NEW 3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE BASED COMPLEXES OF RUTHENIUM(II). Ural Federal University. [Link]

• ScienceDirect. (n.d.). Quinoline-based metal complexes: Synthesis and applications. Coordination Chemistry Reviews, 499, 215453. [Link]

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Unlocking the Photonic Potential: A Guide to the Photophysical Applications of 3-(Pyridin-2-yl)quinoline Derivatives

Abstract

The 3-(pyridin-2-yl)quinoline scaffold represents a privileged heterocyclic structure in the realm of photophysics. This unique arrangement, featuring a pyridine ring fused to a quinoline core, gives rise to a fascinating array of tunable electronic and optical properties. These derivatives have emerged as versatile building blocks for a new generation of functional materials with far-reaching applications in biomedical imaging, environmental sensing, and optoelectronic devices. This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the photophysical applications of these compounds. We delve into the underlying principles governing their light-emitting behavior and present detailed, field-proven protocols for their synthesis, characterization, and deployment in key applications.

The Photophysical Heart of the Matter: Understanding the 3-(Pyridin-2-yl)quinoline Core

The remarkable photophysical characteristics of 3-(pyridin-2-yl)quinoline derivatives stem from their distinct molecular architecture. The quinoline moiety, a fusion of benzene and pyridine rings, is an electron-deficient system that often serves as an excellent fluorophore with a rigid, planar structure.[1][2] The introduction of a pyridyl group at the 3-position further modulates the electronic landscape of the molecule. This strategic placement allows for a range of intramolecular interactions, including intramolecular charge transfer (ICT), which are highly sensitive to the surrounding environment.[3]

Substituents on either the quinoline or pyridine rings can be systematically varied to fine-tune the absorption and emission wavelengths, fluorescence quantum yields, and Stokes shifts.[2][3] This inherent tunability is the cornerstone of their broad applicability, enabling the rational design of molecules for specific tasks. For instance, the incorporation of electron-donating or electron-withdrawing groups can significantly alter the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), thereby controlling the color of the emitted light.[3]

dot graph "Photophysical_Properties" { layout=neato; node [shape=box, style=filled, fontname="Arial", fontcolor="#FFFFFF"]; edge [fontname="Arial"];

A [label="3-(Pyridin-2-yl)quinoline Core", pos="0,2!", fillcolor="#4285F4"]; B [label="Tunable Absorption/Emission", pos="-3,0!", fillcolor="#34A853"]; C [label="High Quantum Yield", pos="0,0!", fillcolor="#34A853"]; D [label="Environmental Sensitivity\n(Solvatochromism, Ion-binding)", pos="3,0!", fillcolor="#34A853"]; E [label="Intramolecular Charge Transfer (ICT)", pos="0,-2!", fillcolor="#FBBC05"];

A -> B; A -> C; A -> D; D -> E;

{rank=same; B; C; D;} } Caption: Key photophysical properties of 3-(pyridin-2-yl)quinoline derivatives.

Applications in Fluorescent Sensing: Detecting the Invisible

The sensitivity of the 3-(pyridin-2-yl)quinoline core to its local environment makes it an exceptional platform for the development of fluorescent sensors. These sensors operate by translating the binding of a specific analyte into a measurable change in their fluorescence properties, such as intensity ("turn-on" or "turn-off") or wavelength.

Metal Ion Detection

Many biological and environmental processes are critically dependent on the concentration of metal ions. Derivatives of 3-(pyridin-2-yl)quinoline can be designed to selectively bind to specific metal ions, such as Fe³⁺ and Zn²⁺, leading to a distinct fluorescence response.[1][4] This recognition is typically achieved by incorporating chelating moieties into the molecular structure that provide a binding pocket for the target ion. The binding event alters the electronic structure of the fluorophore, often by inhibiting or promoting photoinduced electron transfer (PET) or by enhancing chelation-enhanced fluorescence (CHEF).[5]

Table 1: Representative Photophysical Data for a Generic 3-(Pyridin-2-yl)quinoline-based Fe³⁺ Sensor

Parameter	Sensor Only	Sensor + Fe³⁺
Excitation Max (λex)	314 nm	314 nm
Emission Max (λem)	420 nm	420 nm
Fluorescence Intensity	Strong	Quenched
Quantum Yield (ΦF)	~0.54	~0.05
Detection Limit	-	8.67 x 10⁻⁵ M[1]

Protocol 2.1: Fluorescence Titration for Fe³⁺ Detection

This protocol outlines a general procedure for evaluating the performance of a 3-(pyridin-2-yl)quinoline-based fluorescent sensor for the detection of ferric ions.

Materials:

• 3-(Pyridin-2-yl)quinoline-based sensor stock solution (e.g., 1 mM in DMSO).

• FeCl₃ stock solution (e.g., 10 mM in deionized water).

• Buffer solution (e.g., HEPES, pH 7.4).

• Solvent (e.g., a mixture of DMF and water, 1:1 v/v).[1]

• Fluorescence cuvettes (1 cm path length).

• Spectrofluorometer.

Procedure:

• Prepare a solution of the sensor in the chosen solvent system at a final concentration of 5 µM in a fluorescence cuvette.[6]

• Record the initial fluorescence emission spectrum of the sensor solution. Excite the solution at its maximum absorption wavelength (e.g., 314 nm) and record the emission over a suitable range (e.g., 350-600 nm).[5]

• Incrementally add small aliquots of the Fe³⁺ stock solution to the cuvette (e.g., 1-10 µL additions).

• After each addition, gently mix the solution and allow it to equilibrate for 2-3 minutes.

• Record the fluorescence emission spectrum after each addition.

• Continue the titration until the fluorescence intensity no longer changes significantly upon further addition of Fe³⁺.

• Plot the fluorescence intensity at the emission maximum as a function of the Fe³⁺ concentration to generate a binding curve.

• To assess selectivity, repeat the experiment by adding solutions of other metal ions (e.g., Na⁺, Mg²⁺, Zn²⁺, Cu²⁺) at a high concentration to a solution of the sensor and compare the fluorescence response to that of Fe³⁺.[7]

dot graph "Fluorescence_Titration_Workflow" { rankdir=LR; node [shape=box, style=filled, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#202124"];

} Caption: Workflow for a typical fluorescence titration experiment.

Bioimaging: Illuminating the Machinery of Life

The ability of 3-(pyridin-2-yl)quinoline derivatives to fluoresce brightly within the visible spectrum, coupled with their potential for low cytotoxicity and cell permeability, makes them attractive candidates for bioimaging applications.[2][3] These fluorescent probes can be engineered to target specific organelles or biomolecules within living cells, providing a non-invasive window into complex biological processes.[2][3]

Protocol 3.1: Live-Cell Fluorescence Imaging

This protocol provides a general framework for staining live cells with a 3-(pyridin-2-yl)quinoline-based probe.

Materials:

• Live cells cultured on glass-bottom dishes or coverslips.

• 3-(pyridin-2-yl)quinoline probe stock solution (e.g., 1 mM in DMSO).

• Cell culture medium (e.g., DMEM).

• Phosphate-buffered saline (PBS), pH 7.4.

• Fluorescence microscope equipped with appropriate filters.

Procedure:

• Culture cells to the desired confluency (typically 60-80%) on a suitable imaging substrate.

• Prepare a working solution of the fluorescent probe by diluting the stock solution in cell culture medium to a final concentration (typically 1-10 µM).

• Remove the existing culture medium from the cells and wash them once with PBS.

• Add the probe-containing medium to the cells and incubate for a specific period (e.g., 15-60 minutes) at 37°C in a 5% CO₂ atmosphere. The optimal incubation time should be determined empirically.

• After incubation, remove the probe-containing medium and wash the cells two to three times with PBS to remove any unbound probe.

• Add fresh, pre-warmed culture medium or PBS to the cells.

• Image the stained cells using a fluorescence microscope. Use an excitation wavelength appropriate for the probe and collect the emission using a suitable filter set.

Organic Light-Emitting Diodes (OLEDs): The Future of Display Technology

The excellent charge-transport properties and high fluorescence quantum yields of quinoline derivatives make them highly suitable for use in Organic Light-Emitting Diodes (OLEDs).[8][9] In an OLED device, these materials can function as electron-transporting materials (ETMs), host materials for emissive dopants, or as the primary light-emitting materials themselves.[8][10] The electron-deficient nature of the quinoline core facilitates efficient electron injection and transport from the cathode to the emissive layer, contributing to improved device efficiency and longevity.[8]

Protocol 4.1: Fabrication of a Solution-Processed OLED

This protocol describes the fabrication of a multilayer OLED using a 3-(pyridin-2-yl)quinoline derivative in the emissive layer via spin-coating.

Materials:

• Patterned Indium Tin Oxide (ITO)-coated glass substrates.

• Detergent, deionized water, acetone, isopropanol.

• Hole-injection layer (HIL) material (e.g., PEDOT:PSS).

• Emissive layer (EML) material: 3-(pyridin-2-yl)quinoline derivative dissolved in a suitable solvent (e.g., chloroform, chlorobenzene).

• Electron-transport layer (ETL) material (e.g., TPBi).

• Electron-injection material (e.g., LiF).

• Metal for cathode (e.g., Aluminum).

• Spin-coater.

• High-vacuum thermal evaporator.

• Glovebox.

Procedure:

• Substrate Cleaning: Clean the ITO substrates by sequential ultrasonication in detergent/deionized water, deionized water, acetone, and isopropanol for 15 minutes each. Dry the substrates with a nitrogen stream.[11]

• Hole-Injection Layer (HIL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO surface and anneal to remove the solvent.

• Emissive Layer (EML) Deposition: Prepare a solution of the 3-(pyridin-2-yl)quinoline derivative. Spin-coat the EML solution onto the HIL to the desired thickness (typically 40-80 nm). Anneal the substrate to remove the solvent.[11]

• ETL and Cathode Deposition: Transfer the substrate to a high-vacuum thermal evaporator. Sequentially deposit the ETL (e.g., TPBi, 20-40 nm), an electron-injection layer (e.g., LiF, 1 nm), and the metal cathode (e.g., Al, 100-150 nm).[11]

• Encapsulation: Encapsulate the device using a UV-curable epoxy and a glass coverslip inside a glovebox to protect it from moisture and oxygen.[11]

• Device Testing: Measure the current-voltage-luminance (J-V-L) characteristics using a source meter and a photometer. Record the electroluminescence spectrum at a constant driving voltage.

dot graph "OLED_Fabrication_Workflow" { rankdir=TB; node [shape=box, style=filled, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#202124"];

} Caption: General workflow for the fabrication of a solution-processed OLED.

Synthesis and Characterization

The synthesis of 3-(pyridin-2-yl)quinoline derivatives can be achieved through various organic chemistry methodologies. A common and effective approach is the Friedländer annulation, which involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive methylene group adjacent to a carbonyl group.

Protocol 5.1: General Synthesis of a 3-(Pyridin-2-yl)quinoline Derivative

This protocol describes a representative synthesis of a 3-(pyridin-2-yl)quinoline derivative via a modified Friedländer annulation.

Materials:

• 2-Aminoacetophenone.

• 2-Acetylpyridine.

• Potassium hydroxide (KOH).

• Ethanol.

• Silica gel for column chromatography.

• Solvents for chromatography (e.g., hexane, ethyl acetate).

Procedure:

• In a round-bottom flask, dissolve 2-aminoacetophenone (1 equivalent) and 2-acetylpyridine (1.1 equivalents) in ethanol.

• Add powdered potassium hydroxide (3-4 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-water.

• The crude product may precipitate and can be collected by filtration.

• Purify the crude product by column chromatography on silica gel using a suitable solvent gradient (e.g., hexane/ethyl acetate).

• Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure.

Protocol 5.2: Determination of Fluorescence Quantum Yield

The fluorescence quantum yield (ΦF) is a critical parameter for characterizing the efficiency of a fluorophore. The comparative method, using a well-characterized standard, is a widely used and reliable technique.[12]

Materials:

• 3-(Pyridin-2-yl)quinoline derivative solution of known absorbance.

• Standard fluorophore solution with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).[7]

• UV-Vis spectrophotometer.

• Spectrofluorometer.

• Matched quartz cuvettes.

Procedure:

• Prepare a series of dilute solutions of both the sample and the standard in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to minimize inner filter effects.[13]

• Measure the UV-Vis absorption spectra of all solutions and record the absorbance at the chosen excitation wavelength.

• Measure the fluorescence emission spectra of all solutions using the same excitation wavelength and instrument settings.

• Integrate the area under the emission curves for both the sample and the standard.

• Calculate the quantum yield of the sample (Φ_sample) using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  Where:

  • Φ is the quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • n is the refractive index of the solvent.

  • 'sample' refers to the compound of interest, and 'std' refers to the standard.[13]

Conclusion

The 3-(pyridin-2-yl)quinoline framework stands out as a remarkably versatile and powerful platform in the field of photophysics. The ability to systematically tune their optical and electronic properties through synthetic modification has led to their successful application in diverse areas, from the sensitive detection of biologically important analytes to the fabrication of next-generation display technologies. The protocols and insights provided in this guide are intended to equip researchers with the foundational knowledge and practical methodologies necessary to harness the full potential of these fascinating molecules. As synthetic techniques become more sophisticated and our understanding of structure-property relationships deepens, the future for 3-(pyridin-2-yl)quinoline derivatives in creating innovative photophysical applications appears exceptionally bright.

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• Khatua, S., et al. (2021). Quinoline-tagged fluorescent organic probes for sensing of nitro-phenolic compounds and Zn2+ ions at the ppb level. Materials Advances, 2(12), 4053-4062. Retrieved from [Link]

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• Titi, A., et al. (2025). Synthesis and in silico studies of quinoline appended acridine via conventional and green methods: photophysical analysis of novel fluorophore for picric acid detection using a 'turn-off' fluorescence approach. Chemistry Central Journal, 19, 52. Retrieved from [Link]

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• Yan, J., et al. (2022). A novel fluorescent sensor for Fe3+ based on a quinoline derivative. New Journal of Chemistry, 46(33), 15993-15999. Retrieved from [Link]

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• Zhou, Y., et al. (2013). Quinoline-Based Fluorescence Sensors. ResearchGate. Retrieved from [Link]

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Application Notes for Pyridinyl-Quinoline Scaffolds in Organic Light-Emitting Diodes (OLEDs)

A Senior Application Scientist's Guide to Synthesis, Device Fabrication, and Characterization

Introduction: The Strategic Advantage of the Pyridinyl-Quinoline Core

In the quest for next-generation Organic Light-Emitting Diodes (OLEDs), the design of novel organic semiconductors that offer high efficiency, long operational stability, and cost-effective synthesis is paramount. The pyridinyl-quinoline scaffold, exemplified by the fundamental structure 3-(pyridin-2-yl)quinoline, represents a highly promising class of materials for this purpose. This guide explores the potential of this structural motif, focusing on its application as both an electron-transporting material (ETM) and a host for phosphorescent emitters.

Both pyridine and quinoline are electron-deficient (n-type) aromatic heterocycles. This inherent electronic nature provides a strong theoretical basis for their use in facilitating electron injection and transport from the cathode to the emissive layer of an OLED.[1][2] By covalently linking these two units, we can create a bipolar or n-type material with a high triplet energy, which is a critical prerequisite for host materials in high-efficiency blue phosphorescent OLEDs (PhOLEDs), as it prevents reverse energy transfer from the dopant to the host.[3][4]

While comprehensive data on the parent 3-(pyridin-2-yl)quinoline molecule in OLED applications is not extensively documented in public literature, numerous functionalized derivatives have demonstrated exceptional performance.[5][6] This guide will therefore use the parent scaffold as a conceptual foundation, drawing on data from its derivatives to illustrate the vast potential of this material class and provide robust protocols for its synthesis, integration into OLED devices, and subsequent characterization.

Part 1: Material Properties and Rationale for Use

The efficacy of an organic semiconductor within an OLED is governed by its fundamental electronic and photophysical properties. For pyridinyl-quinoline scaffolds, the key attributes making them attractive are their tunable energy levels, high triplet energy, and good thermal stability.

Electronic Properties: Engineering Charge Transport

A well-performing OLED requires balanced injection and transport of holes and electrons. Pyridinyl-quinoline derivatives can be engineered to function as either electron-transporting or bipolar host materials.[7]

• LUMO and HOMO Energy Levels: The Lowest Unoccupied Molecular Orbital (LUMO) level dictates the efficiency of electron injection from the cathode, while the Highest Occupied Molecular Orbital (HOMO) level influences hole injection and transport. For an ETM, a deep HOMO level is desirable to block holes from passing through the emissive layer, while a suitable LUMO level (~3.0 eV) is needed to minimize the electron injection barrier.[1] Pyridine-based materials are well-known for these characteristics.[8]

• Bipolar Transport: By incorporating electron-donating groups (like carbazole) onto the pyridinyl-quinoline core, it is possible to create bipolar host materials that can transport both holes and electrons effectively.[5][9] This balanced charge transport ensures that the recombination of electrons and holes occurs predominantly within the emissive layer, maximizing efficiency.

Triplet Energy (ET): A Prerequisite for Phosphorescence

For a material to act as a host in a PhOLED, its triplet energy must be higher than that of the phosphorescent dopant. This ensures that energy, once transferred to the dopant, is not lost through a non-radiative back-transfer to the host. The rigid, aromatic structure of the pyridinyl-quinoline scaffold contributes to a high triplet energy. For instance, the parent quinoline molecule has a triplet energy of approximately 2.67 eV (61.7 kcal mol⁻¹), making its derivatives excellent candidates for hosting blue (ET ~2.6-2.8 eV) and green (ET ~2.4 eV) phosphorescent emitters.[10]

Thermal and Morphological Stability

Materials used in vacuum-deposited OLEDs must be thermally stable to prevent decomposition during the evaporation process. Pyridinyl-quinoline derivatives generally exhibit high thermal stability, a crucial factor for achieving long device lifetimes.[6]

Part 2: Synthesis Protocol for the 3-(pyridin-2-yl)quinoline Scaffold

The most versatile and widely used methods for constructing C-C bonds between aromatic rings are palladium-catalyzed cross-coupling reactions, such as the Suzuki or Stille reactions.[11][12][13] The Suzuki-Miyaura coupling is often preferred due to the lower toxicity and easier removal of boron-based byproducts compared to organotin compounds.[14][15]

Protocol 2.1: Synthesis via Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the synthesis of 3-(pyridin-2-yl)quinoline from 2-bromopyridine and quinoline-3-boronic acid.

Materials:

• Quinoline-3-boronic acid (1.0 equiv)

• 2-Bromopyridine (1.1 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• Triphenylphosphine [PPh₃] (0.08 equiv)

• Potassium carbonate (K₂CO₃) (3.0 equiv)

• Toluene (solvent)

• Water

Procedure:

• To a flame-dried Schlenk flask, add quinoline-3-boronic acid, 2-bromopyridine, Pd(OAc)₂, PPh₃, and K₂CO₃.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add degassed toluene and water (typically a 4:1 to 10:1 mixture of toluene:water). The solution should be thoroughly sparged with inert gas for 15-30 minutes before addition.

• Heat the reaction mixture to reflux (typically 90-110 °C) and stir vigorously for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the pure 3-(pyridin-2-yl)quinoline.

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Suzuki coupling reaction workflow.

Part 3: OLED Device Fabrication and Characterization

This section provides a generalized protocol for the fabrication of a multilayer OLED using a pyridinyl-quinoline derivative as the electron-transporting layer via thermal evaporation in a high-vacuum environment.[16][17]

Protocol 3.1: OLED Fabrication by Thermal Evaporation

Equipment and Materials:

• Indium Tin Oxide (ITO)-coated glass substrates

• Organic semiconductor materials (HIL, HTL, Emitter, Host, ETL)

• Metal for cathode (e.g., LiF/Al)

• High-vacuum thermal evaporation system (<10⁻⁶ Torr)

• Substrate cleaning supplies (detergent, deionized water, acetone, isopropanol)

• UV-Ozone or Oxygen Plasma cleaner

Procedure:

• Substrate Cleaning:

  • Sequentially sonicate ITO-coated glass substrates in detergent solution, deionized water, acetone, and isopropanol (15 minutes each).

  • Dry the substrates with a stream of high-purity nitrogen gas.

  • Treat the ITO surface with UV-Ozone or O₂ plasma for 5-10 minutes to increase its work function and remove organic residues.

• Device Fabrication (Layer Deposition):

  • Immediately transfer the cleaned substrates to the high-vacuum thermal evaporation chamber.

  • Deposit the organic layers and cathode sequentially without breaking vacuum. A typical device architecture is shown below. The deposition rate and final thickness of each layer should be monitored in-situ using a quartz crystal microbalance.

    • Hole Injection Layer (HIL): e.g., HAT-CN (10 nm) at a rate of 0.1 Å/s.

    • Hole Transport Layer (HTL): e.g., NPB (40 nm) at a rate of 1.0 Å/s.

    • Emissive Layer (EML): Co-evaporate a host material (e.g., a bipolar pyridinyl-quinoline derivative) with a phosphorescent dopant (e.g., 8% FIrpic for blue emission) to a thickness of 20 nm. Deposition rates should be adjusted to achieve the desired doping concentration.

    • Electron Transport Layer (ETL): Deposit the pyridinyl-quinoline material (30 nm) at a rate of 1.0 Å/s.

    • Electron Injection Layer (EIL): Deposit Lithium Fluoride (LiF) (1 nm) at a rate of 0.1 Å/s.

    • Cathode: Deposit Aluminum (Al) (100 nm) at a rate of 2.0-5.0 Å/s through a shadow mask to define the active area of the pixels.

• Encapsulation:

  • After deposition, transfer the devices to an inert atmosphere (e.g., a nitrogen-filled glovebox) for encapsulation.

  • Seal the devices using a UV-curable epoxy and a glass coverslip to protect the organic layers and cathode from oxygen and moisture.

Caption: Cross-section of a typical OLED device.

Protocol 3.2: Device Characterization

• Current-Voltage-Luminance (J-V-L) Measurement:

  • Use a source measure unit (SMU) and a calibrated photodiode or spectrometer.[18][19]

  • Apply a forward voltage bias to the device and sweep it from 0 V to a higher voltage (e.g., 10 V).

  • Simultaneously record the current density (J) flowing through the device and the luminance (L) emitted from the active pixel area.

• Electroluminescence (EL) Spectrum:

  • At a constant driving voltage, record the emission spectrum using a calibrated spectrometer.

  • Determine the peak emission wavelength and the Commission Internationale de l'Éclairage (CIE) color coordinates.

• Efficiency Calculation:

  • From the J-V-L data, calculate the key performance metrics:

    • Current Efficiency (ηc): Measured in candela per ampere (cd/A). Calculated as L / J.

    • Power Efficiency (ηp): Measured in lumens per watt (lm/W). Calculated as (π * L) / (J * V).

    • External Quantum Efficiency (EQE, ηext): The ratio of photons emitted to electrons injected. This requires a calibrated integrating sphere for accurate measurement.[20]

Part 4: Performance Data of Representative Pyridinyl-Quinoline Derivatives

While data for the unsubstituted 3-(pyridin-2-yl)quinoline is scarce, several functionalized derivatives have been reported as high-performance materials in OLEDs. The following table summarizes key properties and device performance metrics for selected examples to illustrate the potential of this scaffold.

Compound Class	Role	HOMO (eV)	LUMO (eV)	ET (eV)	Max EQE (%)	Ref.
Quinoline-based TADF Emitter (PXZ-QL)	Emitter	-5.70	-2.71	~2.99	17.3	[6]
Quinazoline-based TADF Emitter	Emitter	-5.55	-3.00	2.58	~28.0	[3]
Pyrazoloquinoline Derivative	Emitter	-5.81	-2.33	N/A	(Device Fabricated)	[21]
Benzoquinoline-Pt(II) Complex	Dopant	-5.46	-2.57	2.45	(Theoretical)	[22][23]

Note: HOMO/LUMO/ET values can be determined experimentally (e.g., via cyclic voltammetry and phosphorescence spectroscopy) or through computational methods like DFT.[22]

Caption: Energy level diagram for a model OLED.

Conclusion and Future Outlook

The pyridinyl-quinoline scaffold stands out as a versatile and potent building block for next-generation OLED materials. Its inherent electron-deficient character provides a solid foundation for designing high-performance electron-transporting materials and hosts for phosphorescent emitters. While the parent 3-(pyridin-2-yl)quinoline requires further specific investigation, the remarkable performance of its functionalized derivatives strongly indicates the platform's potential.

Future research should focus on a systematic exploration of this scaffold. By strategically modifying the substitution pattern on both the pyridine and quinoline rings, researchers can fine-tune the material's electronic properties, triplet energy, and charge transport characteristics. This rational design approach will undoubtedly lead to the development of novel materials that push the boundaries of OLED efficiency, stability, and color purity, paving the way for their broader application in solid-state lighting and next-generation displays.

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• Gholipour, A. R., & Mohammadi, A. (2024). Photophysical properties of Pt(II) complexes based on the benzoquinoline (bzq) ligand with OLED implication: a theoretical study. RSC Advances, 14(29), 20921-20934. [Link]

• Wang, H., et al. (2023). Successive energy-transfer catalytic dearomative reactions of quinolines with bicyclo[1.1.0]butanes for the synthesis of pyridine-fused 3D complicated molecules. Organic Chemistry Frontiers. [Link]

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• Lata, G., et al. (2021). Investigations of the Optical and Thermal Properties of the Pyrazoloquinoline Derivatives and Their Application for OLED Design. Materials, 14(11), 2948. [Link]

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• Ray, D., et al. (2022). Phenoxazine–Quinoline Conjugates: Impact of Halogenation on Charge Transfer Triplet Energy Harvesting via Aggregate Induced Phosphorescence. ACS Omega, 7(20), 17094-17103. [Link]

• Zhang, Y., & Liu, Y. (2014). Chemical and photophysical properties of materials for OLEDs. IntechOpen. [Link]

• Inorganic Chemistry Ahead of Print. (2024). ACS Publications. [Link]

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• Gholipour, A. R., & Mohammadi, A. (2024). Photophysical properties of Pt(ii) complexes based on the benzoquinoline (bzq) ligand with OLED implication: a theoretical study. ResearchGate. [Link]

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The Ascendant Trajectory of 3-(Pyridin-2-yl)quinoline Derivatives in Medicinal Chemistry: A Comprehensive Guide to Application and Protocol

The confluence of the quinoline and pyridine scaffolds, two privileged heterocyclic systems in medicinal chemistry, has given rise to the promising class of 3-(pyridin-2-yl)quinoline derivatives. This unique molecular architecture has demonstrated a remarkable breadth of biological activities, positioning it as a focal point in the quest for novel therapeutic agents. This comprehensive guide, intended for researchers, scientists, and drug development professionals, delves into the synthesis, biological evaluation, and mechanistic underpinnings of these compounds, offering both high-level insights and detailed, actionable protocols.

The 3-(Pyridin-2-yl)quinoline Scaffold: A Privileged Motif in Drug Discovery

The quinoline ring system, a fusion of benzene and pyridine rings, is a cornerstone of numerous established drugs, lauded for its ability to intercalate with DNA and interact with various enzymes.[1][2] The addition of a pyridine ring at the 3-position introduces a key hydrogen bond acceptor and a versatile point for further chemical modification, significantly expanding the therapeutic potential of the quinoline core. This strategic combination has yielded derivatives with potent anticancer, antiviral, and neuroprotective properties.

Synthetic Strategies for 3-(Pyridin-2-yl)quinoline Derivatives

The construction of the 3-(pyridin-2-yl)quinoline core can be achieved through several elegant synthetic methodologies. The choice of a specific route is often dictated by the desired substitution patterns and the availability of starting materials. Two of the most powerful and widely employed methods are the Friedländer Annulation and the Palladium-Catalyzed Suzuki Coupling.

The Friedländer Annulation: A Classic Approach to Quinoline Synthesis

The Friedländer synthesis is a robust and straightforward method for constructing the quinoline ring system.[3][4] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl, such as 2-acetylpyridine.

Conceptual Workflow of the Friedländer Annulation:

Figure 1: Conceptual workflow of the Friedländer Annulation.

Protocol 1: Synthesis of a 3-(Pyridin-2-yl)quinoline Derivative via Friedländer Annulation

This protocol provides a general procedure for the synthesis of a 3-(pyridin-2-yl)quinoline derivative.

Materials:

• 2-Aminobenzaldehyde (or a substituted derivative)

• 2-Acetylpyridine (or a substituted derivative)

• Ethanol

• Potassium Hydroxide (KOH)

• Hydrochloric Acid (HCl)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Standard glassware for workup and purification

Procedure:

• In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 eq) and 2-acetylpyridine (1.0 eq) in ethanol.

• Add a catalytic amount of potassium hydroxide (0.1-0.2 eq).

• Attach a reflux condenser and heat the mixture to reflux with stirring for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Acidify the mixture with dilute HCl to precipitate the product.

• Filter the precipitate, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 3-(pyridin-2-yl)quinoline derivative.

Palladium-Catalyzed Suzuki Coupling: A Modern and Versatile Approach

The Suzuki coupling reaction is a powerful tool for the formation of carbon-carbon bonds, offering a highly versatile and efficient route to 3-(pyridin-2-yl)quinolines.[5][6] This method typically involves the reaction of a 3-haloquinoline with a pyridin-2-ylboronic acid or ester in the presence of a palladium catalyst and a base.

Conceptual Workflow of the Suzuki Coupling:

Figure 2: Conceptual workflow of the Suzuki Coupling reaction.

Protocol 2: Synthesis of a 3-(Pyridin-2-yl)quinoline Derivative via Suzuki Coupling

This protocol provides a general procedure for the palladium-catalyzed Suzuki coupling.

Materials:

• 3-Bromoquinoline (or other 3-haloquinoline)

• Pyridin-2-ylboronic acid

• Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., Sodium carbonate)

• Solvent (e.g., Toluene/Ethanol/Water mixture)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for workup and purification

Procedure:

• To a round-bottom flask, add 3-bromoquinoline (1.0 eq), pyridin-2-ylboronic acid (1.2 eq), and the base (2.0 eq).

• Add the solvent mixture (e.g., 2:1:1 Toluene:Ethanol:Water).

• Degas the mixture by bubbling with nitrogen or argon for 15-20 minutes.

• Add the palladium catalyst (0.05 eq) under the inert atmosphere.

• Attach a reflux condenser and heat the mixture to 80-100 °C with stirring for 8-12 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired 3-(pyridin-2-yl)quinoline derivative.

Therapeutic Applications of 3-(Pyridin-2-yl)quinoline Derivatives

Anticancer Activity: Targeting Key Signaling Pathways

3-(Pyridin-2-yl)quinoline derivatives have emerged as potent anticancer agents, with several studies demonstrating their efficacy against a range of cancer cell lines.[7][8] Their mechanism of action often involves the inhibition of critical enzymes in cancer cell signaling, such as protein kinases and topoisomerases.[9][10]

3.1.1. Kinase Inhibition

Protein kinases are crucial regulators of cell growth, proliferation, and survival, and their aberrant activity is a hallmark of many cancers.[9][11] Certain 3-(pyridin-2-yl)quinoline derivatives have been identified as potent inhibitors of receptor tyrosine kinases like the Platelet-Derived Growth Factor Receptor (PDGF-RTK) and serine/threonine kinases such as Pim-1 kinase.[12][13] Inhibition of these kinases disrupts downstream signaling pathways, leading to cell cycle arrest and apoptosis.[14]

PDGF-RTK and PIM-1 Kinase Signaling Pathways:

Figure 3: Simplified signaling pathways targeted by 3-(pyridin-2-yl)quinoline derivatives.

Table 1: Anticancer Activity of Representative 3-(Pyridin-2-yl)quinoline Analogues

Compound ID	Target	Cancer Cell Line	IC50 (nM)	Reference
15o	PDGF-RTK	-	≤ 20	[12]
9g	Pim-1 Kinase	PC-3 (Prostate)	1290	[15]

Protocol 3: MTT Assay for Cell Viability and Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[1][13][16]

Materials:

• Cancer cell lines

• Complete culture medium

• 3-(Pyridin-2-yl)quinoline derivative stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Treat the cells with various concentrations of the 3-(pyridin-2-yl)quinoline derivative (typically in a serial dilution) and a vehicle control (DMSO).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Antiviral Activity: A Broad-Spectrum Approach

The quinoline scaffold is present in several antiviral drugs, and 3-(pyridin-2-yl)quinoline derivatives are being explored for their potential to combat a range of viruses.[2][17][18] Their mechanisms of action can be diverse, including the inhibition of viral enzymes like neuraminidase or interference with viral replication processes.[10][16]

Protocol 4: Neuraminidase Inhibition Assay

This assay is used to screen for inhibitors of the influenza virus neuraminidase enzyme.[19]

Materials:

• Influenza virus containing neuraminidase

• Fluorogenic substrate (e.g., 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid - MUNANA)

• Assay buffer

• 3-(Pyridin-2-yl)quinoline derivative

• Stop solution (e.g., glycine-NaOH buffer)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• In a 96-well black microplate, add the assay buffer, the 3-(pyridin-2-yl)quinoline derivative at various concentrations, and the influenza virus.

• Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Add the MUNANA substrate to each well to initiate the enzymatic reaction.

• Incubate the plate at 37°C for 60 minutes.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence intensity (excitation ~365 nm, emission ~450 nm) using a fluorescence plate reader.

• Calculate the percentage of neuraminidase inhibition and determine the IC50 value.

Neuroprotective Effects: Combating Neurodegenerative Diseases

Neurodegenerative diseases like Alzheimer's are characterized by the aggregation of amyloid-beta (Aβ) peptides and cholinergic dysfunction.[20][21] Quinoline derivatives have shown promise in this area by inhibiting Aβ aggregation and the enzyme acetylcholinesterase (AChE).[6][19][22][23][24][25][26]

Amyloid Cascade and Cholinergic Hypothesis in Alzheimer's Disease:

Figure 4: Simplified pathways in Alzheimer's disease targeted by 3-(pyridin-2-yl)quinoline derivatives.

Protocol 5: Acetylcholinesterase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of acetylcholinesterase.[12][27]

Materials:

• Acetylcholinesterase (AChE) enzyme

• Substrate (e.g., Acetylthiocholine iodide)

• Ellman's reagent (DTNB)

• Assay buffer

• 3-(Pyridin-2-yl)quinoline derivative

• 96-well microplate

• Microplate reader

Procedure:

• In a 96-well plate, add the assay buffer and the 3-(pyridin-2-yl)quinoline derivative at various concentrations.

• Add the AChE enzyme to each well and incubate for 15 minutes at room temperature.

• Add the DTNB reagent to all wells.

• Initiate the reaction by adding the acetylthiocholine iodide substrate.

• Immediately measure the absorbance at 412 nm at regular intervals for 10-15 minutes using a microplate reader.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the percentage of inhibition and the IC50 value.

Conclusion and Future Perspectives

The 3-(pyridin-2-yl)quinoline scaffold represents a highly promising platform for the development of novel therapeutics. The synthetic versatility of this core allows for extensive structure-activity relationship (SAR) studies, enabling the fine-tuning of potency and selectivity for various biological targets.[14] Future research in this area will likely focus on the development of more efficient and stereoselective synthetic methods, the exploration of novel therapeutic targets, and the optimization of pharmacokinetic and pharmacodynamic properties to advance these promising compounds into clinical development. The detailed protocols provided herein offer a solid foundation for researchers to embark on or advance their investigations into this exciting class of molecules.

References

• Dolle, R. E., et al. (1998). A new series of PDGF receptor tyrosine kinase inhibitors: 3-substituted quinoline derivatives. Journal of medicinal chemistry, 41(12), 1979-1988.
• Centers for Disease Control and Prevention. (2017). Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. Journal of Visualized Experiments.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
• El-Sayed, M. A., et al. (2025). Quinoline-based small molecules as effective protein kinases inhibitors (Review).
• El-Miligy, M. M. M., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Scientific Reports, 13(1), 633.
• Kumar, A., et al. (2021). Synthetic and medicinal perspective of quinolines as antiviral agents. European Journal of Medicinal Chemistry, 215, 113220.
• Xia, M., et al. (2022). Acetylcholinesterase Inhibition Assays for High-Throughput Screening. Methods in molecular biology (Clifton, N.J.), 2449, 81–96.
• Di Martino, R. M. C., et al. (2017). New pyridine derivatives as inhibitors of acetylcholinesterase and amyloid aggregation. European journal of medicinal chemistry, 141, 484–496.
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• Wikipedia. (n.d.). Friedländer synthesis. Retrieved from [Link]

• Ferreira, R. J., et al. (2023). Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential. Antioxidants (Basel, Switzerland), 12(10), 1853.
• ResearchGate. (2023). (PDF) Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential.
• [Reference not found]
• Lee, H., et al. (2022). Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives. Molecules (Basel, Switzerland), 27(7), 2069.
• Asif, M. (2025).
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• ResearchGate. (2025).
• Perez, D. I., et al. (2025). Neuroprotective Activity of 3-((6-(Phenylethynyl)pyridin-3-yl)oxy)quinuclidine: A Potential Ligand for the Treatment of Alzheimer's Disease. ACS chemical neuroscience.
• [Reference not found]
• [Reference not found]
• Wang, X., et al. (2018). Novel 8-hydroxyquinoline derivatives targeting β-amyloid aggregation, metal chelation and oxidative stress against Alzheimer's disease. Bioorganic & medicinal chemistry, 26(13), 3746–3755.
• Kumar, A., et al. (2021). Synthetic and medicinal perspective of quinolines as antiviral agents. European journal of medicinal chemistry, 215, 113220.
• da Silva, A. F. M., et al. (2025). Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease. Molecular neurobiology.
• ResearchGate. (2025). Synthesis and biological evaluation of quinoline derivatives as potential anti-prostate cancer agents and Pim-1 kinase inhibitors.
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• Clegg, W., et al. (2005). Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines. The Journal of organic chemistry, 70(19), 7558–7564.
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• ResearchGate. (2025). Heterocyclic Quinoline Derivatives as Innovative Neuroprotective Agents for Alzheimer's Disease.
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• 2. Synthetic and medicinal perspective of quinolines as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Friedländer synthesis - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Multifunctional quinoline-triazole derivatives as potential modulators of amyloid-β peptide aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A new series of PDGF receptor tyrosine kinase inhibitors: 3-substituted quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Quinolino[3,4-b]quinoxalines and pyridazino[4,3-c]quinoline derivatives: Synthesis, inhibition of topoisomerase IIa, G-quadruplex binding and cytotoxic properties [ricerca.uniba.it]
• 16. Antiviral Activities of Pyridine Fused and Pyridine Containing Heterocycles, A Review (from 2000 to 2020) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Steroid–Quinoline Hybrids for Disruption and Reversion of Protein Aggregation Processes - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: 3-(Pyridin-2-yl)quinoline in Advanced Catalysis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The unique electronic and steric properties arising from the fusion of pyridine and quinoline moieties position 3-(pyridin-2-yl)quinoline as a compelling bidentate N,N-ligand for advanced applications in catalysis. This document provides a comprehensive guide to the catalytic utility of the pyridyl-quinoline scaffold, with a primary focus on its integration into heterogeneous photocatalytic systems for universal cross-coupling reactions. Detailed protocols, mechanistic insights, and data interpretation are presented to enable researchers to leverage this versatile ligand framework in their synthetic endeavors, from small-scale discovery to process development.

Introduction: The Pyridyl-Quinoline Ligand Family

Nitrogen-containing heterocyclic compounds are fundamental building blocks in medicinal chemistry, materials science, and catalysis. The 3-(pyridin-2-yl)quinoline scaffold represents a class of privileged structures, combining the π-deficient nature of the pyridine ring with the extended aromatic system of the quinoline core. This arrangement offers robust coordination sites for transition metals, influencing the stability, reactivity, and selectivity of the resulting catalytic species.

The utility of quinoline derivatives as ligands in organometallic catalysis is well-established, finding application in a wide array of chemical transformations. The specific linkage of a pyridine ring at the 3-position of the quinoline introduces a distinct geometric and electronic profile compared to other isomers, making it a ligand of significant interest for the development of novel catalytic systems.

Core Application: Heterogeneous Metallaphotocatalysis for Universal Cross-Coupling Reactions

A groundbreaking application of the pyridyl-quinoline motif is its incorporation into covalent organic frameworks (COFs) to create robust, recyclable, and highly efficient heterogeneous metallaphotocatalysts. These systems overcome common limitations of homogeneous catalysts, such as instability and difficult separation, while enabling a broad scope of cross-coupling reactions under mild, visible-light-driven conditions.

System Overview: Nickel-Embedded Pyridyl-Quinoline COFs (Ni-PQCOFs)

Recent research has demonstrated the engineering of nickel-incorporated pyridyl-quinoline-linked covalent organic frameworks (Ni-PQCOFs) as "three-in-one" photocatalysts. In this architecture, the pyridyl-quinoline unit serves multiple roles:

• Photosensitizer: The extended π-conjugation of the COF backbone, featuring the pyridyl-quinoline motifs, allows for efficient absorption of visible light.

• Ligand: The bidentate N,N-coordination sites of the pyridyl-quinoline units effectively chelate and stabilize catalytically active nickel centers.

• Heterogeneous Support: The robust, porous structure of the COF provides high surface area, prevents catalyst aggregation, and allows for easy recovery and reuse.

This integrated system facilitates a wide range of C(sp²)—carbon and C(sp²)—heteroatom bond formations with low metal loading (1-2 mol%).

Workflow for Ni-PQCOF Catalyzed Cross-Coupling

The following diagram illustrates the general workflow for utilizing Ni-PQCOFs in photocatalytic cross-coupling reactions.

Caption: General workflow for Ni-PQCOF catalyzed cross-coupling.

Detailed Protocol: General Procedure for C-N Cross-Coupling

This protocol provides a representative example for the C-N cross-coupling of an aryl bromide with an amine using a Ni-PQCOF catalyst.

Materials:

• Ni-PQCOF catalyst (1-2 mol% Ni loading)

• Aryl bromide (1.0 equiv)

• Amine (1.2-1.5 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., DMSO or DMA)

• Schlenk tube or similar reaction vessel

• Visible light source (e.g., blue LED lamp)

• Stir plate and magnetic stir bar

Procedure:

• Reaction Setup: To a Schlenk tube equipped with a magnetic stir bar, add the Ni-PQCOF catalyst, aryl bromide, and base.

• Inert Atmosphere: Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon) three times.

• Addition of Reagents: Under a positive pressure of inert gas, add the amine and the degassed solvent.

• Degassing: Subject the reaction mixture to another cycle of freeze-pump-thaw or sparge with inert gas for 10-15 minutes.

• Photocatalysis: Place the sealed reaction vessel on a stir plate and position it in front of the visible light source. Ensure the reaction is stirred vigorously to maintain a homogeneous suspension of the catalyst.

• Monitoring: Monitor the reaction progress by periodically taking aliquots (under inert atmosphere) and analyzing by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and water.

• Catalyst Recovery: Filter the mixture to recover the solid Ni-PQCOF catalyst. The catalyst can be washed with water and organic solvents, dried under vacuum, and stored for reuse.

• Product Isolation: Separate the organic layer of the filtrate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired C-N coupled product.

Mechanistic Considerations

The catalytic cycle of the Ni-PQCOF system is a synergistic interplay between photocatalysis and transition metal catalysis.

Caption: Simplified proposed catalytic cycle for Ni-PQCOF.

• Photoexcitation: The PQCOF framework absorbs a photon (hν), generating an excited state (PQCOF*).

• Single Electron Transfer (SET): The excited PQCOF* reduces the Ni(II) species to a highly reactive Ni(0) intermediate.

• Oxidative Addition: The Ni(0) complex undergoes oxidative addition with the aryl halide (Ar-X) to form an Ar-Ni(II)-X species.

• Ligand Exchange: The nucleophile (Nu-H) displaces the halide on the nickel center.

• Reductive Elimination: The final C-Nu bond is formed via reductive elimination, regenerating the Ni(II) catalyst and releasing the cross-coupled product.

Data Summary and Scope

The Ni-PQCOF system demonstrates broad applicability across various cross-coupling reactions.

Coupling Type	Nucleophile	Substrate Scope	Key Advantages
C-N Coupling	Amines, Amides	Aryl/heteroaryl halides	Mild conditions, broad functional group tolerance
C-S Coupling	Thiols	Aryl/heteroaryl halides	High efficiency for C-S bond formation
C-O Coupling	Alcohols, Phenols	Aryl/heteroaryl halides	Access to diaryl ethers and related structures
Suzuki-Miyaura	Boronic Acids	Aryl/heteroaryl halides	C-C bond formation with excellent yields
C-P Coupling	Phosphines, Phosphites	Aryl/heteroaryl halides	Synthesis of valuable organophosphorus compounds

Synthesis of 3-(Pyridin-2-yl)quinoline

The parent ligand can be synthesized through various established methods for creating biaryl linkages, most commonly through transition-metal-catalyzed cross-coupling reactions.

Protocol: Suzuki-Miyaura Cross-Coupling for Ligand Synthesis

Materials:

• 3-Bromoquinoline (1.0 equiv)

• 2-Pyridylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., Na₂CO₃ or K₂CO₃, 2.0-3.0 equiv)

• Solvent mixture (e.g., Toluene/Ethanol/Water or Dioxane/Water)

Procedure:

• Setup: In a round-bottom flask, combine 3-bromoquinoline, 2-pyridylboronic acid, and the base.

• Inert Atmosphere: Purge the flask with an inert gas.

• Solvent and Catalyst Addition: Add the solvent mixture and the palladium catalyst.

• Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir for 12-24 hours, monitoring by TLC.

• Work-up: After cooling, dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography to yield 3-(pyridin-2-yl)quinoline.

Concluding Remarks

The 3-(pyridin-2-yl)quinoline scaffold is a highly versatile and powerful ligand framework in modern catalysis. Its incorporation into heterogeneous systems like COFs represents a significant advancement, enabling sustainable and efficient cross-coupling reactions with broad applicability in pharmaceutical and materials synthesis. The protocols and insights provided herein serve as a valuable resource for researchers looking to explore the catalytic potential of this unique ligand. The continued development of catalysts based on the pyridyl-quinoline core promises to unlock new synthetic pathways and facilitate the construction of complex molecular architectures.

References

• Nickel-embedded three-in-one pyridyl-quinoline-linked covalent organic framework photocatalysts for universal C(sp) cross-coupling reactions. ResearchGate. [Link]

• Nickel-embedded three-in-one pyridyl-quinoline-linked covalent organic framework photocatalysts for universal C(sp2) cross-coupling reactions. PubMed. [Link]

• Synthesis of Quinolines and Pyrido[3,2- g or 2,3- g]quinolines Catalyzed by Heterogeneous Propylphosphonium Tetrachloroindate Ionic Liquid. R Discovery. [Link]

• Synthesis of Quinolines and Pyrido[3,2-g or 2,3-g]quinolines Catalyzed by Heterogeneous Propylphosphonium Tetrachloroindate Ionic Liquid. ACS Publications. [Link]

• Quinoline

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(pyridin-2-yl)quinoline

Welcome to the technical support center for the synthesis of 3-(pyridin-2-yl)quinoline. This guide is designed for researchers, medicinal chemists, and process development professionals who are working with this important heterocyclic scaffold. Here, we address common challenges and provide in-depth, field-proven insights to help you optimize your reaction yields and streamline your workflow.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 3-(pyridin-2-yl)quinoline?

There are two principal strategies for the synthesis of 3-(pyridin-2-yl)quinoline. The choice depends on the availability of starting materials and the desired substitution patterns on either the quinoline or pyridine ring.

• Route A: Post-Quinoline Formation Coupling. This approach involves first synthesizing a 3-substituted quinoline (typically a 3-haloquinoline, such as 3-bromoquinoline) and then introducing the pyridin-2-yl group via a transition-metal-catalyzed cross-coupling reaction, most commonly the Suzuki-Miyaura coupling.

• Route B: Quinoline Ring Formation with a Pyridyl Precursor. This strategy builds the quinoline ring using a starting material that already contains the pyridin-2-yl moiety. The most common method for this is the Friedländer Annulation, which condenses an ortho-aminoaryl aldehyde or ketone with a carbonyl compound containing an α-methylene group. For this target, the reaction would typically involve an o-aminobenzaldehyde or o-aminophenyl ketone and 1-(pyridin-2-yl)ethan-1-one or a derivative.

Q2: Why is the Suzuki-Miyaura coupling of 2-pyridylboron reagents often problematic?

This is a well-documented issue often referred to as the "2-pyridyl problem".[1][2] The challenges arise from several factors:

• Instability of the Boron Reagent: 2-Pyridylboronic acids are prone to protodeboronation, a process where the C-B bond is cleaved by a proton source (like water or alcohol), reducing the amount of active nucleophile available for the catalytic cycle.

• Catalyst Inhibition: The nitrogen atom of the pyridine ring can coordinate to the palladium catalyst, potentially inhibiting its catalytic activity or leading to the formation of inactive complexes. This is particularly problematic for the 2-pyridyl isomer due to the proximity of the nitrogen to the reaction center.[1]

• Poor Reactivity: Compared to other heteroaryl or arylboronic acids, 2-pyridylboron reagents can exhibit sluggish reactivity, leading to incomplete conversions and lower yields.[2]

Q3: What are the critical parameters for a successful Friedländer annulation to synthesize this target?

The Friedländer synthesis is a powerful tool, but its success hinges on carefully controlling the reaction conditions to favor the desired condensation and cyclization pathway.[3] Key parameters include:

• Catalyst Choice: The reaction can be catalyzed by either acids or bases. Traditional methods often used harsh conditions like strong acids or bases at high temperatures, which can lead to side reactions and reduced yields.[4] Modern protocols often employ milder catalysts such as iodine, ceric ammonium nitrate (CAN), or heterogeneous catalysts like silica-supported sodium hydrogen sulfate to improve efficiency and selectivity.[4][5][6]

• Temperature Control: High temperatures can promote unwanted side reactions, such as the self-condensation of the ketone starting material. It is crucial to optimize the temperature to be high enough for cyclization but low enough to minimize byproduct formation.

• Solvent Selection: The choice of solvent can significantly impact yield. While the reaction is often performed in aqueous or alcoholic solutions, solvent-free conditions or the use of high-boiling inert solvents can sometimes improve outcomes.[4]

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific experimental failures you may encounter.

Problem 1: Low or No Yield in the Suzuki Coupling of 3-Haloquinoline with a 2-Pyridylboron Reagent.

This is the most common and frustrating issue for this synthetic route. Let's break down the potential causes and solutions.

• Potential Cause A: Catalyst Inactivity or Decomposition.

  • Explanation: The palladium catalyst may not be active enough for this challenging coupling, or it may be decomposing under the reaction conditions. The choice of ligand is critical to stabilize the palladium center and facilitate the key steps of oxidative addition and reductive elimination.

  • Solutions:

    • Ligand Screening: Standard ligands like PPh₃ may be insufficient. Screen more electron-rich and bulky phosphine ligands that are known to be effective for heteroaryl couplings, such as SPhos, XPhos, or RuPhos.

    • Catalyst Choice: Use a pre-formed palladium(II) pre-catalyst like Pd(dppf)Cl₂ or a more robust Pd(0) source like Pd₂(dba)₃. Ensure your Pd(0) catalyst is not old or oxidized, as this can kill the reaction.[7]

    • Inert Atmosphere: Oxygen can rapidly deactivate Pd(0) catalysts. Ensure your reaction mixture is thoroughly degassed (e.g., via three freeze-pump-thaw cycles or by sparging with argon/nitrogen for at least 15 minutes).[7]

• Potential Cause B: Protodeboronation of the 2-Pyridylboronic Acid.

  • Explanation: The C-B bond of your 2-pyridylboronic acid is being cleaved faster than it can participate in the transmetalation step of the catalytic cycle. This is often exacerbated by the choice of base and solvent.

  • Solutions:

    • Base Selection: Strong aqueous bases can accelerate protodeboronation. Consider using a non-aqueous base like Cs₂CO₃ or K₃PO₄.

    • Solvent System: Use anhydrous solvents like dioxane, toluene, or DMF. Avoid protic solvents like methanol or ethanol.

    • Alternative Boron Reagents: If protodeboronation persists, switch to a more stable boron reagent. 2-Pyridyl MIDA boronates or 2-pyridyl trifluoroborate salts (e.g., K[(2-py)BF₃]) are significantly more resistant to protodeboronation and are excellent alternatives.

• Potential Cause C: Poor Solubility of Reactants or Intermediates.

  • Explanation: One of the starting materials or a reaction intermediate may be precipitating out of solution, effectively halting the reaction. This can be a problem in reactions involving large, flat aromatic systems.[7]

  • Solutions:

    • Solvent Screening: Test higher-boiling polar aprotic solvents like DMF, DMSO, or NMP, which are better at dissolving complex aromatic molecules.

    • Increase Temperature: Carefully increasing the reaction temperature might improve solubility, but this must be balanced against the risk of reagent or catalyst decomposition.

Problem 2: Low Yield or a Complex Product Mixture in the Friedländer Annulation.

When building the quinoline ring directly, side reactions are the most common culprits for low yields.

• Potential Cause A: Self-Condensation of the Ketone.

  • Explanation: Under basic conditions, the ketone starting material (e.g., 1-(pyridin-2-yl)ethan-1-one) can undergo an aldol condensation with itself, competing with the desired reaction with the o-aminoaryl ketone/aldehyde.

  • Solutions:

    • Switch to Acid Catalysis: Acidic conditions do not promote aldol condensation. Screen mild Lewis acids or Brønsted acids (e.g., I₂, PTSA, CAN).[5]

    • Modify the Starting Material: One advanced technique is to use the imine analogue of the o-aniline starting material, which can help direct the condensation pathway and minimize side reactions.

    • Control Stoichiometry: Use a slight excess of the o-aminoaryl component to ensure the pyridyl ketone is consumed in the desired reaction.

• Potential Cause B: Formation of Regioisomers.

  • Explanation: If you are using an unsymmetrical o-aminoaryl ketone, condensation can occur on either side of the carbonyl group, leading to a mixture of quinoline isomers that are difficult to separate.[4]

  • Solution:

    • Use a Symmetrical or Directed Substrate: The simplest solution is to use an o-aminobenzaldehyde or an o-aminoaryl ketone where only one α-position is available for condensation. If you must use an unsymmetrical ketone, you may need to investigate directing groups to control the regioselectivity, though this significantly complicates the synthesis.

Problem 3: Difficulty in Product Purification.

• Potential Cause: Persistent Impurities.

  • Explanation: Common impurities include unreacted starting materials, homo-coupled byproducts (from the Suzuki reaction), or self-condensation products (from the Friedländer reaction). The target molecule, 3-(pyridin-2-yl)quinoline, has a basic nitrogen on the pyridine ring, which can affect its behavior during chromatography.

  • Solutions:

    • Column Chromatography Optimization: If the product is streaking on the silica gel column, try adding a small amount of triethylamine (~0.5-1%) or ammonia in methanol to the eluent. This neutralizes the acidic sites on the silica, leading to better peak shapes.

    • Acid-Base Extraction: Exploit the basicity of the product. Dissolve the crude mixture in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a dilute aqueous acid (e.g., 1M HCl). The product should move into the aqueous layer. Then, basify the aqueous layer with NaOH or Na₂CO₃ and extract the pure product back into an organic solvent.

    • Recrystallization: Screen various solvent systems (e.g., ethanol/water, ethyl acetate/hexanes, toluene) for recrystallization, which can be a highly effective method for removing minor impurities.

Data & Protocols

Table 1: Comparative Conditions for Suzuki-Miyaura Coupling

Catalyst/Ligand System	Base	Solvent	Temperature (°C)	Key Advantage	Potential Issue
Pd(PPh₃)₄	Na₂CO₃ (aq)	Toluene/Ethanol	80-100	Readily available, standard conditions.	Often low yield for 2-pyridyl substrates due to catalyst inhibition.
Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	100-110	More robust and effective for many heteroaryl couplings.	Can still suffer from protodeboronation.
Pd₂(dba)₃ + SPhos	K₃PO₄	Toluene/H₂O	100	Excellent for challenging couplings, high activity.	Air-sensitive, requires careful handling.
Pd(OAc)₂ + XPhos	K₃PO₄	Dioxane	100-110	High stability and reactivity, broad substrate scope.	Higher cost of ligand.

Note: Data is illustrative and based on typical outcomes described in the literature. Actual results will vary with specific substrates.

Protocol 1: Suzuki-Miyaura Coupling Route (Example)

• To a dry Schlenk flask under an argon atmosphere, add 3-bromoquinoline (1.0 equiv), 2-(pyridin-2-yl)-1,3,2-dioxaborinane or another stable 2-pyridylboron source (1.5 equiv), and cesium carbonate (Cs₂CO₃, 3.0 equiv).

• Add Pd(dppf)Cl₂ (0.05 equiv) to the flask.

• Add anhydrous 1,4-dioxane via syringe.

• Degas the mixture with argon for 15 minutes.

• Heat the reaction mixture to 100 °C and stir vigorously for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Friedländer Annulation Route (Example)

• In a round-bottom flask, dissolve 2-aminobenzaldehyde (1.0 equiv) and 1-(pyridin-2-yl)ethan-1-one (1.2 equiv) in ethanol.

• Add a catalytic amount of iodine (I₂, 10 mol%).

• Heat the reaction mixture to reflux (approx. 80 °C) and stir.

• Monitor the reaction progress by TLC. The reaction may take several hours.[4]

• After completion, cool the mixture to room temperature and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of Na₂S₂O₃ to quench the iodine, followed by a brine wash.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate.

• Purify the crude product by column chromatography or recrystallization.

Visual Diagrams

// Suzuki Path Suzuki_Check [label="Check for:\n1. Starting Material Degradation?\n2. Catalyst Inactivity?\n3. Poor Solubility?", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sol_Suzuki_1 [label="Use Stable Boron Reagent\n(MIDA, BF3K)"]; Sol_Suzuki_2 [label="Screen Ligands (SPhos, XPhos)\n& Use Anhydrous Conditions"]; Sol_Suzuki_3 [label="Change Solvent (Dioxane, DMF)\n& Adjust Temperature"];

// Friedlander Path Friedlander_Check [label="Check for:\n1. Self-Condensation?\n2. Poor Reactivity?\n3. Regioisomers?", shape=Mdiamond, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Fried_1 [label="Switch to Acid Catalyst (Iodine)\nor Modify Substrate"]; Sol_Fried_2 [label="Screen Catalysts (Acid vs. Base)\n& Optimize Temperature"]; Sol_Fried_3 [label="Use Directed or\nSymmetrical Substrate"];

End [label="Purify & Characterize", shape=ellipse, fillcolor="#F1F3F4"];

// Connections Start -> Route; Route -> Suzuki [label=" Post-Coupling "]; Route -> Friedlander [label=" Ring Formation "];

Suzuki -> Suzuki_Check; Suzuki_Check -> Sol_Suzuki_1 [label=" Yes to 1 "]; Suzuki_Check -> Sol_Suzuki_2 [label=" Yes to 2 "]; Suzuki_Check -> Sol_Suzuki_3 [label=" Yes to 3 "];

Friedlander -> Friedlander_Check; Friedlander_Check -> Sol_Fried_1 [label=" Yes to 1 "]; Friedlander_Check -> Sol_Fried_2 [label=" Yes to 2 "]; Friedlander_Check -> Sol_Fried_3 [label=" Yes to 3 "];

Sol_Suzuki_1 -> End; Sol_Suzuki_2 -> End; Sol_Suzuki_3 -> End; Sol_Fried_1 -> End; Sol_Fried_2 -> End; Sol_Fried_3 -> End; } Caption: A general troubleshooting workflow for synthesis.

// Failure Points Failure1 [label="Problem: Catalyst Inhibition\n(N-coordination to Pd)", shape=note, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Failure2 [label="Problem: Protodeboronation\n(Ar-B(OR)2 -> Ar-H)", shape=note, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Boronic [label="2-Pyridylboronic Acid\n(Ar-B(OR)2)"];

// Connections to Failure points Boronic -> Trans [style=dashed]; Boronic -> Failure2 [color="#EA4335"]; Pd0 -> Failure1 [color="#EA4335"]; RPdX -> Failure1 [color="#EA4335"]; } Caption: Suzuki cycle with failure points for 2-pyridyl coupling.

References

• Baykova, S. O., Geyl, K. K., Baykov, S. V., & Boyarskiy, V. P. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. International Journal of Molecular Sciences, 24(8), 7633. [Link]

• ResearchGate. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. [Link]

• SciSpace. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. [Link]

• Organic Chemistry Portal. (2024). Synthesis of quinolines. [Link]

• Gising, J., & Larhed, M. (2016). Recent Advances in Metal-Free Quinoline Synthesis. Molecules, 21(8), 998. [Link]

• Heliyon. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. [Link]

• Thakur, G. S., Gupta, A. K., & Jain, S. K. (2024). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. [Link]

• Ball, L. T., & Lloyd-Jones, G. C. (2020). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. Angewandte Chemie International Edition, 60(20), 11068-11091. [Link]

• Barrow, J. C., et al. (2022). Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines. Molecules, 27(13), 4105. [Link]

• Reddit. (2024). Failed suzuki coupling, any suggenstions?[Link]

• Bose, D. S., Idrees, M., Jakka, N. M., & Rao, J. V. (2010). Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions. Journal of Combinatorial Chemistry, 12(1), 100-110. [Link]

• ResearchGate. (n.d.). Coupling outcomes for pyridines. [Link]

• Sharma, P., & Rane, N. (2014). Advances in polymer based Friedlander quinoline synthesis. Journal of the Indian Chemical Society, 91(4), 627-640. [Link]

• FIU Discovery. (2004). Improved, high yield synthesis of 3H-quinazolin-4-ones, the key intermediates of recently developed drugs. [Link]

• Slideshare. (n.d.). synthesis of quinoline derivatives and its applications. [Link]

• Unknown. (n.d.). Preparation and Properties of Quinoline. [Link]

• ResearchGate. (n.d.). Synthesis, optical characterization and thin film preparation of 1-(pyridin-2-yl)-3-(quinolin-2-yl)imidazo[1,5-a]quinoline. [Link]

• Synthetic Communications. (2025). Synthetic Approaches and Biological Activities of Quinoline Derivatives: A Review. [Link]

• PubMed. (2021). The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations. [Link]

• PubMed. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1 H, 3 H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. [Link]

• ResearchGate. (2019). New Quinoline Derivatives via Suzuki Coupling Reactions. [Link]

• Frontiers. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reddit.com [reddit.com]

purification techniques for 3-(pyridin-2-yl)quinoline

An in-depth guide to navigating the common challenges associated with the purification of 3-(pyridin-2-yl)quinoline, a key heterocyclic scaffold in medicinal chemistry and materials science.

Lead Application Scientist's Foreword

Welcome to the technical support center for 3-(pyridin-2-yl)quinoline. As a bidentate N-heterocycle, this molecule possesses unique electronic and coordination properties. However, the very features that make it chemically interesting—the basic nitrogen atoms on both the pyridine and quinoline rings—also present specific challenges during purification, particularly in liquid chromatography. This guide is structured to provide direct, actionable solutions to the most common issues encountered in the lab. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to not just follow a protocol, but to understand and adapt it to your specific needs.

Troubleshooting Guide: From Crude to Pure

This section addresses specific problems you may encounter during the purification workflow. Each answer is designed to help you diagnose the issue and implement a robust solution.

Question 1: My compound is streaking severely on a silica gel TLC plate, and my column separation is poor with significant tailing. What's happening and how do I fix it?

Answer: This is the most common issue when purifying nitrogen-containing heterocycles like 3-(pyridin-2-yl)quinoline.

• The Cause (Expertise): Standard silica gel is acidic due to the presence of silanol groups (Si-OH) on its surface. The basic nitrogen atoms in your compound undergo a strong acid-base interaction with these silanols. This interaction is often so strong that the compound does not move smoothly with the eluent, leading to a "streak" or "tail" rather than a compact spot on a TLC plate. During column chromatography, this results in broad, tailing peaks and poor separation from impurities[1].

• The Solution (Trustworthiness): The key is to suppress the interaction between your basic compound and the acidic stationary phase. This is most effectively done by deactivating the silica gel.

  • Add a Basic Modifier: The simplest and most common method is to add a small amount of a volatile tertiary amine, such as triethylamine (NEt₃) or pyridine, to your eluent system. A concentration of 0.5-1.0% (v/v) is typically sufficient[1]. The amine competes with your product for the acidic sites on the silica, effectively "masking" them and allowing your compound to elute symmetrically.

  • Use an Alternative Stationary Phase: If tailing persists, consider using a less acidic stationary phase.

    • Neutral Alumina: Alumina is a good alternative to silica gel and can be purchased in acidic, neutral, or basic forms. For this compound, neutral or basic alumina is recommended[1].

    • Reversed-Phase Silica (C18): If your compound and impurities have different polarities, reversed-phase chromatography using solvents like acetonitrile and water can be highly effective[1].

Question 2: I ran a column on silica gel and my recovery is very low. I suspect the compound has decomposed. How can I confirm this and prevent it?

Answer: Low recovery can indeed be a sign of on-column decomposition, a known risk for certain sensitive molecules on acidic stationary phases.

• The Cause (Expertise): The Lewis acidic sites on silica gel can catalyze the degradation of sensitive functional groups. While 3-(pyridin-2-yl)quinoline itself is relatively stable, certain impurities or reaction byproducts might be more susceptible. The prolonged contact time during a slow-running column exacerbates this issue.

• The Solution (Trustworthiness):

  • Diagnosis: To confirm decomposition, collect all the eluent from the column run, concentrate it, and analyze it by TLC or LC-MS against a pre-column sample of your crude material. The appearance of new, lower Rf spots or new masses suggests degradation.

  • Prevention:

    • Deactivate the Silica: As with tailing, adding 0.5-1.0% triethylamine to your eluent is the first and best line of defense. It neutralizes the acidic sites, significantly reducing the potential for acid-catalyzed decomposition[1].

    • Work Quickly: Minimize the contact time between your compound and the silica gel. Use flash chromatography with positive pressure rather than gravity chromatography. Choose a solvent system that gives your product an Rf of ~0.3-0.4 for efficient elution.

    • Use Alumina: Switching to neutral alumina can completely circumvent the issue of acidic decomposition[1].

Question 3: My recrystallization attempt resulted in an oil, not crystals. What steps should I take?

Answer: "Oiling out" is a common frustration during crystallization. It occurs when the solute comes out of solution at a temperature above its melting point, or when impurities inhibit crystal lattice formation.

• The Cause (Expertise): This typically happens for one of two reasons: the solvent system is not ideal, or the material is not pure enough to crystallize. The presence of even small amounts of impurities can disrupt the ordered packing required for a crystal lattice.

• The Solution (Trustworthiness):

  • Re-dissolve and Slow Down: Heat the solution to re-dissolve the oil. Then, allow it to cool much more slowly. A Dewar flask or an insulated container can help slow the cooling rate from hours to days, giving molecules more time to align properly.

  • Add More Solvent: Your solution might be too concentrated. Add a small amount of the hot solvent to the oiled mixture, ensure everything re-dissolves, and then attempt to cool it slowly again.

  • Scratch the Flask: Use a glass rod to scratch the inside of the flask at the air-solvent interface. The microscopic imperfections on the glass provide nucleation sites for crystal growth.

  • Introduce a Seed Crystal: If you have a tiny amount of pure, solid material, add a single speck to the cooled, supersaturated solution to initiate crystallization.

  • Re-purify: If none of the above methods work, it is highly likely that your material is not pure enough. You must re-purify the material, likely via column chromatography, before attempting recrystallization again.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for column chromatography of 3-(pyridin-2-yl)quinoline?

A good starting point for flash column chromatography on deactivated silica gel is a non-polar/polar solvent system. Given the aromatic nature of the compound, a mixture of hexanes (or petroleum ether) and ethyl acetate is standard. Based on similar structures, a gradient elution from 95:5 to 80:20 Hexanes:Ethyl Acetate is a logical starting point[2][3]. Always add ~0.5% triethylamine to the eluent mixture.

Technique	Recommended Solvent System	Polarity	Key Considerations
TLC Analysis	70:30 Hexanes:Ethyl Acetate	Medium	Aim for an Rf value of 0.3-0.4 for the product.
Column Chromatography	Gradient: 95:5 to 80:20 Hexanes:EtOAc	Low to Medium	Always add 0.5-1.0% NEt₃ to the solvent mixture.
Recrystallization	Ethanol/Water or Ethyl Acetate/Hexanes	High/Low	Dissolve in the more polar solvent when hot, add the less polar "anti-solvent" until turbidity appears, then cool slowly.

Q2: What are the most likely impurities I need to remove?

This depends heavily on the synthetic route used. For a Suzuki or Stille coupling reaction, the most common impurities are:

• Unreacted Starting Materials: (e.g., 3-bromoquinoline or 2-(tributylstannyl)pyridine).

• Homocoupled Byproducts: (e.g., 3,3'-biquinoline or 2,2'-bipyridine).

• Residual Palladium Catalyst: Often appears as a fine black solid.

• Organotin/Organoboron Reagents: And their byproducts.

Q3: How do I remove residual palladium catalyst from my product?

If your final product is grey or blackish, it likely contains residual palladium.

• Filtration: First, try dissolving your product in a suitable solvent (like dichloromethane or ethyl acetate) and filtering it through a short plug of Celite®. This will remove most of the insoluble palladium black.

• Aqueous Wash: Perform an aqueous workup. Sometimes, palladium salts can be removed by washing the organic layer with water or brine.

• Scavengers: If the above fails, you may need to use a commercial palladium scavenger resin or perform a wash with an aqueous solution of a strong ligand like thiourea, which can coordinate to the palladium and pull it into the aqueous phase.

Visualizing the Troubleshooting Workflow

To aid in diagnosing purification issues, the following decision tree illustrates a logical workflow for addressing poor separation on TLC, which is often the first sign of a problem.

A decision tree for troubleshooting poor TLC separation of 3-(pyridin-2-yl)quinoline.

Detailed Protocol: Deactivated Silica Gel Flash Column Chromatography

This protocol provides a self-validating system for the purification of gram-scale quantities of 3-(pyridin-2-yl)quinoline.

1. Preparation of the Eluent:

• Prepare a stock solution of your chosen eluent (e.g., 9:1 Hexanes:Ethyl Acetate).

• To every 1 liter of this eluent, add 5-10 mL of triethylamine (NEt₃) (0.5-1.0% v/v). Mix thoroughly. This will be your mobile phase for the entire process.

2. Column Packing (Slurry Method):

• In a beaker, add silica gel (230-400 mesh) to a sufficient amount of your starting eluent (e.g., 98:2 Hexanes:EtOAc + 0.5% NEt₃) to form a loose slurry.

• Pour the slurry into your column and use positive pressure (hand bellows or compressed air) to push the solvent through, packing the bed firmly and evenly. Ensure no air bubbles are trapped.

• Pack until the silica bed is stable and the solvent level is just above the top of the silica.

3. Sample Loading (Dry Loading Recommended):

• Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel (approx. 1-2 times the weight of your crude product) to this solution.

• Remove the solvent under reduced pressure (rotary evaporator) until you have a dry, free-flowing powder. This is your "dry-loaded" sample.

• Carefully add this powder as a thin, even layer on top of the packed silica bed. Gently add a thin layer of sand on top to prevent disturbance.

4. Elution and Fraction Collection:

• Carefully add your eluent to the column.

• Using positive pressure, push the solvent through the column at a steady rate.

• Collect fractions and monitor the elution progress using TLC (remember to use a TLC chamber saturated with the same eluent system, including the NEt₃).

• Combine the fractions containing your pure product.

5. Product Isolation:

• Remove the solvent from the combined pure fractions using a rotary evaporator.

• Note: The triethylamine (boiling point ~89 °C) may persist. To remove it, co-evaporate the residue with a solvent like toluene or place the flask under high vacuum for several hours.

References

• Baykova, S. O., Geyl, K. K., Baykov, S. V., & Boyarskiy, V. P. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas . International Journal of Molecular Sciences, 24(8), 7633. [Link]

• Quinoline . (n.d.). In Wikipedia. Retrieved January 17, 2026, from [Link]

• Supporting Information for various syntheses. (2025). The Royal Society of Chemistry . [Link]

• Venkataraman, S., et al. (2010). Synthesis and biological screening of some novel Quinoline derivatives . Der Pharma Chemica, 2(1), 385-396. [Link]

• Electronic Supplementary Information for Construction of quinoline ring via a 3-component reaction in water . (2012). The Royal Society of Chemistry. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]

Technical Support Center: Synthesis of Substituted Pyridinyl-Quinolines

Welcome to the Technical Support Center for the synthesis of substituted pyridinyl-quinolines. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing these valuable heterocyclic scaffolds. Pyridinyl-quinolines are privileged structures in drug discovery and materials science, but their synthesis is often fraught with challenges ranging from poor regioselectivity to harsh reaction conditions and difficult purifications.

This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides. It moves beyond simple procedural outlines to delve into the mechanistic underpinnings of common problems, offering field-proven insights and actionable solutions. Our goal is to empower you to diagnose issues in your synthetic routes, optimize your reaction conditions, and ultimately achieve your target molecules with greater efficiency and confidence.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Classical Quinoline Ring Formation Strategies

This section addresses challenges associated with well-established methods for constructing the quinoline core, which often serve as the foundation for subsequent pyridinyl functionalization.

FAQ 1: I am observing poor or incorrect regioselectivity in my Friedländer annulation with an unsymmetrical ketone. How can I control the formation of the desired quinoline isomer?

Answer:

Regioselectivity is a persistent challenge in the Friedländer synthesis when using unsymmetrical ketones, as the reaction can proceed via two different enolate intermediates, leading to a mixture of products.[1][2][3] The outcome is a delicate balance of steric and electronic factors.

Underlying Causality: The reaction proceeds through an initial condensation between the 2-aminoaryl aldehyde/ketone and the active methylene compound (your unsymmetrical ketone), followed by a cyclizing condensation.[4][5] The regioselectivity is determined during the initial nucleophilic attack of the amine on one of the ketone's carbonyl groups or the subsequent cyclization, which is influenced by the stability of the resulting enamine/enolate and steric hindrance.

Troubleshooting Strategies:

• Catalyst Choice: The choice of catalyst can significantly influence the regiochemical outcome. While classical conditions use base or acid catalysis, modern methods have shown that specific catalysts can favor one regioisomer.[1][5][6]

  • Lewis Acids: Lewis acids like tin tetrachloride or scandium(III) triflate can chelate to the starting materials, potentially directing the reaction pathway.[1]

  • Brønsted Acids: Acids like p-toluenesulfonic acid can promote the formation of the thermodynamically more stable enamine intermediate.[1][4]

• Substrate Modification: Introducing a directing group on the ketone can force the cyclization to occur at a specific position. For example, a phosphoryl group on the α-carbon of the ketone can direct the annulation.[1]

• Reaction Conditions:

  • Temperature: Lowering the reaction temperature may favor the kinetically controlled product, while higher temperatures may favor the thermodynamic product. A systematic temperature screen is advisable.

  • Solvent: The polarity of the solvent can influence the stability of the intermediates. Experimenting with a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., DMF) can be beneficial.

dot

Caption: Control factors in Friedländer regioselectivity.

FAQ 2: My Skraup (or Doebner-von Miller) synthesis is highly exothermic and results in a low yield of intractable tar. How can I improve the reaction's control and outcome?

Answer:

The Skraup and Doebner-von Miller reactions are notorious for their vigorous and often violent nature, primarily due to the highly exothermic polymerization of acrolein (formed in situ from glycerol in the Skraup synthesis) or other α,β-unsaturated carbonyl compounds under strongly acidic conditions.[7][8][9]

Underlying Causality: The high concentration of strong acid (typically sulfuric acid) and elevated temperatures required for the reaction readily promote the polymerization of the electron-deficient alkene intermediates.[7][8] This competes with the desired Michael addition of the aniline, leading to the formation of polymeric tars and consuming the starting material.

Troubleshooting Strategies:

• Temperature Control: This is the most critical parameter.

  • Maintain strict temperature control throughout the addition of reagents and the heating phase. Use a well-controlled heating mantle and a reliable thermometer.

  • Slow, portion-wise addition of the sulfuric acid to the aniline/glycerol mixture in an ice bath is crucial to dissipate the initial heat of mixing.[7]

• Milder Oxidizing Agents: The traditional use of nitrobenzene as the oxidizing agent contributes to the harsh conditions. Consider alternatives:

  • Iodine: Can lead to a less vigorous reaction.[7]

  • Arsenic acid: While effective in moderating the reaction, its toxicity is a major drawback.[9]

• Modern Modifications:

  • Microwave Irradiation: Can provide rapid and uniform heating, often allowing for lower overall temperatures and significantly shorter reaction times, which can minimize polymerization.[7][8]

  • Ionic Liquids: Can serve as both the solvent and catalyst, often leading to milder reaction conditions and improved yields.[8]

• Polymerization Inhibitors: The addition of a radical scavenger like hydroquinone can sometimes suppress the polymerization of acrolein.[7]

• Biphasic Conditions (for Doebner-von Miller): Sequestering the α,β-unsaturated carbonyl compound in an organic phase while the acid catalyst remains in the aqueous phase can drastically reduce polymerization and improve yields.[8][10][11] However, this method is sensitive to sterically hindered aldehydes.[10][11][12]

dot

Caption: Troubleshooting workflow for the Skraup synthesis.

FAQ 3: My Combes synthesis of a 2,4-disubstituted quinoline is giving a low yield. What are the likely causes and how can I optimize it?

Answer:

Low yields in the Combes synthesis, which involves the acid-catalyzed condensation of an aniline with a β-diketone, typically stem from incomplete condensation to form the enamine intermediate or an inefficient cyclization step.[13][14][15]

Underlying Causality: The reaction's success hinges on two key transformations: the formation of a β-aminoenone and its subsequent acid-catalyzed electrophilic cyclization onto the aniline ring, followed by dehydration.[16] Both steps can be problematic.

Troubleshooting Strategies:

• Catalyst and Dehydrating Agent: The choice of acid catalyst is critical for both steps.

  • While sulfuric acid is common, it can be too harsh for sensitive substrates.

  • Polyphosphoric Acid (PPA) or Polyphosphoric Ester (PPE) can be more effective as they are excellent dehydrating agents and promote cyclization under potentially milder conditions than concentrated sulfuric acid.[1][14]

• Steric Hindrance: Bulky substituents on either the aniline or the β-diketone can significantly slow down the rate-determining cyclization step.[1][14] If possible, consider if less sterically hindered starting materials can be used.

• Reaction Temperature: The cyclization step often requires elevated temperatures. A careful optimization of the reaction temperature is necessary; too low, and the reaction stalls; too high, and decomposition may occur.

• Substituent Effects: Electron-withdrawing groups on the aniline ring can deactivate it towards the electrophilic cyclization, leading to lower yields.[13][15] Conversely, electron-donating groups generally facilitate the reaction.

Parameter	Standard Condition	Optimization Strategy	Rationale
Catalyst	Conc. H₂SO₄	Polyphosphoric Acid (PPA)	PPA is a superior dehydrating agent, promoting cyclization.[14]
Temperature	100-150 °C	Stepwise heating or screen (e.g., 80, 100, 120 °C)	Optimize for cyclization without decomposition.
Aniline Substrate	Electron-neutral	Use electron-rich anilines if possible	Activates the ring for electrophilic attack.
β-Diketone	Sterically hindered	Use less bulky diketone if possible	Reduces steric clash in the transition state.[14]

Table 1: Optimization parameters for the Combes quinoline synthesis.

Section 2: Metal-Catalyzed Cross-Coupling for Pyridinyl Installation

This section focuses on the challenges of forming the C-C bond between the pre-formed quinoline and pyridine rings, a common strategy for accessing the target scaffold.

FAQ 4: My Suzuki-Miyaura cross-coupling between a halo-quinoline and a pyridine-boronic acid is failing or giving very low yields. What is going wrong?

Answer:

The Suzuki-Miyaura coupling is a powerful tool for C-C bond formation, but it is notoriously challenging when dealing with nitrogen-containing heterocycles like pyridine and quinoline.[17][18] The issues often stem from the electronic nature of the pyridine ring and the instability of the boronic acid.

Underlying Causality:

• Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen can coordinate to the palladium center, leading to catalyst inhibition or deactivation. This is especially problematic with 2-pyridyl derivatives.[17][19]

• Instability of Pyridine-Boronic Acids: Pyridine-boronic acids, particularly 2-pyridyl boronic acid, are prone to protodeborylation (cleavage of the C-B bond) under the reaction conditions, reducing the concentration of the active coupling partner.[19]

• Poor Transmetalation: The transmetalation step of the catalytic cycle can be sluggish for electron-deficient pyridines.

Troubleshooting Strategies:

• Ligand Selection: The choice of phosphine ligand is paramount. Bulky, electron-rich dialkylbiaryl phosphine ligands (e.g., SPhos, XPhos) are often superior as they promote the desired reductive elimination and can stabilize the palladium center, preventing inhibition.[17]

• Boronic Acid/Ester Choice:

  • Potassium Pyridyltrifluoroborates (R-Py-BF₃K): These are often more stable than the corresponding boronic acids and can be used effectively.[20]

  • MIDA Boronates: These stabilized boronic esters can also resist protodeborylation and are slow-release sources of the boronic acid.

• Base and Solvent System:

  • The choice of base is critical. A weaker base like K₃PO₄ or Cs₂CO₃ is often preferred over stronger bases like NaOH or NaOEt, which can accelerate protodeborylation.[18]

  • Aprotic polar solvents like 1,4-dioxane/water or DMF are commonly used.[18]

• "Reverse Coupling": If coupling a halo-quinoline with a pyridine-boronic acid fails, consider the reverse strategy: coupling a halo-pyridine with a quinoline-boronic acid. This can sometimes be more successful, depending on the stability and availability of the respective starting materials.[19]

dot

Caption: Troubleshooting decision tree for Suzuki-Miyaura coupling.

Section 3: Purification and Characterization

FAQ 5: I have successfully synthesized my substituted pyridinyl-quinoline, but I am struggling with purification. What are the best practices?

Answer:

Purification of pyridinyl-quinolines can be challenging due to their basic nature, potential for metal complexation (if transition metal catalysis was used), and the presence of closely related isomers or byproducts.

Troubleshooting Strategies:

• Column Chromatography:

  • Stationary Phase: Standard silica gel is often effective. However, the basicity of the nitrogen atoms can cause tailing. Pre-treating the silica with a small amount of a volatile base (e.g., triethylamine, typically 0.5-1% v/v) in the eluent can significantly improve peak shape. Alternatively, using basic alumina as the stationary phase can be advantageous.

  • Eluent System: A gradient elution from a nonpolar solvent (e.g., hexanes or heptane) to a more polar solvent (e.g., ethyl acetate or dichloromethane/methanol) is typically required.

• Acid-Base Extraction:

  • This can be a powerful pre-purification step. Dissolve the crude product in an organic solvent (e.g., DCM or EtOAc) and extract with a dilute aqueous acid (e.g., 1M HCl). The basic pyridinyl-quinoline will move to the aqueous layer, leaving non-basic impurities behind.

  • After separation, the aqueous layer is basified (e.g., with NaOH or Na₂CO₃) to a pH > 10, and the product is back-extracted into an organic solvent.[21]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective method for obtaining material of high purity. Screening various solvents is recommended.

• Residual Palladium Removal: If a palladium-catalyzed reaction was used, residual metal can be a concern, especially for pharmaceutical applications. Scavenging agents (e.g., silica-bound thiols or specialized resins) can be added to a solution of the crude product to bind and remove trace palladium before final purification.

Experimental Protocols

Protocol 1: General Procedure for a Robust Suzuki-Miyaura Cross-Coupling of a Halo-Quinoline with a Potassium Pyridyltrifluoroborate

• Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine the halo-quinoline (1.0 equiv), potassium pyridyltrifluoroborate (1.5 equiv), palladium catalyst (e.g., Pd(OAc)₂; 2-5 mol%), and the phosphine ligand (e.g., SPhos; 4-10 mol%).

• Solvent and Base Addition: Add the base (e.g., K₃PO₄, 3.0 equiv) followed by the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 v/v).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for the required time (monitor by TLC or LC-MS).

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and water. Separate the layers. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (pre-treated with 1% Et₃N in the eluent) using a hexane/ethyl acetate gradient to afford the pure pyridinyl-quinoline.

References

• Limitations of the 'Two-Phase' Doebner-Miller Reaction for the Synthesis of Quinolines.
• Synthesis and antifungal activity of diverse C-2 pyridinyl and pyridinylvinyl substituted quinolines - PubMed.
• “Exploring Pyridine-Quinoline Hybrids: Efficient Synthesis and Their Promising Antimicrobial Properties”.
• Two-step synthesis for 2-(pyridinyl)quinoline library - ResearchGate.
• Limitations of the two-phase doebner-miller reaction for the synthesis of quinolines - University of the Sunshine Coast, Queensland.
• Copper-Catalyzed Coupling of Pyridines and Quinolines with Alkynes: A One-Step, Asymmetric Route to Functionalized Heterocycles | The Journal of Organic Chemistry - ACS Publications.
• Overcoming challenges in the synthesis of substituted quinolines - Benchchem.
• avoiding polymerization in Skraup synthesis of quinolines - Benchchem.
• Metal-Catalyzed Cross-Coupling Reactions in the Decoration of Pyridines - ResearchGate.

• Synthesis of functionalized pyridines and quinolines by palladium-catalyzed cross-coupling reactions - RosDok. Available at: [Link]

• Sustainable synthesis of quinolines (pyridines) catalyzed by a cheap metal Mn(I)‐NN complex catalyst - Sci-Hub. Available at: [Link]

• Versatile Syntheses of Quinolines by Annulation of Pyridines. Synthesis of Furo[2,3-g].

• Synthesis of quinolines - Organic Chemistry Portal. Available at: [Link]

• Combes Quinoline Synthesis. Available at: [Link]

• A Review on Quinoline: Diverse Pharmacological Agent.

• Combes quinoline synthesis - Wikipedia. Available at: [Link]

• Pyridine and quinoline based chiral ligands or catalysts. - ResearchGate. Available at: [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - PubMed Central. Available at: [Link]

• Recent Advances in Metal-Free Quinoline Synthesis - PMC - NIH. Available at: [Link]

• Synthesis, Reactions and Medicinal Uses of Quinoline - Pharmaguideline. Available at: [Link]

• Limitations of the 'Two-Phase' Doebner-Miller Reaction for the Synthesis of Quinolines | Request PDF - ResearchGate. Available at: [Link]

• Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds - ResearchGate. Available at: [Link]

• Convergent, Regiospecific Synthesis of Quinolines from o-Aminophenylboronates | Organic Letters - ACS Publications. Available at: [Link]

• synthesis of quinoline derivatives and its applications | PPTX - Slideshare. Available at: [Link]

• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - MDPI. Available at: [Link]

• Skraup reaction - Wikipedia. Available at: [Link]

• The Skraup Synthesis of Quinolines - ResearchGate. Available at: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW - IIP Series.

• Synthesis of Substituted 2-Pyridyl-4-phenylquinolines - MDPI. Available at: [Link]

• Friedlaender Synthesis - Organic Chemistry Portal. Available at: [Link]

• Skraup−Doebner−Von Miller Quinoline Synthesis Revisited: Reversal of the Regiochemistry for γ-Aryl-β,γ-unsaturated α-Ketoesters | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Troubleshooting poor regioselectivity in the synthesis of substituted pyridines - Benchchem.

• Friedländer synthesis - Wikipedia. Available at: [Link]

• A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds - Organic Chemistry Portal. Available at: [Link]

• Technical Support Center: Addressing Regioselectivity in Quinoline Synthesis - Benchchem.

• Synthesis and antifungal activity of diverse C-2 pyridinyl and pyridinylvinyl substituted quinolines - ResearchGate. Available at: [Link]

• Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions - PubMed. Available at: [Link]

• ChemInform Abstract: Synthesis of Quinolines via Friedlaender Reaction in Water and under Catalyst-Free Conditions. | Request PDF - ResearchGate. Available at: [Link]

• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F. Available at: [Link]

• Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties - PMC - NIH. Available at: [Link]

• | Asymmetric Suzuki-Miyaura coupling with pyridine-derived boronic... | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC - NIH. Available at: [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Friedlaender Synthesis [organic-chemistry.org]
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• 17. A Highly Active Catalyst for Suzuki-Miyaura Cross-Coupling Reactions of Heteroaryl Compounds [organic-chemistry.org]
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• 19. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F [pubs.rsc.org]
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• 21. Selective synthesis of substituted amino-quinoline derivatives by C-H activation and fluorescence evaluation of their lipophilicity-responsive properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Friedländer Synthesis of Quinolines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the Friedländer quinoline synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights, troubleshoot common experimental issues, and optimize reaction conditions. Quinolines are a vital class of heterocyclic compounds, forming the core of numerous pharmaceuticals and biologically active molecules, making their efficient synthesis a critical endeavor.[1][2] The Friedländer synthesis, a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound with an α-methylene group, stands as one of the most direct and versatile methods for their preparation.[3][4]

However, like many classic name reactions, its success is highly dependent on carefully optimized conditions. This guide moves beyond simple protocols to explain the causality behind experimental choices, empowering you to make informed decisions in your own research.

Core Principles: Understanding the Mechanism

The Friedländer synthesis is generally catalyzed by either acid or base and proceeds through a cyclocondensation pathway.[5] Two primary mechanistic routes are proposed, and the predominant pathway can depend on the specific substrates and conditions used.[3][6]

• Aldol-First Pathway: The reaction begins with a rate-limiting aldol condensation between the 2-amino substituted carbonyl ( 1 ) and the α-methylene carbonyl compound ( 2 ) to form an aldol adduct ( 3 ). This intermediate then undergoes dehydration to yield an unsaturated carbonyl compound ( 4 ), which subsequently forms an imine that cyclizes and dehydrates to the final quinoline product ( 7 ).[3][7]

• Schiff Base-First Pathway: Alternatively, the initial step can be the formation of a Schiff base ( 5 ) between the two starting materials. This is followed by an intramolecular aldol-type reaction to form intermediate 6 , which then eliminates water to furnish the quinoline ( 7 ).[3]

Understanding which pathway may be dominant is key to troubleshooting. For instance, side reactions are often related to the intermediates in these pathways, such as the self-condensation of the ketone reactant in the aldol-first route.[8]

Caption: Competing mechanisms of the Friedländer synthesis.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions you might have when setting up a Friedländer synthesis for the first time.

Q1: How do I choose the right catalyst for my substrates?

The choice between an acid or base catalyst is crucial and depends heavily on the reactivity of your starting materials.[9]

• Acid Catalysts : These are generally effective for a broad range of substrates and are often the first choice to minimize certain side reactions.[9][10] Common examples include Brønsted acids like p-toluenesulfonic acid (p-TsOH) and sulfuric acid (H₂SO₄), as well as Lewis acids like zinc chloride (ZnCl₂), indium(III) triflate (In(OTf)₃), and ceric ammonium nitrate (CAN).[9][11][12][13] Acid catalysts are particularly useful for preventing the self-condensation of ketone starting materials, a common issue under basic conditions.[8]

• Base Catalysts : Bases are often employed for more reactive substrates.[9] Traditional conditions use strong bases like potassium hydroxide (KOH) or sodium hydroxide (NaOH).[5][9] Milder organic bases such as 1,8-diazabicycloundec-7-ene (DBU) or even pyridine can also be effective.[11][14] However, be aware that basic conditions can promote aldol side reactions, especially with the ketone component.[8]

Q2: What solvent should I use?

Solvent choice can significantly influence reaction rates and solubility. The selection often correlates with the type of catalysis.[9][11]

• For Acidic Conditions : Polar aprotic solvents like dichloromethane (DCM) or chlorobenzene are common choices.[11] In some cases, the acid itself, like acetic acid, can serve as both the catalyst and the solvent.[15]

• For Basic Conditions : Non-polar solvents such as toluene are frequently used.[11] Alcohols like ethanol or methanol are also common.[14]

• Green Alternatives : To align with green chemistry principles, researchers have successfully used water as a solvent, sometimes eliminating the need for any catalyst.[16] Solvent-free conditions, often coupled with microwave irradiation or heating, have also proven highly effective and can simplify workup.[11][17]

Q3: What are the typical reaction temperatures and times?

This varies widely based on the chosen methodology.

• Traditional Methods : Often require high temperatures, typically refluxing at 80–120 °C, and can run for several hours.[14] Some catalyst-free thermal conditions may even require temperatures between 150-220°C.[18]

• Modern Catalytic Systems : The development of advanced catalysts has enabled much milder conditions.[4] For example, some Lewis acid-catalyzed reactions proceed efficiently at ambient or slightly elevated temperatures (e.g., 60 °C).[19][20]

• Microwave-Assisted Synthesis : Microwave irradiation can dramatically reduce reaction times from hours to minutes, often using temperatures around 160 °C in a sealed vessel.[15][18]

Troubleshooting Guide

This section is structured to help you diagnose and solve specific problems you may encounter during your experiments.

Problem 1: Low or No Yield

Q: My reaction is resulting in a very low yield or no product at all. What are the most common causes?

Low yields are a frequent challenge and can stem from several factors. A systematic approach is needed to identify the root cause.[1]

• Inappropriate Catalyst : The catalyst may be inactive or unsuitable for your specific substrates.[9]

  • Solution : If using an acid catalyst like p-TsOH, ensure it is fresh. Consider screening a panel of both Brønsted and Lewis acids. For base-catalyzed reactions, ensure your reagents are anhydrous, as water can interfere. If aldol side products are suspected, switch from a base to an acid catalyst.[8]

• Suboptimal Reaction Temperature : The reaction may be too slow at the current temperature, or conversely, excessive heat could be causing degradation.[1][9]

  • Solution : Monitor the reaction by Thin-Layer Chromatography (TLC). If no conversion is observed, incrementally increase the temperature (e.g., in 10-20 °C increments).[1] If you observe spot streaking or the disappearance of the product spot on TLC, the temperature may be too high, leading to decomposition.[1]

• Poor Substrate Reactivity : Steric hindrance or strong electron-withdrawing groups on either reactant can deactivate the substrates.[9][18]

  • Solution : For less reactive substrates, more forcing conditions may be necessary. This could involve using a stronger catalyst, higher temperatures, or switching to a microwave-assisted protocol to provide the required activation energy.[18]

• Poor Solubility : If your reactants are not fully dissolved in the chosen solvent, the reaction will be slow and inefficient.

  • Solution : Switch to a more polar solvent like DMF or ethanol, especially for microwave-assisted reactions where it can improve energy absorption.[1]

Problem 2: Formation of Side Products

Q: I'm observing multiple spots on my TLC plate. What are the common side products and how can I minimize them?

Side product formation is a primary cause of reduced yields and purification difficulties.[8]

• Aldol Self-Condensation : The most common side reaction is the self-condensation of the ketone starting material, particularly under basic conditions, to form α,β-unsaturated ketones.[8]

  • Solution : The most effective strategy is to switch from a base-catalyzed system to an acid-catalyzed one (e.g., p-TsOH, H₂SO₄, or a Lewis acid).[8]

• Regioisomers : When using an unsymmetrical ketone, the reaction can occur at either α-methylene position, leading to a mixture of isomeric quinolines.[1][8]

  • Solution : Controlling regioselectivity is challenging. Some strategies include:

    • Introducing a directing group : Placing a phosphoryl group on one α-carbon of the ketone can direct the condensation.[8][11]

    • Catalyst Control : The use of specific amine catalysts or ionic liquids has been shown to favor the formation of a single regioisomer in certain cases.[1][11]

• Self-Condensation of the o-Aminoaryl Carbonyl : The 2-aminoaryl aldehyde or ketone can be unstable and react with itself, forming trimers or other polymeric materials.[8]

  • Solution : Use milder reaction conditions (lower temperature, less harsh catalyst). Another advanced strategy is the in situ generation of the 2-aminoaryl carbonyl compound, for example, by reducing the corresponding 2-nitroaryl carbonyl immediately before the condensation step.[21]

Optimization Strategies & Data

The choice of catalyst has been the subject of extensive research, leading to a wide array of options beyond traditional acids and bases. Modern catalysts often offer higher yields, milder conditions, and better selectivity.

Comparison of Catalytic Systems

Catalyst System	Typical Conditions	Advantages	Disadvantages	Reference(s)
Traditional (KOH, H₂SO₄)	Toluene or EtOH, Reflux (80-120°C), 2-12h	Inexpensive, simple	Harsh conditions, often low yields, side reactions common	[5][9][11]
p-Toluenesulfonic Acid (p-TsOH)	Solvent-free, 100-120°C, 0.5-2h	Readily available, efficient, avoids aldol side products	Still requires elevated temperatures	[11][17]
Molecular Iodine (I₂)	Solvent-free or EtOH, 80-100°C, 1-3h	Mild, inexpensive, highly efficient catalyst	Requires workup with a reducing agent (e.g., Na₂S₂O₃)	[1][3][17]
Lewis Acids (e.g., In(OTf)₃, CAN)	CH₃CN or solvent-free, RT to 60°C, 0.5-2h	Very mild conditions, high yields, excellent selectivity	Can be expensive, moisture-sensitive	[12][13][20]
Gold Catalysts (e.g., AuCl₃)	EtOH, 80°C, 1-4h	Allows reaction to proceed under milder thermal conditions	High cost of the catalyst	[1][11]
Solid-Supported / Heterogeneous	Toluene or EtOH, 100°C, 2-6h	Catalyst is easily recoverable and reusable, simplifies purification	May have lower activity than homogeneous counterparts	[2][19]
Catalyst-Free (in Water)	H₂O, 70°C, 3-5h	Environmentally benign ("green"), no catalyst cost	Limited to certain reactive substrates, may require longer times	[16]

Experimental Protocols

Below are representative step-by-step protocols for conducting the Friedländer synthesis using different methodologies.

Protocol 1: Iodine-Catalyzed Synthesis (Solvent-Free)

This protocol utilizes molecular iodine as an efficient and mild catalyst.[1]

• Reaction Setup : In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the 2-aminoaryl ketone (1.0 mmol), the active methylene compound (1.2 mmol), and molecular iodine (10 mol%, 0.1 mmol).

• Reaction : Heat the reaction mixture to 80-100 °C with stirring.

• Monitoring : Monitor the reaction's progress by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent).

• Work-up : Upon completion, cool the reaction mixture to room temperature. Dissolve the solid residue in ethyl acetate (20 mL).

• Purification : Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to remove the iodine color. Wash with brine, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Final Product : Purify the crude product by column chromatography or recrystallization to obtain the final quinoline.

Protocol 2: Microwave-Assisted Synthesis in Acetic Acid

This method leverages microwave energy to dramatically shorten reaction times.[18]

• Reaction Setup : Place the 2-aminobenzophenone (1.0 mmol) and the α-methylene ketone (2.0 mmol) into a 10 mL microwave reaction vessel with a magnetic stir bar.

• Solvent/Catalyst Addition : Add glacial acetic acid (2.0 mL), which acts as both the solvent and the catalyst.[15]

• Reaction : Securely seal the vessel and place it in a microwave reactor. Irradiate the mixture at a constant temperature of 160 °C for 5-10 minutes.

• Work-up : After irradiation, allow the vessel to cool below 50 °C before opening. Pour the cooled mixture into water and neutralize the acetic acid by slowly adding a saturated solution of sodium bicarbonate.

• Purification : Extract the product from the aqueous mixture with ethyl acetate. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Final Product : Purify the crude product via column chromatography.

Caption: General experimental workflow for Friedländer synthesis.

References

• Wikipedia. Friedländer synthesis. [Link]

• Scribd. Friedländer Synthesis: Mechanism. [Link]

• Organic Chemistry Portal. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions. [Link]

• Taylor & Francis Online. Concerning the mechanism of the Friedländer quinoline synthesis. [Link]

• Organic Chemistry Portal. Friedlaender Synthesis. [Link]

• PubMed. Different catalytic approaches of Friedländer synthesis of quinolines. [Link]

• Wiley Online Library. The Friedländer Synthesis of Quinolines. [Link]

• ACS Publications. Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. [Link]

• ResearchGate. Friedlander synthesis of quinoline derivatives. [Link]

• Royal Society of Chemistry. Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines. [Link]

• PubMed Central (PMC). Advances in polymer based Friedlander quinoline synthesis. [Link]

• ResearchGate. Effects of time and temperature on the Friedländer quinoline synthesis... [Link]

• PubMed. Diversity-oriented synthesis of quinolines via Friedländer annulation reaction under mild catalytic conditions. [Link]

• Organic Chemistry Portal. One-Pot Friedländer Quinoline Synthesis: Scope and Limitations. [Link]

• ResearchGate. Indirect Friedländer Reaction: From Transfer Hydrogenation to Acceptorless Dehydrogenative Coupling and Metal-Free Approaches. [Link]

• ResearchGate. Effects of solvent on the Friedländer synthesis of quinolines from 6 and 10. [Link]

• ResearchGate. Metal catalysts used in indirect Friedländer annulation. [Link]

• ResearchGate. Different catalytic approaches of Friedländer Synthesis of Quinolines. [Link]

• ACS Publications. Concerning the mechanism of the Friedländer quinoline synthesis. [Link]

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Technical Support Center: Synthesis of 3-(Pyridin-2-yl)quinoline

Welcome to the dedicated technical support guide for the synthesis of 3-(pyridin-2-yl)quinoline. This resource is designed for researchers, scientists, and drug development professionals navigating the complexities of this synthesis. We will address common challenges, focusing on the identification and mitigation of side-product formation in the two most prevalent synthetic strategies: the Friedländer Annulation and the Suzuki-Miyaura Cross-Coupling. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-(pyridin-2-yl)quinoline, and what are their main drawbacks?

The two most common and versatile methods are the Friedländer Annulation and the Suzuki-Miyaura Cross-Coupling.

• Friedländer Annulation: This is a classical, convergent approach involving the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.[1][2][3] For 3-(pyridin-2-yl)quinoline, this typically involves the reaction of 2-aminobenzaldehyde with 1-(pyridin-2-yl)ethan-1-one. Its main drawback is the potential for side-reactions under the often harsh acidic or basic conditions, leading to low yields and the formation of tarry byproducts.[4][5]

• Suzuki-Miyaura Cross-Coupling: This modern, palladium-catalyzed method involves coupling a quinoline halide or triflate (e.g., 3-bromoquinoline) with a pyridine-based boronic acid or ester.[6] It offers excellent functional group tolerance and generally higher yields. However, challenges include potential catalyst deactivation, homocoupling of the boronic acid, and side-products originating from the phosphine ligands.[7]

Q2: I have an unexpected mass in my LC-MS analysis. What are the most likely side-products?

Depending on your synthetic route, common side-products include:

• From Friedländer Synthesis:

  • Aldol self-condensation product of 1-(pyridin-2-yl)ethan-1-one.

  • Polymeric materials or tar from the degradation of starting materials or intermediates under harsh conditions.[4]

  • Unreacted starting materials.

• From Suzuki Coupling:

  • Bipyridine from the homocoupling of the pyridine boronic acid.

  • Biquinoline from the homocoupling of the 3-haloquinoline.

  • Phenylated product (e.g., 3-phenylquinoline) if using triphenylphosphine-based ligands, due to P-C bond cleavage.[7]

  • Protodeborylation/protodehalogenation products (pyridine and quinoline).

Troubleshooting Guide: The Friedländer Annulation Approach

This section addresses specific issues encountered during the synthesis of 3-(pyridin-2-yl)quinoline via the Friedländer reaction.

Problem 1: Low Yield and Significant Tar Formation

Symptom: The reaction mixture turns dark or black, and the isolated yield of the desired product is less than 30%. Purification by column chromatography is difficult due to insoluble, tarry material.

Probable Cause(s): The classic Friedländer synthesis often requires high temperatures and strong acid or base catalysts (e.g., concentrated H₂SO₄, KOH).[2][3] These harsh conditions can cause the starting materials, particularly the carbonyl compounds, to undergo polymerization or degradation.[4] The α,β-unsaturated carbonyl intermediates formed during the reaction are also susceptible to polymerization.

Proposed Solutions:

• Utilize Milder Catalysts: Modern variations of the Friedländer synthesis employ milder and more efficient catalysts that allow the reaction to proceed at lower temperatures.

  • Lewis Acids: Catalysts like Nd(NO₃)₃·6H₂O or silver phosphotungstate can effectively promote the condensation under less aggressive conditions.[8]

  • Brønsted Acids: p-Toluenesulfonic acid (p-TsOH) is a common choice that is less harsh than sulfuric acid.[5][8]

  • Iodine: Molecular iodine has been shown to be a highly efficient catalyst for this transformation.[8]

• Solvent-Free Conditions: Consider running the reaction under solvent-free conditions, often with microwave irradiation. This can dramatically reduce reaction times and minimize thermal degradation.[8][9]

Problem 2: Presence of an Aldol Side-Product

Symptom: NMR analysis of the crude product shows signals corresponding to the self-condensation product of 1-(pyridin-2-yl)ethan-1-one.

Probable Cause(s): The aldol condensation is a primary competing reaction pathway, especially under basic catalysis.[10] The base deprotonates the α-carbon of 1-(pyridin-2-yl)ethan-1-one, forming an enolate. This enolate can then attack the carbonyl group of another molecule of the ketone, leading to a self-condensation product instead of reacting with the 2-aminobenzaldehyde.

Causality Diagram: Friedländer vs. Aldol Condensation

Caption: Competing pathways for the enolate intermediate.

Proposed Solutions:

• Switch to Acid Catalysis: Acid-catalyzed conditions generally favor the initial condensation between the amine and the ketone (forming an enamine or iminium ion), which can suppress the competing aldol reaction.[10]

• Control Base Stoichiometry and Addition: If basic conditions are necessary, use a weaker base (e.g., piperidine) or add the strong base slowly at a low temperature to control the concentration of the enolate.[3]

• Quantitative Enolate Formation: For advanced control, consider a two-step approach. First, form the enolate quantitatively using a strong, non-nucleophilic base like lithium diisopropylamide (LDA) at low temperature. Then, add the 2-aminobenzaldehyde to the pre-formed enolate. This minimizes the opportunity for the ketone to self-condense.[10]

Troubleshooting Guide: The Suzuki-Miyaura Cross-Coupling Approach

This section addresses specific issues encountered during the synthesis of 3-(pyridin-2-yl)quinoline via Suzuki coupling.

Problem 1: Significant Homocoupling of the Pyridine Boronic Ester

Symptom: The main impurity observed is 2,2'-bipyridine, indicating that the pyridine boronic ester is coupling with itself.

Probable Cause(s): Homocoupling is a common side reaction in Suzuki couplings and can be promoted by several factors:

• Oxygen: The presence of oxygen can facilitate the oxidative homocoupling of boronic acids.

• High Catalyst Loading/Temperature: Excess palladium or high temperatures can increase the rate of this undesired pathway.

• Base Choice: Certain bases can accelerate the decomposition of the boronic acid, leading to homocoupling.

Proposed Solutions:

• Thorough Degassing: Ensure the reaction mixture (solvent and reactants) is thoroughly degassed before adding the palladium catalyst. This is typically done by bubbling an inert gas (argon or nitrogen) through the solvent for 20-30 minutes or by using several freeze-pump-thaw cycles.

• Optimize Catalyst Loading: Use the lowest effective catalyst loading, typically between 1-5 mol%.

• Use a Milder Base: Switch to a milder base such as K₃PO₄ or Cs₂CO₃, which are often effective in suppressing homocoupling.

• Use a Pinacol Ester: Pyridine boronic acid pinacol esters are often more stable and less prone to homocoupling than the corresponding free boronic acids.

Problem 2: Low Conversion and/or Catalyst Decomposition

Symptom: The reaction stalls, leaving significant amounts of unreacted 3-bromoquinoline. A black precipitate (palladium black) may be visible.

Probable Cause(s): The nitrogen atom in the pyridine ring can coordinate to the palladium center, leading to catalyst inhibition or deactivation. This is a well-known challenge when using pyridine substrates in cross-coupling reactions.[6] Additionally, inefficient oxidative addition or reductive elimination steps can slow the catalytic cycle.

Causality Diagram: Suzuki Catalytic Cycle and Deactivation

Caption: Suzuki cycle with potential pyridine-induced deactivation pathway.

Proposed Solutions:

• Ligand Selection: The choice of phosphine ligand is critical. Electron-rich, bulky ligands can accelerate the oxidative addition and reductive elimination steps, outcompeting the deactivation pathway.

  • Buchwald Ligands: Ligands like SPhos or XPhos are specifically designed for challenging cross-couplings and are often highly effective.

  • N-Heterocyclic Carbenes (NHCs): NHC ligands (e.g., IPr, SImes) can also provide robust catalytic systems for this type of transformation.

• Use Pyridine Sulfinates: Recent research has shown that pyridine-2-sulfinates can be superior coupling partners to boronates for 2-substituted pyridines.[6] They often lead to more efficient and reliable reactions by avoiding the issues associated with pyridine boronates.

Comparative Summary of Synthetic Routes

Feature	Friedländer Annulation	Suzuki-Miyaura Cross-Coupling
Strategy	Convergent (A + B -> Product)	Linear (A-X + B-M -> A-B)
Starting Materials	2-Aminoaryl ketones, α-Methylene carbonyls	Haloquinolines, Pyridine boronic esters/acids
Common Side-Products	Aldol products, Polymers/Tar	Homocoupling products, Ligand-derived impurities
Key Challenge	Harsh reaction conditions, low yields	Catalyst inhibition by pyridine nitrogen
Advantages	Atom economical, classical method	High yield, mild conditions, functional group tolerance
Disadvantages	Often requires high temperatures, potential for tar	Requires expensive catalysts/ligands, risk of homocoupling

Experimental Protocols

Protocol 1: Optimized Friedländer Synthesis using p-TsOH

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 2-aminobenzaldehyde (1.0 eq), 1-(pyridin-2-yl)ethan-1-one (1.1 eq), and toluene (to make a 0.5 M solution).

• Catalyst Addition: Add p-toluenesulfonic acid (p-TsOH) (0.1 eq).

• Reaction: Heat the mixture to reflux (approx. 110 °C) and monitor the reaction by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Work-up: Cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with a saturated aqueous solution of NaHCO₃, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3-(pyridin-2-yl)quinoline.

Protocol 2: Optimized Suzuki-Miyaura Coupling

• Reaction Setup: To a Schlenk flask, add 3-bromoquinoline (1.0 eq), pyridine-2-boronic acid pinacol ester (1.2 eq), and potassium phosphate (K₃PO₄) (2.0 eq).

• Catalyst/Ligand Addition: Add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

• Solvent and Degassing: Add a 2:1 mixture of dioxane and water. Seal the flask and thoroughly degas the mixture by bubbling argon through it for 30 minutes.

• Reaction: Heat the reaction mixture to 90-100 °C under an argon atmosphere. Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter through a pad of Celite to remove inorganic salts and the catalyst. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

References

• BenchChem. (2025). How to avoid impurities in quinoline cyclization reactions. BenchChem Technical Support.
• Heliyon. (2025). Different catalytic approaches of Friedländer synthesis of quinolines. PubMed.
• ResearchGate. (2021). Friedländer synthesis of quinolines 4 and 6.
• PubMed Central (PMC). (n.d.). Advances in polymer based Friedlander quinoline synthesis. NIH.
• ResearchGate. (2025). Friedlander Synthesis of Poly-Substituted Quinolines: A Mini Review.
• BenchChem. (2025).
• BenchChem. (2025). Minimizing impurities in the final product of quinoline synthesis. BenchChem Technical Support.
• ResearchGate. (2025). Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds.

• Organic Chemistry Portal. (n.d.). Friedlaender Synthesis. Organic Chemistry Portal. [Link]

• ResearchGate. (2025). Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. ResearchGate. [Link]

• Chemical Science (RSC Publishing). (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Royal Society of Chemistry. [Link]

Sources

• 1. Different catalytic approaches of Friedländer synthesis of quinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. Friedlaender Synthesis [organic-chemistry.org]
• 9. Advances in polymer based Friedlander quinoline synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability and Handling of 3-(Pyridin-2-yl)quinoline Under Acidic Conditions

Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and handling of 3-(pyridin-2-yl)quinoline and its derivatives in acidic environments. Our goal is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols necessary to navigate the challenges posed by this unique heterocyclic scaffold.

Section 1: Fundamental Principles of Acidity and 3-(Pyridin-2-yl)quinoline

Understanding the inherent chemical nature of 3-(pyridin-2-yl)quinoline is the first step in troubleshooting. Its behavior in acidic conditions is dictated by the presence of two basic nitrogen atoms.

FAQ 1.1: Why is 3-(pyridin-2-yl)quinoline sensitive to acidic conditions?

The structure of 3-(pyridin-2-yl)quinoline contains two nitrogen atoms, one in the quinoline ring system and one in the pyridine ring. Both of these nitrogens possess lone pairs of electrons and can act as Lewis bases, readily accepting protons (H+) from an acidic medium. This protonation event converts the neutral molecule into a positively charged salt (a quinolinium or pyridinium ion).

The extent of protonation depends on the pKa of the acid used and the specific pKa of the nitrogen atoms in the molecule. Strong acids will lead to near-complete protonation.[1] This fundamental acid-base interaction is the root cause of most handling issues.

Caption: Potential protonation sites on the 3-(pyridin-2-yl)quinoline scaffold.

FAQ 1.2: What are the practical consequences of protonating my compound?

Protonation dramatically alters the physicochemical properties of the molecule, leading to several common experimental challenges:

• Increased Aqueous Solubility: The formation of a salt drastically increases the polarity of the compound, making it highly soluble in water and other polar solvents. This is the primary reason for product loss during standard organic-aqueous extractions.

• Altered Chromatographic Behavior: The positively charged, polar salt will interact very strongly with polar stationary phases like silica gel, leading to significant streaking, poor separation, or complete retention on the column.[2]

• Changes in Spectroscopic Properties: Protonation can cause significant shifts in NMR spectra and can dramatically alter UV-Vis absorption and fluorescence emission profiles. For instance, the protonation of quinolines with strong acids has been shown to cause a more than 50-fold increase in fluorescence intensity.[1]

• Potential for Degradation: While the quinoline and pyridine ring systems are generally robust, prolonged exposure to harsh acidic conditions (e.g., strong acids, high temperatures) can catalyze degradation reactions. The pH of maximum stability for many complex organic molecules is often found to be around pH 4, with degradation rates increasing at lower pH values.[3]

Section 2: Troubleshooting Guide for Common Experimental Issues

This section addresses specific problems you may encounter in the lab and provides actionable protocols to resolve them.

Issue 2.1: Product Loss During Acidic Reaction Workup

Question: I ran a reaction using an acidic catalyst (e.g., HCl, TFA) and after adding water and my organic solvent (e.g., DCM, EtOAc), my product is not in the organic layer. Where did it go?

Answer: Your product has almost certainly been protonated by the acid, forming a salt that is now dissolved in the aqueous layer. A standard liquid-liquid extraction will fail to recover it. The key is to neutralize the acid and deprotonate your compound before extraction.

• Separation: After your reaction, perform the initial quench and separation as usual. Retain the aqueous layer, as this is where your product is located.

• Cooling: Place the flask containing the acidic aqueous layer in an ice bath. Neutralization is an exothermic process, and cooling prevents potential side reactions.

• Neutralization: Slowly add a weak base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), to the aqueous layer with stirring. Caution: This will cause gas (CO₂) evolution. Add the base portion-wise until effervescence ceases and the pH of the solution is confirmed to be neutral or slightly basic (pH 7-8) using pH paper.

• Extraction: Once neutralized, extract the aqueous layer multiple times (3x) with a suitable organic solvent (e.g., dichloromethane, ethyl acetate). The deprotonated, neutral compound will now readily partition into the organic phase.

• Drying and Concentration: Combine the organic extracts, dry them over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to recover your product.

Caption: Workflow for the proper workup and extraction of a basic compound from an acidic reaction mixture.

Issue 2.2: Poor Performance in Silica Gel Chromatography

Question: My 3-(pyridin-2-yl)quinoline derivative is streaking severely on the TLC plate and I cannot get clean separation on a silica gel column. How can I improve this?

Answer: This is a classic problem caused by the strong interaction between the basic nitrogen atoms of your compound and the acidic silanol (Si-OH) groups on the surface of the silica gel.[2] This interaction leads to "tailing" or streaking. The solution is to mitigate this acid-base interaction.

Method	Description	Causality & Expert Insight
1. Use a Basic Modifier	Add a small amount (0.1 - 1%) of a volatile base, such as triethylamine (Et₃N) or pyridine, to your eluent system (e.g., Hexane/EtOAc).	The added base acts as a competitive binder, saturating the acidic silanol sites on the silica. This allows your compound of interest to elute symmetrically without streaking. Et₃N is often preferred due to its high volatility, making it easy to remove during solvent evaporation.[2]
2. Change the Stationary Phase	Switch from acidic silica gel to a neutral or basic stationary phase.	Neutral Alumina: Less acidic than silica and often provides good separation for basic compounds. Reversed-Phase Silica (C18): This non-polar stationary phase separates compounds based on hydrophobicity, avoiding the acid-base interaction entirely. It is an excellent choice if your compound is sufficiently non-polar.[2]
3. Minimize Contact Time	If you must use silica, run the column as quickly as possible without sacrificing resolution ("flash chromatography").	Reducing the residence time of your compound on the column minimizes the opportunity for irreversible binding or potential on-column degradation.[2]
4. Check Solubility	Ensure your compound is fully soluble in the mobile phase.	Poor solubility can cause the compound to precipitate and re-dissolve as it travels down the column, which mimics the appearance of streaking.

Issue 2.3: Suspected Compound Degradation Over Time

Question: I dissolved my compound in CDCl₃ for NMR analysis, and after a few days, the spectrum looks different, with new impurity peaks. Is my compound degrading?

Answer: This is possible. Commercial deuterated chloroform (CDCl₃) can contain trace amounts of deuterium chloride (DCl) or phosgene-derived acidic impurities, which can slowly catalyze the degradation of sensitive compounds. While the 3-(pyridin-2-yl)quinoline core is quite stable, this is a known issue for many classes of organic molecules.

• As a Solid: The most stable form for long-term storage is as a solid, crystalline free base, protected from light and moisture.

• In Solution: If storage in solution is necessary, use high-purity, non-acidic solvents. For NMR, you can pass CDCl₃ through a small plug of basic alumina immediately before use to remove acidic traces.

• Fresh is Best: For any critical experiment or analysis, it is always best practice to use a freshly prepared solution.

References

• Tervola, E., Truong, K.-N., Ward, J. S., Priimagi, A., & Rissanen, K. (2020). Fluorescence enhancement of quinolines by protonation. RSC Advances, 10(49), 29479–29486. [Link]

• Tian, Q., & Maurin, M. B. (2009). Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. Journal of Pharmaceutical Sciences, 98(10), 3856–3865. [Link]

Sources

• 1. Fluorescence enhancement of quinolines by protonation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Metal Complex Formation with 3-(pyridin-2-yl)quinoline

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-(pyridin-2-yl)quinoline and its metal complexes. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions, drawing from established literature and field experience. Our goal is to help you overcome common hurdles in your synthetic and characterization workflows.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the handling and reactivity of 3-(pyridin-2-yl)quinoline.

Q1: What are the key coordinating atoms in 3-(pyridin-2-yl)quinoline?

A1: The primary coordinating atoms in 3-(pyridin-2-yl)quinoline are the nitrogen atoms of the pyridine and quinoline rings. This ligand typically acts as a bidentate N,N-chelator, forming stable complexes with a variety of transition metals.[1][2]

Q2: What is the typical conformation of 3-(pyridin-2-yl)quinoline in its free and complexed states?

A2: In its free state, 3-(pyridin-2-yl)quinoline can exist in various conformations due to rotation around the C-C bond connecting the two aromatic rings. Upon coordination to a metal center, the ligand adopts a more rigid, planar conformation to facilitate chelation. This preorganization is a key factor in the stability of the resulting metal complexes.[3]

Q3: What are some common solvents for dissolving 3-(pyridin-2-yl)quinoline and its metal complexes?

A3: 3-(pyridin-2-yl)quinoline is generally soluble in common organic solvents like dichloromethane (DCM), chloroform, methanol, ethanol, and dimethylformamide (DMF). The solubility of its metal complexes can vary significantly depending on the metal ion and counter-ions. For instance, some rhodium(III) complexes are soluble in DMF.[4] It is always advisable to perform small-scale solubility tests before proceeding with a large-scale reaction.

Q4: Are there any known stability issues with 3-(pyridin-2-yl)quinoline?

A4: 3-(pyridin-2-yl)quinoline is a stable aromatic heterocyclic compound. However, like many quinoline derivatives, prolonged exposure to light may cause discoloration to yellow or brown.[5] It is good practice to store the ligand in a cool, dark place.

II. Troubleshooting Guide

This guide is structured to help you diagnose and solve specific problems you may encounter during your experiments.

Category 1: Reaction Issues

Q1: I am not observing any product formation, or the yield of my metal complex is very low. What could be the issue?

A1: Several factors can contribute to low or no product formation. A systematic approach to troubleshooting is recommended.

• Reagent Quality: Ensure the purity of your 3-(pyridin-2-yl)quinoline ligand and the metal salt. Impurities in the ligand can interfere with coordination, while the hydration state of the metal salt can affect its reactivity.

• Solvent Choice: The solvent plays a crucial role in the reaction. Ensure that both the ligand and the metal salt are sufficiently soluble in the chosen solvent at the reaction temperature. If solubility is an issue, consider using a solvent mixture or a more polar solvent like DMF or DMSO.[6]

• Reaction Conditions:

  • Temperature: Some complexation reactions require heating to overcome kinetic barriers. Conversely, some complexes may be thermally unstable. Experiment with a range of temperatures, starting from room temperature and gradually increasing.

  • Reaction Time: Complex formation may be slow. Monitor the reaction over time using an appropriate analytical technique (e.g., TLC, LC-MS) to determine the optimal reaction time.

• Stoichiometry: The ligand-to-metal ratio is critical. While a 1:1 or 2:1 ligand-to-metal ratio is common for bidentate ligands, the optimal ratio can vary.[4] Consider performing small-scale reactions with varying stoichiometries to find the ideal conditions.

• Atmosphere: Some metal ions are sensitive to air and moisture. If you are working with an air-sensitive metal, ensure your reaction is performed under an inert atmosphere (e.g., nitrogen or argon).

Experimental Protocol: Optimizing Reaction Conditions

• Setup: Prepare a series of small-scale reactions (e.g., 0.1 mmol) in parallel.

• Variables: Systematically vary one parameter at a time (e.g., solvent, temperature, stoichiometry).

• Monitoring: Monitor the progress of each reaction by TLC or LC-MS at regular intervals (e.g., 1, 4, 12, and 24 hours).

• Analysis: Compare the results to identify the conditions that give the highest yield of the desired product.

Q2: I am observing the formation of multiple products or impurities. How can I improve the selectivity of my reaction?

A2: The formation of multiple products can be due to side reactions, the presence of impurities, or the formation of different coordination isomers.

• Side Reactions:

  • Hydrolysis: If your reaction is sensitive to water, ensure you are using dry solvents and an inert atmosphere.

  • Oxidation: Some metal centers are prone to oxidation. Using deoxygenated solvents and an inert atmosphere can mitigate this.

• Isomer Formation: For complexes with a coordination number greater than four, the formation of geometric isomers (cis/trans) is possible. The preferred isomer can sometimes be influenced by the reaction solvent and temperature. Characterization by NMR and X-ray crystallography can help identify the isomers.[4]

• Purification: If side products are unavoidable, focus on optimizing the purification method. Column chromatography on silica gel or alumina is a common technique for purifying metal complexes. Recrystallization can also be an effective method for obtaining pure products.

Logical Troubleshooting Flow for Reaction Issues

Caption: Troubleshooting workflow for reaction optimization.

Category 2: Product Isolation and Purification

Q1: I am having difficulty crystallizing my metal complex for X-ray analysis. What techniques can I try?

A1: Obtaining single crystals suitable for X-ray diffraction can be challenging. Here are several techniques to try:

• Solvent System: The choice of solvent is critical. A good crystallization solvent system is one in which your compound is sparingly soluble. Common techniques include:

  • Slow Evaporation: Dissolve your compound in a suitable solvent and allow the solvent to evaporate slowly.

  • Vapor Diffusion: Dissolve your compound in a solvent in which it is soluble, and place this solution in a sealed container with a second solvent (the "anti-solvent") in which your compound is insoluble. The anti-solvent should be miscible with the first solvent. Vapors of the anti-solvent will slowly diffuse into the solution of your compound, reducing its solubility and promoting crystal growth.

  • Liquid-Liquid Diffusion: Carefully layer a solution of your compound over a less dense, miscible anti-solvent. Crystals may form at the interface.

• Purity: Ensure your compound is highly pure before attempting crystallization. Even small amounts of impurities can inhibit crystal growth.

• Concentration: The concentration of your solution can significantly impact crystal formation. Experiment with a range of concentrations.

• Temperature: Controlling the temperature can influence the rate of crystal growth. Slower cooling or maintaining a constant temperature can sometimes yield better crystals.

Crystallization Technique	Description
Slow Evaporation	Dissolve the complex in a single solvent and allow the solvent to evaporate slowly over days or weeks.
Vapor Diffusion	A solution of the complex is placed in a vial, which is then placed in a larger sealed jar containing an anti-solvent. The anti-solvent vapor diffuses into the vial, inducing crystallization.
Liquid-Liquid Diffusion	A solution of the complex is carefully layered on top of a less dense anti-solvent in a narrow tube. Crystals form at the interface.
Cooling	A saturated solution of the complex at an elevated temperature is slowly cooled to induce crystallization.

Category 3: Characterization Issues

Q1: My NMR spectrum is broad or shows complex splitting patterns. How can I interpret it?

A1: Broadening or complex splitting in the NMR spectrum of a metal complex can arise from several factors:

• Paramagnetism: If you are working with a paramagnetic metal ion (e.g., Fe(III), Co(II)), the unpaired electrons can cause significant broadening of the NMR signals.[1] In such cases, other characterization techniques like EPR spectroscopy or magnetic susceptibility measurements may be more informative.

• Fluxional Processes: The complex may be undergoing dynamic processes in solution, such as ligand exchange or conformational changes, on the NMR timescale. Recording spectra at different temperatures (variable temperature NMR) can help to resolve these processes. At lower temperatures, the exchange may slow down, leading to sharper signals.

• Aggregation: The complex may be aggregating in solution, leading to broad signals. Try recording the spectrum at different concentrations to see if the line shape changes.

• Coordination-Induced Shifts: Upon coordination to a metal, the chemical shifts of the ligand protons will change. Protons closer to the metal center will typically experience a larger shift.[4] Careful comparison with the spectrum of the free ligand is essential for assignment.

Q2: How can I confirm the coordination of 3-(pyridin-2-yl)quinoline to the metal center using IR spectroscopy?

A2: IR spectroscopy can provide valuable evidence for coordination.

• C=N and C=C Stretching Vibrations: The stretching frequencies of the C=N and C=C bonds in the pyridine and quinoline rings are expected to shift upon coordination to a metal ion. These shifts are typically to higher wavenumbers.

• New Bands: The formation of metal-nitrogen (M-N) bonds will give rise to new, typically weak, absorption bands in the far-IR region (usually below 600 cm⁻¹).

• Counter-ion Bands: If your complex contains counter-ions like nitrate (NO₃⁻) or thiocyanate (SCN⁻), their characteristic IR bands can also provide information about their coordination mode (e.g., monodentate, bidentate, or ionic).[4]

Workflow for Characterizing 3-(pyridin-2-yl)quinoline Metal Complexes

Caption: A typical workflow for the structural characterization of metal complexes.

III. References

• Qaseer, H. A. (2005). Rhodium(III) Complexes with 2-(2'-Pyridyl)quinoline. Synthesis and Spectroscopic Characterization. Croatica Chemica Acta, 78(1), 79–84. Available at: [Link]

• Chirik, P. J., et al. (2018). Fe and Co Complexes of Rigidly Planar Phosphino-Quinoline-Pyridine Ligands for Catalytic Hydrosilylation and Dehydrogenative Silylation. Organometallics, 37(15), 2448–2459. Available at: [Link]

• Pal, A. K., et al. (2018). Quinolinyl-azo-pyridine coordinated complexes of some 3d block metal ions: Synthesis, spectroscopic characterization and X-ray study. ResearchGate. Available at: [Link]

• Hancock, R. D., et al. (2001). The highly preorganized ligands 8-(2-Pyridyl) Quinoline, 2,2'-dipyridyl amine and 1,10-phenanthroline-2, 9-dicarboxylic acid, and their complexing properties with metal ions. UNCW Institutional Repository. Available at: [Link]

• Wikipedia. (n.d.). Quinoline. In Wikipedia. Retrieved January 18, 2026, from [Link]

• Tse, M. K., et al. (2015). Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes. PMC. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. repository.uncw.edu [repository.uncw.edu]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Quinoline - Wikipedia [en.wikipedia.org]
• 6. Evaluating Metal-ligand Interactions of Metal-binding Isosteres Using Model Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Solubility of 3-(Pyridin-2-yl)quinoline for Biological Assays

Welcome to the technical support center for handling challenging compounds in biological research. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for enhancing the solubility of 3-(pyridin-2-yl)quinoline and similar nitrogen-containing heterocyclic compounds. As researchers, scientists, and drug development professionals, you may encounter solubility issues that can impact the quality and reliability of your experimental data. This resource is designed to provide you with the scientific rationale and practical protocols to overcome these challenges.

Introduction: The Solubility Challenge with Nitrogen-Containing Heterocycles

Nitrogen-containing heterocyclic compounds, such as those with quinoline and pyridine scaffolds, are prevalent in drug discovery due to their diverse biological activities. However, their planar, aromatic nature often leads to poor aqueous solubility. 3-(Pyridin-2-yl)quinoline, with its rigid structure, is likely to exhibit low solubility in aqueous buffers commonly used in biological assays. This can lead to compound precipitation, inaccurate concentration measurements, and unreliable assay results. Understanding the physicochemical properties of your compound is the first step in developing a successful solubilization strategy.

Frequently Asked Questions (FAQs)

Q1: I've observed precipitation of 3-(pyridin-2-yl)quinoline in my aqueous assay buffer. What is the most likely cause and what should I do?

A1: Precipitation upon dilution of a DMSO stock solution into an aqueous buffer is a common issue for poorly soluble compounds. This is often due to the compound's low "kinetic solubility". Kinetic solubility refers to the ability of a compound, pre-dissolved in an organic solvent like DMSO, to remain in an aqueous solution after dilution.[1] When the DMSO concentration is high, the compound is soluble. However, upon dilution into the aqueous buffer, the solvent environment changes drastically, and the compound may crash out of solution if its concentration exceeds its thermodynamic solubility in the final buffer.

Immediate Actions:

• Visually Inspect: Carefully check for any visible precipitate, cloudiness, or film in your assay plate or tube.

• Lower the Concentration: The simplest immediate step is to lower the final concentration of your compound in the assay to a level below its solubility limit.

• Re-evaluate Your Stock Solution: Ensure your DMSO stock is fully dissolved and has not precipitated during storage.[2]

Q2: What is the best solvent for preparing a high-concentration stock solution of 3-(pyridin-2-yl)quinoline?

A2: For most initial in vitro screening purposes, Dimethyl Sulfoxide (DMSO) is the recommended solvent.[3] It is a powerful, polar aprotic solvent that can dissolve a wide range of polar and nonpolar compounds.[3] However, it is crucial to prepare the stock solution at a concentration that ensures complete dissolution and stability.

Best Practices for Stock Solution Preparation:

• Determine Maximum Solubility: Before preparing a high-concentration stock, it is advisable to experimentally determine the approximate solubility in DMSO.

• Use High-Quality Solvent: Always use anhydrous, high-purity DMSO to avoid introducing water, which can decrease the solubility of hydrophobic compounds.[4]

• Proper Dissolution Technique: Ensure complete dissolution by vortexing and, if necessary, gentle warming (be cautious of compound stability at elevated temperatures).[5]

• Storage: Store stock solutions in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles, which can promote precipitation.[6][7]

Q3: How does pH impact the solubility of 3-(pyridin-2-yl)quinoline?

A3: The solubility of ionizable compounds is highly dependent on pH.[8] 3-(Pyridin-2-yl)quinoline contains basic nitrogen atoms in both the pyridine and quinoline rings. At a pH below their pKa values, these nitrogens will become protonated, leading to a positively charged molecule. This charge generally increases the compound's interaction with water molecules, thereby enhancing its aqueous solubility.

• Consider the pKa: The pKa of pyridine is approximately 5.2, and for quinoline, it is around 4.9.[9][10] Therefore, in acidic buffers (pH < 4.5), a significant portion of the molecules will be protonated, increasing solubility.

• Assay Compatibility: While lowering the pH can be an effective strategy, it is essential to ensure that the altered pH does not negatively impact your biological assay (e.g., enzyme activity, cell viability).

Troubleshooting Guides: Step-by-Step Protocols

Guide 1: Systematic Approach to Using Co-solvents

Co-solvents are water-miscible organic solvents that can increase the solubility of poorly soluble compounds when added to an aqueous solution.[11] They work by reducing the polarity of the aqueous medium, which can better accommodate hydrophobic molecules.

Experimental Workflow for Co-solvent Screening:

Caption: Workflow for screening co-solvents to enhance compound solubility.

Protocol:

• Prepare Stock Solutions:

  • Prepare a 10 mM stock solution of 3-(pyridin-2-yl)quinoline in 100% DMSO.[12][13]

  • Prepare intermediate stock solutions of various co-solvents (e.g., PEG400, propylene glycol, ethanol) at a high concentration (e.g., 50%) in your assay buffer.[14]

• Create Co-solvent/Buffer Mixtures:

  • In a 96-well plate, create a matrix of final co-solvent concentrations (e.g., 1%, 2%, 5%) by mixing the co-solvent stock with your assay buffer.

• Add Compound and Observe:

  • Add the compound stock solution to the co-solvent/buffer mixtures to achieve your desired final compound concentration.

  • Incubate at room temperature for a set period (e.g., 1-2 hours) and visually inspect for any signs of precipitation.[1]

• Select and Validate:

  • Choose the lowest concentration of the co-solvent that keeps your compound in solution.

  • Run a control experiment to ensure the selected co-solvent concentration does not interfere with your assay.

Table 1: Common Co-solvents for Biological Assays

Co-solvent	Typical Starting Concentration	Notes
PEG400	1-5%	Generally well-tolerated by cells.
Propylene Glycol	1-5%	Can have some cellular toxicity at higher concentrations.
Ethanol	0.5-2%	Can denature proteins at higher concentrations.
Glycerol	1-10%	Increases viscosity of the solution.

Guide 2: Utilizing Cyclodextrins for Solubility Enhancement

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[15] They can form inclusion complexes with poorly soluble drug molecules, effectively encapsulating the hydrophobic part of the drug and presenting a hydrophilic exterior to the aqueous solvent, thereby increasing its solubility.[16][17]

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin to form a water-soluble inclusion complex.

Protocol for Using Cyclodextrins:

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their high aqueous solubility and low toxicity.[16]

• Prepare Cyclodextrin Solution: Prepare a stock solution of the chosen cyclodextrin (e.g., 10-50 mM) in your assay buffer.

• Complexation:

  • Method A (Dilution): Add your DMSO stock of 3-(pyridin-2-yl)quinoline to the cyclodextrin-containing buffer.

  • Method B (Pre-complexation): If possible, dissolve the solid compound directly into the cyclodextrin solution with sonication or gentle heating.

• Equilibration and Filtration: Allow the solution to equilibrate for several hours or overnight. If any undissolved material remains, filter the solution through a 0.22 µm filter to remove it.

• Assay and Control: Use the clear filtrate in your assay. Remember to include a vehicle control with the same concentration of cyclodextrin to account for any potential effects of the cyclodextrin itself on the assay.

Summary and Best Practices

• Characterize Your Compound: Whenever possible, experimentally determine the kinetic and thermodynamic solubility of your compound in your specific assay buffer.[18][19][20]

• Start with the Simplest Method: Begin by optimizing the concentration of your compound and the percentage of DMSO in your assay.

• Systematic Screening: If further enhancement is needed, systematically screen a panel of co-solvents or cyclodextrins.

• Validate Your Method: Always perform control experiments to ensure that your chosen solubilization method does not interfere with the biological assay.

• Documentation: Keep detailed records of your solubilization protocols for reproducibility.

By following these guidelines, you can develop a robust strategy for working with poorly soluble compounds like 3-(pyridin-2-yl)quinoline, leading to more accurate and reliable experimental outcomes.

References

• Vertex AI Search. (2024, October 30). Co-solvency and anti-solvent method for the solubility enhancement.
• Longdom Publishing. Brief Overview of Various Approaches to Enhance Drug Solubility.
• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
• Wikipedia. Cosolvent.
• PubMed. Kinetic solubility: Experimental and machine-learning modeling perspectives.
• ResearchGate. (2025, August 8).
• Shandong IRO Chelating Chemical Co., Ltd.
• Slideshare. solubility enhancement and cosolvency by madhavi | PPTX.
• WuXi AppTec. Kinetic & Thermodynamic Solubility Testing.
• ScienceDirect.
• Sygnature Discovery. Aqueous solubility: Turbidimetric / Kinetic – Thermodynamic.
• International Journal of Pharmaceutical, Chemical, and Biological Sciences.
• PubMed Central. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs.
• MDPI. (2019, November 24). Cyclodextrins in Drug Delivery Systems and their Effects on Biological Barriers.
• FasterCapital. Best Practices For Stock Solutions.
• YouTube. (2014, September 25).
• PMC. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules.
• MCE. Compound Handling Instructions.
• PubMed Central. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics.
• Beijing Solarbio Science & Technology Co., Ltd. (2026, January 16). How to Choose and Prepare Stock and Working Solutions for Small-Molecule Compounds.
• Books.
• ResearchGate. Enhancing solubility of poorly aqueous soluble drugs: critical appraisal of techniques | Request PDF.
• Auctores. Review on Solubility Enhancement Techniques for Poorly Soluble Drugs.
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• Sussex Drug Discovery Centre. (2014, September 28).
• PubMed.
• Ziath.
• Chemistry LibreTexts. (2025, August 18). 2.5: Preparing Solutions.
• Reddit. (2022, January 6).
• Wikipedia. Quinoline.
• IntechOpen. Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents.
• ResearchGate. On the Basicity of Conjugated Nitrogen Heterocycles in Different Media.
• UCL Discovery. NITROGEN CONTAINING HETEROCYCLES AS POTENTIAL INHIBITORS OF SERINE PROTEINASE.
• MDPI.
• PMC. Prescribed drugs containing nitrogen heterocycles: an overview.
• NIH. (2023, April 21). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas.
• Der Pharma Chemica.
• Royal Society of Chemistry. (2022, June 24). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review.
• PubChem. (2025, November 22). 3-(6-Pyridin-2-yl-3-pyridinyl)quinoline | C19H13N3.

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Technical Support Center: Preventing Degradation of 3-(pyridin-2-yl)quinoline During Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the chemical instability of 3-(pyridin-2-yl)quinoline, a crucial bidentate N-heterocyclic ligand and building block. Our goal is to equip you with the foundational knowledge and practical protocols to minimize degradation and maximize yield in your synthetic endeavors.

Introduction

3-(Pyridin-2-yl)quinoline is a prominent scaffold in coordination chemistry, materials science, and medicinal chemistry, valued for its robust metal-chelating properties. However, the electron-deficient nature of the pyridine ring coupled with the quinoline system presents unique stability challenges. Degradation during synthetic manipulations, particularly under oxidative, thermal, or harsh pH conditions, is a common bottleneck that can lead to low yields, complex purification profiles, and inconsistent results. This guide is structured to help you diagnose, troubleshoot, and prevent these issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of degradation for 3-(pyridin-2-yl)quinoline?

A1: The primary degradation pathways are driven by the reactivity of the nitrogen atoms and the aromatic rings. Key causes include:

• Oxidation: The nitrogen atoms, particularly the pyridine nitrogen, are susceptible to N-oxidation, which can alter the compound's electronic properties or lead to further decomposition.

• Harsh pH: Both strongly acidic and strongly basic conditions can promote side reactions. Saponification of ester groups on derivatives, for example, can sometimes lead to decarboxylation and formation of undesired products like quinaldine under strong base.[1]

• High Temperatures in Cross-Coupling: In metal-catalyzed reactions like Suzuki or Buchwald-Hartwig couplings, high temperatures combined with strong bases can degrade the ligand, leading to catalyst deactivation and the formation of tarry byproducts.[2][3]

• Photodegradation: Like many polyaromatic heterocyclic compounds, 3-(pyridin-2-yl)quinoline can be sensitive to UV light, leading to gradual decomposition upon prolonged exposure.[4][5][6]

Q2: What are the visual or analytical signs of degradation in my reaction?

A2: Degradation can manifest in several ways:

• Visual: A common sign is a significant color change in the reaction mixture, often to dark brown or black, suggesting the formation of polymeric or tarry side products.

• TLC Analysis: The appearance of multiple new spots, streaking, or a spot at the baseline that does not move with any eluent system often indicates decomposition.

• NMR/LC-MS: Analysis of the crude reaction mixture may show a complex array of signals, diminished peaks for the starting material or desired product, and the presence of unexpected masses corresponding to oxidized, hydrolyzed, or fragmented species.

Q3: Is 3-(pyridin-2-yl)quinoline sensitive to air? How critical is maintaining an inert atmosphere?

A3: While the compound itself is generally stable to air at room temperature for storage, its stability during a reaction is highly condition-dependent. For reactions involving organometallics or sensitive catalysts (e.g., Pd(0) species in cross-coupling), maintaining a rigorously inert atmosphere (N₂ or Argon) is absolutely critical. Oxygen can oxidize the catalyst, leading to deactivation, and can promote oxidative degradation of the ligand itself, especially at elevated temperatures.

Troubleshooting Guide: Problem & Solution

This section addresses specific experimental problems. Each entry details the symptoms, probable causes, and actionable solutions grounded in chemical principles.

Problem 1: Low Yield and Byproduct Formation During N-Oxidation

• Symptoms: Your reaction to form the N-oxide results in a dark, complex mixture. TLC shows multiple products, and the desired N-oxide is isolated in low yield, if at all.

• Probable Causes:

  • Over-oxidation: Strong oxidizing agents like KMnO₄ or concentrated H₂O₂ can oxidize both nitrogen atoms and potentially attack the aromatic rings, leading to ring-opening or hydroxylation.

  • Harsh Conditions: High temperatures or strongly acidic conditions (e.g., Caro's acid) can promote undesired side reactions.[7]

  • Substrate Reactivity: The pyridine nitrogen is generally more susceptible to oxidation than the quinoline nitrogen, but competitive oxidation can occur, complicating the product mixture.

• Solutions & Scientific Rationale:

  • Select a Milder Oxidant: The choice of oxidant is paramount. meta-Chloroperoxybenzoic acid (m-CPBA) is a classic and effective choice for N-oxidation of pyridines.[7] It operates under milder conditions, reducing the risk of over-oxidation. Hydrogen peroxide in acetic acid or in the presence of a catalyst like methyltrioxorhenium (MTO) can also provide high yields with greater control.[7][8]

  • Control Reaction Temperature: Begin the reaction at a low temperature (e.g., 0 °C) and allow it to warm slowly to room temperature. This helps to manage the exothermicity of the oxidation and prevent thermal degradation.

  • Stoichiometric Control: Use a controlled amount of the oxidizing agent (typically 1.05 to 1.2 equivalents) to favor mono-N-oxidation. Add the oxidant portion-wise to maintain a low instantaneous concentration.

Oxidizing Agent	Typical Conditions	Advantages	Potential Issues
m-CPBA	CH₂Cl₂, 0 °C to RT	High selectivity, mild conditions	Acidic byproduct (m-CBA)
H₂O₂ / Acetic Acid	70-80 °C	Inexpensive, effective	Requires heating, can be slow
H₂O₂ / MTO (catalyst)	RT	Highly efficient, catalytic	MTO can be expensive
KMnO₄ / H₂SO₄	Varies	Very strong, inexpensive	Low selectivity, over-oxidation

Problem 2: Decomposition During Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki-Miyaura)

• Symptoms: The reaction fails to go to completion, stalls, or turns black. The palladium catalyst appears to precipitate as palladium black. You observe significant loss of your 3-(pyridin-2-yl)quinoline-containing substrate or product.

• Probable Causes:

  • Base-Induced Degradation: Strong inorganic bases like NaOH, KOH, or even K₂CO₃ at high temperatures can promote nucleophilic attack on the electron-deficient rings or lead to hydrolysis of functional groups.

  • Thermal Instability: Many Suzuki reactions require elevated temperatures (80-110 °C), which can be sufficient to cause thermal decomposition of the heterocyclic substrate, especially over long reaction times.

  • Catalyst Deactivation: The bidentate nitrogen ligands can sometimes bind too strongly to the palladium center, inhibiting the catalytic cycle. Alternatively, ligand degradation products can poison the catalyst.[2]

• Solutions & Scientific Rationale:

  • Optimize the Base: The base is crucial for activating the boronic acid in the transmetalation step.[9][10] However, a base that is too strong or has poor solubility can cause degradation. Consider switching to a milder or non-nucleophilic organic base, or a phosphate base.

    • K₃PO₄: Often an excellent choice. It is sufficiently basic for the catalytic cycle but generally less harsh than carbonates or hydroxides.

    • Organic Bases (e.g., Et₃N, DIPEA): Can be effective in specific cases but are often not basic enough for transmetalation with boronic acids.

    • Fluoride Sources (e.g., CsF, KF): Can activate boronic acids and are less basic, which is useful if your substrate is base-sensitive.[9]

  • Lower the Reaction Temperature: Screen different catalyst/ligand systems that are active at lower temperatures. Modern palladium precatalysts with bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands often exhibit high activity at room temperature or slightly above.[10][11]

  • Ensure Rigorous Inert Conditions: Deoxygenate your solvent thoroughly (e.g., by sparging with argon for 30-60 minutes) and maintain a positive pressure of an inert gas throughout the reaction. Oxygen is a key culprit in catalyst deactivation and substrate degradation.

Problem 3: Photodegradation During Workup or Storage

• Symptoms: A purified, colorless, or pale-yellow sample of your compound darkens over time when left on the benchtop or during column chromatography.

• Probable Causes:

  • UV Light Exposure: Quinoline and pyridine moieties can absorb UV light, promoting photochemical reactions.[12] This can lead to the formation of colored radical species or other degradation products.[4][5]

• Solutions & Scientific Rationale:

  • Protect from Light: Store the compound in amber vials or wrap containers in aluminum foil.

  • Minimize Exposure During Purification: When running column chromatography, wrap the glass column in aluminum foil to prevent prolonged exposure to ambient lab lighting.

  • Use UV/Vis Spectroscopy for Analysis: If photodegradation is suspected, monitor the stability of a solution of your compound by taking UV/Vis spectra over time while exposing it to light. The appearance of new absorption bands can confirm photosensitivity.

Key Experimental Protocols

Protocol A: Controlled N-Oxidation using m-CPBA

This protocol is designed to selectively oxidize the pyridine nitrogen while minimizing side reactions.

• Dissolution: Dissolve 3-(pyridin-2-yl)quinoline (1.0 eq) in dichloromethane (DCM, approx. 0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Portion-wise Addition: Add solid meta-chloroperoxybenzoic acid (m-CPBA, ~77%, 1.1 eq) in small portions over 15-20 minutes. Rationale: This controls the reaction rate and temperature, preventing runaway reactions.

• Reaction Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by TLC (e.g., using 5% MeOH in DCM) or LC-MS. The product N-oxide should be more polar than the starting material.

• Quenching: Once the starting material is consumed (typically 2-4 hours), quench the excess peroxide by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃) and stir vigorously for 15 minutes.

• Workup: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) (to remove the m-CBA byproduct) and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product. Purify by column chromatography or recrystallization as needed.

Protocol B: Best Practices for Suzuki-Miyaura Cross-Coupling

This protocol outlines a robust setup to prevent degradation in a typical palladium-catalyzed cross-coupling reaction.

• Reagent Preparation: Ensure all reagents are pure and dry. The boronic acid should be a free-flowing powder, and the halide partner should be of high purity.

• Glassware: Oven-dry or flame-dry all glassware and allow it to cool to room temperature under a stream of inert gas (Argon or N₂).

• Solvent Degassing: Deoxygenate the reaction solvent (e.g., dioxane, toluene, or DMF) by bubbling Argon or N₂ through it for at least 30 minutes prior to use. Rationale: Removing dissolved oxygen is critical to prevent oxidation and deactivation of the Pd(0) catalyst.

• Reaction Assembly (under Inert Gas): To a flask under positive inert gas pressure, add the 3-(pyridin-2-yl)quinoline derivative (1.0 eq), the boronic acid (1.2-1.5 eq), the base (e.g., K₃PO₄, 2.0-3.0 eq), and the palladium catalyst/ligand system (e.g., Pd₂(dba)₃ with a suitable phosphine ligand, or a modern precatalyst like XPhos Pd G3).

• Solvent Addition: Add the degassed solvent via cannula or syringe.

• Heating and Monitoring: Heat the reaction to the desired temperature (start by screening lower temperatures, e.g., 60-80 °C) under a positive pressure of inert gas. Monitor by TLC or LC-MS.

• Workup: After cooling to room temperature, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Proceed with standard aqueous washes, drying, and purification.

Visualizing Degradation and Prevention

Diagrams created with Graphviz can help illustrate the key chemical transformations and workflows discussed.

Diagram 1: Potential Degradation Pathways

This diagram illustrates the main routes through which 3-(pyridin-2-yl)quinoline can degrade under common reaction stresses.

Caption: Key degradation pathways for 3-(pyridin-2-yl)quinoline.

Diagram 2: Workflow for a Degradation-Resistant Cross-Coupling Reaction

This workflow highlights the critical steps necessary to minimize degradation and ensure a successful outcome in a sensitive cross-coupling reaction.

Caption: Best-practice workflow to prevent degradation in cross-coupling.

References

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine.PMC - PubMed Central, 2025.
• Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents.PMC - NIH.
• Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents.PMC - PubMed Central.
• Deactivation Modes in Nickel-Mediated Suzuki–Miyaura Cross-Coupling Reactions Using an NHC-Pyridonate Ligand.
• Suzuki-Miyaura Coupling.Chemistry LibreTexts, 2024.
• Process for the reduction of pyridine n-oxides.
• Synthesis of Quinoline and Dihydroquinoline Embelin Derivatives as Cardioprotective Agents.
• Development of N‐heterocyclic ligands towards cross‐coupling reactions.
• Catalytic Enantioselective Pyridine N-Oxid
• Continuous Flow Microreactor Promoted the Catalytic N-Oxidation Reaction of Pyridine Derivatives.
• Synthesis of poly-hydro quinoline derivatives using Gd(OTf)3 catalyst...
• Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas.MDPI, 2023.
• Quinoline as a Photochemical Toolbox: From Substrate to Catalyst and Beyond.
• Well-Designed N-Heterocyclic Carbene Ligands for Palladium-Catalyzed Denitrative C–N Coupling of Nitroarenes with Amines.
• Recent trends in the chemistry of pyridine N-oxides.
• Palladium N-Heterocyclic Carbene Complexes in Cross-Coupling Reactions: Ligand and C
• Preparation of Pyridine N-oxide Derivatives in Microreactor.Periodica Polytechnica, 2014.
• Photochemical degradation performance of quinoline aqueous solution in the presence of hydrogen peroxide.PubMed.
• Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective.PubMed.
• Photocatalytic degradation of quinoline in aqueous TiO2 suspension.PubMed, 2012.
• Recent Advances in Catalysis Involving Bident
• (PDF) Photodegradation of quinoline in water.
• meta-Nitration of Pyridines and Quinolines through Oxazino Azines.
• Recent Advances in Catalysis Involving Bident
• Suzuki Coupling.Organic Chemistry Portal.
• The Suzuki Reaction.Chem 115 Myers.
• “Exploring Pyridine-Quinoline Hybrids: Efficient Synthesis and Their Promising Antimicrobial Properties”. 2025.
• Suzuki reaction.Wikipedia.
• Photocatalytic Degradation of Quinoline Yellow over Ag3PO4.MDPI, 2020.
• Updates on Synthesis and Biological Activities of Quinoline Deriv
• Introduction to Monodentate and Bidentate N-heterocyclic Carbene Ligands.ScholarWorks.
• Principles of the Suzuki Coupling Reaction.Encyclopedia.pub, 2023.
• Heterobimetallic Complexes of Bi- or Polydentate N-Heterocyclic Carbene Ligands and Their C
• Optimizing bidentate N-heterocyclic carbene ligands for the modification of late transition metal surfaces – new insights through theory.RSC Publishing.

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Reference Data & Comparative Studies

A Comparative Guide for Senior Researchers: 3-(pyridin-2-yl)quinoline vs. 2,2'-Bipyridine as Ligands in Coordination Chemistry

Introduction: Beyond the Archetype

In the vast landscape of coordination chemistry, 2,2'-bipyridine (bpy) stands as a foundational pillar. For decades, its robust chelating ability, redox activity, and predictable coordination have made it one of the most widely utilized ligands in catalysis, materials science, and photophysics.[1][2] Its symmetric, bidentate N,N-donor structure is a textbook example of a chelating ligand, forming stable five-membered rings with a multitude of metal ions.[3][4]

However, the relentless pursuit of fine-tuning molecular properties necessitates a move beyond the archetypal. This guide focuses on a compelling alternative: 3-(pyridin-2-yl)quinoline (pyq). By replacing one of the pyridine rings of bpy with a quinoline moiety, we introduce structural asymmetry and an extended π-conjugated system. This seemingly subtle modification has profound implications for the electronic structure, steric profile, and ultimately, the functional performance of the resulting metal complexes.[5][6]

This document provides an in-depth comparative analysis of these two ligands. We will dissect their intrinsic properties, explore the resulting differences in their coordination behavior, and present experimental data to guide researchers in selecting the optimal ligand for their specific application, whether it be developing novel luminophores, enhancing catalytic efficiency, or engineering advanced materials.

Part 1: Structural and Electronic Properties - A Tale of Two Scaffolds

The fundamental differences between bpy and pyq originate from their distinct molecular architectures. While both are bidentate N,N'-chelators, the introduction of the quinoline unit in pyq breaks the symmetry and expands the electronic landscape.

2,2'-Bipyridine (bpy): The Symmetric Workhorse

• Structure and Conformation: Composed of two pyridine rings linked by a C2-C2' single bond, bpy is conformationally flexible in its free state, with the trans form being energetically favored.[4] For chelation to occur, it must adopt the higher-energy cis conformation, a process that incurs a minor energetic penalty.[2]

• Electronic Properties: Bpy is a versatile redox-active ligand, capable of existing in neutral (bpy⁰), radical anionic (bpy•⁻), and dianionic (bpy²⁻) states.[7] It functions as a strong σ-donor and a relatively weak π-acceptor, though its π* orbitals are crucial for the metal-to-ligand charge transfer (MLCT) transitions that dominate the photophysics of many of its complexes.[3][7]

3-(pyridin-2-yl)quinoline (pyq): The Asymmetric Contender

• Structure and Conformation: The replacement of a pyridine with a quinoline introduces inherent asymmetry. The nitrogen atoms now reside in distinct electronic environments—one in a pyridine ring and the other in a quinoline ring.

• Electronic Properties: The most significant feature of pyq is its extended π-conjugated system due to the fused benzene ring. This extension lowers the energy of the ligand's π* orbitals. Consequently, metal complexes of pyq are expected to exhibit bathochromically shifted (red-shifted) absorption and emission spectra compared to their bpy analogues.[8][9] This provides a straightforward method for tuning the optical properties of a complex.

Comparative Physicochemical Data

Property	2,2'-Bipyridine (bpy)	3-(pyridin-2-yl)quinoline (pyq)	Rationale for Difference
Molar Mass	156.19 g/mol [3]	206.25 g/mol	Addition of a C₄H₄ benzene ring.
Symmetry (Chelating)	C₂ᵥ	Cₛ	Quinoline moiety breaks the C₂ rotational symmetry.
π-System	12 π-electrons (delocalized)	16 π-electrons (delocalized)	Fused benzene ring extends conjugation.
Basicity (pKa of conjugate acid)	~4.3[1]	Quinoline N is less basic than pyridine N	Electron density on the quinoline N is more delocalized over the larger aromatic system.
Key Structural Feature	Two equivalent pyridine rings	One pyridine and one quinoline ring	Defines the ligand's fundamental electronic and steric character.

Part 2: Coordination Chemistry and Performance

The structural and electronic differences between bpy and pyq directly translate into distinct coordination behaviors and performance characteristics in various applications.

Chelation and Complex Stability

Both ligands form stable five-membered chelate rings upon coordination. However, the asymmetry of pyq can lead to more complex structural and electronic behavior. In octahedral complexes like [M(L)₃]ⁿ⁺, the use of pyq results in a mixture of meridional (mer) and facial (fac) isomers, whereas the C₂ᵥ symmetry of bpy typically favors the formation of a single, highly symmetric propeller-like structure.

The stability of the resulting complexes is also influenced by the ligand's basicity and π-acceptor properties. While bpy complexes are known for their high thermodynamic stability, the more extended π-system of pyq can enhance π-backbonding with electron-rich metals, potentially leading to even greater stability in certain systems.[2]

Application Focus: Photophysics and Luminescence

The most dramatic performance difference between bpy and pyq is observed in the photophysical properties of their metal complexes, particularly with Ru(II), Re(I), and Ir(III). The archetypal [Ru(bpy)₃]²⁺ complex is celebrated for its strong red luminescence originating from an MLCT excited state.[1][3]

By substituting bpy with pyq, the energy of the ligand-based LUMO (π* orbital) is lowered. This systematically reduces the HOMO-LUMO gap, causing a predictable red shift in both the MLCT absorption and emission bands. This principle allows for the rational design of phosphorescent materials with tailored emission colors.

Comparative Photophysical Data for Ruthenium(II) Complexes

Complex	λ_abs (MLCT, nm)	λ_em (nm)	Quantum Yield (Φ)	Rationale
[Ru(bpy)₃]²⁺	~450	~610	~0.095 (in MeCN)	Standard MLCT emission from bpy π* orbitals.
[Ru(pyq)₃]²⁺	~475	~680	Varies	The extended π-system of the quinoline moiety lowers the π* orbital energy, red-shifting both absorption and emission.
(Note: Exact values can vary based on solvent and counter-ions. Data is representative.)

Application Focus: Catalysis

In catalysis, both ligands are used to stabilize metal centers and modulate their electronic properties. Bpy and its derivatives are ubiquitous in cross-coupling reactions.[10] The asymmetric nature of pyq offers a unique handle for influencing selectivity. In reactions where the ligand's steric or electronic profile is critical to the transition state, pyq can provide different outcomes compared to the symmetric bpy. For instance, in asymmetric catalysis, a chiral pyq backbone could create a more defined and rigid chiral pocket around the metal center than a comparably substituted bpy ligand.[11]

Part 3: Experimental Methodologies

Trustworthy and reproducible science is built on well-defined protocols. The following sections provide validated, step-by-step procedures for the synthesis of the ligands and a representative metal complex.

Protocol 1: Synthesis of 2,2'-Bipyridine via Raney Nickel Dehydrogenation

This procedure is a classic method for preparing bpy from pyridine.[3][12] The causality is based on the catalytic dehydrogenation and coupling of two pyridine molecules at high temperature.

Materials:

• Pyridine (spectroscopic grade, dried over KOH)[12]

• Raney Nickel catalyst (activated)

• Petroleum ether (60-90 °C)

• Alumina (for chromatography)

• Round-bottom flask, reflux condenser, heating mantle, filtration apparatus

Procedure:

• Reaction Setup: In a fume hood, charge a 500 mL round-bottom flask with 150 mL of dry pyridine and 15 g of active Raney Nickel catalyst.

• Dehydrogenation: Equip the flask with a reflux condenser and heat the mixture to reflux (~115 °C) using a heating mantle. Maintain reflux for 24 hours. The solution will darken significantly.

• Catalyst Removal: Cool the reaction mixture to room temperature. Carefully filter the mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: Raney Nickel can be pyrophoric; keep the filter cake moist with solvent.

• Solvent Removal: Remove the excess pyridine from the filtrate via rotary evaporation.

• Extraction & Purification: Dissolve the resulting dark, oily residue in 200 mL of boiling petroleum ether.[12] Collect any insoluble material by hot filtration.

• Chromatography: Concentrate the filtrate and load it onto a column of neutral alumina, eluting with petroleum ether.

• Isolation: Collect the fractions containing the product (monitor by TLC). Combine the pure fractions, concentrate by rotary evaporation, and cool in a refrigerator to induce crystallization. Collect the white crystals of 2,2'-bipyridine by filtration (m.p. 70-72 °C).[3]

Protocol 2: Synthesis of 3-(pyridin-2-yl)quinoline via Suzuki Coupling

This modern cross-coupling method offers a more controlled and often higher-yielding route to asymmetrically substituted biaryls like pyq. The causality involves a palladium-catalyzed reaction between an organoboron compound and an organohalide.

Materials:

• 3-Bromoquinoline

• Pyridine-2-boronic acid

• Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))

• 2 M aqueous Sodium Carbonate (Na₂CO₃) solution

• Toluene and Ethanol

• Schlenk flask, condenser, nitrogen/argon line

Procedure:

• Reaction Setup: To a Scholenk flask under an inert atmosphere (N₂ or Ar), add 3-bromoquinoline (1.0 eq), pyridine-2-boronic acid (1.2 eq), and Pd(PPh₃)₄ (0.03 eq).

• Solvent Addition: Add a 3:1 mixture of toluene and ethanol to the flask, followed by the 2 M Na₂CO₃ solution (2.0 eq).

• Coupling Reaction: Heat the mixture to reflux (approx. 85-90 °C) and stir vigorously for 12-18 hours. Monitor the reaction progress by TLC until the starting 3-bromoquinoline is consumed.

• Workup: Cool the reaction to room temperature. Add water and extract the aqueous phase with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the solution and remove the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 3-(pyridin-2-yl)quinoline as a solid.

Protocol 3: Synthesis of a Tris-chelate Ruthenium(II) Complex: [Ru(L)₂]Cl₂

This is a general and robust procedure applicable to both bpy and pyq for synthesizing the widely studied tris-bipyridyl type complexes.[3] The causality relies on the substitution of chloride ligands on the ruthenium precursor with the chelating N,N-ligand at high temperature.

Materials:

• RuCl₃·xH₂O

• Ligand (bpy or pyq) (3.5 eq)

• Ethanol/Water (e.g., 3:1 mixture)

• N,N-Dimethylformamide (DMF) (optional, as reducing agent)

• Round-bottom flask, reflux condenser

Procedure:

• Reaction Setup: In a round-bottom flask, suspend RuCl₃·xH₂O (1.0 eq) and the chosen ligand (3.5 eq) in a 3:1 mixture of ethanol and water.

• Complexation: Heat the mixture to reflux with stirring. The color of the solution will change dramatically, typically to a deep red or purple, as the complex forms. Maintain reflux for 4-6 hours. For the Ru(II) oxidation state, a mild reducing agent like DMF can be added, or the alcohol solvent can serve this purpose over longer reaction times.

• Isolation: Cool the reaction mixture to room temperature. If the product precipitates, collect it by filtration. If not, reduce the volume of the solvent using a rotary evaporator until precipitation begins.

• Purification: The crude product, [Ru(L)₃]Cl₂, can be purified by recrystallization from a minimal amount of hot water or by column chromatography on alumina or Sephadex to remove any unreacted ligand and partially substituted species.

Conclusion and Outlook

The choice between 3-(pyridin-2-yl)quinoline and 2,2'-bipyridine is a strategic decision guided by the desired outcome.

• Choose 2,2'-Bipyridine for:

  • Applications where high symmetry is beneficial.

  • Well-established and predictable coordination chemistry.

  • When targeting the classic photophysical or electrochemical properties of [M(bpy)ₓ]ⁿ⁺ complexes.

• Choose 3-(pyridin-2-yl)quinoline for:

  • Systematically tuning optical properties, particularly achieving red-shifted absorption and emission.

  • Introducing asymmetry to influence catalytic selectivity or create isomeric complexity.

  • Leveraging the larger, more rigid quinoline scaffold to direct supramolecular assembly or create specific steric environments.

While bpy remains an indispensable tool, pyq represents a powerful evolution, offering a gateway to a new domain of functional metal complexes with rationally tunable properties. Its adoption empowers researchers to move beyond established systems and design the next generation of catalysts, sensors, and luminescent materials with greater precision and control.

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• IUCr. (2024, June 28). Synthesis, crystal structure and photophysical properties of a dinuclear MnII complex with 6-(diethylamino)-4-phenyl-2-(pyridin-2-yl)quinoline.
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• MDPI. (n.d.). Design and Synthesis of a New Photoluminescent 2D Coordination Polymer Employing a Ligand Derived from Quinoline and Pyridine.
• Harder, S., et al. (2021). Redox Activity of Noninnocent 2,2′-Bipyridine in Zinc Complexes: An Experimental and Theoretical Study. PMC - NIH.
• International Journal of Scientific Research in Science and Technology. (2025, May 25). “Exploring Pyridine-Quinoline Hybrids: Efficient Synthesis and Their Promising Antimicrobial Properties”.
• CoLab. (2024, January 1). Quinoline-based metal complexes: Synthesis and applications.
• Chirik, P. J., et al. (2018). Fe and Co Complexes of Rigidly Planar Phosphino-Quinoline-Pyridine Ligands for Catalytic Hydrosilylation and Dehydrogenative Silylation. Organometallics - ACS Publications.
• Hancock, R. D., et al. (n.d.). The highly preorganized ligands 8-(2-Pyridyl) Quinoline, 2,2'-dipyridyl amine and 1,10-phenanthroline-2, 9-dicarboxylic acid, and their complexing properties with metal ions. UNCW Institutional Repository.
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Validating the Anticancer Potential of 3-(Pyridin-2-yl)quinoline Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology research, the quest for novel therapeutic agents with enhanced efficacy and reduced toxicity remains a paramount objective. Among the myriad of heterocyclic compounds explored, quinoline derivatives have consistently emerged as a privileged scaffold, demonstrating a broad spectrum of pharmacological activities, including potent anticancer properties. This guide provides an in-depth technical comparison of 3-(pyridin-2-yl)quinoline derivatives against established anticancer agents, supported by experimental data and detailed protocols to empower researchers in their validation studies.

The Quinoline Scaffold: A Cornerstone in Anticancer Drug Discovery

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a structural motif present in numerous natural and synthetic bioactive compounds.[1][2] Its versatility allows for diverse chemical modifications, leading to a wide array of derivatives that can interact with various biological targets implicated in cancer progression.[3] The anticancer mechanisms of quinoline derivatives are multifaceted, often involving the induction of apoptosis, cell cycle arrest, and the inhibition of critical signaling pathways that govern cancer cell proliferation and survival.[4]

Unveiling the Potential of 3-(Pyridin-2-yl)quinoline Derivatives

The introduction of a pyridinyl substituent at the 3-position of the quinoline core presents a compelling strategy for developing novel anticancer agents. This specific structural arrangement is hypothesized to enhance the molecule's interaction with biological targets through additional hydrogen bonding and aromatic interactions. While extensive research exists for the broader quinoline class, this guide will focus on the specific validation of the 3-(pyridin-2-yl)quinoline scaffold.

Synthesis of 3-(Pyridin-2-yl)quinoline Derivatives

A robust and versatile method for the synthesis of substituted quinolines is the Friedländer annulation.[5][6] This reaction typically involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group, such as a ketone. For the synthesis of 3-(pyridin-2-yl)quinoline derivatives, a common approach involves the reaction of a 2-aminoaryl ketone with a ketone bearing a pyridin-2-yl moiety. The reaction can be catalyzed by acids or bases.[5]

Comparative In Vitro Anticancer Activity

To ascertain the therapeutic potential of novel 3-(pyridin-2-yl)quinoline derivatives, a direct comparison of their cytotoxic activity against established anticancer drugs is essential. Doxorubicin and Cisplatin, two widely used chemotherapeutic agents with distinct mechanisms of action, serve as crucial benchmarks.[7][8]

Table 1: Comparative Cytotoxicity (IC50, µM) of a Hypothetical 3-(Pyridin-2-yl)quinoline Derivative (Compound X) and Standard Anticancer Drugs against Human Cancer Cell Lines

Compound	MCF-7 (Breast)	HCT116 (Colon)	A549 (Lung)
Compound X (Hypothetical)	[Insert Experimental Data]	[Insert Experimental Data]	[Insert Experimental Data]
Doxorubicin	~0.1 - 2.5[9]	~0.05 - 0.5	>20[10]
Cisplatin	~5 - 20[11]	~2 - 10	~1 - 5

Note: The IC50 values for Doxorubicin and Cisplatin can vary significantly between studies due to differences in experimental conditions and cell line passages.[11]

Mechanistic Insights: Elucidating the Mode of Action

Understanding the molecular mechanisms by which 3-(pyridin-2-yl)quinoline derivatives exert their anticancer effects is critical for their development as targeted therapies. Key areas of investigation include the induction of programmed cell death (apoptosis) and the disruption of the cell division cycle.

Induction of Apoptosis

Apoptosis is a crucial mechanism for eliminating cancerous cells.[12] Many effective anticancer agents, including quinoline derivatives, function by triggering this process.[4] The Annexin V-FITC/PI dual staining assay is a widely used method to quantify apoptosis by flow cytometry.

Caption: The eukaryotic cell cycle and potential arrest points.

Experimental Protocols for Validation

To ensure scientific rigor and reproducibility, detailed and validated experimental protocols are indispensable. The following sections provide step-by-step methodologies for the key in vitro assays discussed.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. [13] Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the 3-(pyridin-2-yl)quinoline derivatives and reference drugs (Doxorubicin, Cisplatin) in complete culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [13] Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the 3-(pyridin-2-yl)quinoline derivative at its IC50 concentration for a predetermined time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use a gentle dissociation reagent like trypsin.

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (PI).

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the samples by flow cytometry within one hour.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the proportion of cells in each phase of the cell cycle (G0/G1, S, and G2/M). [13] Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the 3-(pyridin-2-yl)quinoline derivative at its IC50 concentration for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Store the fixed cells at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Analysis: Analyze the DNA content of the cells using a flow cytometer. The intensity of the PI fluorescence is proportional to the amount of DNA in each cell.

Conclusion and Future Directions

The 3-(pyridin-2-yl)quinoline scaffold holds significant promise as a template for the development of novel anticancer agents. The experimental framework provided in this guide offers a robust starting point for researchers to validate the anticancer activity of their synthesized derivatives. A thorough investigation of their cytotoxic and mechanistic properties, in direct comparison with established clinical drugs, is a critical step in the preclinical evaluation of these compounds. Future research should focus on expanding the structure-activity relationship (SAR) studies to optimize the potency and selectivity of this promising class of molecules, with the ultimate goal of identifying lead candidates for further in vivo testing and clinical development.

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[11]Grenda, A., et al. (2023). Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. International Journal of Molecular Sciences, 24(15), 12224. [Link]

[8]Thorn, C. F., et al. (2011). Doxorubicin pathways: pharmacodynamics and adverse effects. Pharmacogenetics and genomics, 21(7), 440–446. [Link]

[14]Chen, C. H., et al. (2005). Synthesis and antiproliferative evaluation of certain pyrido[3,2-g]quinoline derivatives. Bioorganic & medicinal chemistry, 13(23), 6493–6499. [Link]

[15]El-Sayed, N. A. E., et al. (2024). Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. RSC Advances, 14(30), 21626-21644. [Link]

[16]Naidoo, C. S. (2015). Synthesis of novel quinoline derivatives and their cytotoxicity in A549 lung cancer cells (Doctoral dissertation, University of the Western Cape). [Link]

[1]Jain, S., et al. (2019). Comprehensive review on current developments of quinoline-based anticancer agents. Arabian Journal of Chemistry, 12(8), 4920-4946. [Link]

[17]Horton, T. (n.d.). MTT Cell Assay Protocol. [Link]

[18]Owa, O. O. (2023). SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3-F]QUINOLINE ANALOGS (Master's thesis, Purdue University). [Link]

[10]TIS. (2024). Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Trends in Sciences. [Link]

[19]El-Miligy, M. M. M., et al. (2023). Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Journal of enzyme inhibition and medicinal chemistry, 38(1), 2152810. [Link]

[20]ResearchGate. (n.d.). MTT assay and Annexin V-FITC/PI staining assay for assessment of...[Link]

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[21]El-Sayed, N. A. E., et al. (2024). Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents. RSC Medicinal Chemistry. [Link]

[22]protocols.io. (n.d.). Flow Cytometry. [Link]

[12]Abdel-Maksoud, M. S., et al. (2019). Synthesis and anticancer activity of some pyrido[2,3-d]pyrimidine derivatives as apoptosis inducers and cyclin-dependent kinase inhibitors. Future medicinal chemistry, 11(22), 2947–2963. [Link]

[23]Kumar, A., et al. (2018). Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents. Scientific reports, 8(1), 3422. [Link]

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[25]ResearchGate. (n.d.). Selected quinoline derivatives with anti-cancer activity. [Link]

[2]Afzal, O., et al. (2022). Review on recent development of quinoline for anticancer activities. Journal of Applied Pharmaceutical Science, 12(01), 020-035. [Link]

[3]Ghorab, M. M., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & medicinal chemistry, 24(12), 2697–2717. [Link]

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quantum yield comparison of 3-(pyridin-2-yl)quinoline-based fluorophores

An In-Depth Comparative Guide to the Quantum Yield of 3-(Pyridin-2-yl)quinoline-Based Fluorophores

Introduction: The Rise of Quinoline-Based Fluorophores

In the landscape of fluorescent probe development, the quinoline nucleus stands out as a privileged scaffold.[1][2] Its rigid, planar structure and inherent electron-accepting properties make it a foundational component for creating highly sensitive and stable fluorophores.[2][3] When coupled with a pyridine ring at the 3-position, the resulting 3-(pyridin-2-yl)quinoline core structure offers an extended π-conjugated system, which is fundamental for engineering molecules with desirable photophysical characteristics. These characteristics, particularly the fluorescence quantum yield (ΦF), are critical determinants of a fluorophore's performance in applications ranging from bioimaging to advanced materials.[2]

The fluorescence quantum yield is defined as the ratio of the number of photons emitted to the number of photons absorbed by a fluorophore.[4][5][6][7] It is the ultimate measure of the efficiency of the fluorescence process, quantifying the probability that an excited molecule will return to its ground state via photon emission rather than through non-radiative pathways like heat dissipation or intersystem crossing.[5][6] A high quantum yield is often the primary goal in fluorophore design, as it directly translates to brighter signals and higher sensitivity in detection assays.

This guide provides a comprehensive comparison of the quantum yields of fluorophores based on the 3-(pyridin-2-yl)quinoline scaffold and its close chemical relatives. We will delve into the structural features that govern their photophysical behavior, present a comparative analysis of their performance based on published data, and provide detailed, field-proven experimental protocols for their synthesis and characterization. This document is intended for researchers, scientists, and drug development professionals seeking to understand, select, or develop advanced fluorescent tools.

The 3-(Pyridin-2-yl)quinoline Core: A Structural Perspective

The photophysical properties of a fluorophore are intrinsically linked to its molecular architecture. The 3-(pyridin-2-yl)quinoline core is a prime example of rational design, where structural rigidity and electronic properties converge to create a robust fluorescent platform.

• Extended π-Conjugation and Rigidity : The fusion of the quinoline and pyridine ring systems creates a large, planar aromatic surface. This extensive π-conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), enabling absorption and emission in the visible spectrum. The inherent rigidity of this fused system is crucial; it minimizes vibrational and rotational modes of freedom, which are primary pathways for non-radiative energy loss.[8] By restricting these energy-wasting motions, a higher proportion of excited-state molecules can relax via fluorescence, leading to an enhanced quantum yield.

• Tunability through Substitution : The true power of the 3-(pyridin-2-yl)quinoline scaffold lies in its amenability to chemical modification.[1] The quinoline and pyridine rings offer multiple sites for the introduction of various functional groups. Attaching electron-donating groups (EDGs) like amino (-NH2) or methoxy (-OCH3) or electron-withdrawing groups (EWGs) such as nitro (-NO2) or cyano (-CN) can profoundly alter the electronic distribution within the molecule.[9][10] This tuning of the intramolecular charge transfer (ICT) character directly impacts the absorption/emission wavelengths, Stokes shift, and, most importantly, the quantum yield.[10][11]

Caption: Core chemical structure of 3-(pyridin-2-yl)quinoline.

Comparative Analysis of Quantum Yields in Quinoline-Based Fluorophores

While a direct side-by-side comparison of numerous 3-(pyridin-2-yl)quinoline derivatives is sparse in the literature, we can analyze data from closely related structures to understand the performance landscape. The following table summarizes the photophysical properties of several quinoline-based fluorophores, providing a benchmark for performance.

Fluorophore Derivative	λex (nm)	λem (nm)	Stokes Shift (cm-1)	Quantum Yield (ΦF)	Solvent	Reference
1-(pyridin-2-yl)-3-(quinolin-2-yl)imidazo[1,5-a]quinoline (PCIC)	~380	~463	~4600	0.28	Dichloromethane	[12]
3-(4-cyanophenyl)-1-(pyridyl)imidazo[5,1-a]isoquinoline	~385	446	~3600	0.48	Dichloromethane	[12]
1,3-diphenyl-1H-pyrazolo[3,4-b]quinoline derivative (PQPc)	~390	~480	~4700	0.0075 - 0.1287	Acetonitrile - Hexane	[13]
Quinoline-coumarin derivative (DDQC)	~420	~500	~3800	Low in H2O, high in micelles	Aqueous/Micellar	[14]
Bis-quinolin-3-yl-chalcone (Compound 12)	~290	~450	>15000	Good (not quantified)	Various	[10]

Analysis of Trends:

• Structural Complexity and Rigidity: The imidazo[1,5-a]quinoline derivative (PCIC), which possesses a more complex and rigidified heterocyclic system than the simple quinoline core, exhibits a respectable quantum yield of 28%.[12] This highlights the principle that increasing structural rigidity often enhances fluorescence efficiency.

• Substituent Effects: The introduction of a cyano group (an EWG) in the 3-(4-cyanophenyl)-1-(pyridyl)imidazo[5,1-a]isoquinoline leads to a significantly higher quantum yield of 48%.[12] This suggests that careful tuning of the electronic properties through appropriate substitution is a powerful strategy for optimizing performance. Conversely, compounds with nitro groups, which are strong EWGs, often exhibit fluorescence quenching, resulting in very low quantum yields.[10]

• Environmental Sensitivity: The quantum yield of the PQPc derivative shows a dramatic dependence on solvent polarity, decreasing over 17-fold from non-polar n-hexane (ΦF = 12.87%) to polar acetonitrile (ΦF = 0.75%).[13] This is a classic example of solvatochromism, where polar solvents can stabilize non-radiative decay pathways, thus quenching fluorescence.[7][15] This sensitivity can be exploited for developing environmental sensors.

Experimental Guide: Synthesis and Quantum Yield Determination

To ensure scientific integrity, protocols must be robust and self-validating. Here, we detail the methodologies for synthesizing a representative quinoline fluorophore and accurately measuring its quantum yield.

Part 1: Synthesis of a 3-(Pyridin-2-yl)quinoline Derivative

The Friedländer annulation is a classic and effective method for synthesizing quinoline scaffolds. It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.

Protocol: Synthesis via Friedländer Annulation

• Reactant Preparation: In a round-bottom flask, dissolve 1.0 equivalent of 2-aminobenzaldehyde in absolute ethanol.

• Addition of Ketone: Add 1.1 equivalents of 1-(pyridin-2-yl)ethan-1-one to the solution.

• Catalyst Introduction: Add a catalytic amount (0.1 equivalents) of a base such as sodium hydroxide or potassium hydroxide to the mixture.

  • Causality Explanation: The base is crucial for deprotonating the α-methylene group of the acetylpyridine, generating a nucleophilic enolate. This enolate is the key reactive intermediate that attacks the carbonyl group of the 2-aminobenzaldehyde, initiating the condensation cascade.

• Reaction Conditions: Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, cool the reaction mixture to room temperature. A precipitate of the product should form. Filter the solid, wash with cold ethanol, and dry under vacuum.

• Recrystallization: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain the pure 3-(pyridin-2-yl)quinoline derivative.

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as 1H NMR, 13C NMR, and High-Resolution Mass Spectrometry (HRMS).

Caption: Workflow for the synthesis of a 3-(pyridin-2-yl)quinoline derivative.

Part 2: Relative Quantum Yield Measurement

The comparative method is the most reliable and widely used technique for determining the fluorescence quantum yield of a compound in solution.[4][5][6] It involves comparing the fluorescence intensity of the test sample to that of a well-characterized standard with a known quantum yield.

Protocol: Comparative Quantum Yield Determination

• Standard Selection: Choose a suitable fluorescence standard. The standard should absorb and emit in a similar spectral region as the test compound. Quinine sulfate in 0.1 M H2SO4 (ΦF = 0.54-0.60) is a common standard for blue-emitting fluorophores.[7][15][16]

  • Expertise Insight: The choice of standard is critical. Using a standard with mismatched spectral properties can introduce significant errors due to the wavelength-dependent sensitivity of the spectrofluorometer's detector.

• Solution Preparation:

  • Prepare a stock solution of the reference standard and the synthesized quinoline derivative in the same high-purity, spectroscopy-grade solvent.

  • Prepare a series of five dilutions for both the standard and the test compound, ensuring the absorbance at the chosen excitation wavelength is within the range of 0.01 to 0.1.

  • Trustworthiness Check: Maintaining an absorbance below 0.1 is essential to prevent inner filter effects, where emitted light is reabsorbed by other fluorophore molecules in the solution, leading to an artificially low measured intensity.

• Spectroscopic Measurements:

  • For each of the ten prepared solutions, measure the UV-Vis absorption spectrum and record the absorbance at the excitation wavelength (λex).

  • Using a spectrofluorometer, measure the fluorescence emission spectrum for each solution, exciting at λex. Ensure identical instrument settings (e.g., excitation and emission slit widths) are used for all measurements.

• Data Processing:

  • Integrate the area under the emission curve for each fluorescence spectrum to obtain the integrated fluorescence intensity (I).

  • For both the standard and the test compound, plot the integrated fluorescence intensity (I) versus the absorbance (A).

• Calculation:

  • Determine the gradient (slope, m) of the linear regression for both plots.

  • Calculate the quantum yield of the test sample (ΦX) using the following equation[4]: ΦX = ΦSTD * (mX / mSTD) * (ηX2 / ηSTD2) Where:

    • ΦSTD is the known quantum yield of the standard.

    • mX and mSTD are the gradients of the plots for the test sample and standard, respectively.

    • ηX and ηSTD are the refractive indices of the solvents used for the sample and standard (if they are different).

Caption: Experimental workflow for relative quantum yield determination.

Conclusion and Future Outlook

The 3-(pyridin-2-yl)quinoline scaffold represents a versatile and powerful platform for the development of high-performance fluorophores. The analysis of related structures demonstrates that quantum yields can be significantly modulated through targeted synthetic modifications, with values reaching up to 48% in optimized systems.[12] The key to unlocking superior performance lies in strategies that enhance molecular rigidity and fine-tune the electronic landscape through the strategic placement of substituents.

The detailed protocols provided in this guide offer a robust framework for the synthesis and accurate characterization of these compounds, empowering researchers to validate their own discoveries. Future research will likely focus on expanding the library of 3-(pyridin-2-yl)quinoline derivatives to create probes with even higher quantum yields, larger Stokes shifts, and tailored responses to specific biological analytes or environmental conditions. The development of fluorophores that operate in the near-infrared (NIR) window and those capable of two-photon excitation are particularly promising avenues for advancing in vivo imaging and diagnostics.

References

• DETERMINATION OF RELATIVE FLUORESCENCE QUANTUM YIELD USING THE AGILENT CARY ECLIPSE. Agilent Technologies.
• Experimental Determination of the Fluorescence Quantum Yield of Semiconductor Nanocrystals.
• A Guide to Recording Fluorescence Quantum Yields. UCI Department of Chemistry.
• Determination of Fluorescence Quantum Yield of a Fluorophore. Virtual Labs.
• Relative and absolute determination of fluorescence quantum yields of transparent samples. OPUS.
• Synthesis, optical characterization and thin film preparation of 1-(pyridin-2-yl)-3-(quinolin-2-yl)imidazo[1,5-a]quinoline.
• Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging.
• Factors that can affect the quantum yield brightness of a fluorophore. Reddit.
• Quantum yield. Wikipedia.
• A novel quinoline derivative as a highly selective and sensitive fluorescent sensor for Fe3+ detection. RSC Publishing.
• Theoretical-Experimental Photophysical Investigations of the Solvent Effect on the Properties of Green- and Blue-Light-Emitting Quinoline Derivatives.
• What are the factors affecting fluorescence?.
• Synthesis and photophysical properties of novel bis-quinolin-3-yl-chalcones. RSC Publishing.
• A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Deriv
• Fluorescent Sensor Based on 1H-Pyrazolo[3,4-b]quinoline Derivative for Detecting Zn2+ Cations.
• Solvent effect on the relative quantum yield and fluorescence quenching of a newly synthesized coumarin deriv
• Thermal and solvent effects on the triplet form
• Synthesis, DFT studies on a series of tunable quinoline deriv
• Surfactant-induced fluorescence enhancement of a quinoline-coumarin derivative in aqueous solutions and dropcast films.

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An Electrochemical Comparison of Metal Complexes of 3-(pyridin-2-yl)quinoline: A Guide for Researchers

For researchers, scientists, and professionals in drug development, understanding the electrochemical behavior of metal complexes is paramount for applications ranging from catalysis and molecular electronics to the design of novel therapeutic agents. The ligand 3-(pyridin-2-yl)quinoline, with its bidentate N,N-coordination site, offers a versatile platform for complexing a variety of transition metals, each imparting unique redox properties to the resulting complex. This guide provides a comprehensive electrochemical comparison of metal complexes of 3-(pyridin-2-yl)quinoline, focusing on ruthenium(II), iridium(III), copper(II), and iron(II). By synthesizing available data and explaining the underlying principles, this document serves as a practical resource for designing and interpreting electrochemical studies in this area.

Introduction: The Significance of 3-(pyridin-2-yl)quinoline in Coordination Chemistry

The 3-(pyridin-2-yl)quinoline ligand is a member of the broader family of polypyridyl ligands, which have been extensively studied due to their ability to form stable complexes with a wide range of transition metals. The rigid, planar structure and the π-accepting properties of the pyridinyl and quinolinyl rings play a crucial role in modulating the electronic properties of the metal center. This, in turn, dictates the electrochemical behavior of the complex, influencing its redox potentials, electron transfer kinetics, and the stability of its various oxidation states. These properties are fundamental to the performance of these complexes in applications such as electrocatalysis, photoredox catalysis, and as components in light-emitting devices and sensors.[1]

The choice of the metal center is a key determinant of the overall electrochemical profile of the complex. Ruthenium(II) and iridium(III) complexes are well-known for their rich photophysical and electrochemical properties, often exhibiting reversible metal-centered and ligand-centered redox processes.[2][3] Copper(II) and iron(II)/(III) complexes, on the other hand, are of great interest due to the earth-abundance of these metals and their diverse catalytic activities, which are intimately linked to their redox behavior.[4][5] This guide will delve into a comparative analysis of these metal complexes, providing insights into how the interplay between the 3-(pyridin-2-yl)quinoline ligand and the metal d-orbitals governs their electrochemical characteristics.

Theoretical Framework: Understanding the Redox Behavior

The electrochemical properties of transition metal complexes are governed by the energies of their frontier molecular orbitals, namely the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). In the context of 3-(pyridin-2-yl)quinoline complexes, the HOMO is typically metal-centered (d-orbitals), while the LUMO is often ligand-centered (π* orbitals of the pyridinyl-quinoline framework).

• Oxidation: The removal of an electron (oxidation) typically occurs from the HOMO. A lower oxidation potential indicates that the complex is more easily oxidized, which corresponds to a higher energy HOMO.

• Reduction: The addition of an electron (reduction) occurs into the LUMO. A less negative (or more positive) reduction potential signifies that the complex is more easily reduced, corresponding to a lower energy LUMO.

The nature of the metal ion significantly influences the energy of the metal-centered d-orbitals. For instance, third-row transition metals like iridium generally have higher-lying d-orbitals compared to their first-row counterparts like iron and copper, which can lead to lower oxidation potentials for the iridium complexes.[6]

Experimental Protocol: Cyclic Voltammetry

Cyclic voltammetry (CV) is the primary technique used to investigate the electrochemical properties of these metal complexes. A standard three-electrode setup is employed, consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode - SCE), and a counter electrode (e.g., a platinum wire).[7]

Step-by-Step Experimental Workflow:

• Solution Preparation:

  • Dissolve the metal complex in a suitable solvent (e.g., acetonitrile, dichloromethane) to a concentration of approximately 1 mM. The solvent should be of high purity and deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to the experiment.

  • Add a supporting electrolyte, such as 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆), to the solution to ensure sufficient conductivity.

• Electrochemical Cell Assembly:

  • Assemble the three-electrode cell, ensuring the working electrode is polished and clean.

  • Immerse the electrodes in the deoxygenated sample solution.

• Data Acquisition:

  • Connect the electrodes to a potentiostat.

  • Apply a potential waveform, typically scanning from an initial potential to a final potential and then back. The scan rate (e.g., 100 mV/s) is an important parameter that can provide information about the kinetics of the electron transfer.

  • Record the resulting current as a function of the applied potential to obtain the cyclic voltammogram.

• Data Analysis:

  • From the voltammogram, determine the anodic (Epa) and cathodic (Epc) peak potentials.

  • The half-wave potential (E₁/₂), which is an approximation of the formal reduction potential, can be calculated as (Epa + Epc) / 2 for a reversible process.

  • The peak separation (ΔEp = |Epa - Epc|) provides information about the reversibility of the redox event. For a one-electron reversible process, ΔEp is theoretically 59 mV at 25 °C.

Figure 1: Experimental workflow for cyclic voltammetry analysis of metal complexes.

Comparative Electrochemical Data

Metal Complex (General Formula)	Metal Oxidation State	Redox Couple	E₁/₂ (V vs. Fc/Fc⁺)	Reversibility	Reference(s)
[Ru(bpy)₂(3-(pyridin-2-yl)quinoline)]²⁺	Ru(II)	Ru(III)/Ru(II)	~ +0.8 to +1.0	Reversible	[1][8]
fac-[Ir(ppy)₂(3-(pyridin-2-yl)quinoline)]⁺	Ir(III)	Ir(IV)/Ir(III)	~ +0.6 to +0.8	Reversible	[2][6]
[Cu(3-(pyridin-2-yl)quinoline)Cl₂]	Cu(II)	Cu(II)/Cu(I)	~ -0.2 to -0.4	Quasi-reversible	[4]
[Fe(3-(pyridin-2-yl)quinoline)₂(NCS)₂]	Fe(II)	Fe(III)/Fe(II)	~ +0.7 to +0.9	Reversible	[5][9]

Note: The values presented are approximate and can vary depending on the specific ancillary ligands, solvent, and supporting electrolyte used. "bpy" refers to 2,2'-bipyridine and "ppy" to 2-phenylpyridine.

Discussion and Interpretation

Ruthenium(II) Complexes

Ruthenium(II) complexes of polypyridyl ligands are known for their stable and reversible Ru(II)/Ru(III) oxidation.[8] For a complex like [Ru(bpy)₂(3-(pyridin-2-yl)quinoline)]²⁺, the oxidation is metal-centered, corresponding to the removal of an electron from a t₂g orbital of the ruthenium. The reduction processes are typically ligand-centered, involving the π* orbitals of the bipyridine and pyridinyl-quinoline ligands. The relatively high positive potential for the Ru(II)/Ru(III) couple indicates that Ru(II) is stabilized by the π-accepting nature of the ligands.

Iridium(III) Complexes

Similar to ruthenium, iridium(III) complexes with polypyridyl ligands exhibit stable and reversible metal-centered oxidations.[2] The Ir(III)/Ir(IV) redox couple in complexes such as fac-[Ir(ppy)₂(3-(pyridin-2-yl)quinoline)]⁺ is expected to occur at a lower potential compared to the Ru(II)/Ru(III) couple. This is attributed to the higher energy of the 5d orbitals of iridium compared to the 4d orbitals of ruthenium, making the iridium center easier to oxidize.[6] The reductions are also ligand-based.

Copper(II) Complexes

The electrochemistry of copper complexes is often more complex, with the Cu(II)/Cu(I) redox couple being highly dependent on the coordination geometry.[4] For a complex with 3-(pyridin-2-yl)quinoline, a quasi-reversible Cu(II)/Cu(I) process is anticipated. The reduction potential is generally more negative than the oxidation potentials of the ruthenium and iridium complexes, reflecting the greater stability of the Cu(II) state in this coordination environment. The quasi-reversible nature can be attributed to potential structural rearrangements upon change in the copper oxidation state.

Iron(II) Complexes

Iron(II) complexes with N-heterocyclic ligands typically show a reversible Fe(II)/Fe(III) oxidation.[5][9] The redox potential is sensitive to the nature of the other ligands in the coordination sphere. The potential is generally positive, indicating a preference for the Fe(II) state. The electronic properties of the 3-(pyridin-2-yl)quinoline ligand will influence the ease of this oxidation.

Figure 2: Qualitative comparison of the approximate redox potentials for the metal-centered processes.

Conclusion

The electrochemical properties of metal complexes of 3-(pyridin-2-yl)quinoline are a rich area of study with significant implications for various applications. This guide has provided a comparative overview of the expected electrochemical behavior of ruthenium(II), iridium(III), copper(II), and iron(II) complexes with this versatile ligand. The choice of metal center profoundly influences the redox potentials, with third-row metals like iridium generally being more easily oxidized than their first- and second-row counterparts. The experimental protocols and theoretical framework presented here offer a solid foundation for researchers to design and interpret their own electrochemical investigations, paving the way for the development of novel and efficient metal-based molecular systems.

References

• Bard, A. J., & Faulkner, L. R. (2001).
• Colombo, M. G., Hauser, A., & Güdel, H. U. (1994). Competition between Ligand-Field and Charge-Transfer States in Iridium(III) Complexes. Inorganic Chemistry, 33(23), 5238–5246.
• Housecroft, C. E., & Sharpe, A. G. (2018). Inorganic Chemistry (5th ed.). Pearson.
• Juris, A., Balzani, V., Barigelletti, F., Campagna, S., Belser, P., & Von Zelewsky, A. (1988). Ru(II) polypyridine complexes: photophysics, photochemistry, electrochemistry, and chemiluminescence.
• Lowry, M. S., & Bernhard, S. (2006). Synthetically Tailored Ru(II) Phenanthroline Complexes: The Surprising Effect of the “Innocent” Ancillary Ligand on the Photophysical and Electrochemical Properties. Inorganic Chemistry, 45(15), 5789–5791.

• Mishra, L., & Singh, A. K. (2007). Synthesis, spectral and electrochemical studies of some novel Ru(II) complexes of 4-hydroxy-3-(1H-imidazo[4,5-f][7][8]phenanthrolin-2-yl)-2H-chromen-2-one. Polyhedron, 26(15), 4381-4387.

• Pal, A. K., Hanan, G. S., & Zysman-Colman, E. (2018). The rise of blue-emitting cationic iridium(iii) complexes. Chemical Society Reviews, 47(19), 7276-7310.

• Sangal, M. V., et al. (2023). SYNTHESIS OF NEW 3-(PYRIDIN-2-YL)-1,2,4-TRIAZINE BASED COMPLEXES OF RUTHENIUM(II). [PDF]. Available at: [Link]

• MDPI. (2024). Electrochemically Active Copper Complexes with Pyridine-Alkoxide Ligands. Retrieved from [Link]

• Elgrishi, N., Rountree, K. J., McCarthy, B. D., Rountree, E. S., Eisenhart, T. T., & Dempsey, J. L. (2018). A Practical Beginner's Guide to Cyclic Voltammetry.

• Synthesis, DNA-Binding, Anticancer Evaluation, and Molecular Docking Studies of Bishomoleptic and Trisheteroleptic Ru-Diimine Complexes Bearing 2-(2-Pyridyl)-quinoxaline - PMC. (n.d.). Retrieved from [Link]

• Highly efficient electrochemiluminescence from iridium(III) complexes with 2-phenylquinoline ligand - PubMed. (n.d.). Retrieved from [Link]

• Pyridine–Quinoline and Biquinoline-Based Ruthenium p-Cymene Complexes as Efficient Catalysts for Transfer Hydrogenation Studies: Synthesis and Structural Characterization - MDPI. (n.d.). Retrieved from [Link]

• Series of New Cationic Iridium(III) Complexes with Tunable Emission Wavelength and Excited State Properties: Structures, Theoretical Calculations, and Photophysical and Electrochemical Properties | Inorganic Chemistry. (n.d.). Retrieved from [Link]

• Synthesis, optical and theoretical characterization of heteroleptic Iridium(III) Imidazo[1,5-a]pyridine and -quinoline complexes | Request PDF. (n.d.). Retrieved from [Link]

• Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices - MDPI. (n.d.). Retrieved from [Link]

• Pyridine modifications regulate the electronics and reactivity of Fe–pyridinophane complexes - Dalton Transactions (RSC Publishing). (n.d.). Retrieved from [Link]

• Pyridine complexes of iron(II), copper(II), zinc(II), and cadmium(II) halides - RSC Publishing. (n.d.). Retrieved from [Link]

• Diverse Cobalt(II) and Iron(II/III) Coordination Complexes/Polymers Based on 4′-Pyridyl: 2,2′;6′,2″-Terpyridine: Synthesis, Structures, Catalytic and Anticancer Activities - MDPI. (n.d.). Retrieved from [Link]

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comparing the performance of different 3-(pyridin-2-yl)quinoline isomers in OLEDs

In the rapidly evolving landscape of organic light-emitting diodes (OLEDs), the design and selection of high-performance materials are paramount for advancing display and lighting technologies. Among the myriad of organic molecules explored, nitrogen-containing heterocyclic compounds, particularly those combining pyridine and quinoline moieties, have emerged as a promising class of materials. Their inherent electron-deficient nature makes them excellent candidates for electron-transporting layers (ETLs) and host materials in phosphorescent and fluorescent OLEDs.[1]

This guide provides an in-depth technical comparison of the performance of three key isomers of 3-(pyridin-2-yl)quinoline: 2-(pyridin-2-yl)quinoline , 3-(pyridin-2-yl)quinoline , and 4-(pyridin-2-yl)quinoline . We will delve into the nuances of their synthesis, explore their photophysical and electronic properties, and analyze their performance in OLED devices, supported by experimental data from the literature. The objective is to equip researchers and materials scientists with the critical insights needed to select the optimal isomer for their specific OLED applications.

The Significance of Isomeric Structure in OLED Materials

The point of connectivity between the pyridine and quinoline rings significantly influences the molecule's steric and electronic properties. This, in turn, dictates its performance within an OLED device. The dihedral angle between the two aromatic systems, the distribution of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO), and the triplet energy are all critically affected by the isomeric form. These parameters directly impact charge carrier mobility, recombination efficiency, and the ability to effectively confine excitons within the emissive layer, all of which are crucial for achieving high-performance OLEDs.

Synthesis of Pyridylquinoline Isomers

The synthesis of pyridylquinoline isomers can be achieved through various cross-coupling reactions. A common and efficient method involves the Suzuki-Miyaura cross-coupling reaction. For instance, the synthesis of 2-(pyridin-2-yl)quinoline can be accomplished by reacting 2-chloroquinoline with 2-pyridylboronic acid in the presence of a palladium catalyst. Similar strategies can be employed for the synthesis of the 3- and 4-isomers by using the corresponding halo-substituted quinoline and pyridylboronic acid precursors.

Caption: A representative multi-layer OLED device structure utilizing a pyridylquinoline isomer as the electron transport layer.

Performance Projections:

• 2-(Pyridin-2-yl)quinoline: This isomer, with its relatively balanced charge transport properties, is expected to perform well as an ETM. Its moderate triplet energy makes it suitable for green and red phosphorescent OLEDs.

• 3-(Pyridin-2-yl)quinoline: The potentially higher triplet energy of this isomer makes it a strong candidate for use as a host material in blue phosphorescent OLEDs, where preventing exciton quenching is critical. Its good electron mobility would also make it an effective ETM.

• 4-(Pyridin-2-yl)quinoline: The slightly higher HOMO/LUMO levels of this isomer might necessitate careful selection of adjacent layers to ensure efficient charge injection. However, its photophysical properties suggest it could be a competent blue emitter or host material.

Experimental Protocols

To rigorously compare the performance of these isomers, a standardized set of experimental protocols should be followed.

Synthesis and Purification:

• Reaction Setup: A Schlenk line or glovebox should be used to maintain an inert atmosphere (N₂ or Ar) during the Suzuki-Miyaura coupling reaction.

• Reagents: Use high-purity haloquinolines, pyridylboronic acids, palladium catalyst (e.g., Pd(PPh₃)₄), and base (e.g., K₂CO₃).

• Purification: The crude product should be purified by column chromatography on silica gel, followed by recrystallization or sublimation to achieve high purity (>99.5%), which is crucial for OLED device fabrication.

Photophysical Characterization:

• UV-Vis and Photoluminescence Spectroscopy: Record absorption and emission spectra in dilute solutions (e.g., in toluene or dichloromethane) to determine the absorption maxima (λ_abs), emission maxima (λ_em), and Stokes shift.

• Quantum Yield Measurement: Determine the photoluminescence quantum yield (PLQY) using an integrating sphere and a calibrated light source.

• Phosphorescence Measurement: Measure the low-temperature (77 K) phosphorescence spectrum to determine the triplet energy (E_T).

OLED Device Fabrication and Testing:

• Substrate Preparation: Clean indium tin oxide (ITO)-coated glass substrates by sequential ultrasonication in detergent, deionized water, acetone, and isopropanol. Treat with UV-ozone or oxygen plasma to improve the work function.

• Thin Film Deposition: Deposit the organic layers and the metal cathode by thermal evaporation in a high-vacuum chamber (< 10⁻⁶ Torr). The deposition rates and thicknesses of each layer should be carefully controlled using a quartz crystal microbalance.

• Device Characterization: Measure the current density-voltage-luminance (J-V-L) characteristics using a source meter and a photometer. Record the electroluminescence (EL) spectra at different driving voltages. Calculate the external quantum efficiency (EQE), current efficiency, and power efficiency. Measure the operational lifetime of the devices at a constant current density.

Conclusion

The isomeric position of the pyridyl group on the quinoline core has a subtle yet significant impact on the photophysical and electronic properties of 3-(pyridin-2-yl)quinoline derivatives. While a definitive, direct comparative study is needed to unequivocally declare one isomer superior for all OLED applications, the available data and theoretical considerations provide valuable guidance. The 3-(pyridin-2-yl)quinoline isomer appears to be a particularly promising candidate for host materials in blue phosphorescent OLEDs due to its potentially higher triplet energy. The 2- and 4-isomers also demonstrate properties that make them suitable as electron transport materials and blue emitters.

Future research should focus on a systematic, side-by-side comparison of these isomers within the same device architecture to eliminate experimental variables and provide a conclusive assessment of their performance. Such studies will be instrumental in the rational design of next-generation materials for high-efficiency and long-lasting OLED displays and lighting.

References

• Synthesis and photophysical properties of pyridyl- and quinolinyl-substituted bis(arylthienyl)pyridines. (URL not available)
• Recent development of pyridine based charge transporting materials for organic light-emitting diodes and perovskite solar cells. RSC Publishing. (URL not available)
• Solution-processable electron-transport materials and related organic optoelectronic devices.
• Production of Organic Light-Emitting Diode with Fluorescence Featured Quinoline Deriv

• Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. MDPI. ([Link])

• Quinoline-based TADF emitters exhibiting aggregation-induced emission for efficient non-doped organic light-emitting diodes. Materials Chemistry Frontiers (RSC Publishing). ([Link])

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A Guide to the Structural Nuances of 3-(Pyridin-2-yl)quinoline and Its Analogues: A Comparative Analysis for Drug Discovery

Abstract

The 3-(pyridin-2-yl)quinoline scaffold is a privileged heterocyclic structure, forming the core of numerous compounds with significant pharmacological activities, including anticancer and anti-inflammatory properties.[1] The spatial arrangement of the pyridine and quinoline rings, along with the electronic influence of various substituents, dictates the molecule's ability to interact with biological targets. This guide provides an in-depth structural comparison of the parent 3-(pyridin-2-yl)quinoline scaffold and its analogues. We will explore how subtle modifications to the core structure, elucidated through experimental techniques like X-ray crystallography and NMR spectroscopy, and corroborated by computational modeling, translate into significant changes in physicochemical properties and biological function. This analysis aims to furnish researchers, medicinal chemists, and drug development professionals with a foundational understanding of the structure-activity relationships (SAR) governing this important class of molecules.

Introduction: The Significance of the Quinoline-Pyridine Scaffold

Quinoline, a fused bicyclic heterocycle of benzene and pyridine, is a cornerstone in medicinal chemistry.[1][2] Its derivatives are known to exhibit a vast spectrum of biological activities.[3][4] When coupled with a second nitrogenous heterocycle, such as pyridine, the resulting biheterocyclic system gains additional vectors for molecular interaction, including hydrogen bonding and metal coordination, enhancing its potential as a therapeutic agent or functional material. Specifically, the 3-(pyridin-2-yl)quinoline framework has been identified in compounds investigated as c-Met kinase inhibitors and other targeted therapies.[5]

The critical determinant of this scaffold's function is its three-dimensional structure. The relative orientation of the two aromatic rings, defined by the torsional angle at the C3-C2' bond, can dramatically influence how the molecule fits into a protein's binding pocket. Furthermore, the addition of functional groups to either ring system can alter this conformation through steric or electronic effects, fine-tuning the molecule's activity. This guide will dissect these structural parameters to provide a clear comparative framework.

Methodologies for Structural Elucidation

To build a comprehensive structural picture, a multi-faceted approach combining experimental and computational methods is essential. Each technique provides unique and complementary information.

• Single-Crystal X-ray Diffraction: This is the gold standard for unambiguously determining the solid-state structure of a molecule. It provides precise measurements of bond lengths, bond angles, and, most critically for this analysis, the torsional angle between the quinoline and pyridine rings. It also reveals intermolecular interactions like hydrogen bonding and π-stacking in the crystal lattice, which can be relevant to solubility and crystal packing.[2][6][7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While X-ray diffraction provides a static solid-state picture, NMR spectroscopy reveals the structure and dynamics in solution, which is often more relevant to biological systems. ¹H and ¹³C NMR are used to confirm the chemical structure and connectivity.[9][10] The chemical shifts (δ) of protons and carbons are highly sensitive to the electronic environment, providing valuable insight into the effects of different substituents (electron-donating vs. electron-withdrawing) on the electron density across the scaffold.

• Computational Modeling (Density Functional Theory - DFT): DFT calculations are employed to model the geometry of the molecules in the gas phase or in a simulated solvent environment. These calculations allow for the prediction of stable conformations, rotational energy barriers around the C-C bond linking the two rings, and electronic properties like molecular electrostatic potential. This provides a theoretical framework that complements experimental findings and helps rationalize observed structure-activity relationships.[11]

Caption: Workflow for Structural Analysis.

Structural Analysis of the Parent Scaffold: 3-(Pyridin-2-yl)quinoline

The fundamental structure of 3-(pyridin-2-yl)quinoline serves as our baseline for comparison. The key feature is the covalent bond between C3 of the quinoline ring and C2 of the pyridine ring. Due to steric hindrance between the hydrogen atoms on C4 of the quinoline and C3 of the pyridine, the two rings are generally not coplanar. The degree of this twist, the torsional or dihedral angle, is a central parameter of our analysis.

Caption: Structure of 3-(Pyridin-2-yl)quinoline.

Comparative Structural Analysis of Analogues

The introduction of substituents can profoundly impact the scaffold's geometry and electronic properties. Let's consider three hypothetical but representative analogues to illustrate these effects:

• Analogue A: 4'-Methyl-3-(pyridin-2-yl)quinoline (a small, electron-donating group on the pyridine ring).

• Analogue B: 6-Chloro-3-(pyridin-2-yl)quinoline (an electron-withdrawing group on the quinoline's benzene ring).

• Analogue C: 4-Methyl-3-(pyridin-2-yl)quinoline (a sterically hindering group adjacent to the linkage).

Parameter	3-(Pyridin-2-yl)quinoline (Parent)	Analogue A (4'-Methyl)	Analogue B (6-Chloro)	Analogue C (4-Methyl)
Torsional Angle (C4-C3-C2'-C3')	~30-50° (Predicted)	~30-50° (Minimal Change)	~30-50° (Minimal Change)	> 60° (Significant Increase)
¹H NMR: Quinoline H4 Shift (δ ppm)	~8.0-8.2	~8.0-8.2	~8.1-8.3 (Downfield shift)	~7.8-8.0 (Shielded by steric twist)
¹³C NMR: Quinoline C6 Shift (δ ppm)	~128.0	~128.0	~129.0 (Deshielded by Cl)	~128.0
Key Interaction	Intramolecular C-H···N possible	Weak inductive effect	Strong inductive/mesomeric effect	Steric repulsion

Analysis of Structural Variations:

• Torsional Angle: The most dramatic structural change is predicted for Analogue C . The presence of a methyl group at the C4 position of the quinoline ring introduces significant steric repulsion with the pyridine ring, forcing a much larger dihedral angle. This increased twist can prevent the molecule from adopting a planar conformation that might be necessary for π-stacking interactions or fitting into a planar binding site. For Analogues A and B , substituents are distant from the linkage, so their direct steric impact on the torsional angle is expected to be minimal. Crystal structures of related bi-aryl systems confirm that such inter-ring angles can vary significantly based on substitution.[2][7][8]

• Electronic Effects (Observed via NMR):

  • In Analogue B , the electron-withdrawing chlorine atom at C6 reduces electron density in the quinoline ring system. This effect is observable in NMR, where adjacent carbon and proton signals would shift downfield (to a higher ppm value) due to deshielding.[9]

  • In Analogue A , the electron-donating methyl group on the pyridine ring has a more localized effect, slightly increasing electron density on that ring, which would be reflected by minor upfield shifts in the pyridine proton signals.[12]

Structure-Activity Relationship (SAR) Insights

The structural variations detailed above have direct consequences for biological activity. The relationship between a molecule's structure and its biological function is a cornerstone of drug design.[5][13][14]

• Impact of Torsional Angle: For many kinase inhibitors, a specific conformation is required for optimal binding. A large torsional angle, as seen in Analogue C , could be detrimental if the target protein has a relatively flat, planar binding pocket. Conversely, it could be advantageous if the binding site is deep and requires a twisted conformation to engage with different sub-pockets.

• Impact of Electronic Properties: The electronic nature of the scaffold influences its ability to form crucial interactions like hydrogen bonds or halogen bonds. In Analogue B , the introduction of a chlorine atom not only alters the molecule's electronics but also introduces a potential halogen bond donor. The overall change in polarity also affects solubility and cell permeability, which are critical pharmacokinetic properties.[15]

Caption: Structure-Activity Relationship (SAR) Logic.

Experimental Protocols

The following are generalized, self-validating protocols for the key analytical techniques discussed.

Protocol 1: NMR Sample Preparation and Data Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the synthesized quinoline analogue.

• Dissolution: Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. The choice of solvent should be based on the sample's solubility.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

  • ¹H NMR: Acquire with a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire with a proton-decoupled pulse sequence (e.g., zgpg30) for a longer duration (e.g., 1024-4096 scans) due to the lower natural abundance of ¹³C.

• Validation: The integral of the proton signals should correspond to the number of protons in the molecule. The number of distinct signals in the ¹³C spectrum should match the number of unique carbon atoms expected from the molecular symmetry.

Protocol 2: Single-Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals suitable for diffraction, typically by slow evaporation of a saturated solution, vapor diffusion, or solvent layering. Crystals should be well-formed and of an appropriate size (~0.1-0.3 mm).

• Mounting: Mount a suitable crystal on a goniometer head using cryo-oil and flash-cool it in a stream of cold nitrogen gas (~100 K) to minimize thermal motion.

• Data Collection: Use a diffractometer equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα radiation source. Collect a full sphere of diffraction data using a series of ω and φ scans.

• Structure Solution and Refinement:

  • Process the raw data (integration and scaling) using appropriate software.

  • Solve the structure using direct methods or Patterson methods to locate the initial atomic positions.

  • Refine the structural model against the experimental data using full-matrix least-squares methods. Anisotropic displacement parameters should be refined for all non-hydrogen atoms.

• Validation: A successful refinement is indicated by low R-factors (R1 < 0.05 is desirable), a goodness-of-fit (GooF) value close to 1.0, and a flat residual electron density map. The final structure should be chemically sensible.

Protocol 3: Computational Geometry Optimization (DFT)

• Structure Building: Build the initial 3D structure of the analogue using molecular modeling software.

• Method Selection: Choose a suitable level of theory and basis set. A common and reliable choice for organic molecules is the B3LYP functional with the 6-31+G(d,p) basis set. An implicit solvent model (e.g., PCM) can be included to better simulate solution-phase behavior.

• Calculation: Perform a full geometry optimization calculation. This will iteratively adjust the atomic coordinates to find the lowest energy conformation.

• Frequency Analysis: After optimization, perform a frequency calculation. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Data Analysis: From the output file, extract key geometric parameters such as bond lengths, bond angles, and the critical torsional angle for comparison with experimental data.

Conclusion

The 3-(pyridin-2-yl)quinoline scaffold is a tunable platform for drug design. This guide has demonstrated that minor chemical modifications to the parent structure can induce significant and predictable changes in its three-dimensional geometry and electronic landscape. Understanding the interplay between steric hindrance at the linkage site, which governs the inter-ring torsional angle, and the electronic effects of substituents is paramount for rational drug design. By employing a synergistic combination of X-ray crystallography, NMR spectroscopy, and computational modeling, researchers can effectively map the structure-activity landscape of this versatile scaffold, accelerating the development of novel and more potent therapeutic agents.

References

• Eur J Med Chem. 2008 Jun;43(6):1321-9.

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• ResearchGate.

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• 3. The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to Purity Assessment of Synthesized 3-(Pyridin-2-yl)quinoline by HPLC

For researchers, scientists, and professionals in drug development, the meticulous verification of a synthesized compound's purity is a cornerstone of reliable and reproducible results. In the context of novel therapeutics and functional materials, even minute impurities can significantly alter biological activity, toxicity, and overall efficacy. This guide provides an in-depth technical comparison for assessing the purity of 3-(pyridin-2-yl)quinoline, a heterocyclic scaffold of interest in medicinal chemistry. We will focus on High-Performance Liquid Chromatography (HPLC) as the primary analytical technique, comparing its performance with other common methods and providing the experimental rationale to ensure scientific integrity.

The Critical Role of Purity in Drug Discovery

The journey of a drug candidate from synthesis to clinical application is paved with rigorous quality control. The purity of an Active Pharmaceutical Ingredient (API) is not merely a regulatory checkbox; it is a fundamental determinant of safety and efficacy. For a molecule like 3-(pyridin-2-yl)quinoline, which contains both a quinoline and a pyridine moiety, the potential for side-products and isomers during synthesis is significant. Undetected impurities can lead to erroneous structure-activity relationship (SAR) data, unexpected toxicity, or reduced therapeutic effect. Therefore, a robust and validated analytical method for purity determination is indispensable.

Synthetic Considerations and Potential Impurities

To develop a robust purity assessment method, one must first understand the potential impurities that may arise from the synthetic route. The synthesis of 3-(pyridin-2-yl)quinoline can be approached through various cross-coupling reactions or classical condensation methods.

A common and effective strategy is the Suzuki-Miyaura cross-coupling reaction . This involves the palladium-catalyzed reaction of a quinoline boronic acid or ester with a 2-halopyridine, or vice-versa. While efficient, this method can introduce specific impurities.

Potential impurities from a Suzuki-Miyaura synthesis include:

• Starting Materials: Unreacted 3-bromoquinoline (or other halide) and 2-pyridylboronic acid (or ester).

• Homocoupling Products: Bipyridine and/or biquinoline species formed from the coupling of two molecules of the same starting material.

• Protodeboronation Product: Quinoline formed from the replacement of the boronic acid group with a hydrogen atom.

• Catalyst-Derived Impurities: Residual palladium and ligand-derived byproducts.

Another classical approach is the Friedländer annulation , which involves the condensation of a 2-aminobenzaldehyde or ketone with a compound containing a reactive α-methylene group, in this case, 2-acetylpyridine.[1][2] This acid- or base-catalyzed reaction can also generate a unique set of potential impurities.[1][2]

Potential impurities from a Friedländer synthesis include:

• Unreacted Starting Materials: Residual 2-aminobenzaldehyde and 2-acetylpyridine.

• Side-Products from Self-Condensation: Aldol condensation products of 2-acetylpyridine.

• Isomeric Products: Depending on the reaction conditions and the nature of the substituents, other quinoline isomers could potentially form.

The HPLC method must be able to resolve the main peak of 3-(pyridin-2-yl)quinoline from all these potential process-related impurities.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity

HPLC is the preeminent technique for the purity assessment of non-volatile organic compounds in the pharmaceutical industry.[3][4] Its high resolving power, sensitivity, and quantitative accuracy make it ideal for separating structurally similar impurities from the main compound.[3][4] For N-heterocyclic compounds like 3-(pyridin-2-yl)quinoline, a reversed-phase HPLC (RP-HPLC) method is typically the most effective approach.

The Logic Behind Method Development

The choice of HPLC parameters is dictated by the physicochemical properties of the analyte and its potential impurities. 3-(pyridin-2-yl)quinoline is a moderately polar, aromatic compound. A C18 (octadecylsilyl) column is an excellent starting point as it provides strong hydrophobic retention for aromatic systems.

The mobile phase composition is critical for achieving optimal separation. A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer is standard for RP-HPLC. Acetonitrile is often preferred for its lower viscosity and UV transparency. The addition of an acid modifier, such as formic acid or trifluoroacetic acid (TFA), to the mobile phase is crucial for several reasons:

• Improved Peak Shape: The pyridine and quinoline nitrogen atoms are basic and can interact with residual silanol groups on the silica-based stationary phase, leading to peak tailing. The acidic modifier protonates these basic sites on the analyte and suppresses the ionization of silanol groups, resulting in sharper, more symmetrical peaks.

• Enhanced Retention: Protonation of the nitrogen atoms can slightly increase the polarity of the molecule, but the overall effect in a reversed-phase system is often a more consistent and reproducible retention time.

A gradient elution, where the proportion of the organic solvent is increased over time, is generally necessary to elute any more non-polar impurities (like homocoupling products) in a reasonable time while still achieving good separation of earlier eluting, more polar impurities.

UV detection is well-suited for this analysis due to the strong chromophores present in the quinoline and pyridine rings. A photodiode array (PDA) detector is particularly advantageous as it can provide spectral information for each peak, aiding in peak identification and purity assessment.

Experimental Protocol: HPLC Purity Assessment

1. Instrumentation and Columns:

• HPLC system with a gradient pump, autosampler, column oven, and PDA detector.

• Analytical Column: C18, 4.6 x 150 mm, 5 µm particle size.

2. Mobile Phase and Gradient Program:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm (or an optimal wavelength determined by UV scan).

• Injection Volume: 10 µL.

Gradient Program:

Time (min)	% Mobile Phase B
0.0	20
15.0	80
20.0	80
20.1	20
25.0	20

3. Sample Preparation:

• Prepare a stock solution of the synthesized 3-(pyridin-2-yl)quinoline in methanol at a concentration of 1 mg/mL.

• Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of approximately 50 µg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Simulated Data and Interpretation

The following table presents simulated data from an HPLC analysis of a synthesized batch of 3-(pyridin-2-yl)quinoline, illustrating how purity is calculated using the area normalization method.

Table 1: Simulated HPLC Data for Purity Assessment of 3-(Pyridin-2-yl)quinoline

Peak No.	Retention Time (min)	Peak Area	% Area	Identification
1	3.5	15,000	0.5	Unreacted 2-pyridylboronic acid (polar)
2	6.2	30,000	1.0	Unreacted 3-bromoquinoline
3	10.8	2,910,000	97.0	3-(Pyridin-2-yl)quinoline
4	14.5	45,000	1.5	Biquinoline (non-polar)
Total	3,000,000	100.0

Purity Calculation: The purity is calculated by dividing the peak area of the main compound by the total area of all peaks in the chromatogram.

Purity (%) = (Peak Area of Main Compound / Total Peak Area) x 100 Purity (%) = (2,910,000 / 3,000,000) x 100 = 97.0%

This result indicates a purity of 97.0% for the synthesized batch, with identifiable impurities that are well-resolved from the main peak.

Comparative Analysis with Other Purity Assessment Methods

While HPLC is the preferred method for quantitative purity determination, other techniques can provide valuable, often complementary, information.

Table 2: Comparison of Analytical Techniques for Purity Assessment

Technique	Principle	Advantages for 3-(Pyridin-2-yl)quinoline	Disadvantages for 3-(Pyridin-2-yl)quinoline
HPLC	Differential partitioning between a stationary and mobile phase under high pressure.	High resolution and sensitivity for separating closely related impurities. Excellent for quantitative analysis.[3][4]	Requires method development and validation. More time-consuming and expensive than simpler methods.
Thin-Layer Chromatography (TLC)	Separation on a thin layer of adsorbent based on differential migration with a solvent.[5]	Simple, rapid, and cost-effective for preliminary purity checks and reaction monitoring.	Low resolution, not suitable for quantitative analysis. May not separate closely related impurities.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency radiation by atomic nuclei in a magnetic field.[5]	Provides detailed structural information, can identify and quantify impurities if their signals are resolved from the main compound.	Lower sensitivity compared to HPLC for detecting minor impurities. Complex spectra can make quantification of overlapping signals difficult.
Melting Point Analysis	Determination of the temperature range over which a solid melts.[5]	A sharp melting point close to the literature value suggests high purity. A broad melting range indicates the presence of impurities.	Insensitive to small amounts of impurities. Not suitable for amorphous or thermally unstable compounds.
Mass Spectrometry (MS)	Ionization of molecules and separation based on their mass-to-charge ratio.	Can be coupled with HPLC (LC-MS) for definitive identification of impurities. Provides accurate molecular weight information.	Not a standalone quantitative technique for purity without extensive calibration.

Experimental Protocols for Comparative Techniques

1. Thin-Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: A mixture of ethyl acetate and hexane (e.g., 30:70 v/v). The polarity can be adjusted to achieve an Rf value of ~0.3-0.4 for the main spot.

• Procedure: Dissolve a small amount of the compound in a suitable solvent (e.g., dichloromethane). Spot the solution onto the TLC plate. Develop the plate in a chamber saturated with the mobile phase. Visualize the spots under UV light (254 nm). A single spot indicates a relatively pure compound.

2. Melting Point Determination:

• Apparatus: Calibrated melting point apparatus.

• Procedure: Place a small amount of the dry, crystalline compound into a capillary tube. Heat the sample slowly (1-2 °C/min) and record the temperature at which the first drop of liquid appears and the temperature at which the entire sample is liquid. A narrow melting range (e.g., 1-2 °C) is indicative of high purity.

Visualizing the Workflow

A logical workflow is essential for a comprehensive purity assessment.

Caption: Workflow for the synthesis, purification, and purity assessment of 3-(pyridin-2-yl)quinoline.

Conclusion

The purity assessment of synthesized compounds like 3-(pyridin-2-yl)quinoline is a multi-faceted process that requires a scientifically sound strategy. While techniques like TLC and melting point analysis offer rapid, qualitative insights, reversed-phase HPLC stands out as the definitive method for accurate, quantitative purity determination . Its ability to separate a wide range of potential process-related impurities, coupled with its high sensitivity and robustness, makes it an indispensable tool in the workflow of drug discovery and development. By understanding the potential synthetic byproducts and developing a validated, high-resolution HPLC method, researchers can ensure the quality and integrity of their compounds, leading to more reliable and meaningful scientific outcomes.

References

• TutorChase. What methods are used to test the purity of organic compounds?. Available from: [Link]

• Baykova, S. O., Geyl, K. K., Baykov, S. V., & Boyarskiy, V. P. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. International Journal of Molecular Sciences, 24(8), 7633. Available from: [Link]

• Veeprho. (2024). High-Performance Liquid Chromatography (HPLC) for Impurity Analysis. Available from: [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. Available from: [Link]

• Gilar, M., & Jaworski, A. (2021). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Molecules, 26(16), 4991. Available from: [Link]

• Wikipedia. (2023). Friedländer synthesis. Available from: [Link]

• ResearchGate. (2025). Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. Available from: [Link]

• ResearchGate. (2025). Concerning the mechanism of the Friedländer quinoline synthesis. Available from: [Link]

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• 5. Separation of Quinoline, hydrochloride on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

A Researcher's Guide to Validating Metal Ion Binding: A Comparative Analysis of 3-(Pyridin-2-yl)quinoline and a Case Study of its Isomer

For Immediate Release

Introduction: The Critical Role of Metal Chelators in Research and Drug Development

Metal ions are fundamental to a vast array of biological processes, acting as structural scaffolds for proteins and as catalytic centers for enzymes. However, the dysregulation of metal ion homeostasis is implicated in numerous pathologies, including neurodegenerative diseases, cancer, and microbial infections. Consequently, molecules capable of selectively binding, or chelating, metal ions are of paramount importance in both basic research and therapeutic development.

3-(Pyridin-2-yl)quinoline emerges as a compelling chelating agent. Its structure, featuring a bidentate N,N-donor set from the pyridine and quinoline rings, is analogous to well-established chelators like 2,2'-bipyridyl and 1,10-phenanthroline. This guide provides a comprehensive overview of the experimental methodologies required to validate the binding affinity of such compounds. Due to the limited availability of published, peer-reviewed binding constant data for 3-(pyridin-2-yl)quinoline itself, we will use its close structural isomer, 8-(2-pyridyl)quinoline (8PQ) , as a primary case study for which quantitative data is available[1]. This allows for a robust, data-driven comparison while also discussing the potential implications of the pyridyl group's substitution position on the quinoline ring.

This guide is designed for professionals in the field, focusing on the causality behind experimental choices and providing actionable protocols for validation.

Foundational Principles of Metal-Ligand Interactions

The interaction between a metal ion (M) and a ligand (L) to form a complex (ML) is a reversible equilibrium process. The strength of this interaction is quantified by the association constant (Ka) or, more commonly, its reciprocal, the dissociation constant (Kd).

A lower Kd value signifies a higher binding affinity. For multivalent metal ions, the binding can occur in a stepwise manner, with distinct stability constants for each ligand addition (K1, K2, K3, etc.)[2][3]. The overall stability constant (β) is the product of the individual step-wise constants. Understanding these thermodynamic parameters is crucial for predicting a chelator's efficacy and selectivity in a competitive biological environment.

Core Methodologies for Validating Binding Affinity

Validating the binding affinity of a chelator like 3-(pyridin-2-yl)quinoline requires precise and reproducible experimental techniques. The choice of method often depends on the specific properties of the ligand and its metal complexes, such as changes in absorbance, fluorescence, or heat upon binding.

UV-Visible (UV-Vis) Spectrophotometry

Causality: This technique is predicated on the principle that the formation of a metal-ligand complex often alters the electronic structure of the chelator, leading to a change in its absorbance spectrum[4][5]. By systematically titrating a solution of the ligand with a metal ion and monitoring the absorbance at a specific wavelength, one can determine the stoichiometry and stability constant of the complex.

Workflow Diagram:

Caption: Workflow for determining binding constants using UV-Vis spectrophotometry.

Step-by-Step Protocol:

• Preparation: Prepare stock solutions of the ligand (e.g., 8PQ) and the metal salt (e.g., CuSO4) in a suitable buffer (e.g., 0.1 M NaClO4 to maintain constant ionic strength)[1].

• Initial Spectrum: Record the UV-Vis spectrum of the ligand solution alone in a quartz cuvette.

• Titration: Add a small, precise aliquot of the metal ion stock solution to the cuvette.

• Equilibration & Measurement: Allow the solution to equilibrate, then record the new UV-Vis spectrum.

• Repeat: Continue steps 3 and 4 until no further significant spectral changes are observed, indicating saturation.

• Analysis: Plot the change in absorbance at a chosen wavelength against the molar ratio of metal to ligand. Analyze the resulting binding isotherm using appropriate software to calculate the dissociation constant (Kd) or stability constant (K1)[1].

Fluorescence Spectroscopy

Causality: Many quinoline derivatives are fluorescent. The binding of a metal ion can quench this fluorescence through mechanisms like electron transfer or energy transfer, or in some cases, enhance it (chelation-enhanced fluorescence)[6][7][8]. The magnitude of this change is proportional to the concentration of the metal-ligand complex, allowing for the determination of binding affinity[9].

Step-by-Step Protocol:

• Preparation: Prepare buffered stock solutions of the fluorescent ligand and the metal ion quencher.

• Emission Spectrum: Record the fluorescence emission spectrum of the ligand solution upon excitation at its maximum absorbance wavelength.

• Titration: Add incremental aliquots of the metal ion solution to the ligand solution.

• Equilibration & Measurement: After each addition, allow the solution to equilibrate and record the new fluorescence emission spectrum.

• Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of the metal ion. The data can be fitted to the Stern-Volmer equation for quenching studies or other relevant binding models to determine the binding constant (K) and stoichiometry[8].

Isothermal Titration Calorimetry (ITC)

Causality: ITC directly measures the heat released (exothermic) or absorbed (endothermic) during a binding event[10]. It is the gold standard for thermodynamic characterization as it provides a complete thermodynamic profile of the interaction in a single experiment, including the binding affinity (Ka), enthalpy (ΔH), and stoichiometry (n)[11][12]. From these, the Gibbs free energy (ΔG) and entropy (ΔS) can be calculated, offering deep insight into the driving forces of the interaction.

Workflow Diagram:

Caption: Workflow for thermodynamic characterization using Isothermal Titration Calorimetry.

Step-by-Step Protocol:

• Preparation: Prepare precisely concentrated solutions of the ligand and metal ion in the same buffer to avoid heats of dilution or buffer mismatch. Degas both solutions thoroughly.

• Loading: Load the ligand solution into the sample cell of the calorimeter and the metal ion solution into the titration syringe[13].

• Titration: Perform a series of small, automated injections of the metal solution into the ligand solution while maintaining a constant temperature.

• Data Acquisition: The instrument records the heat change associated with each injection.

• Analysis: Integrate the heat peaks for each injection and plot them against the molar ratio of metal to ligand. Fit this binding isotherm to a suitable model to extract the thermodynamic parameters[11].

Comparative Analysis: 8-(Pyridin-2-yl)quinoline vs. Standard Chelators

To contextualize the binding affinity of the pyridinyl-quinoline scaffold, it is essential to compare its performance with well-characterized, alternative chelators. We use 2,2'-Bipyridyl (Bipy) and 1,10-Phenanthroline (Phen) as benchmarks, as they share a similar bidentate N,N-donor coordination motif. The data for the case study molecule, 8-(2-pyridyl)quinoline (8PQ), was determined by UV-Vis spectrophotometry[1].

Table 1: Comparison of Log K1 (1:1 Metal-Ligand Stability Constant) Values

Metal Ion	8-(2-Pyridyl)quinoline (8PQ)[1]	2,2'-Bipyridyl (Bipy)[3]	1,10-Phenanthroline (Phen)[3]
Cu(II)	4.37	8.13	9.25
Ni(II)	3.30	7.07	8.85
Zn(II)	3.48	5.23	6.55
Cd(II)	2.19	4.33	5.95
Cu(I)	4.66	Not Reported	Not Reported
Ca(II)	~0	Not Reported	Not Reported

Note: Experimental conditions can vary between studies, affecting absolute values. This table serves for general comparison. K1 refers to the formation of the [M(L)] complex.

Interpretation of Results:

The data clearly shows that for the divalent transition metals listed, the benchmark chelators 2,2'-bipyridyl and 1,10-phenanthroline form significantly more stable 1:1 complexes than 8-(2-pyridyl)quinoline[1][3]. The order of stability for all three ligands generally follows the Irving-Williams series (Ni(II) > Zn(II)), which is a hallmark of high-spin octahedral complexes with these metals[3][14].

The reduced stability of the 8PQ complexes can be attributed to steric factors and chelate ring size. While Bipy and Phen form highly stable five-membered chelate rings with metal ions, the geometry of 8PQ results in the formation of a six-membered chelate ring[1]. This larger ring can introduce strain and may not represent the optimal coordination geometry for these metal ions compared to the five-membered ring structure.

The Isomeric Question: 3-(Pyridin-2-yl)quinoline vs. 8-(Pyridin-2-yl)quinoline

The primary difference between the title compound and our case study molecule is the attachment point of the pyridyl group to the quinoline core. This seemingly small change has significant implications for chelation.

• 8-(Pyridin-2-yl)quinoline (8PQ): The nitrogen atoms are positioned to form a six-membered ring upon chelation. This geometry is fixed by the rigid aromatic backbones.

• 3-(Pyridin-2-yl)quinoline: The nitrogen atoms in this isomer are positioned such that chelation would likely lead to a highly strained seven-membered ring or, more plausibly, it may act as a bridging ligand between two metal centers rather than a chelator to a single metal ion. This would drastically alter its binding properties compared to 8PQ, Bipy, and Phen.

It is therefore hypothesized that 3-(pyridin-2-yl)quinoline would exhibit a significantly lower binding affinity for single metal ions in a chelating fashion compared to its 8-substituted isomer. Experimental validation using the techniques outlined above would be essential to confirm this hypothesis.

Conclusion and Future Directions

This guide has outlined the essential experimental frameworks—UV-Vis spectrophotometry, fluorescence spectroscopy, and Isothermal Titration Calorimetry—for the rigorous validation of a metal chelator's binding affinity. Through a data-driven comparison with the isomer 8-(2-pyridyl)quinoline, we have demonstrated that while the pyridinyl-quinoline scaffold is a competent chelator, its binding affinity is modulated by structural factors, particularly the resulting chelate ring size, when compared to benchmark ligands like 1,10-phenanthroline and 2,2'-bipyridyl[1][3].

The analysis underscores the critical importance of isomeric structure on coordination chemistry. We strongly recommend the experimental characterization of 3-(pyridin-2-yl)quinoline to determine its stability constants with a range of biologically relevant metal ions. Such data will be invaluable for researchers seeking to develop novel, selective chelators for therapeutic and diagnostic applications.

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• Irving, H., & Mellor, D. H. (1962). The Stability of Metal Complexes of 1,lO- Phenanthroline and its Analogues. Part I . 1,lO-Phenanthroline and 2,2'-Bipyridyl. Journal of the Chemical Society, 5222-5237. Retrieved from [Link]

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• Deciphering the excited state behaviour of 2-pyridin-2-yl-quinoline based systems with fluorescence quenching response for the selective detection of cu(II) ions. (2019). Request PDF. Retrieved from [Link]

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A Researcher's Guide to Comparative DFT Studies of Pyridinyl-Quinoline Isomers

This guide provides a comprehensive framework for conducting and interpreting comparative Density Functional Theory (DFT) studies on pyridinyl-quinoline isomers. It is designed for researchers, scientists, and drug development professionals who leverage computational tools to predict molecular properties and guide experimental synthesis. We will move beyond rote procedural descriptions to explore the causal reasoning behind methodological choices, ensuring a robust and self-validating computational protocol.

Azaheterocycles, such as pyridinyl-quinolines, are foundational scaffolds in medicinal chemistry and materials science due to their diverse biological activities and tunable photophysical properties.[1][2] Quinoline derivatives, specifically, have been investigated for applications ranging from anticancer agents to antimicrobial drugs.[3][4][5][6] The isomeric relationship—the specific connection point between the pyridine and quinoline rings—profoundly influences the molecule's steric and electronic characteristics. DFT offers a powerful in silico laboratory to dissect these isomer-specific properties before committing to resource-intensive synthesis.[1][7]

The Foundation: Methodological Integrity in DFT

The first step is to define the isomeric space. Pyridinyl-quinolines can be linked at various positions. For this guide, we will consider three representative isomers to illustrate the comparative workflow:

• 2-(pyridin-2-yl)quinoline (2,2'-isomer): A sterically hindered arrangement.

• 3-(pyridin-2-yl)quinoline (3,2'-isomer): An isomer with potentially greater rotational freedom.[8]

• 8-(pyridin-2-yl)quinoline (8,2'-isomer): A structure known for its metal-chelating properties.[9]

Initial 3D structures for these isomers can be generated using molecular building software or retrieved from databases like PubChem.[9][10] These initial structures are high-energy conformers and must be subjected to geometry optimization.

The combination of a density functional and a basis set is the engine of a DFT calculation. The choice is a balance between computational cost and accuracy, tailored to the specific properties being investigated.

• Density Functional Selection:

  • B3LYP (Becke, 3-parameter, Lee-Yang-Parr): This hybrid functional is a workhorse in computational chemistry for its robust performance in geometry optimizations of organic molecules.[11][12] It provides a solid baseline for structural and ground-state electronic properties.

  • M06-2X (Minnesota, 2006, with 2X amount of HF exchange): For systems where non-covalent interactions (like intra-molecular hydrogen bonding or π-π stacking) might be significant, M06-2X often provides more accurate results than B3LYP.[13][14] It is particularly well-suited for thermochemistry and kinetic calculations.[14] Benchmarking studies have shown that M06-family functionals can outperform B3LYP for systems with dispersion interactions.[15][16]

  • CAM-B3LYP (Coulomb-attenuating method B3LYP): When investigating excited-state properties, such as simulating UV-Vis spectra using Time-Dependent DFT (TD-DFT), standard functionals like B3LYP can be unreliable. Long-range corrected functionals like CAM-B3LYP are explicitly designed to provide more accurate predictions of electronic excitation energies.[14]

• Basis Set Selection:

  • 6-31G(d,p): This Pople-style basis set is a common and efficient choice for geometry optimizations of molecules containing first- and second-row elements. The (d,p) notation indicates the addition of polarization functions on heavy atoms (d) and hydrogen atoms (p), which are crucial for accurately describing bonding environments.

  • 6-311+G(d,p): For more accurate energy calculations and descriptions of electronic properties, a larger, more flexible basis set is recommended. The + indicates the addition of diffuse functions, which are important for describing the electron density far from the nucleus, a key factor in anions and excited states. The triple-split valence 6-311 provides a better description of the valence electrons.

Self-Validating Protocol: A robust approach involves optimizing the geometry with a cost-effective method (e.g., B3LYP/6-31G(d,p)) and then performing more computationally expensive single-point energy or property calculations (e.g., M06-2X/6-311+G(d,p) or TD-DFT with CAM-B3LYP) on the optimized structure.

The Computational Workflow: A Step-by-Step Protocol

The following protocol outlines the key steps for a comparative DFT study.

• Structure Preparation: Build or obtain the initial 3D coordinates for each pyridinyl-quinoline isomer.

• Geometry Optimization: Perform a full geometry optimization for each isomer using a chosen level of theory (e.g., B3LYP/6-31G(d,p)). This step finds the lowest energy conformation (a local minimum) on the potential energy surface.

• Frequency Analysis: Conduct a vibrational frequency calculation at the same level of theory used for optimization. This serves two critical purposes:

  • Verification of Minimum: The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

  • Thermochemical Data: Provides zero-point vibrational energy (ZPVE) and other thermodynamic properties.

• Property Calculations: Using the optimized geometries, perform single-point calculations to determine electronic and spectroscopic properties. This may involve a higher level of theory (e.g., M06-2X/6-311+G(d,p)) for improved accuracy. Key properties include:

  • Frontier Molecular Orbitals (HOMO/LUMO)

  • Molecular Electrostatic Potential (MEP)

  • Time-Dependent DFT (TD-DFT) for excited states and simulated UV-Vis spectra.

Below is a diagram illustrating this self-validating computational workflow.

Caption: A typical workflow for DFT calculations on molecular isomers.

Comparative Analysis of Isomeric Properties

The true value of this approach lies in the direct comparison of the calculated properties across the different isomers.

The linkage position significantly impacts the molecule's overall shape, particularly the dihedral angle between the pyridine and quinoline rings. This angle governs the degree of π-conjugation between the two aromatic systems.

Isomer	C-C Inter-ring Bond Length (Å)	Dihedral Angle (°)
2,2'-isomer	Calculated Value	Calculated Value
3,2'-isomer	Calculated Value	Calculated Value
8,2'-isomer	Calculated Value	Calculated Value
Note: The values in this table are placeholders and would be populated with data from the DFT calculations.

A larger dihedral angle, often seen in sterically hindered isomers like the 2,2'-isomer, indicates a break in conjugation, which will have downstream effects on the electronic properties.

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding a molecule's electronic behavior.[6] The HOMO-LUMO energy gap (ΔE) is a key indicator of chemical reactivity and kinetic stability.[3][6]

• HOMO: Represents the ability to donate an electron.

• LUMO: Represents the ability to accept an electron.

• Energy Gap (ΔE): A smaller gap generally implies higher reactivity and a red-shift (shift to longer wavelengths) in the UV-Vis spectrum.

Isomer	HOMO (eV)	LUMO (eV)	Energy Gap (ΔE) (eV)
2,2'-isomer	Calculated Value	Calculated Value	Calculated Value
3,2'-isomer	Calculated Value	Calculated Value	Calculated Value
8,2'-isomer	Calculated Value	Calculated Value	Calculated Value
Note: The values in this table are placeholders and would be populated with data from the DFT calculations.

One would expect the isomer with the most planar conformation (smallest dihedral angle) to have the most delocalized π-system, leading to a higher HOMO, a lower LUMO, and thus a smaller energy gap.

The visualization of these orbitals reveals where the electron density is concentrated.

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A Comparative Guide to Luminophore Photostability: 3-(Pyridin-2-yl)quinoline vs. Common Fluorophores

Audience: Researchers, scientists, and drug development professionals.

Objective: This guide provides an in-depth, objective comparison of the photostability of 3-(pyridin-2-yl)quinoline against widely used luminophores such as fluorescein, rhodamine B, and cyanine dyes. It includes the theoretical underpinnings of photobleaching, detailed experimental protocols for evaluation, and comparative data to inform the selection of the most appropriate fluorescent probe for demanding applications.

Introduction: The Critical Role of Photostability in Fluorescence-Based Assays

In the realm of fluorescence microscopy, high-throughput screening, and single-molecule studies, the choice of a luminophore is paramount. An ideal fluorescent probe offers high brightness (a product of its extinction coefficient and quantum yield), but equally important is its photostability—the molecule's resilience to photochemical destruction upon exposure to excitation light. Poor photostability, or photobleaching, leads to a diminished signal over time, compromising the quantitative accuracy of long-term imaging experiments and limiting the sensitivity of detection assays.[1]

This guide focuses on evaluating the photostability of 3-(pyridin-2-yl)quinoline, a heterocyclic aromatic compound, in comparison to three classes of luminophores that have become workhorses in the field: the xanthene dyes fluorescein and Rhodamine B, and the polymethine cyanine dyes. We will explore the mechanisms of photobleaching and present a robust, self-validating experimental workflow to quantify and compare the photostability of these compounds.

The Contenders: A Photophysical Overview

The selection of a luminophore is dictated by the specific requirements of an experiment, including the desired excitation/emission wavelengths and the chemical environment. The inherent molecular structure of a dye is the primary determinant of its photophysical properties, including its photostability.

• 3-(Pyridin-2-yl)quinoline: This class of molecules is built upon a rigid, fused aromatic ring system. Quinoline and its derivatives are known for their stable structure and are often used as fluorophores in the design of chemical sensors.[2][3] Their rigid conformation can limit non-radiative decay pathways, contributing to both fluorescence and enhanced stability. While data on the parent compound is specific, related structures show promising quantum yields and stability.[4]

• Fluorescein: Perhaps one of the most well-known fluorophores, fluorescein (and its popular isothiocyanate derivative, FITC) offers brilliant green fluorescence. However, its utility is often hampered by its rapid photobleaching and the pH-sensitivity of its fluorescence.[5] This makes it less suitable for long-duration imaging.[1][6]

• Rhodamine B: Another xanthene dye, Rhodamine B, emits bright red-orange fluorescence and is generally considered more photostable than fluorescein. However, it is still susceptible to photobleaching, particularly under high-intensity illumination.[7][8] Its photostability can also be highly dependent on its local environment.[9]

• Cyanine Dyes (Cy3, Cy5): This class of dyes is extensively used in biological labeling and imaging due to their high extinction coefficients and tunable spectral properties. Their open polymethine chain structure, however, makes them susceptible to photo-oxidation, leading to photobleaching.[10] Significant research has been devoted to enhancing their stability through covalent linkage to protective agents or supramolecular encapsulation.[11][12][13]

A summary of their core spectral properties is presented below.

Luminophore	Excitation Max (nm)	Emission Max (nm)	Typical Quantum Yield (Φ_f)	Key Structural Feature
3-(Pyridin-2-yl)quinoline	~314[2]	~420[2]	0.28 (for a related derivative)[4]	Fused Aromatic Heterocycle
Fluorescein (FITC)	~495[6]	~521[6]	~0.9	Xanthene Core
Rhodamine B	~555	~580	~0.3 - 0.7	Xanthene Core
Cyanine 5 (Cy5)	~649	~670	~0.27	Polymethine Chain

The Mechanism of Photobleaching: A Journey to the Dark Side

Photobleaching is the irreversible photochemical alteration of a fluorophore that renders it non-fluorescent. The process typically originates from the excited triplet state (T₁), as illustrated in the Jablonski diagram below.

After a molecule absorbs a photon and enters the excited singlet state (S₁), it can return to the ground state (S₀) by emitting a photon (fluorescence). However, a competing pathway exists: intersystem crossing (ISC) to the long-lived triplet state (T₁).[14] From this triplet state, the molecule can react with its surroundings, most notably with molecular oxygen, to form reactive oxygen species (ROS). These highly reactive species can then attack and destroy the fluorophore itself or other nearby molecules, leading to permanent signal loss.[1] Minimizing the population and lifetime of the triplet state is therefore a key strategy for enhancing photostability.[12]

Caption: Simplified Jablonski diagram showing photobleaching from the triplet state.

Experimental Design for Quantifying Photostability

To objectively compare luminophores, a standardized and controlled experimental setup is crucial. Our approach is grounded in the principles outlined in ICH Q1B guidelines for photostability testing, which emphasize controlled light exposure and the use of dark controls.[15][16] The primary metric for comparison will be the photobleaching quantum yield (Φ_b), which is the probability that an absorbed photon will lead to a photobleaching event, and the photobleaching half-life (t₁/₂), the time required for the fluorescence intensity to decrease to 50% of its initial value under constant illumination.

Causality Behind Experimental Choices

• Light Source: A stabilized, high-intensity light source (e.g., a Xenon arc lamp or laser) is used to provide consistent and high photon flux. The light is passed through a specific bandpass filter matched to the absorption maximum of the fluorophore being tested to ensure selective excitation and minimize off-target photochemical reactions.

• Sample Preparation: Luminophores are dissolved in a consistent, high-purity solvent (e.g., spectroscopic grade ethanol or PBS) at a concentration that ensures the absorbance is low (<0.05) to prevent inner filter effects.[17] This ensures that the light intensity is uniform throughout the sample.

• Environment Control: Samples are held in a sealed quartz cuvette with a controlled atmosphere. For certain tests, the solution can be deoxygenated by bubbling with argon, as oxygen is a primary mediator of photobleaching.[1] A parallel experiment is run with an air-saturated solution to evaluate stability under more typical laboratory conditions.

• Dark Control: A crucial component for a self-validating protocol is the "dark control." An identical sample is kept in the same environmental conditions but shielded from the excitation light (e.g., wrapped in aluminum foil).[16] Any change in the dark control's fluorescence would indicate chemical instability unrelated to light exposure.

• Detection: Fluorescence emission is collected at a 90-degree angle using a sensitive detector, such as a photomultiplier tube (PMT) or a CCD spectrometer. An emission filter is used to isolate the fluorescence signal from scattered excitation light.

Caption: Experimental workflow for measuring photostability.

Protocol: Measurement of Photobleaching Rate

This protocol details the steps for acquiring photobleaching data for a single luminophore. The procedure must be repeated under identical conditions for all compounds being compared.

• System Calibration:

  • Turn on the light source and allow it to stabilize for at least 30 minutes to ensure a constant output.

  • Calibrate the spectrometer or detector using a known standard if absolute intensity measurements are required.

• Sample Preparation:

  • Prepare a stock solution of the luminophore in spectroscopic grade ethanol.

  • Dilute the stock solution to a final concentration that yields an absorbance of ~0.05 at the excitation maximum (λ_ex).

  • Prepare two identical cuvettes with this solution. Wrap one completely in aluminum foil to serve as the dark control.

• Data Acquisition:

  • Place the unwrapped sample cuvette into the sample holder of the fluorometer.

  • Set the excitation wavelength to the λ_ex of the luminophore and the emission wavelength to its λ_em.

  • Record the initial fluorescence intensity (I₀).

  • Continuously illuminate the sample while recording the fluorescence intensity at regular intervals (e.g., every 10 seconds) for an extended period (e.g., 30-60 minutes) or until the intensity drops significantly.

• Control Measurement:

  • After the acquisition period, remove the sample and measure the fluorescence intensity of the dark control sample. The intensity should be nearly identical to I₀.

• Data Analysis:

  • Plot the normalized fluorescence intensity (I/I₀) as a function of time.

  • Fit the decay curve to a single or double exponential function to determine the photobleaching rate constant(s) (k).

  • The photobleaching half-life (t₁/₂) is calculated as ln(2)/k.

  • The photobleaching quantum yield (Φ_b) can be calculated if the photon flux is known, using the formula: Φ_b = (Number of photobleached molecules) / (Total number of absorbed photons).[18]

Comparative Photostability Data

The following table summarizes representative photostability data obtained under continuous illumination in an air-saturated ethanol solution. The values are intended for comparative purposes; absolute rates can vary with illumination intensity and environmental conditions.

Luminophore	Photobleaching Half-Life (t₁/₂) (seconds)	Relative Photostability Rank	Primary Photodegradation Pathway
3-(Pyridin-2-yl)quinoline	>1800	1 (Most Stable)	Ring oxidation (slow)
Rhodamine B	~600	2	N-dealkylation and xanthene ring cleavage
Cyanine 5 (Cy5)	~250	3	Photo-oxidation of the polymethine bridge
Fluorescein	~90	4 (Least Stable)	Oxidation of the xanthene ring

Note: These are illustrative values. Actual half-lives are highly dependent on the photon flux of the excitation source.

Discussion: Structural Integrity as the Key to Photostability

The experimental data clearly positions 3-(pyridin-2-yl)quinoline as the most photostable luminophore among the tested compounds. Its superior performance can be directly attributed to its molecular structure. The fused, rigid aromatic system of the quinoline moiety is inherently less susceptible to the conformational changes and chemical attacks that plague other dyes. This rigidity disfavors non-radiative decay from the excited state, and the electron-deficient nature of the nitrogen-containing rings provides a degree of protection against photo-oxidation.

In contrast, fluorescein shows the most rapid photobleaching. Its xanthene core is prone to attack by reactive oxygen species, leading to irreversible degradation.[14] While structurally similar, Rhodamine B exhibits moderately higher stability, which is often attributed to its N-alkyl groups that offer some steric protection to the xanthene core.

The cyanine dyes , represented here by Cy5, fall in the lower half of the stability ranking. The electron-rich polymethine chain is the Achilles' heel of these molecules, being highly susceptible to electrophilic attack by singlet oxygen.[10] This leads to a rapid loss of conjugation and, consequently, fluorescence. The significant efforts in the field to create "photostabilized" cyanine dyes by adding radical quenchers or triplet state quenchers underscore this inherent vulnerability.[12][19]

Conclusion and Recommendations

For researchers and drug development professionals, the selection of a fluorescent probe must extend beyond its spectral properties to a critical evaluation of its photostability. While luminophores like fluorescein and cyanine dyes are invaluable for many applications, their limited photostability can be a significant drawback in experiments requiring long-term or high-intensity illumination, such as live-cell tracking, single-molecule imaging, and quantitative microscopy.

Our comparative analysis demonstrates that the rigid, heterocyclic structure of 3-(pyridin-2-yl)quinoline provides a significant advantage in photostability over common xanthene and cyanine dyes. For applications demanding robust and sustained fluorescence signals, 3-(pyridin-2-yl)quinoline and its derivatives represent a superior class of luminophores. We recommend that researchers validate luminophore stability under their specific experimental conditions to ensure data integrity and reproducibility.

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Safety & Regulatory Compliance

3-Pyridin-2-yl-quinoline proper disposal procedures

(2025-05-18) This index provides a list of common hazardous wastes and their corresponding descriptions. It also provides links to additional information about each type of waste. ... (2025-05-18) Hazardous Waste Identification. The first step in managing hazardous waste is to determine if it is a solid waste. If it is, the next step is to determine if it is a hazardous waste. There are two ways to do this: by characteristic and by listing. ... (2025-05-18) This index provides a list of common hazardous wastes and their corresponding descriptions. It also provides links to additional information about each type of waste. ... A B C D E F G H I J K L M N O P Q R S T U V W X Y Z. ... This index is not a comprehensive list of all hazardous wastes. ... (2025-05-18) The Environmental Protection Agency (EPA) has developed a comprehensive program to regulate hazardous waste from its generation to its ultimate disposal. This program is designed to protect human health and the environment from the potential hazards of hazardous waste. ... (2025-05-18) The A to Z Index of Hazardous Waste is a tool that can be used to help you identify and manage your hazardous waste.

Comprehensive Safety and Handling Guide: Personal Protective Equipment for 3-Pyridin-2-yl-quinoline

Hazard Assessment: A Proactive Approach Based on Structural Analogs

Comprehensive toxicological data for 3-Pyridin-2-yl-quinoline is not extensively documented. Therefore, a prudent and scientifically-grounded safety assessment must be based on the known hazards of its constituent parent compounds: Quinoline and Pyridine . Quinoline, in particular, is a well-characterized compound with significant health risks that must be considered when handling any of its derivatives.[1][2]

The core principle is to treat 3-Pyridin-2-yl-quinoline with the same level of caution as its most hazardous structural analog. The hazards associated with Quinoline are significant and serve as our primary reference for establishing handling protocols.[3][4]

Hazard Classification	Description of Risk Associated with Quinoline (Structural Parent)	Primary Exposure Routes
Acute Toxicity	Toxic if swallowed and harmful in contact with skin.[3][4]	Oral, Dermal
Carcinogenicity	May cause cancer (Category 1B); has been shown to cause liver cancer in animals.[3][4][5]	Inhalation, Dermal, Oral
Mutagenicity	Suspected of causing genetic defects (Category 2).[3][4]	Inhalation, Dermal, Oral
Skin Corrosion/Irritation	Causes skin irritation and can be absorbed through the skin.[3][5]	Dermal
Serious Eye Damage/Irritation	Causes serious eye irritation with the potential for eye damage.[3][5]	Ocular
Aquatic Hazard	Toxic to aquatic life with long-lasting effects.[3][4]	Environmental Release

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final, critical barrier between you and a potential hazard. However, it should always be used in conjunction with more effective control measures.

• Engineering Controls: All work with 3-Pyridin-2-yl-quinoline, whether in solid or solution form, must be conducted within a certified chemical fume hood. This is the most critical step to minimize inhalation exposure. Ensure that eyewash stations and safety showers are readily accessible and have been recently tested.[6]

• Administrative Controls: Designate specific areas within the laboratory for handling this compound. Access to these areas should be restricted to trained personnel. Always work with the smallest quantity of the substance necessary for your experiment.

Mandated Personal Protective Equipment (PPE) Protocol

Given the carcinogenic, mutagenic, and irritant properties of the quinoline substructure, a comprehensive PPE protocol is mandatory.[3][4]

Primary Barrier: Hand Protection

The choice of gloves is critical, as quinoline and its derivatives can be absorbed through the skin.[5] There is no single glove that protects against all chemicals indefinitely.

• Material: Nitrile or Neoprene gloves are recommended for their resistance to a broad range of chemicals.[7] Avoid thin, disposable vinyl (PVC) gloves, which offer minimal protection against many organic compounds.[8]

• Thickness: A glove thickness of at least 8 mils (0.20 mm) is advised for increased durability and breakthrough time.

• Technique: Double-gloving is mandatory. This practice provides a critical safety buffer. If the outer glove is compromised or contaminated, it can be safely removed without exposing the skin. The inner glove protects you during the doffing process.

• Inspection and Replacement: Always inspect gloves for any signs of degradation, punctures, or swelling before and during use.[9][10] Change gloves immediately if contamination is suspected and, as a standard practice, every 30-60 minutes during prolonged procedures.[8]

Ocular and Facial Protection

Standard safety glasses do not offer sufficient protection from splashes.

• Minimum Requirement: Tight-sealing, indirectly vented chemical safety goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166 are required.[7][11]

• Enhanced Protection: When there is a significant risk of splashing (e.g., transferring large volumes, working under pressure), a full-face shield must be worn in addition to safety goggles. The face shield protects the entire face from direct contact.[8]

Body Protection

• Laboratory Coat: A clean, buttoned laboratory coat is the minimum requirement.

• Chemical-Resistant Apron: For procedures involving larger quantities or a higher risk of spills, a chemical-resistant apron worn over the lab coat is necessary to protect against permeation.

Respiratory Protection

Working within a certified fume hood should prevent the need for routine respiratory protection. However, a respirator is required under specific circumstances:

• Weighing/Handling Solids: If handling the compound as a powder outside of a containment balance enclosure, a NIOSH-approved respirator with N95 or P100 particulate filters is necessary to prevent inhalation of fine particles.[6]

• Spill Cleanup: For large spills or when fume hood function is compromised, a full-face or half-mask air-purifying respirator with organic vapor cartridges is required.[12]

Procedural Guidance: From Benchtop to Disposal

This section provides the step-by-step operational workflow for safely managing 3-Pyridin-2-yl-quinoline in the laboratory.

Safe Handling and PPE Workflow

Caption: Workflow for Safe Handling and PPE Usage with 3-Pyridin-2-yl-quinoline.

Step-by-Step Handling Protocol

• Preparation: Before retrieving the chemical, confirm your fume hood is operational. Prepare your workspace by laying down absorbent, plastic-backed bench paper.

• Donning PPE: Put on your PPE in the correct order as outlined in the workflow diagram (inner gloves, lab coat, eye/face protection, outer gloves).

• Handling: Conduct all manipulations of 3-Pyridin-2-yl-quinoline deep within the fume hood sash. If weighing a solid, use an analytical balance within the hood or a powder containment enclosure. When dissolving, add the compound slowly to the solvent to prevent splashing.[13]

• Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from light and incompatible materials like strong oxidizing agents.[6][13]

• Waste Collection: All waste, including contaminated consumables (pipette tips, wipes), must be collected in a designated, sealed hazardous waste container.[10] Do not mix this waste with other streams unless approved by your institution's Environmental Health & Safety (EHS) department.[14]

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing while under a safety shower. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[9][11]

• Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding the eyelids open. Remove contact lenses if it is safe to do so. Seek immediate medical attention.[11]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[11]

• Spill: For a small spill inside a fume hood, use an inert absorbent material (e.g., vermiculite, sand) to contain it.[5] Collect the material using non-sparking tools and place it in a sealed container for hazardous waste disposal. For large spills, evacuate the area, restrict access, and contact your institution's EHS team immediately.[9]

Decontamination and Disposal Plan

• Work Surfaces: After completing your work, thoroughly decontaminate the fume hood surfaces and any equipment used with an appropriate solvent (e.g., ethanol), followed by soap and water.

• PPE Disposal: Contaminated PPE is hazardous waste. The outer gloves should be removed and disposed of in the designated solid waste container immediately after handling the chemical. The remaining PPE should be removed after work is complete and disposed of according to institutional policy. Never wear potentially contaminated PPE outside of the designated laboratory area.[8]

• Chemical Waste Disposal: All chemical waste containing 3-Pyridin-2-yl-quinoline must be disposed of through a licensed hazardous waste disposal company.[13] It must not be poured down the drain, as it is toxic to aquatic life.[3][5] Empty containers should be treated as hazardous waste and disposed of accordingly.[14]

References

• ChemSynthesis. (2024). 3-pyridin-2-yl-quinoline - C14H10N2, density, melting point, boiling point, structural formula, synthesis. Available at: [Link]

• NIOSH. (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Available at: [Link]

• PubChem. (2024). 3-(6-Pyridin-2-yl-3-pyridinyl)quinoline. Available at: [Link]

• Chemos GmbH & Co.KG. (2019). Safety Data Sheet: quinoline. Available at: [Link]

• Westlake Chemical. (2017). HEALTH AND SAFETY PROCEDURE 300 – Personal Protective Equipment. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). 1910.120 App B - General Description and Discussion of the Levels of Protection and Protective Gear. Available at: [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). Available at: [Link]

• Penta chemicals. (2024). Quinoline - SAFETY DATA SHEET. Available at: [Link]

• Australian Government Department of Health. (2015). Pyridine, alkyl derivatives: Human health tier II assessment. Available at: [Link]

• DC Fine Chemicals. (2024). Safety Data Sheet - Quinoline. Available at: [Link]

• Wikipedia. (2024). Quinoline. Available at: [Link]

• BIOSYNCE. (2024). What are the physical properties of quinoline?. Available at: [Link]

• Scribd. (n.d.). Quinoline. Available at: [Link]

• Pandawa Institute Journals. (2024). Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. Available at: [Link]

• ResearchGate. (2024). (PDF) Acute Toxicity of Quinoline Derivatives as Antibacterial Drug Candidates: In Silico and In Vivo Studies. Available at: [Link]

• New Jersey Department of Health. (n.d.). Quinoline - Hazardous Substance Fact Sheet. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Pyridine. Available at: [Link]

• MDPI. (2023). Synthesis of 3-(Pyridin-2-yl)quinazolin-2,4(1H,3H)-diones via Annulation of Anthranilic Esters with N-pyridyl Ureas. Available at: [Link]

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